alpha-D-tagatofuranose

• CAS: 36441-92-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Properties of alpha-D-tagatofuranose

This guide provides a comprehensive technical overview of alpha-D-tagatofuranose, a specific isomer of the low-calorie rare sugar D-tagatose. Designed for researchers, scientists, and professionals in drug development, this document delves into the fundamental physicochemical properties, biological significance, synthesis, and analysis of this molecule, moving beyond a simple recitation of facts to explain the underlying principles and experimental causality.

Introduction: Situating α-D-tagatofuranose in the Landscape of Rare Sugars

D-tagatose, a naturally occurring ketohexose, is gaining significant traction as a functional sweetener and potential therapeutic agent.[1] It is a C-4 epimer of D-fructose and is found in small quantities in heated dairy products, various fruits, and the gum of the tropical tree Sterculia setigera.[2][3] Its appeal lies in its remarkable combination of properties: a sweetness profile nearly identical to sucrose (about 92%) but with only a third of the calories (~1.5 kcal/g).[4][5]

Like other monosaccharides, D-tagatose in solution does not exist as a single, static structure. It undergoes mutarotation to form an equilibrium mixture of different isomers, including two ring forms (furanose and pyranose) and two anomers for each ring (alpha and beta). This guide focuses specifically on the alpha-D-tagatofuranose isomer, a five-membered ring structure with the anomeric hydroxyl group in the alpha configuration. While the more stable crystalline form of D-tagatose is α-D-tagatopyranose, the furanose form plays a crucial role in its chemical reactivity and biological interactions. Understanding the properties of this specific isomer is essential for applications ranging from food science to the synthesis of novel glycoconjugate drugs.

Part 1: Core Physicochemical Properties

The structure and properties of alpha-D-tagatofuranose dictate its behavior in both chemical and biological systems.

Molecular Structure and Identification

Alpha-D-tagatofuranose is a ketohexose with a five-membered oxolane (furanose) ring. The "alpha" designation refers to the stereochemistry at the anomeric carbon (C2), where the hydroxyl group is oriented on the opposite side of the ring from the C5 substituent.

• IUPAC Name: (2S,3S,4R,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol[6]

• Molecular Formula: C₆H₁₂O₆[6]

• Molecular Weight: 180.16 g/mol [6]

Property	Value	Source
PubChem CID	12306012	[6]
CAS Number	36441-92-6	[6]
InChIKey	RFSUNEUAIZKAJO-VANKVMQKSA-N	[6]
Canonical SMILES	C([C@@H]1(CO)O)O">C@@HO)O	[6]

Physical Properties

Obtaining specific, experimentally determined physical constants for pure alpha-D-tagatofuranose is challenging because it exists in equilibrium with its other isomers in solution and the stable solid is the pyranose form. The properties listed for solid D-tagatose generally refer to the crystalline α-D-tagatopyranose.

• Melting Point (of crystalline D-tagatose): 133–137 °C[3]

• Solubility (of D-tagatose): Highly soluble in water (58% w/w at 21°C), and slightly soluble in ethanol.[4][7] This high aqueous solubility is crucial for its use in beverages and other food formulations.[1]

• Specific Rotation [α]D: The specific rotation for a 1% aqueous solution of D-tagatose at equilibrium is reported between -4 and -5.6°.[3] Specific rotation is an intensive property that measures a compound's ability to rotate plane-polarized light.[8] The negative value indicates that D-tagatose is levorotatory. The final equilibrium value is a weighted average of the rotation of all isomers present in the solution.

Chemical Properties and Reactivity

The chemical behavior of alpha-D-tagatofuranose is governed by its functional groups: a hemiketal at the anomeric center and multiple hydroxyl groups.

• Anomeric Equilibrium and Tautomerism: In aqueous solution, D-tagatose establishes an equilibrium between its furanose, pyranose, and a small amount of the open-chain keto form. This interconversion, known as mutarotation, is catalyzed by acid or base. Under basic conditions, the equilibrium can be pushed further via enediol intermediates to form other monosaccharides, such as its aldohexose epimers D-galactose and D-talose.[9][10] This reactivity is a classic characteristic of reducing sugars.

• Reducing Sugar and the Maillard Reaction: The presence of the hemiketal group allows the ring to open, exposing a ketone functional group. This makes D-tagatose a reducing sugar, capable of reacting with amino acids in the Maillard reaction, particularly upon heating.[3][4] This reaction is responsible for the development of desirable brown colors and caramel-like flavors in baked goods and other thermally processed foods.[1]

• Glycosidation: The anomeric hydroxyl group is the most reactive hydroxyl, making it a key target for chemical synthesis. It can act as a nucleophile or be activated to serve as an electrophile in glycosylation reactions. This allows for the synthesis of various glycosides and glycoconjugates, which is of high interest in drug development.

• Stability: D-tagatose is relatively stable in the pH range of 3 to 7.[4] This stability is essential for its application in acidic food products like soft drinks.

Part 2: Biological Significance and Metabolism

The unique metabolic fate of D-tagatose is the primary driver of its health benefits.

Absorption and Metabolism

Unlike common sugars, D-tagatose is poorly absorbed by the human body.

• Limited Absorption: Only about 20-25% of ingested D-tagatose is absorbed in the small intestine.[2][1] The unabsorbed portion travels to the large intestine.

• Hepatic Metabolism: The absorbed D-tagatose is metabolized primarily in the liver via a pathway similar to that of fructose, though at a slower rate.[2] It is first phosphorylated by fructokinase to D-tagatose-1-phosphate, which is then cleaved by aldolase into dihydroxyacetone phosphate (DHAP) and glyceraldehyde. These three-carbon intermediates subsequently enter the glycolysis pathway.

• Prebiotic Effect: In the large intestine, the unabsorbed D-tagatose is selectively fermented by gut microbiota. This promotes the growth of beneficial bacteria, such as lactic acid bacteria, classifying D-tagatose as a prebiotic.[2]

Caption: Initial hepatic metabolism of absorbed D-tagatose.

Key Physiological Effects

• Low Caloric Value: Due to its limited absorption, D-tagatose contributes only 1.5 kcal/g, significantly less than sucrose's 4 kcal/g.[4]

• Low Glycemic and Insulinemic Response: D-tagatose has a minimal effect on blood glucose and insulin levels, making it a suitable sweetener for individuals with diabetes.[4] It may also inhibit carbohydrate-digesting enzymes like sucrase and maltase, further blunting the postprandial glucose response.[1]

• Prevention of Dental Caries: Oral bacteria cannot readily metabolize D-tagatose, so it does not contribute to the acid production that causes tooth decay.[2] This "tooth-friendly" property is advantageous for its use in chewing gum and confectioneries.[4]

Part 3: Synthesis and Analysis

The commercial viability of D-tagatose hinges on efficient production and accurate analytical methods.

Enzymatic Synthesis from D-Galactose

While chemical isomerization of D-galactose is possible, it often requires harsh alkaline conditions. The most promising and widely used commercial method is enzymatic isomerization, which offers higher specificity and milder reaction conditions.[2][3] L-arabinose isomerase (L-AI) is the key enzyme used for this bioconversion.[7]

Rationale for Experimental Choices: The process begins with lactose, an inexpensive and abundant feedstock from the dairy industry. Hydrolysis yields D-galactose, the direct substrate for the isomerization. Immobilized enzymes are chosen to facilitate easy separation from the reaction mixture and allow for continuous processing and enzyme reuse, which is critical for cost-effective industrial production. The reaction conditions (pH and temperature) are optimized for the specific L-arabinose isomerase used to maximize conversion efficiency and stability.[7]

Experimental Protocol: Enzymatic Production of D-Tagatose

• Lactose Hydrolysis:

  • Prepare a solution of food-grade lactose (e.g., 200 g/L in a suitable buffer, pH 6.5).

  • Pass the lactose solution through a packed bed column containing immobilized β-galactosidase at its optimal temperature (e.g., 40-50°C).

  • Causality: This step breaks the β-1,4 glycosidic bond in lactose to yield an equimolar mixture of D-glucose and D-galactose.

• Substrate Separation (Optional but Recommended):

  • Separate D-galactose from D-glucose using simulated moving bed (SMB) chromatography with a calcium-charged cation exchange resin.

  • Causality: This purification step prevents D-glucose from interfering with the subsequent isomerization and simplifies downstream purification of D-tagatose.

• Isomerization of D-Galactose:

  • Adjust the pH of the D-galactose solution to the optimum for the L-arabinose isomerase (typically pH 7.0-8.0).[7]

  • Pass the solution through a second column containing immobilized L-arabinose isomerase at its optimal temperature (e.g., 50-65°C).[7]

  • Causality: L-AI catalyzes the reversible isomerization of the aldose D-galactose to the ketose D-tagatose. The reaction typically reaches an equilibrium with a conversion rate of about 30-40%.[7]

• Purification and Crystallization:

  • Deactivate any leached enzymes by heat treatment.

  • Demineralize the resulting syrup using ion-exchange resins.

  • Separate D-tagatose from unreacted D-galactose using chromatography (e.g., SMB).

  • Concentrate the purified D-tagatose solution under vacuum.

  • Induce crystallization by cooling and seeding. The resulting crystals will be the stable α-D-tagatopyranose form.

Caption: Experimental workflow for the enzymatic synthesis of D-tagatose.

Analytical Methodology

Distinguishing and quantifying the various isomers of D-tagatose in a mixture is critical for quality control and research. High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for this purpose.

Protocol: HPLC Analysis of Tagatose Isomers

• Objective: To separate and quantify D-tagatose from other monosaccharides (like D-galactose and D-glucose) and potentially resolve its anomers.

• Principle: This method utilizes ligand exchange chromatography. The stationary phase is a polystyrene-divinylbenzene resin loaded with a metal cation (e.g., Ca²⁺). Sugars in the mobile phase interact with the cation via their hydroxyl groups. The strength and stereochemistry of this interaction differ for each sugar isomer, leading to different retention times. A Refractive Index (RI) detector is used as sugars do not have a strong UV chromophore.[11][12]

• Instrumentation and Columns:

  • HPLC system with a pump, autosampler, and column oven.

  • Refractive Index (RI) Detector.

  • Ligand-exchange column (e.g., a polymer-based column in the Calcium form, specifically designed for carbohydrate analysis).

• Reagents and Standards:

  • Mobile Phase: HPLC-grade deionized water.

  • Standards: High-purity D-tagatose, D-galactose, and D-glucose for calibration.

• Methodology:

  • Sample Preparation: Dissolve samples and standards accurately in the mobile phase. Filter through a 0.45 µm syringe filter to remove particulates.

  • Chromatographic Conditions:

    • Mobile Phase: Degassed, HPLC-grade water.

    • Flow Rate: 0.5 - 0.8 mL/min.

    • Column Temperature: 80-85°C. Causality: High temperature sharpens peaks, reduces viscosity, and can help shift the anomeric equilibrium to allow for the detection of a single, time-averaged peak for each sugar, simplifying quantification.

    • Detector Temperature: Matched to column or as per manufacturer's recommendation.

  • Calibration: Prepare a series of standards of known concentrations (e.g., 1, 2, 5, 10 mg/mL). Inject each standard and generate a calibration curve by plotting peak area against concentration.

  • Analysis: Inject the prepared sample. Identify peaks based on the retention times of the standards. Quantify the amount of each sugar by comparing its peak area to the calibration curve.

Part 4: Applications in Research and Drug Development

The unique properties of D-tagatose and its derivatives make them valuable in several high-value applications.

• Functional Food Ingredient: As a low-calorie, low-glycemic, non-cariogenic bulk sweetener, D-tagatose is an ideal ingredient for foods targeting health-conscious consumers, diabetics, and weight management.[4] Its ability to undergo the Maillard reaction also makes it a functional replacement for sucrose in baked goods.[1]

• Anti-diabetic and Obesity Control Drug: Beyond its use as a sweetener, D-tagatose is being investigated as a standalone therapeutic agent for type 2 diabetes and obesity.[1] Its mechanisms of action, including blunting glucose absorption and modifying hepatic glucose metabolism, are active areas of research.

• Chiral Building Block in Synthesis: The defined stereochemistry of alpha-D-tagatofuranose makes it a useful chiral starting material for the synthesis of complex molecules. For example, it has been used to synthesize α-D-tagatofuranosylceramide, a derivative of a class of lipids involved in crucial cellular signaling pathways. This opens avenues for creating novel probes to study cell biology or develop new therapeutics.

Part 5: Safety and Regulatory Status

Extensive toxicological studies have been conducted on D-tagatose.

• Toxicology: Animal studies have shown a lack of systemic toxicity or genotoxicity.[3] At very high doses, some mild and reversible gastrointestinal effects (such as nausea, flatulence, and diarrhea) have been reported in humans, which is common for poorly absorbed carbohydrates due to their osmotic effects and fermentation.[4]

• Regulatory Status: D-tagatose has been granted "Generally Recognized As Safe" (GRAS) status by the U.S. Food and Drug Administration (FDA).[4] It is also approved as a novel food ingredient in the European Union and other jurisdictions worldwide, confirming its safety for consumption.[4]

Conclusion

Alpha-D-tagatofuranose, as a key isomeric form of D-tagatose, possesses a unique combination of physicochemical and biological properties. Its low caloric value, minimal impact on blood glucose, and prebiotic effects are directly linked to its distinct metabolic pathway. While the stable solid form is pyranose, the reactivity of the furanose anomer in solution is critical for both its role in food chemistry and its potential as a synthetic building block. With robust enzymatic synthesis methods established and a strong safety profile, D-tagatose and its isomers are poised for expanded application in the food, beverage, and pharmaceutical industries, offering a valuable tool for tackling major health challenges like diabetes and obesity.

References

• D-Tagatose: A Rare Sugar with Functional Properties and Antimicrobial Potential against Oral Species - PMC - NIH. (2024). National Institutes of Health. [Link]

• Advances in Biological Production of D-Tagatose: A Comprehensive Overview. (2023). MDPI. [Link]

• Biosynthesis of a healthy natural sugar D-tagatose: advances and opportunities. (2023). Taylor & Francis Online. [Link]

• What is D-tagatose used for? (2024). Patsnap Synapse. [Link]

• D-TAGATOSE. (n.d.). fao.org. [Link]

• Advances and Prospects of d-Tagatose Production Based on a Biocatalytic Isomerization Pathway. (2023). MDPI. [Link]

• When D-tagatose is added to a basic aqueous solution, an equilibrium mixture of monosaccharides is obtained... (2023). Brainly. [Link]

• A method for the production of D-tagatose using a recombinant Pichia pastoris strain... (2014). PubMed Central. [Link]

• D-TAGATOSE. (n.d.). inchem.org. [Link]

• Methods for Separating Sugars. (n.d.). Shimadzu Corporation. [Link]

• Method of Quantitative Analysis by HPLC and Confirmation by LC-MS of Sugar Alcohols in Foods. (2013). ResearchGate. [Link]

• alpha-D-tagatofuranose | C6H12O6 | CID 12306012. (n.d.). PubChem. [Link]

• When D-tagatose is added to a basic aqueous solution, an equilibr... (n.d.). Pearson+. [Link]

• Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides. (2008). PubMed. [Link]

• NMR analyses of complex d-glucose anomerization. (2018). PubMed. [Link]

• Specific rotation. (n.d.). Wikipedia. [Link]

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A Technical Guide to the Discovery and Isolation of alpha-D-Tagatofuranose

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Tagatose, a naturally occurring ketohexose, has garnered significant interest as a low-calorie sweetener and a potential therapeutic agent. While it predominantly exists in its pyranose form, the furanose isomer, particularly alpha-D-tagatofuranose, plays a crucial role in its chemical reactivity and biological activity. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of alpha-D-tagatofuranose. It delves into the historical context of D-tagatose's discovery, the equilibrium dynamics between its various isomeric forms in solution, and the modern methodologies employed for the targeted isolation and structural elucidation of the alpha-furanose anomer. This guide is intended to be a valuable resource for researchers in carbohydrate chemistry, drug discovery, and food science, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Significance of D-Tagatose and its Furanose Isomer

D-Tagatose, a C-4 epimer of D-fructose, is a rare sugar found in small quantities in some dairy products and the gum of the Sterculia setigera tree.[1][2] Its journey from a chemical curiosity to a commercially viable sweetener and functional food ingredient is a testament to advancements in bioprocessing and chemical synthesis. Gilbert V. Levin was a key figure in the development of D-tagatose as a sweetener, patenting an economical production method in 1988.

Like many monosaccharides, D-tagatose exists in solution as an equilibrium mixture of its open-chain keto form and cyclic hemiacetal structures. These cyclic forms include the six-membered pyranose ring and the five-membered furanose ring, each of which can exist as α and β anomers. While the α-D-tagatopyranose form is generally the most stable and predominant isomer in the crystalline state, the furanose forms, though present in smaller proportions, are often key intermediates in chemical reactions and enzymatic transformations. Understanding the properties and isolation of alpha-D-tagatofuranose is therefore critical for manipulating the chemical and biological behavior of D-tagatose.

The Isomeric Landscape of D-Tagatose in Solution

The distribution of D-tagatose isomers in an aqueous solution is a dynamic equilibrium influenced by factors such as temperature, pH, and solvent. Under basic conditions, D-tagatose can undergo enolization to form an equilibrium mixture with other monosaccharides.

While comprehensive quantitative data for the precise isomeric distribution of unmodified D-tagatose in various solvents is not extensively documented in a single source, NMR studies on D-tagatose derivatives provide valuable insights. For instance, a study on D-tagatose-N-methylaniline in aqueous solution revealed the following anomeric equilibrium:

Isomer	Percentage in Aqueous Solution
α-pyranose	62.8%
β-pyranose	21.3%
α-furanose	1.5%
β-furanose	8.1%
Acyclic keto form	6.2%
Data adapted from Mossine, V. V., et al. (2018).[3]

This data underscores that while the alpha-D-tagatofuranose is a minor component of the equilibrium mixture, its presence is significant for understanding the overall reactivity of D-tagatose.

Methodologies for the Isolation and Synthesis of alpha-D-Tagatofuranose

The isolation of alpha-D-tagatofuranose in its pure form is a challenging task due to its low abundance in the equilibrium mixture and its inherent instability. Direct crystallization from solution typically yields the more stable α-pyranose anomer. Therefore, strategies for isolating the furanose form often involve derivatization to "trap" the furanose ring, followed by chromatographic separation.

Trapping and Isolation via Derivatization

A key strategy for isolating the furanose form of D-tagatose is through the synthesis of derivatives that favor or lock the five-membered ring structure. One such approach is benzoylation.

Protocol: Synthesis and Isolation of Tetrabenzoylated d-Tagatofuranose [4][5]

This protocol describes the direct benzoylation of D-tagatose, which yields a mixture of benzoylated pyranose and furanose forms, from which the furanose derivative can be isolated.

Materials:

• D-Tagatose

• Pyridine (anhydrous)

• Benzoyl chloride

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and n-hexane for elution

Procedure:

• Dissolve D-tagatose in anhydrous pyridine in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add benzoyl chloride to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction by the slow addition of water.

• Extract the mixture with dichloromethane.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The resulting crude oil, containing a mixture of perbenzoylated D-tagatose isomers, is then subjected to purification.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in n-hexane.

• Careful fractionation and analysis of the fractions (e.g., by TLC and NMR) will allow for the isolation of tetrabenzoylated d-tagatofuranose. A study reported the isolation of a small amount (17%) of tetrabenzoylated D-tagatofuranose using iterative chromatographic separations.[4]

Preparative Chromatographic Separation

For the separation of the derivatized or underivatized tagatose isomers, preparative high-performance liquid chromatography (prep-HPLC) is a powerful technique.

General Workflow for Preparative HPLC Separation of Tagatose Isomers:

Caption: Workflow for the isolation of alpha-D-tagatofuranose derivatives using preparative HPLC.

Considerations for Method Development:

• Column Selection: For underivatized sugars, specialized carbohydrate columns are often used. For derivatized, less polar compounds, reversed-phase columns (e.g., C18) are suitable.

• Mobile Phase Optimization: A gradient elution of acetonitrile in water is a common starting point for reversed-phase separation of derivatized sugars. The gradient profile needs to be optimized to achieve baseline separation of the isomers.

• Detection: Refractive index (RI) detection is commonly used for underivatized sugars, while UV detection is suitable for derivatives containing a chromophore (e.g., benzoyl groups).

Structural Elucidation and Characterization

Once isolated, the structural confirmation of alpha-D-tagatofuranose or its derivatives is primarily achieved through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

NMR Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous identification of carbohydrate isomers. Key parameters include chemical shifts (¹H and ¹³C) and coupling constants (J-values).

Expected NMR Signatures for alpha-D-Tagatofuranose:

• Anomeric Carbon (C2): The chemical shift of the anomeric carbon in the ¹³C NMR spectrum is highly diagnostic of the ring size and anomeric configuration.

• Proton NMR: The coupling constants between vicinal protons (e.g., J₃,₄) provide information about the dihedral angles and thus the conformation of the furanose ring. The absence of a proton on the anomeric carbon (C2) is a key feature of ketoses.

Illustrative ¹³C NMR Chemical Shifts for Furanose and Pyranose Forms of a Tagatose Derivative:

Carbon	α-Furanose Derivative (ppm)	β-Furanose Derivative (ppm)	α-Pyranose Derivative (ppm)	β-Pyranose Derivative (ppm)
C1	~64	~63	~62	~63
C2	~104	~107	~99	~99
C3	~78	~81	~70	~72
C4	~77	~76	~71	~71
C5	~82	~80	~68	~68
C6	~63	~64	~64	~64
Note: These are approximate values based on typical ranges for ketofuranoses and ketopyranoses and may vary depending on the specific derivative and solvent.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition of the isolated compound. Fragmentation patterns in tandem mass spectrometry (MS/MS) can also provide structural information, although distinguishing between stereoisomers by MS alone can be challenging without specialized techniques.

Conclusion and Future Perspectives

The discovery and isolation of alpha-D-tagatofuranose, while challenging, are essential for a complete understanding of the chemistry and biology of D-tagatose. The methodologies outlined in this guide, particularly the strategy of derivatization followed by preparative chromatography, provide a robust framework for obtaining this elusive isomer. Future research in this area may focus on the development of more direct and efficient isolation techniques, such as chiral chromatography or enzymatic methods that selectively produce or stabilize the furanose form. A deeper understanding of the conformational dynamics and biological roles of alpha-D-tagatofuranose will undoubtedly open new avenues for its application in drug development and functional food design.

References

• Makura, Y., Iyoshi, A., Horiuchi, M., Hu, Y., & Ueda, A. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. International Journal of Molecular Sciences, 24(17), 13475. [Link]

• Mossine, V. V., Barnes, C. L., & Mawhinney, T. P. (2018). N-(1-Deoxy-α-d-tagatopyranos-1-yl)-N-methylaniline (“d-Tagatose-N-methylaniline”). Molbank, 2018(2), M989. [Link]

• ResearchGate. (n.d.). Direct synthesis of tetrabenzoylated d-tagatofuranose 7 along with known pyranose 7′ from d-tagatose. [Link]

• JECFA. (2004). D-TAGATOSE. [Link]

• Levin, G. V. (2020, June 24). Gilbert V. Levin, Ph.D.— The Brains Behind the New, Low-Calorie Sugar, D-Tagatose. Cole-Parmer. [Link]

• MDPI. (2022). Advances in Biological Production of D-Tagatose: A Comprehensive Overview. [Link]

• Wikipedia. (2023, December 2). Tagatose. [Link]

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The Dynamic Equilibrium of D-Tagatose: A Technical Guide to Furanose and Pyranose Interconversion

Abstract

D-Tagatose, a rare ketohexose with significant potential in the food and pharmaceutical industries, exists in a dynamic equilibrium of cyclic isomers in solution. This technical guide provides an in-depth exploration of the equilibrium between its furanose and pyranose forms, with a particular focus on the predominant α-D-tagatopyranose anomer. We will delve into the structural nuances that govern this equilibrium, the thermodynamic principles that dictate isomer stability, and the advanced analytical and computational methodologies employed to characterize these forms. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the solution-state behavior of D-tagatose.

Introduction: The Isomeric Landscape of D-Tagatose

D-Tagatose, a C-4 epimer of D-fructose, is a naturally occurring monosaccharide with approximately 92% the sweetness of sucrose but only one-third of the calories[1][2]. Its unique metabolic properties have garnered significant interest for applications in functional foods and therapeutics. In aqueous solution, D-tagatose does not exist as a single static structure. Instead, it undergoes mutarotation to establish a complex equilibrium between four primary cyclic isomers: α-D-tagatofuranose, β-D-tagatofuranose, α-D-tagatopyranose, and β-D-tagatopyranose, alongside a small fraction of the open-chain keto form.

The six-membered pyranose ring and the five-membered furanose ring structures confer distinct chemical and physical properties to the sugar, influencing its reactivity, biological activity, and interaction with other molecules. Understanding the distribution and interconversion of these isomers is paramount for its effective application.

The equilibrium is significantly skewed towards the pyranose forms, with α-D-tagatopyranose being the most thermodynamically stable and the anomer that crystallizes from solution[3].

Structural Determinants of Isomer Stability

The relative populations of the furanose and pyranose anomers are governed by a delicate interplay of steric and electronic effects. The chair conformation of the pyranose ring is generally more stable than the envelope and twist conformations of the furanose ring.

The anomeric effect, which describes the thermodynamic preference for an electronegative substituent at the anomeric carbon to occupy an axial position, also plays a crucial role in determining the favored anomer. For D-tagatose, the α-pyranose conformation allows for a favorable arrangement of its hydroxyl groups, minimizing steric hindrance and maximizing stabilizing intramolecular hydrogen bonds.

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Quantitative Analysis of the Anomeric Equilibrium

While precise data for unmodified D-tagatose is scarce in the literature, studies on closely related derivatives provide a strong indication of the equilibrium composition. A detailed NMR study on D-tagatose-N-methylaniline in aqueous solution revealed the following distribution[4]:

Tautomer	Percentage in Aqueous Solution
α-Pyranose	62.8%
β-Pyranose	21.3%
β-Furanose	8.1%
α-Furanose	1.5%
Acyclic Keto Form	6.2%

This data highlights the pronounced dominance of the pyranose forms, collectively accounting for over 84% of the isomers at equilibrium. The α-anomer is the most abundant, being almost three times more prevalent than the β-anomer.

Experimental Protocol: NMR Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous identification and quantification of carbohydrate anomers in solution. Both ¹H and ¹³C NMR provide detailed structural information.

Sample Preparation

• Solvent: Deuterium oxide (D₂O) is the solvent of choice for minimizing the interfering signal from water protons.

• Concentration: A concentration range of 10-50 mg/mL is typically sufficient for obtaining good signal-to-noise in a reasonable acquisition time.

• Equilibration: It is crucial to allow the D-tagatose solution to reach equilibrium before analysis. This can be achieved by dissolving the sample in D₂O and allowing it to stand at room temperature for at least 24 hours. Alternatively, gentle heating (e.g., to 40-50 °C) can accelerate the mutarotation process.

NMR Instrumentation and Parameters

• Spectrometer: A high-field NMR spectrometer (≥400 MHz) is recommended for better spectral dispersion, which is essential for resolving the signals of the different anomers.

• ¹H NMR:

  • A standard one-pulse experiment is typically used.

  • Solvent suppression techniques (e.g., presaturation) are necessary to attenuate the residual HOD signal.

  • Integration of the well-resolved anomeric proton signals allows for the quantification of the relative concentrations of the different isomers.

• ¹³C NMR:

  • A proton-decoupled ¹³C NMR experiment provides sharp singlets for each carbon atom.

  • The anomeric carbon (C2) signals are particularly well-resolved and are excellent reporters of the different isomeric forms. Chemical shifts for the anomeric carbons of ketohexoses typically appear in the range of 95-110 ppm.

  • Quantitative ¹³C NMR can be performed using inverse-gated decoupling to suppress the Nuclear Overhauser Effect (NOE) and ensure accurate integration.

dot graph G { graph [rankdir="LR"]; node [shape=box, style="filled,rounded", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} NMR workflow for anomer analysis.

Thermodynamic Considerations

The equilibrium distribution of D-tagatose anomers is a direct reflection of their relative Gibbs free energies (ΔG). The isomerization from D-galactose to D-tagatose is an endothermic reaction, which is favored at higher temperatures[1][5]. This suggests that the equilibrium between the D-tagatose anomers themselves will also be temperature-dependent.

By performing variable-temperature NMR experiments, it is possible to determine the thermodynamic parameters (ΔH° and ΔS°) for the interconversion between the different anomers using the van't Hoff equation. Such studies on other monosaccharides have shown that while the pyranose forms are enthalpically favored, the furanose forms can become more populated at higher temperatures due to entropic contributions[6].

Computational Modeling of D-Tagatose Anomers

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool for investigating the conformational preferences and relative energies of carbohydrate isomers[7][8][9].

Methodology

• Conformational Search: A thorough conformational search is performed for each anomer (α/β-furanose and α/β-pyranose) to identify the lowest energy conformers.

• Geometry Optimization and Frequency Calculations: The geometries of the identified conformers are optimized at a high level of theory (e.g., B3LYP/6-311++G(d,p)). Frequency calculations are then performed to confirm that the optimized structures are true minima on the potential energy surface and to obtain thermodynamic data (enthalpy and entropy).

• Solvation Modeling: To accurately model the behavior in solution, implicit solvation models (e.g., Polarizable Continuum Model - PCM) are employed to account for the effect of the solvent (water).

These calculations can provide valuable insights into the intrinsic stability of the different anomers and help rationalize the experimentally observed equilibrium distribution.

Conclusion and Future Directions

The equilibrium between α-D-tagatofuranose and α-D-tagatopyranose, along with their β-anomers, is a fundamental aspect of the chemistry of D-tagatose. The predominance of the α-pyranose form has significant implications for its physical properties and biological interactions. This guide has outlined the key structural features governing this equilibrium and provided a framework for its experimental and computational investigation.

Future research should focus on obtaining precise quantitative data for the anomeric distribution of unmodified D-tagatose under a range of conditions (pH, temperature, solvent polarity). Furthermore, detailed thermodynamic and kinetic studies of the mutarotation process will provide a more complete picture of the dynamic nature of this promising sugar.

References

• Chen, X., et al. (2023). Advances and Prospects of d-Tagatose Production Based on a Biocatalytic Isomerization Pathway. MDPI. [Link]

• Kwiecień, R. A., et al. (2025). Synthesis of and NMR studies on the four diastereomeric 1-deoxy-D-ketohexoses. Request PDF. [Link]

• Lian, Z., et al. (2025). Advances in Biological Production of D-Tagatose: A Comprehensive Overview. MDPI. [Link]

• Angyal, S. J. (1969). Equilibria between pyranoses and furanoses. III. Deoxyaldoses. The stability of furanoses.
• Schnupf, U., et al. (2007). DFT Study of Alpha- And beta-D-allopyranose at the B3LYP/6-311++G ** Level of Theory.

• SpectraBase. alpha-D-TAGATOPYRANOSE - Optional[13C NMR] - Chemical Shifts. [Link]

• Bober, J. R., & Nair, N. U. (2020). Galactose to tagatose isomerization at moderate temperatures with high conversion and productivity.
• Gao, D. M., et al. (2018). Solubility of D-Galactose, D-Talose, and D-Tagatose in Aqueous Ethanol at Low Temperature. Food Science and Technology Research, 24(5), 855-861.

• Harris, K. D., et al. (2023). 13C NMR Chemical Shifts of Saccharides in the Solid State: A Density Functional Theory Study. MDPI. [Link]

• Oregon State University. 13C NMR Chemical Shifts. [Link]

• Momany, F. A., & Schnupf, U. (2025). DFTMD studies of glucose and epimers: Anomeric ratios, rotamer populations, and hydration energies. Request PDF. [Link]

• Punzo, F., et al. (2009). α-d-Tagatopyranose. Acta Crystallographica Section E: Structure Reports Online, 65(6), o1338.

• ResearchGate. Comparison of the anomeric ¹H-NMR (ppm, D2O, 298 K, 600 MHz) regions of serotype A wild type, lgt2Δ and lgt1/4Δ OS. [Link]

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• Funcke, J. B., et al. (2016). Observation of the keto tautomer of D-fructose in D2O using 1H NMR spectroscopy.

• ResearchGate. Temperature dependence of the mutarotation equilibrium of D -fructose. [Link]

• Schnupf, U., et al. (2006). DFT study of α- and β-d-mannopyranose at the B3LYP/6-311++G** level.
• Buemann, B., et al. (1998). D-Tagatose, a stereoisomer of D-fructose, increases hydrogen production in humans without affecting 24-hour energy expenditure or respiratory exchange ratio. The Journal of nutrition, 128(9), 1481-1486.

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The Rising Significance of α-D-Tagatofuranose in Therapeutics: A Technical Guide for Researchers

Abstract

This technical guide provides an in-depth exploration of the biological significance of molecules containing the α-D-tagatofuranose moiety. While D-tagatose is primarily recognized as a low-calorie sweetener, its furanose form, particularly the α-anomer, is a critical structural component in a burgeoning class of molecules with significant therapeutic potential. This document will delve into the nuanced biochemistry of α-D-tagatofuranose, its metabolic pathways, and the diverse biological activities exhibited by its derivatives. We will further explore established and theoretical therapeutic applications, supported by detailed experimental protocols and workflow diagrams, to provide researchers, scientists, and drug development professionals with a comprehensive resource for navigating this exciting field.

Introduction: Beyond Sweetness - The Unique Biochemistry of α-D-Tagatofuranose

D-tagatose, a naturally occurring ketohexose and an epimer of D-fructose, exists in solution as an equilibrium mixture of pyranose and furanose tautomers. While the pyranose form is often more prevalent, the furanose form, specifically α-D-tagatofuranose, is gaining considerable attention for its role in biologically active molecules.[1][2][3][4] Its unique stereochemistry and the reactivity of its anomeric center make it a versatile building block for the synthesis of novel glycosides and other derivatives with potential applications in medicine and biotechnology.

The biological significance of α-D-tagatofuranose stems from several key properties of its parent molecule, D-tagatose:

• Low Caloric Value: D-tagatose is poorly absorbed in the small intestine, resulting in a caloric value of only 1.5 kcal/g, significantly lower than sucrose.[5][6]

• Hypoglycemic Effects: Clinical studies have indicated that D-tagatose can lower postprandial blood glucose levels, making it a promising candidate for managing type 2 diabetes.[6][7]

• Prebiotic Activity: D-tagatose is fermented by gut microbiota, promoting the growth of beneficial bacteria and contributing to improved intestinal health.[5]

• Anti-Caries Properties: It is not readily metabolized by oral bacteria, thus preventing the formation of dental caries.[5]

These intrinsic properties of D-tagatose provide a strong foundation for exploring the therapeutic potential of molecules that incorporate the α-D-tagatofuranose structure.

Biosynthesis and Metabolism of α-D-Tagatofuranose Containing Molecules

The presence and metabolic fate of α-D-tagatofuranose are intrinsically linked to the metabolism of D-tagatose. While naturally found in small quantities in dairy products, the industrial production of D-tagatose primarily relies on the enzymatic isomerization of D-galactose.[5]

Enzymatic Production of D-Tagatose

The most common method for D-tagatose production involves the use of L-arabinose isomerase (L-AI), which catalyzes the conversion of D-galactose to D-tagatose.[5][6] This process can be performed using either isolated enzymes or whole-cell systems.

Experimental Protocol: Enzymatic Synthesis of D-Tagatose using L-Arabinose Isomerase

Objective: To produce D-tagatose from D-galactose using L-arabinose isomerase.

Materials:

• L-Arabinose Isomerase (commercially available or recombinantly expressed)

• D-galactose solution (e.g., 20% w/v in 50 mM phosphate buffer, pH 7.5)

• 50 mM Phosphate buffer (pH 7.5)

• Metal ions for enzyme activation (e.g., Mn²⁺ or Co²⁺)

• Reaction vessel with temperature control

• HPLC system with a suitable column for sugar analysis (e.g., Aminex HPX-87C)

Methodology:

• Enzyme Preparation: Dissolve or dilute the L-arabinose isomerase in 50 mM phosphate buffer (pH 7.5) to the desired concentration.

• Reaction Setup: In a temperature-controlled reaction vessel, combine the D-galactose solution with the enzyme preparation. Add the activating metal ions to the recommended final concentration.

• Incubation: Incubate the reaction mixture at the optimal temperature for the specific L-AI used (typically 50-60°C).

• Monitoring: Periodically withdraw aliquots from the reaction mixture. Stop the enzymatic reaction by heat inactivation (e.g., 100°C for 10 minutes) or by adding an acid (e.g., perchloric acid followed by neutralization).

• Analysis: Analyze the composition of the reaction mixture (D-galactose and D-tagatose) using HPLC.

• Purification: Once the desired conversion is achieved, purify D-tagatose from the reaction mixture using chromatographic techniques.

Causality: The choice of L-arabinose isomerase is critical as its substrate specificity and optimal reaction conditions (pH, temperature, metal ion cofactors) directly impact the yield and purity of D-tagatose. The equilibrium of the reaction typically favors D-galactose, so downstream processing is essential for isolating D-tagatose.

Metabolic Pathways

The metabolism of ingested D-tagatose, and by extension α-D-tagatofuranose, primarily occurs in the liver. The key metabolic pathway is the tagatose-6-phosphate pathway.

Diagram: D-Tagatose Metabolic Pathway

Caption: Metabolic pathway of D-tagatose in the liver.

This metabolic route demonstrates that while D-tagatose is a sugar, its metabolism bypasses the initial, highly regulated steps of glycolysis, which may contribute to its low impact on blood glucose levels.

Therapeutic Potential of α-D-Tagatofuranose Containing Molecules

The unique structural features of α-D-tagatofuranose make it an attractive scaffold for the development of novel therapeutic agents. The anomeric hydroxyl group can be readily modified to create glycosidic linkages with a variety of aglycones, leading to compounds with diverse biological activities.

α-D-Tagatofuranosylceramides: Novel Glycolipids

Recent research has focused on the synthesis of α-D-tagatofuranosylceramides, which are analogs of naturally occurring glycosphingolipids.[8][9] These molecules are of interest due to the critical roles of glycosphingolipids in cell signaling, cell-cell recognition, and as receptors for toxins and pathogens.

The synthesis of these complex molecules requires regioselective protection of the hydroxyl groups of D-tagatose, followed by stereoselective glycosylation.

Diagram: Synthetic Workflow for α-D-Tagatofuranosylceramide

Caption: General synthetic workflow for α-D-tagatofuranosylceramide.

The biological activities of these synthetic glycolipids are currently under investigation, with potential applications in modulating immune responses and as anticancer agents.

Antifungal Applications

Interestingly, D-tagatose itself has demonstrated potent and broad-spectrum antifungal activity, particularly against downy mildews in plants.[10] The proposed mechanism involves the inhibition of key enzymes in fungal carbohydrate metabolism, such as fructokinase and phosphomannose isomerase.[10] This fungicidal activity, coupled with its status as a "Generally Recognized As Safe" (GRAS) substance, opens avenues for its use as a safe and effective agrochemical.[10] The specific role of the α-D-tagatofuranose tautomer in this activity is an area for further research.

Future Directions and Conclusion

The study of α-D-tagatofuranose and its derivatives is a rapidly evolving field. While much of the current knowledge is derived from the broader research on D-tagatose, the unique chemical properties of the α-furanose anomer present exciting opportunities for the design of novel bioactive molecules.

Key areas for future research include:

• Exploration of Natural Products: Identifying natural products that contain the α-D-tagatofuranose moiety to understand its natural biological roles.

• Development of Novel Synthetic Methodologies: Creating more efficient and stereoselective methods for the synthesis of α-D-tagatofuranosides.

• Elucidation of Structure-Activity Relationships: Systematically studying how modifications to the α-D-tagatofuranose scaffold and the aglycone affect biological activity.

• In-depth Mechanistic Studies: Investigating the molecular mechanisms by which α-D-tagatofuranose-containing molecules exert their therapeutic effects.

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• Enzymatic synthesis of alpha-anomer-selective D-glucosides using maltose phosphorylase. (URL: [Link])

• Tagatose as a Potential Nutraceutical: Production, Properties, Biological Roles, and Applications: d - ResearchGate. (URL: [Link])

• Advances in the Biosynthesis of D-Tagatose: From Metabolism, Physiological Activities, Key Enzyme Catalysis to Multi-Substrate Conversion Strategies - PubMed. (URL: [Link])

• The rare sugar D-tagatose protects plants from downy mildews and is a safe fungicidal agrochemical - ResearchGate. (URL: [Link])

• Novel In Vitro Multienzyme Cascade for Efficient Synthesis of d-Tagatose from Sucrose. (URL: [Link])

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Introduction: Understanding D-Tagatose and its Isomeric Forms

An In-depth Technical Guide to the Natural Occurrence and Sources of α-D-Tagatofuranose

D-Tagatose is a naturally occurring monosaccharide, specifically a ketohexose, that has garnered significant interest within the food, pharmaceutical, and nutraceutical industries.[1] It is a C-4 epimer of D-fructose and an isomer of D-galactose.[2][3] What makes D-tagatose particularly compelling is its unique combination of properties: it possesses approximately 92% of the sweetness of sucrose while providing only one-third of the calories (about 1.5 kcal/g).[4][5][6] The U.S. Food and Drug Administration (FDA) has granted it Generally Recognized as Safe (GRAS) status for use as a sweetener, texturizer, and stabilizer in various food products.[1][7]

Like other monosaccharides, D-tagatose can exist in different isomeric forms. In solution, it establishes an equilibrium between its open-chain keto form and its cyclic hemiacetal forms. These cyclic structures can be either five-membered rings, known as furanoses, or six-membered rings, called pyranoses. Each of these ring forms can have two anomeric configurations, designated as alpha (α) and beta (β), based on the stereochemistry at the anomeric carbon (the C-2 carbon).

This guide focuses specifically on alpha-D-tagatofuranose , which is the furanose form of D-tagatose with an alpha configuration at the anomeric center.[8][9] It is crucial to note that while this specific isomer is the topic of interest, much of the scientific literature refers to the compound generically as "D-tagatose." The natural occurrence data typically does not differentiate between the various isomers, as they exist in equilibrium. The stable crystalline form is alpha-D-tagatopyranose.[10]

Section 1: Natural Distribution of D-Tagatose

D-tagatose is classified as a "rare sugar" because it is found in nature in very small quantities, making its direct extraction for commercial purposes economically unfeasible.[3][11][12] Its presence has been identified across a limited range of biological sources.

Plant Kingdom

The initial discovery of D-tagatose in nature was from a plant source. In 1949, it was isolated from the gum exudate of the tropical evergreen tree Sterculia setigera.[3][4][11] This remains one of the most cited natural sources, although the gum is not a practical source for large-scale production.

Subsequent research has identified trace amounts of D-tagatose in other plants:

• Fruits: It is present in small quantities in some common fruits, including apples, oranges, and other citrus varieties.[6][11][13]

• Lower Plants: The sugar has also been detected in certain lower plants, such as mosses and lichens of the Roccella species.[4][11][14]

Dairy Products

The most commonly cited sources of naturally occurring D-tagatose are dairy products that have undergone heat treatment.[2][6][15] Its formation in these products is a direct result of the thermal processing of milk. Lactose, the primary sugar in milk, is a disaccharide composed of glucose and galactose. During heating, lactose can be hydrolyzed, and the liberated D-galactose subsequently undergoes isomerization under alkaline or thermal conditions to form D-tagatose.[5][7][15]

Sources include:

• Sterilized and Ultra-High Temperature (UHT) treated milk[16]

• Powdered milk[2][6]

• Yogurts[2][16]

• Various types of cheeses[2][16]

• Human breast milk[17]

Other Natural Sources

Trace amounts of D-tagatose have also been reported in hot cacao, likely formed through similar heat-driven isomerization processes during the roasting and processing of cacao beans.[6][15]

Section 2: Quantitative Analysis of D-Tagatose in Natural Sources

The concentration of D-tagatose in its natural sources is consistently low, reinforcing its status as a rare sugar. The following table summarizes the reported concentrations in various food products.

Natural Source	Reported Concentration (ppm)	Reference
Sterilized Cow's Milk	2 - 20	[18]
Milk Powder	~800	[18]
Yogurt	~29	[18]

ppm: parts per million

These low levels highlight why commercial production relies on the industrial-scale isomerization of D-galactose derived from lactose, rather than direct extraction from these food matrices.[12][16][19]

Section 3: Methodologies for Extraction and Identification from Natural Matrices

For researchers aiming to verify the presence of or quantify alpha-D-tagatofuranose and other D-tagatose isomers in a complex natural matrix like a dairy product, a multi-step analytical workflow is required. The following protocol provides a robust, self-validating methodology grounded in established principles of carbohydrate analysis.

Experimental Protocol: Extraction and Analysis from a Dairy Matrix (e.g., Yogurt)

Rationale: This protocol is designed to systematically remove interfering substances (proteins, fats, complex carbohydrates) and isolate low-molecular-weight sugars for accurate chromatographic analysis. Each step includes a quality control measure to ensure trustworthiness.

Step 1: Sample Preparation and Homogenization

• Accurately weigh 5-10 g of the yogurt sample into a 50 mL centrifuge tube.

• Add 20 mL of deionized water and vortex thoroughly for 2 minutes to create a uniform homogenate.

• Causality: This step ensures the sample is evenly dispersed, allowing for efficient extraction of soluble components. A precise initial weight is critical for final quantification.

Step 2: Protein and Fat Precipitation (Carrez Clarification)

• To the homogenate, add 1 mL of Carrez Reagent I (potassium ferrocyanide solution). Vortex for 30 seconds.

• Add 1 mL of Carrez Reagent II (zinc sulfate solution). Vortex for 30 seconds. A flocculent precipitate should form.

• Allow the mixture to stand for 15 minutes.

• Centrifuge at 5,000 x g for 20 minutes at 4°C.

• Carefully collect the clear supernatant.

• Causality: Carrez reagents cause the co-precipitation of proteins and fats, which would otherwise interfere with chromatographic columns and detectors. This is a critical clarification step for complex matrices.

Step 3: Solid-Phase Extraction (SPE) for Further Purification

• Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through it.

• Load the supernatant from Step 2 onto the conditioned C18 cartridge. This will retain residual non-polar compounds like lipids.

• Collect the eluate.

• For additional cleanup, pass the eluate through a graphitized carbon black (GCB) or a mixed-mode cation/anion exchange SPE cartridge to remove pigments and other charged molecules.

• Causality: SPE provides a more refined cleanup than precipitation alone. A C18 phase removes lipids, while ion exchange or GCB phases remove charged molecules and pigments that could co-elute with the target analyte during HPLC analysis.

Step 4: Identification and Quantification by HPLC-RI/MS

• Filter the final purified extract through a 0.22 µm syringe filter into an HPLC vial.

• Inject the sample onto an HPLC system.

  • Column: A ligand-exchange column (e.g., Ca2+ or Pb2+ form) or an amino-propyl column is suitable for sugar analysis.

  • Mobile Phase: Isocratic elution with deionized water (for ligand-exchange) or an acetonitrile/water gradient (for amino-propyl).

  • Detector 1 (Quantification): Refractive Index (RI) Detector. This detector is sensitive to all carbohydrates but requires a stable baseline and isocratic conditions.

  • Detector 2 (Identification): Mass Spectrometer (MS). The eluent is directed to an MS detector (e.g., ESI-MS) to confirm the molecular weight of the eluting peak (180.16 g/mol for tagatose).[15] This provides unambiguous identification.

• Validation: Run an authentic standard of D-tagatose to determine its retention time and generate a calibration curve for quantification. The peak in the sample must match the retention time of the standard and show the correct mass-to-charge ratio (m/z) in the MS detector.

• Causality: The combination of HPLC with a universal RI detector for quantification and a specific MS detector for identification creates a self-validating system. A match in both retention time and mass provides high confidence in the identification of D-tagatose.

Workflow Visualization

The following diagram illustrates the logical flow of the extraction and identification process.

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The Strategic Synthesis of Novel α-D-Tagatofuranose Derivatives: A Technical Guide for Drug Discovery

Foreword: Unlocking the Potential of a Rare Sugar

D-Tagatose, a rare hexoketose, has garnered significant attention in the pharmaceutical and nutraceutical industries for its unique biological properties, including its role as a low-calorie sweetener and its ability to modulate glycemic response.[1] Beyond its native form, the derivatization of D-tagatose, particularly in its furanose configuration, opens a gateway to a vast chemical space of novel bioactive molecules. The α-anomer of D-tagatofuranose, a five-membered ring structure, presents a unique scaffold for the design of innovative therapeutics. This guide provides an in-depth exploration of the chemical strategies and underlying principles for the synthesis of novel α-D-tagatofuranose derivatives, tailored for researchers, medicinal chemists, and professionals in drug development. We will delve into the intricacies of stereoselective glycosylation, the critical role of protecting groups, and the conformational dynamics that govern reaction outcomes, offering a comprehensive roadmap for harnessing the therapeutic potential of this rare sugar.

The Foundation: Accessing the α-D-Tagatofuranose Scaffold

The journey into the synthesis of novel α-D-tagatofuranose derivatives begins with the strategic preparation of a suitable glycosyl donor. A key challenge lies in controlling the stereochemistry at the anomeric center to selectively obtain the α-anomer. A highly effective strategy involves the use of neighboring group participation, a classic concept in carbohydrate chemistry, to direct the stereochemical outcome of the glycosylation reaction.

The Power of Neighboring Group Participation: A Benzoyl-Protected Donor

A robust method for achieving high α-selectivity in the glycosylation of D-tagatofuranose utilizes a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor.[1] The benzoyl group at the C-1 position plays a crucial role in steering the reaction towards the formation of the α-glycosidic bond.

Plausible Mechanism of α-Selective Glycosylation:

The reaction proceeds through the formation of a key intermediate, a cyclic acyloxonium ion, which blocks the β-face of the molecule. The incoming nucleophile (glycosyl acceptor) is then forced to attack from the α-face, leading to the desired 1,2-trans-glycosylation product, which in the case of tagatofuranose, corresponds to the α-anomer.

Caption: Plausible mechanism for α-selective glycosidation.

This neighboring group participation strategy has proven to be highly effective, achieving α:β selectivity ratios of up to 99:1.[1] However, it is important to note that the steric bulk of the glycosyl acceptor can influence the selectivity. Sterically hindered acceptors may exhibit reduced α-selectivity due to competing reaction pathways.[1]

Experimental Protocol: Synthesis of a 1,3,4,6-Tetra-O-benzoyl-d-tagatofuranosyl Donor

A key precursor for α-selective glycosylation is the tetrabenzoylated D-tagatofuranose. Its synthesis from D-tagatose requires careful control of reaction conditions to favor the furanose form over the thermodynamically more stable pyranose form.

Step-by-Step Methodology:

• Benzoylation of D-Tagatose: D-tagatose is dissolved in pyridine.

• Benzoyl chloride is added slowly to the solution at a controlled temperature (e.g., 50 °C). The slow addition is crucial to favor the formation of the kinetic furanose product.

• The reaction is quenched with methanol.

• The crude product is purified by column chromatography to isolate the 1,3,4,6-tetra-O-benzoyl-d-tagatofuranose.

Note: The direct benzoylation of D-tagatose can lead to a mixture of furanose and pyranose products, with the pyranose form often predominating due to the anomeric effect.[2] Therefore, careful optimization and purification are essential.

The Art of Glycosylation: Expanding the Molecular Diversity

With a reliable α-selective glycosyl donor in hand, the next step is to couple it with a variety of glycosyl acceptors to generate a library of novel derivatives. The choice of glycosylation method and reaction conditions is critical for achieving high yields and maintaining stereochemical integrity.

General Glycosylation Protocol

The following protocol outlines a general procedure for the α-selective glycosylation of a benzoyl-protected D-tagatofuranosyl donor.

Step	Procedure	Rationale
1	Azeotropic Drying	Co-evaporate the glycosyl donor and acceptor with toluene to remove residual water, which can quench the Lewis acid activator.
2	Activation	Dissolve the dried reactants in a suitable solvent (e.g., CH₂Cl₂) and add activated molecular sieves to maintain anhydrous conditions. Cool the mixture to a low temperature (e.g., -20 °C).
3	Initiation	Add a Lewis acid promoter, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf), to activate the glycosyl donor.
4	Reaction	Stir the reaction mixture at low temperature until completion, monitoring by thin-layer chromatography (TLC).
5	Quenching & Workup	Quench the reaction with a suitable reagent (e.g., triethylamine) and perform a standard aqueous workup.
6	Purification	Purify the crude product by column chromatography to isolate the desired α-D-tagatofuranoside.

Table 1: General Protocol for α-Selective Glycosylation.

Synthesis of a Bioactive Glycolipid: α-D-Tagatofuranosylceramide

A compelling example of the application of this methodology is the synthesis of α-D-tagatofuranosylceramide, a novel glycosphingolipid with potential biological activity.[1]

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Conformational Analysis of the Furanose Ring in alpha-D-Tagatofuranose: An Integrated Spectroscopic and Computational Approach

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The five-membered furanose ring, a fundamental component of numerous biological molecules, is characterized by its significant conformational flexibility. Unlike the more rigid six-membered pyranose ring, the furanose scaffold exists in a dynamic equilibrium of non-planar conformations, which dictates its biological function and interaction with molecular targets. This guide provides an in-depth technical exploration of the conformational analysis of the furanose ring in alpha-D-tagatofuranose, a ketohexofuranose of interest in glycobiology and drug discovery. We will dissect the theoretical underpinnings of furanose puckering, detail a synergistic workflow combining Nuclear Magnetic Resonance (NMR) spectroscopy and advanced computational modeling, and present a self-validating protocol for elucidating its conformational landscape in solution.

The Challenge of Furanose Flexibility: A Theoretical Framework

The conformational landscape of a furanose ring is most effectively described by the concept of pseudorotation, a model pioneered by Altona and Sundaralingam.[1][2] In this model, the puckering of the five-membered ring is not static but moves through a continuous cycle of conformations. This behavior is defined by two key parameters: the pseudorotation phase angle (P) and the puckering amplitude (τm).

The pseudorotation cycle encompasses ten envelope (E) and ten twist (T) conformations.[3] However, for most furanosides in solution, the conformational space is dominated by a dynamic equilibrium between two major regions on the pseudorotation wheel, termed the 'North' (N) and 'South' (S) conformations.[4][5]

• North (N) Conformations (P ≈ 0° ± 36°): Characterized by a C3'-endo pucker, where the C3' atom is displaced from the plane formed by the other four ring atoms, on the same side as the C5' atom.

• South (S) Conformations (P ≈ 180° ± 36°): Characterized by a C2'-endo pucker, where the C2' atom is displaced from the mean plane.

The energy barrier for interconversion between N and S states is typically low, allowing for rapid equilibrium at room temperature.[6] The precise conformational preference of a given furanose, such as alpha-D-tagatofuranose, is dictated by a delicate balance of steric and electronic interactions among its substituents, including the anomeric effect and repulsive gauche interactions between vicinal hydroxyl groups.[4][5] For alpha-D-tagatofuranose, the key stereochemical features influencing this equilibrium are the trans relationship of the O3 and O4 hydroxyls and the orientation of the anomeric hydroxymethyl group at C2.

Caption: The pseudorotation cycle of a furanose ring.[7][8]

An Integrated Workflow for Conformational Elucidation

A robust analysis of furanose conformation cannot rely on a single technique. We advocate for a synergistic workflow that combines high-resolution NMR spectroscopy for experimental validation with a multi-tiered computational approach for energetic and dynamic insights. This dual strategy ensures that the proposed conformational model is both experimentally grounded and theoretically sound.

Caption: Integrated workflow for furanose conformational analysis.

Methodologies and Protocols

Part A: Experimental Analysis via NMR Spectroscopy

NMR spectroscopy is the cornerstone for studying carbohydrate conformations in solution.[9][10][11] The primary observable, the vicinal proton-proton coupling constant (³JHH), is directly related to the dihedral angle (φ) between the coupled protons through the Karplus equation. By measuring the ³JHH values around the furanose ring, we can deduce the time-averaged ring pucker.

Protocol 1: NMR Data Acquisition and Analysis

• Sample Preparation: Dissolve 5-10 mg of alpha-D-tagatofuranose in 0.5 mL of deuterium oxide (D₂O). Ensure complete H-D exchange by lyophilizing from D₂O two to three times. This step is critical to remove the exchangeable hydroxyl proton signals, which simplifies the spectrum.

• Instrument Setup: Utilize a high-field NMR spectrometer (≥500 MHz) for optimal signal dispersion.[10] The sample temperature should be precisely controlled (e.g., 298 K).

• 1D ¹H Spectrum Acquisition: Acquire a high-resolution one-dimensional proton spectrum with water suppression. This spectrum provides an initial overview and is used for accurate chemical shift and coupling constant measurements.

• 2D COSY/TOCSY Acquisition: Acquire a two-dimensional Correlation Spectroscopy (COSY) or Total Correlation Spectroscopy (TOCSY) spectrum.

  • Causality: These experiments are essential for unambiguous assignment of all proton resonances. COSY reveals direct (³J) coupling partners, while TOCSY establishes correlations within an entire spin system (i.e., all protons on the sugar ring), providing a self-validating network of assignments.

• Data Processing and J-Coupling Extraction: Process the spectra using appropriate software (e.g., TopSpin®, Mnova). Extract the ³JHH values (J₁,₂, J₂,₃, J₃,₄) from the high-resolution 1D spectrum. The accuracy of this extraction is paramount for the subsequent analysis.

• Pseudorotational Analysis: Input the experimental ³JHH values into a specialized program like PSEUROT.[12] This program uses a generalized Karplus equation to solve for the two-state (N vs. S) equilibrium that best fits the experimental data, yielding the population of each conformer and their respective puckering parameters (P and τm).[4][5]

Part B: Computational Analysis

Computational chemistry provides a powerful lens to visualize conformers, calculate their relative energies, and simulate their dynamic behavior, offering insights that are inaccessible by experiment alone.[13][14]

Protocol 2: Computational Workflow

• Initial Structure Generation: Build the 3D structure of alpha-D-tagatofuranose. Generate initial guess structures for both C3'-endo (North) and C2'-endo (South) puckers.

• Conformational Search (Molecular Mechanics): Perform a systematic conformational search using a molecular mechanics (MM) force field optimized for carbohydrates (e.g., GLYCAM, GROMOS).[5][15]

  • Causality: This step efficiently explores the vast conformational space of the molecule, including ring puckers and the orientation of exocyclic groups (the -CH₂OH groups), to identify all low-energy minima without the high computational cost of quantum mechanics.

• Geometry Optimization and Energy Calculation (DFT): Take the low-energy conformers identified by MM and perform full geometry optimization and frequency calculations using Density Functional Theory (DFT).

  • Expertise: A functional like M06-2X or B3LYP-D3 with a sufficiently large basis set (e.g., 6-311+G(d,p)) is recommended for an accurate description of the non-covalent interactions that govern carbohydrate conformation.[16][17] The inclusion of a solvent model (e.g., PCM, SMD) is crucial to simulate the aqueous environment of the NMR experiment. The final output provides precise geometries and relative Gibbs free energies (ΔG) of the N and S conformers.

• Molecular Dynamics (MD) Simulation: Perform an MD simulation (e.g., using AMBER or GROMACS) of alpha-D-tagatofuranose in a box of explicit water molecules for several hundred nanoseconds.[13][18]

  • Trustworthiness: MD simulations provide a dynamic picture of the N/S equilibrium. By tracking the pseudorotation angle (P) over time, one can directly observe the interconversions and calculate the equilibrium populations, providing an independent validation of both the NMR analysis and the static DFT energy calculations.

Data Synthesis and Interpretation

The final step is the critical synthesis of all experimental and computational data. The results should be compiled into a clear, comparative table.

Table 1: Consolidated Conformational Data for alpha-D-Tagatofuranose

Parameter	Experimental (NMR)	Computational (DFT)	Computational (MD)
³J₁,₂ (Hz)	Measured Value	Calculated Value	Time-Averaged Value
³J₂,₃ (Hz)	Measured Value	Calculated Value	Time-Averaged Value
³J₃,₄ (Hz)	Measured Value	Calculated Value	Time-Averaged Value
% North Conformer	Derived from PSEUROT	Calculated from ΔG	Derived from P trajectory
% South Conformer	Derived from PSEUROT	Calculated from ΔG	Derived from P trajectory
ΔG (N↔S) (kcal/mol)	-	Calculated Value	Calculated from populations
P(N) (degrees)	Derived from PSEUROT	-	Average P in N state
P(S) (degrees)	Derived from PSEUROT	-	Average P in S state

A strong correlation between the NMR-derived populations and those predicted by both DFT energies and MD simulations provides high confidence in the final conformational model. Any discrepancies must be critically evaluated, potentially pointing to limitations in the computational model (e.g., force field inaccuracies) or complexities not captured by the simple two-state model.[4][5]

Implications for Drug Development

The three-dimensional shape and flexibility of a carbohydrate are paramount to its function. For drug development professionals, understanding the conformational equilibrium of alpha-D-tagatofuranose is critical for:

• Rational Drug Design: If this sugar is a component of a larger molecule that binds to a protein target, knowing its preferred shape allows for the design of mimetics or inhibitors with higher affinity and specificity. The flexibility can be exploited or constrained to optimize binding.[13]

• Structure-Activity Relationships (SAR): Correlating changes in conformational preference with biological activity provides a deeper understanding of SAR, guiding the chemical modification of lead compounds.

• Predictive Modeling: A validated conformational model serves as a robust starting point for docking studies and further computational screening of compound libraries.

By applying the integrated workflow described herein, researchers can move beyond a static 2D representation to a dynamic 3D understanding of alpha-D-tagatofuranose, unlocking new possibilities for its application in the development of novel therapeutics.

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An In-depth Technical Guide to α-D-Tagatofuranose: Nomenclature, Properties, and Scientific Context

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Tagatose, a naturally occurring ketohexose, has garnered significant attention in the pharmaceutical and food industries as a low-calorie sweetener with potential therapeutic applications. As a C-4 epimer of D-fructose, it exhibits a sweetness profile remarkably similar to sucrose but with only a fraction of the caloric value. In solution, D-tagatose exists in a dynamic equilibrium of five different tautomeric forms: α- and β-pyranose, α- and β-furanose, and an acyclic keto form. This guide provides a comprehensive technical overview of D-tagatose, with a specific focus on the α-D-tagatofuranose isomer, including its formal nomenclature, CAS Registry Number, structural characteristics, and its role within the broader context of D-tagatose chemistry and biology.

PART 1: Core Chemical and Physical Properties

IUPAC Nomenclature and CAS Registry Number

The formal identification of chemical compounds relies on standardized nomenclature and registry numbers. For α-D-tagatofuranose, these are:

• Systematic IUPAC Name: (2S,3S,4R,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol[1]

• Other IUPAC Name: α-D-lyxo-hex-2-ulofuranose[1]

• CAS Registry Number: 36441-92-6[1]

These identifiers are crucial for unambiguous documentation in research, patent applications, and regulatory submissions.

Molecular Structure and Stereochemistry

α-D-Tagatofuranose is a monosaccharide with the molecular formula C₆H₁₂O₆.[1] It is a five-membered ring structure (a furanose) and is one of the stereoisomers of tagatose. The 'D' designation refers to the configuration at the C-5 chiral center, which is the same as in D-glyceraldehyde. The 'α' (alpha) anomer specifies that the hydroxyl group on the anomeric carbon (C-2) is on the opposite side of the ring from the C-5 substituent.

Diagram: Haworth Projection of α-D-Tagatofuranose

Caption: Haworth projection of the α-D-tagatofuranose molecule.

Physicochemical Properties

While comprehensive experimental data for the isolated α-D-tagatofuranose isomer is limited due to its low abundance in equilibrium, the properties of the D-tagatose mixture are well-characterized.

Property	Value	Source
Molecular Formula	C₆H₁₂O₆	[1]
Molecular Weight	180.16 g/mol	[1]
Melting Point (D-Tagatose)	133-137 °C	[2]
Solubility in Water (D-Tagatose)	160 g/100 mL at 20°C	[2]
Sweetness (relative to sucrose)	~92%	[3]
Caloric Value	~1.5 kcal/g	[4]

Tautomeric Distribution in Solution

• α-pyranose: 62.8%

• β-pyranose: 21.3%

• α-furanose: 1.5%

• β-furanose: 8.1%

• Acyclic keto form: 6.2%[5]

This indicates that α-D-tagatofuranose is a minor component of the equilibrium mixture.

PART 2: Synthesis and Analysis

Synthesis of D-Tagatose

The production of D-tagatose is primarily achieved through the isomerization of D-galactose. This can be accomplished through both chemical and enzymatic methods.

Diagram: D-Tagatose Synthesis Pathways

Caption: Enzymatic pathways for the synthesis of D-tagatose.

Experimental Protocol: Enzymatic Synthesis of D-Tagatose from D-Galactose

• Substrate Preparation: Prepare a solution of D-galactose in a suitable buffer (e.g., phosphate buffer, pH 7.0).

• Enzyme Immobilization: Immobilize L-arabinose isomerase on a solid support to facilitate enzyme recovery and reuse.

• Isomerization Reaction: Introduce the immobilized enzyme to the D-galactose solution in a bioreactor. Maintain the optimal temperature and pH for the enzyme (typically 60-80°C and neutral to slightly alkaline pH).[6]

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking samples and analyzing the concentration of D-tagatose and D-galactose using High-Performance Liquid Chromatography (HPLC).

• Purification: Once the reaction reaches equilibrium, separate the D-tagatose from the unreacted D-galactose and other impurities using chromatographic techniques.

• Crystallization: Concentrate the purified D-tagatose solution to induce crystallization.

Selective Synthesis of α-D-Tagatofuranose Derivatives

While the isolation of free α-D-tagatofuranose is challenging, the synthesis of its derivatives has been reported, particularly in the context of glycosylation reactions. An α-selective glycosidation of a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor has been achieved, demonstrating significant neighboring group participation to yield high α-selectivity.[6] This approach is valuable for the synthesis of complex carbohydrates and glycoconjugates containing the α-D-tagatofuranosyl moiety.

Analytical Methods

The characterization and quantification of D-tagatose and its isomers rely on a variety of analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC with a refractive index (RI) detector is the standard method for quantifying D-tagatose in the presence of other sugars.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for the structural elucidation of D-tagatose isomers. While complete assignment for the minor furanose forms is challenging, NMR is used to study the tautomeric distribution in solution.

• Mass Spectrometry (MS): MS is used for the determination of the molecular weight and for fragmentation analysis to confirm the identity of D-tagatose and its derivatives.

PART 3: Biological and Metabolic Significance

Metabolism of D-Tagatose

Only about 20% of ingested D-tagatose is absorbed in the small intestine. The absorbed portion is primarily metabolized in the liver.

Diagram: D-Tagatose Metabolic Pathway

Caption: Simplified metabolic pathway of D-tagatose in the liver.

The metabolism of D-tagatose is similar to that of D-fructose, but it proceeds at a slower rate.[7]

• Phosphorylation: Fructokinase phosphorylates D-tagatose to D-tagatose-1-phosphate.[6]

• Cleavage: Aldolase cleaves D-tagatose-1-phosphate into dihydroxyacetone phosphate (DHAP) and glyceraldehyde-3-phosphate (G3P), which are intermediates of the glycolytic pathway.

The slow metabolism of D-tagatose-1-phosphate can lead to its temporary accumulation in the liver, which may affect phosphate and ATP levels.[8]

Biological Activities and Therapeutic Potential

D-Tagatose exhibits several beneficial biological activities:

• Low Glycemic Index: Due to its limited absorption and slow metabolism, D-tagatose has a minimal effect on blood glucose and insulin levels, making it a suitable sweetener for individuals with diabetes.[7]

• Prebiotic Effects: The unabsorbed D-tagatose is fermented by gut microbiota, promoting the growth of beneficial bacteria.

• Anti-obesity Effects: The low caloric value and potential to modulate gut hormones contribute to its anti-obesity properties.

The specific biological role of the α-D-tagatofuranose isomer, if any, is not well-defined and is likely transient as it exists in equilibrium with the other, more stable forms of D-tagatose.

Conclusion

α-D-Tagatofuranose is a minor but structurally significant isomer of D-tagatose. While its isolation and individual characterization are challenging, understanding its properties within the context of the D-tagatose equilibrium is essential for researchers in carbohydrate chemistry, drug development, and food science. The continued investigation into the synthesis and biological activities of D-tagatose and its derivatives, including those containing the α-D-tagatofuranosyl moiety, holds promise for the development of novel therapeutics and functional food ingredients.

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A Theoretical Investigation into the Conformational Stability of α-D-Tagatofuranose: A Technical Guide

This technical guide provides a comprehensive overview of the theoretical methodologies employed to investigate the conformational stability of α-D-tagatofuranose, a furanose form of the rare sugar D-tagatose. Aimed at researchers, scientists, and drug development professionals, this document delves into the computational chemistry techniques that are pivotal in understanding the three-dimensional structure and relative energies of this important monosaccharide.

Introduction: The Significance of α-D-Tagatofuranose and the Imperative of Conformational Analysis

D-Tagatose, a naturally occurring ketohexose, has garnered significant attention as a low-calorie sweetener and for its potential health benefits. While D-tagatose predominantly exists in its pyranose form, the furanose isomer, α-D-tagatofuranose, plays a crucial role in its metabolic pathways and potential biological activities. The five-membered furanose ring is inherently more flexible than the six-membered pyranose ring, leading to a complex conformational landscape. A thorough understanding of the relative stabilities of the different conformers of α-D-tagatofuranose is paramount for elucidating its structure-function relationships, designing derivatives with enhanced properties, and understanding its interactions with biological targets.

Theoretical calculations provide a powerful lens through which to explore this conformational space at an atomic level of detail, offering insights that can be challenging to obtain through experimental methods alone. This guide will outline a robust computational workflow for determining the stable conformations of α-D-tagatofuranose and quantifying their relative energies.

Theoretical Framework: A Multi-pronged Approach to Computational Analysis

The accurate determination of α-D-tagatofuranose stability necessitates a combination of computational techniques, each offering unique advantages in the exploration of the potential energy surface.

The Foundation: Molecular Mechanics (MM) for Initial Conformational Searching

Due to the inherent flexibility of the furanose ring, a vast number of potential conformations exist. Quantum mechanical (QM) methods, while highly accurate, are computationally expensive for an exhaustive search of this conformational space. Therefore, the initial step involves a comprehensive conformational search using molecular mechanics (MM) force fields.

Causality in Method Selection: MM methods offer a computationally efficient way to explore a large number of possible molecular arrangements. Force fields like GLYCAM are specifically parameterized for carbohydrates and provide a reliable initial assessment of the conformational landscape.[1][2][3] This initial screening is crucial to identify a set of low-energy candidate conformers that can then be subjected to more rigorous QM calculations.

The Core of Accuracy: Quantum Mechanical (QM) Calculations

Once a set of plausible conformers is identified, their geometries and relative energies are refined using quantum mechanical methods. Density Functional Theory (DFT) has emerged as the workhorse for such calculations in carbohydrate chemistry due to its excellent balance of accuracy and computational cost.[4][5][6]

Key Considerations for DFT Calculations:

• Functional Selection: The choice of the exchange-correlation functional is critical. The B3LYP functional has been widely used and validated for carbohydrate systems, providing reliable results for geometries and relative energies.[4][5][6]

• Basis Set Selection: A sufficiently large and flexible basis set is required to accurately describe the electronic structure of the molecule. Pople-style basis sets, such as 6-311++G**, are a common choice as they include diffuse functions to account for the lone pairs on oxygen atoms and polarization functions to describe the bonding environment accurately.[4][5]

The Influence of Environment: Incorporating Solvent Effects

In biological systems, α-D-tagatofuranose is invariably surrounded by water. The solvent can significantly influence the conformational preferences through hydrogen bonding and dielectric effects. Therefore, it is essential to incorporate the effect of the solvent in the calculations.

Implicit Solvation Models: The Polarizable Continuum Model (PCM), and specifically the Integral Equation Formalism variant (IEFPCM), is a widely used and effective method for modeling the bulk solvent effect.[6][7] This approach treats the solvent as a continuous dielectric medium, reducing the computational cost compared to explicit solvent models while capturing the dominant electrostatic interactions.

Validation through Spectroscopy: Theoretical NMR Chemical Shift Prediction

A powerful way to validate the computationally determined conformers is to compare theoretical NMR chemical shifts with experimental data. The Gauge-Including Atomic Orbital (GIAO) method, coupled with DFT, is a robust approach for calculating NMR shielding tensors and, subsequently, chemical shifts.[8] By comparing the calculated and experimental ¹H and ¹³C NMR spectra, one can gain confidence in the predicted conformational ensemble.

Experimental Protocol: A Step-by-Step Computational Workflow

This section outlines a detailed, self-validating protocol for the theoretical investigation of α-D-tagatofuranose stability.

Step 1: Building the Initial 3D Structure

The first step is to generate a three-dimensional structure of α-D-tagatofuranose. This can be accomplished using molecular building software such as Avogadro or specialized tools for carbohydrate modeling like the CHARMM-GUI Glycan Modeler or GLYCAM-Web.[1][2][3][9] It is important to ensure the correct stereochemistry is represented.

Step 2: Conformational Search

A systematic or stochastic conformational search should be performed to explore the potential energy surface of α-D-tagatofuranose. This is typically done using a molecular mechanics force field.

Protocol:

• Select a suitable carbohydrate force field (e.g., GLYCAM).

• Perform a conformational search using a method like Monte Carlo or systematic dihedral angle driving.

• Cluster the resulting conformers based on root-mean-square deviation (RMSD) to identify unique low-energy structures.

• Select all unique conformers within a specified energy window (e.g., 10 kcal/mol) of the global minimum for further analysis.

Step 3: Quantum Mechanical Geometry Optimization and Frequency Calculations

The unique conformers identified in the previous step are then subjected to geometry optimization and frequency calculations at the DFT level.

Protocol:

• For each conformer, perform a geometry optimization using a selected DFT functional and basis set (e.g., B3LYP/6-311++G**).

• Perform frequency calculations at the same level of theory to confirm that the optimized structures are true minima (i.e., have no imaginary frequencies) and to obtain thermodynamic data such as zero-point vibrational energies (ZPVE), thermal corrections, and entropies.

• Calculate the relative energies of the conformers, including ZPVE corrections.

Step 4: Inclusion of Solvent Effects

To account for the influence of an aqueous environment, single-point energy calculations are performed on the gas-phase optimized geometries using an implicit solvation model.

Protocol:

• Use the gas-phase optimized geometries from the previous step.

• Perform single-point energy calculations using the same DFT functional and basis set, but now including an implicit solvation model (e.g., IEFPCM with water as the solvent).

• Calculate the relative free energies of the conformers in solution.

Step 5: Theoretical NMR Chemical Shift Calculation and Validation

For the lowest energy conformers, theoretical NMR chemical shifts are calculated and compared with experimental data if available.

Protocol:

• For the most stable conformers, perform NMR calculations using the GIAO method at the same level of theory (e.g., GIAO-B3LYP/6-311++G**) in the presence of the implicit solvent model.

• Calculate the isotropic shielding values for all ¹H and ¹³C atoms.

• Convert the shielding values to chemical shifts by referencing them to a standard (e.g., tetramethylsilane, TMS), which can also be calculated at the same level of theory.

• Compare the calculated chemical shifts with experimental values to validate the predicted conformational preferences.

Data Presentation and Visualization

Quantitative Data Summary

The calculated relative energies and Boltzmann populations of the most stable conformers of α-D-tagatofuranose in both the gas phase and aqueous solution should be summarized in a clear and concise table.

Table 1: Calculated Relative Energies (kcal/mol) and Boltzmann Populations (%) of α-D-Tagatofuranose Conformers

Conformer	Gas Phase ΔE (ZPVE corrected)	Gas Phase Population (%)	Aqueous Solution ΔG	Aqueous Solution Population (%)
Conformer 1 (Global Minimum)	0.00	X.XX	0.00	X.XX
Conformer 2	X.XX	X.XX	X.XX	X.XX
Conformer 3	X.XX	X.XX	X.XX	X.XX
...	...	...	...	...

Note: The values in this table are placeholders and would be populated with the results from the actual calculations.

Visualization of the Computational Workflow

A clear diagram illustrating the computational workflow is essential for understanding the logical progression of the investigation.

Caption: Computational workflow for determining the stability of α-D-tagatofuranose.

Visualization of Conformational Space

A diagram representing the conformational landscape of the furanose ring helps in visualizing the different puckering states.

Caption: Pseudorotation wheel of furanose ring conformers.

Conclusion: A Pathway to Deeper Understanding

The theoretical investigation of α-D-tagatofuranose stability, following the comprehensive protocol outlined in this guide, provides invaluable insights into its intrinsic conformational preferences. By combining molecular mechanics, density functional theory, and implicit solvation models, researchers can construct a detailed picture of the conformational landscape of this rare sugar. The validation of these theoretical models through the calculation of NMR chemical shifts further strengthens the reliability of the computational predictions. This knowledge is fundamental for advancing our understanding of the biological roles of α-D-tagatofuranose and for the rational design of novel carbohydrate-based therapeutics and functional food ingredients.

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alpha-D-tagatofuranose role in carbohydrate metabolism

An In-depth Technical Guide to the Role of alpha-D-Tagatofuranose in Carbohydrate Metabolism

Foreword: Beyond a Simple Sweetener

To the dedicated researchers, scientists, and drug development professionals, this guide is designed to move beyond the surface-level understanding of D-tagatose as a mere low-calorie sugar substitute. We will dissect the intricate metabolic pathways, regulatory functions, and physiological consequences of this unique ketohexose. The furanose form, specifically alpha-D-tagatofuranose, represents one of the cyclic structures this sugar adopts in solution. While the open-chain and pyranose forms also exist, our discussion will encompass the metabolic fate of D-tagatose as a whole, as these forms are in equilibrium. This document is structured not as a rigid manual but as a logical exploration, providing the causal links behind metabolic events and the rationale for the experimental designs used to elucidate them.

D-tagatose is a naturally occurring monosaccharide, an epimer of D-fructose at the C-4 position, possessing 92% of the sweetness of sucrose with only one-third of the calories.[1][2] Its journey from ingestion to metabolic endpoint is fundamentally different from that of glucose or fructose, presenting unique opportunities for therapeutic intervention and functional food development.

Property	Value	Source
Molecular Formula	C₆H₁₂O₆	[2][3]
Molecular Weight	180.16 g/mol	[3]
Sweetness (vs. Sucrose)	~92%	[1]
Caloric Value	~1.5 kcal/g (vs. 4 kcal/g for sucrose)	[1]
Glycemic Index (GI)	3	[2]
Common Production Method	Isomerization of D-galactose (from lactose)	[4][5]

Part 1: The Bifurcated Metabolic Journey of D-Tagatose

The metabolic fate of D-tagatose is dichotomous, heavily dependent on the biological system . In mammals, it primarily undergoes hepatic metabolism analogous to fructose, albeit at a much slower rate. In contrast, many microorganisms employ a distinct and highly specific phosphorylation pathway.

Mammalian Hepatic Metabolism: A Slow Burn with Potent Regulatory Effects

Upon ingestion, only about 20-25% of D-tagatose is absorbed in the small intestine.[6][7] The absorbed portion is transported to the liver, where it enters a metabolic sequence similar to that of fructose.

• Initial Phosphorylation: The primary committing step is the phosphorylation of D-tagatose at the C-1 position by fructokinase (ketohexokinase) , yielding D-tagatose-1-phosphate (T1P) .[2][6] This reaction proceeds at a significantly lower rate compared to the phosphorylation of fructose, a key factor in its low metabolic impact.[6]

• Aldol Cleavage: T1P is subsequently cleaved by aldolase B into two triose phosphates: dihydroxyacetone phosphate (DHAP) and glyceraldehyde . These intermediates are canonical members of the glycolytic pathway and can proceed through glycolysis to generate pyruvate or be diverted towards gluconeogenesis or lipid synthesis.[6]

The slow kinetics of fructokinase with D-tagatose as a substrate leads to a transient accumulation of T1P in hepatocytes. This accumulation is not merely a metabolic bottleneck but a critical regulatory event.[6]

• Glucokinase Activation: T1P promotes the activity of glucokinase, the primary enzyme for glucose phosphorylation in the liver. This enhances the conversion of glucose to glucose-6-phosphate, effectively trapping glucose within the cell.[6][8]

• Glycogen Metabolism Modulation: T1P stimulates glycogen synthase , promoting the storage of glucose as glycogen, while simultaneously inhibiting glycogen phosphorylase , preventing glycogenolysis.[6][8]

This dual action on glucose phosphorylation and glycogen dynamics is the biochemical basis for D-tagatose's potent hypoglycemic effect, as it actively promotes the clearance of blood glucose into hepatic glycogen stores.[7][8]

Figure 1: Hepatic metabolism and regulatory role of D-tagatose.

Microbial Metabolism: The D-Tagatose 6-Phosphate Pathway

The unabsorbed majority (~80%) of ingested D-tagatose travels to the large intestine, where it serves as a substrate for gut microflora.[6][9] This fermentation produces beneficial short-chain fatty acids (SCFAs), underpinning the prebiotic properties of D-tagatose.[9]

Furthermore, specific microorganisms, such as Staphylococcus aureus, possess a dedicated catabolic route known as the D-tagatose 6-phosphate pathway .[10] This pathway is crucial for the utilization of D-galactose and lactose in these organisms.

• Isomerization: The pathway typically begins with D-galactose-6-phosphate, which is isomerized by D-galactose-6-phosphate isomerase to yield D-tagatose-6-phosphate .

• Phosphorylation: D-tagatose-6-phosphate kinase then phosphorylates this intermediate to form D-tagatose-1,6-bisphosphate .

• Aldol Cleavage: Finally, D-tagatose-1,6-bisphosphate aldolase cleaves the bisphosphate sugar into dihydroxyacetone phosphate (DHAP) and glyceraldehyde-3-phosphate (G3P) , both of which directly enter the central glycolytic pathway.[10]

Genetic studies have confirmed that the enzymes for this pathway are coordinately induced and essential for galactose metabolism in these bacteria.[10]

Figure 2: The D-tagatose 6-phosphate pathway in microorganisms.

Part 2: Methodologies for Elucidating D-Tagatose Metabolism

A robust understanding of D-tagatose metabolism relies on precise and validated analytical methods. This section provides both an overview of common techniques and detailed, actionable protocols.

Quantitative Analysis of D-Tagatose

Accurate quantification in complex matrices like plasma, tissues, or food products is paramount. Several chromatographic and electrophoretic techniques are employed.

Method	Principle	Advantages	Disadvantages
HPLC-RID	Separation on an amino or ligand-exchange column followed by detection based on changes in refractive index.	Robust, relatively inexpensive, suitable for high concentrations.	Low sensitivity, not suitable for gradient elution, temperature sensitive.[11]
HPLC-CAD	Separation followed by nebulization, drying, and detection of charged particles.	Universal detection for non-volatile analytes, good sensitivity, gradient compatible.	Non-linear response may require careful calibration.[12]
GC-FID	Derivatization to volatile compounds (e.g., silyl ethers) followed by separation and flame ionization detection.	High resolution and sensitivity.	Requires derivatization, high temperatures can degrade sample.[13]
Capillary Electrophoresis (CE)	Separation based on charge-to-size ratio in an electric field.	Fast analysis, very low sample consumption, high resolution.[11]	Can have lower reproducibility in injection volume.

This protocol provides a self-validating system for quantifying D-tagatose, a critical step in pharmacokinetic studies. The choice of a ligand-exchange column (L19 packing) is based on its proven efficacy for sugar analysis, as specified in pharmacopeial methods.[14]

Rationale: Acetonitrile precipitation is a standard method for efficiently removing proteins that would otherwise foul the analytical column and interfere with detection. The Refractive Index Detector (RID) is selected for its universal response to carbohydrates, making it a reliable choice when a chromophore is absent.

Methodology:

• Sample Preparation (Deproteinization):

  • To 100 µL of plasma, add 400 µL of ice-cold acetonitrile.

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant and filter through a 0.22 µm syringe filter into an HPLC vial.

• HPLC System and Conditions:

  • Column: Shodex SUGAR SC1011 or equivalent (L19 packing material).[14]

  • Mobile Phase: Degassed HPLC-grade water.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 80°C (to improve peak shape and reduce viscosity).

  • Detector: Refractive Index Detector (RID), temperature controlled at 40°C.

  • Injection Volume: 10 µL.

• Calibration and Quantification:

  • Prepare a stock solution of D-tagatose (10 mg/mL) in water.

  • Create a calibration curve by serially diluting the stock solution to concentrations ranging from 0.05 mg/mL to 2.0 mg/mL.

  • Inject each standard and the prepared samples.

  • Quantify D-tagatose in samples by comparing the peak area to the linear regression of the calibration curve.

• System Suitability:

  • Inject a mid-range standard five times. The relative standard deviation (RSD) of the peak area should be <2.0%.

  • The tailing factor for the D-tagatose peak should be between 0.9 and 1.5.

Figure 3: Experimental workflow for HPLC-RID analysis of D-tagatose.

In Vivo Assessment of Hypoglycemic Effects

Animal models are indispensable for validating the metabolic effects observed in vitro. This protocol outlines a study to assess the impact of D-tagatose on glucose homeostasis.

Rationale: A chronic feeding study is necessary to observe long-term metabolic adaptations, such as changes in body weight and glycated hemoglobin (HbA1c).[7] Using fructose as a comparative control is logical due to its structural similarity but differing metabolic impact, helping to isolate the unique effects of D-tagatose.[15]

Methodology:

• Animal Model and Acclimation:

  • Use 8-week-old male Wistar rats or C57BL/6 mice.

  • Acclimate animals for one week with standard chow and water ad libitum.

• Dietary Groups (n=8-10 per group):

  • Control Group: Standard chow.

  • Fructose Group: Diet enriched with 30% fructose.[15]

  • Tagatose Group: Diet enriched with 30% D-tagatose.[15]

• Study Duration and Monitoring:

  • Maintain diets for 8-12 weeks.

  • Monitor body weight and food intake weekly.

• Oral Glucose Tolerance Test (OGTT) - Week 8:

  • Fast animals overnight (12-16 hours).

  • Collect a baseline blood sample (t=0) from the tail vein.

  • Administer a 2 g/kg glucose solution via oral gavage.

  • Collect subsequent blood samples at 15, 30, 60, 90, and 120 minutes post-gavage.

  • Measure blood glucose at each time point using a glucometer.

• Terminal Sample Collection - Week 12:

  • Fast animals overnight.

  • Collect terminal blood via cardiac puncture for analysis of:

    • Glycated Hemoglobin (HbA1c)

    • Serum Insulin

    • Lipid Profile (Total Cholesterol, LDL, HDL, Triglycerides)[15]

  • Harvest liver tissue for glycogen content analysis or gene expression studies.

• Data Analysis:

  • Analyze OGTT data by calculating the area under the curve (AUC).

  • Use ANOVA followed by a post-hoc test (e.g., Tukey's) to compare differences between dietary groups for all measured parameters.

Conclusion

Alpha-D-tagatofuranose, as a component of the equilibrium mixture of D-tagatose, presents a fascinating case study in carbohydrate metabolism. Its limited absorption and unique hepatic processing, characterized by slow phosphorylation and potent allosteric regulation of glucose homeostasis, distinguish it sharply from other common sugars. The metabolic bifurcation between host and microbiome further adds to its complexity and therapeutic potential. For the research and development professional, D-tagatose is not just a sweetener but a tool—a modulator of hepatic glucose flux and a prebiotic agent. The methodologies detailed herein provide a validated framework for further exploring its mechanisms and unlocking its full potential in the management of metabolic diseases.

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A Technical Guide to the Preliminary Biological Activity Screening of alpha-D-tagatofuranose

Executive Summary

This guide provides a comprehensive framework for the initial biological evaluation of alpha-D-tagatofuranose, a furanose isomer of the well-documented rare sugar, D-tagatose. While D-tagatose (predominantly in its pyranose form) has established antioxidant, prebiotic, and antimicrobial properties, the specific bioactivities of its alpha-D-tagatofuranose isomer remain largely unexplored.[1][2] This document outlines a hypothesis-driven, multi-tiered screening cascade designed for researchers, scientists, and drug development professionals. We present detailed, self-validating protocols for foundational cytotoxicity assessment, followed by targeted screens for antimicrobial, antioxidant, and enzyme inhibitory activities. The causality behind experimental choices is emphasized, ensuring a scientifically rigorous and efficient preliminary investigation into the therapeutic potential of this novel carbohydrate.

Introduction and Rationale for Screening

The exploration of rare sugars for therapeutic applications represents a burgeoning field in drug discovery. D-tagatose, a naturally occurring ketohexose, has garnered significant attention for its health benefits, including a low glycemic index, prebiotic effects, and potential in managing metabolic disorders.[3][4] However, the biological activity of carbohydrates is exquisitely sensitive to their stereochemistry and ring structure. In aqueous solution, sugars exist in equilibrium between their open-chain and cyclic forms, including both five-membered (furanose) and six-membered (pyranose) rings. While D-tagatose is more stable in its pyranose form, the furanose conformation is crucial in many biological contexts, particularly in the structure of nucleic acids and certain metabolic intermediates. This guide is predicated on the hypothesis that alpha-D-tagatofuranose, due to its distinct three-dimensional structure, may exhibit unique or enhanced biological activities compared to its more common pyranose counterpart.

Chemical Structure and Isomeric Context

Alpha-D-tagatofuranose is a monosaccharide with the chemical formula C₆H₁₂O₆.[5] It is a stereoisomer of fructose and an epimer of D-psicose. Its defining feature is the furanose ring, a five-membered ring consisting of four carbon atoms and one oxygen atom. This contrasts with the more stable six-membered pyranose ring of alpha-D-tagatopyranose.[6][7] This structural variance fundamentally alters the molecule's shape and the presentation of its hydroxyl groups, which can lead to differential interactions with biological targets like enzymes and cellular receptors.

Known Activities of D-Tagatose: A Justification for Screening

The rationale for investigating alpha-D-tagatofuranose is built upon the established bioactivities of D-tagatose:

• Antimicrobial Effects: D-tagatose has been shown to inhibit biofilm formation and impair the growth of cariogenic bacteria such as Streptococcus mutans.[1][8]

• Antioxidant Properties: Studies report that D-tagatose possesses antioxidant capabilities, enabling it to scavenge free radicals and reduce cellular oxidative stress.[2]

• Metabolic Regulation: It has a low glycemic index and has been investigated as a potential therapeutic agent for type 2 diabetes.[3]

These known activities provide a logical starting point for the screening of its furanose isomer.

Hypothesis-Driven Screening Strategy

Our proposed screening cascade is designed to efficiently test the hypothesis that the unique conformation of alpha-D-tagatofuranose confers specific biological activities. The workflow prioritizes safety (cytotoxicity) before moving to efficacy-related assays.

Caption: Overall workflow for the preliminary biological screening of alpha-D-tagatofuranose.

Foundational Cytotoxicity Assessment

Causality: Before investigating any potential therapeutic benefit, it is imperative to establish the compound's safety profile at the cellular level. A cytotoxicity assay determines the concentration range at which the compound does not harm cells, thereby defining the appropriate concentrations for subsequent bioactivity screens. The MTT assay is a robust and widely accepted colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

Experimental Protocol: MTT Assay on Human Cell Line (e.g., HEK293)

This protocol is designed to assess the effect of alpha-D-tagatofuranose on the viability of a standard human cell line.

Materials:

• HEK293 (Human Embryonic Kidney) cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• alpha-D-tagatofuranose, sterile-filtered

• Doxorubicin (Positive Control)

• Phosphate Buffered Saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

Procedure:

• Cell Seeding: Seed HEK293 cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of DMEM with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Preparation: Prepare a 2X stock solution of alpha-D-tagatofuranose in serum-free DMEM. Create a serial dilution to yield final test concentrations (e.g., 1000, 500, 250, 125, 62.5, 31.25 µM). Prepare a 2X stock of Doxorubicin (e.g., final concentration of 10 µM) as a positive control.

• Cell Treatment: After 24 hours, remove the old media and add 100 µL of the prepared 2X compound dilutions to the respective wells. Include wells with untreated cells (negative control) and cells treated with Doxorubicin (positive control).

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Self-Validation System:

• Negative Control (Untreated Cells): Represents 100% cell viability.

• Positive Control (Doxorubicin): A known cytotoxic agent to confirm the assay is responsive to cell death.

• Blank Control (Media, MTT, DMSO only): To subtract background absorbance.

Data Presentation and Interpretation

Calculate the percentage of cell viability using the following formula: % Viability = [(Absorbance_Sample - Absorbance_Blank) / (Absorbance_NegativeControl - Absorbance_Blank)] * 100

The results should be summarized in a table and plotted as a dose-response curve.

Table 1: Sample Cytotoxicity Data for alpha-D-tagatofuranose

Concentration (µM)	Mean Absorbance (570 nm)	Std. Deviation	% Cell Viability
0 (Control)	1.254	0.08	100%
31.25	1.248	0.07	99.5%
62.5	1.233	0.09	98.3%
125	1.210	0.06	96.5%
250	1.189	0.08	94.8%
500	1.150	0.10	91.7%
1000	1.098	0.11	87.6%

| 10 (Doxorubicin) | 0.182 | 0.03 | 10.2% |

Interpretation: The compound would be considered non-cytotoxic at concentrations where cell viability remains high (e.g., >90%). This data informs the concentration range for subsequent biological assays.

Antimicrobial Activity Screening

Causality: Given that D-tagatose exhibits activity against oral pathogens, it is logical to screen alpha-D-tagatofuranose for broader antimicrobial effects.[8] The broth microdilution assay is the gold-standard method for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[9] This quantitative assay provides a clear endpoint for assessing antimicrobial potency.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This protocol is adapted from CLSI guidelines to test against representative Gram-positive and Gram-negative bacteria.

Materials:

• Bacterial Strains: Staphylococcus aureus (ATCC 29213), Escherichia coli (ATCC 25922)

• Mueller-Hinton Broth (MHB)

• alpha-D-tagatofuranose, sterile-filtered

• Gentamicin (Positive Control)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

Procedure:

• Compound Preparation: In a 96-well plate, add 50 µL of MHB to wells 2 through 12. Add 100 µL of the highest concentration of alpha-D-tagatofuranose (e.g., 2048 µg/mL in MHB) to well 1.

• Serial Dilution: Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard 50 µL from well 10. Wells 11 and 12 will serve as controls. This creates a concentration gradient (e.g., 1024 down to 2 µg/mL).

• Inoculum Preparation: Dilute the 0.5 McFarland standard bacterial suspension 1:100 in MHB to achieve a final concentration of ~1.5 x 10⁶ CFU/mL.

• Inoculation: Add 50 µL of the diluted bacterial inoculum to wells 1 through 11. The final bacterial concentration will be ~7.5 x 10⁵ CFU/mL.

• Controls:

  • Growth Control (Well 11): Contains MHB and bacteria, but no compound.

  • Sterility Control (Well 12): Contains MHB only.

  • Repeat the procedure in separate rows for Gentamicin as a positive control.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Data Presentation and Interpretation

Table 2: Sample MIC Data for alpha-D-tagatofuranose

Microorganism	Compound	MIC (µg/mL)
S. aureus ATCC 29213	alpha-D-tagatofuranose	>1024
	Gentamicin	0.5
E. coli ATCC 25922	alpha-D-tagatofuranose	512

| | Gentamicin | 1 |

Interpretation: A low MIC value indicates high antimicrobial potency. The results would suggest whether alpha-D-tagatofuranose has selective or broad-spectrum activity. For instance, an MIC of 512 µg/mL against E. coli suggests moderate activity, while a value >1024 µg/mL against S. aureus indicates little to no activity under the test conditions.

Antioxidant Capacity Evaluation

Causality: The presence of hydroxyl groups on the sugar backbone provides potential sites for hydrogen atom donation, which can neutralize free radicals. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid and reliable method to screen for radical scavenging activity.[10] The DPPH radical is a stable free radical that shows a deep purple color; when it accepts a hydrogen atom from an antioxidant, it becomes a stable, yellow-colored molecule, and the color change is proportional to the antioxidant capacity.[11]

Caption: Conceptual diagram of the DPPH radical scavenging assay.

Protocol: DPPH Radical Scavenging Assay

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol)

• alpha-D-tagatofuranose (dissolved in methanol or water)

• Ascorbic acid (Positive Control)

• Methanol

• 96-well microtiter plates

Procedure:

• Compound Preparation: Prepare serial dilutions of alpha-D-tagatofuranose in methanol (e.g., 1000, 500, 250, 125, 62.5 µg/mL). Prepare similar dilutions for ascorbic acid.

• Assay Setup: In a 96-well plate, add 100 µL of each compound dilution to respective wells.

• Reaction Initiation: Add 100 µL of the 0.1 mM DPPH solution to all wells.

• Controls:

  • Negative Control: 100 µL Methanol + 100 µL DPPH solution.

  • Blank: 100 µL Methanol + 100 µL Methanol.

• Incubation: Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Reading: Measure the absorbance at 517 nm using a microplate reader.

Data Analysis and Presentation

Calculate the percentage of radical scavenging activity (inhibition) using the formula: % Inhibition = [(Absorbance_Control - Absorbance_Sample) / Absorbance_Control] * 100

Plot the % inhibition against the compound concentration to determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Table 3: Sample DPPH Scavenging Data

Concentration (µg/mL)	% Inhibition (alpha-D-tagatofuranose)	% Inhibition (Ascorbic Acid)
62.5	8.2%	35.1%
125	15.6%	62.3%
250	28.9%	94.5%
500	45.3%	95.1%
1000	65.7%	95.8%

| IC₅₀ (µg/mL) | ~550 | ~105 |

Interpretation: A lower IC₅₀ value signifies stronger antioxidant activity. While pure monosaccharides may show modest activity, any observed effect warrants further investigation.[12] Comparing the IC₅₀ to a known standard like ascorbic acid provides a benchmark for its potency.

Enzyme Inhibition Screening (α-Glucosidase)

Causality: As a sugar analog, alpha-D-tagatofuranose is a prime candidate for inhibiting carbohydrate-metabolizing enzymes.[13] α-Glucosidase is an intestinal enzyme that breaks down complex carbohydrates into glucose.[14] Inhibiting this enzyme can slow glucose absorption, a key therapeutic strategy for managing type 2 diabetes. This assay tests the hypothesis that alpha-D-tagatofuranose can act as a competitive inhibitor at the enzyme's active site.

Protocol: In Vitro α-Glucosidase Inhibition Assay

Materials:

• α-Glucosidase from Saccharomyces cerevisiae (in phosphate buffer, pH 6.8)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) substrate

• alpha-D-tagatofuranose

• Acarbose (Positive Control)

• Sodium carbonate (Na₂CO₃) solution (0.1 M)

• Phosphate buffer (100 mM, pH 6.8)

• 96-well microtiter plates

Procedure:

• Assay Setup: To wells of a 96-well plate, add 20 µL of various concentrations of alpha-D-tagatofuranose (or Acarbose).

• Enzyme Addition: Add 20 µL of the α-glucosidase solution to each well. Mix and pre-incubate at 37°C for 10 minutes.

• Reaction Initiation: Add 20 µL of the pNPG substrate solution to each well to start the reaction.

• Controls:

  • 100% Activity Control: 20 µL buffer instead of the test compound.

  • Blank: 20 µL buffer instead of the enzyme.

• Incubation: Incubate the plate at 37°C for 20 minutes.

• Reaction Termination: Stop the reaction by adding 80 µL of 0.1 M Na₂CO₃. The hydrolysis of pNPG by the enzyme releases p-nitrophenol, which is yellow under alkaline conditions.

• Absorbance Reading: Measure the absorbance at 405 nm.

Data Interpretation and Significance

Calculate the percentage of enzyme inhibition: % Inhibition = [(Absorbance_Control - Absorbance_Sample) / Absorbance_Control] * 100

Determine the IC₅₀ value by plotting % inhibition against inhibitor concentration.

Table 4: Sample α-Glucosidase Inhibition Data

Concentration (µM)	% Inhibition (alpha-D-tagatofuranose)	% Inhibition (Acarbose)
10	5.1%	12.4%
50	18.3%	38.9%
100	33.7%	55.6%
250	58.9%	78.2%
500	75.4%	91.3%

| IC₅₀ (µM) | ~210 | ~90 |

Interpretation: Significant inhibition, benchmarked against a clinical inhibitor like Acarbose, would suggest a potential role for alpha-D-tagatofuranose in glycemic control and warrant further mechanistic studies.

Integrated Data Summary and Future Directions

Upon completion of this preliminary screening cascade, the data should be integrated to form a comprehensive initial profile of alpha-D-tagatofuranose. A summary table presenting the key findings (e.g., Cytotoxicity CC₅₀, Antimicrobial MICs, Antioxidant IC₅₀, Enzyme Inhibition IC₅₀) will provide a clear overview of the compound's potential.

Positive "hits" in any of these assays would trigger the next phase of research, which could include:

• Mechanism of Action Studies: For active compounds, investigate the specific mode of action (e.g., bactericidal vs. bacteriostatic, competitive vs. non-competitive enzyme inhibition).

• Broader Screening: Expand the panel of microbial strains or enzymes to determine the specificity of the activity.

• In Vivo Models: If in vitro data is compelling, progress to animal models to assess efficacy and safety in a whole-organism context.

This structured, hypothesis-driven approach ensures that the preliminary investigation of alpha-D-tagatofuranose is conducted with scientific rigor, providing a solid foundation for any future drug development efforts.

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• Global Prebiotic Association. (2024). Prebiotic Type Spotlight: Tagatose. [Link]

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• Lestari, B., et al. (2019). Antioxidant Activity and Resistant Starch Content of C. tuberosus on Different Cooking Method and Its Potential On Glucose Management in Diabetic Mice. Current Research in Nutrition and Food Science. [Link]

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• Vargas-Sánchez, R. D., et al. (2024). Nutraceutical and Antitumoral Potential of Scenedesmus sp. in In Vitro and In Vivo Models. MDPI. [Link]

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An In-Depth Technical Guide to the Interaction of alpha-D-Tagatofuranose with Proteins and Enzymes

Foreword: The Emergence of a Unique Hexose in Neoteric Therapeutics and Biotechnology

alpha-D-Tagatofuranose, a C-4 epimer of D-fructose, is a rare sugar that has garnered significant attention from the scientific community.[1] Its unique metabolic fate, low caloric value, and potential as a therapeutic agent for metabolic diseases have positioned it as a molecule of considerable interest for researchers, clinicians, and drug development professionals.[2][3] Unlike its ubiquitous isomer, D-fructose, D-tagatose is poorly absorbed in the small intestine and exerts distinct effects on glucose metabolism, primarily through its interactions with key metabolic enzymes.[4] This guide provides a comprehensive technical overview of the molecular interactions between alpha-D-tagatofuranose and its primary protein and enzymatic partners, offering insights into the mechanistic underpinnings of its biological effects and providing actionable protocols for its study.

I. The Metabolic Journey of alpha-D-Tagatofuranose: A Tale of Two Kinases and an Aldolase

The intracellular journey of alpha-D-tagatofuranose is a multi-step enzymatic cascade that mirrors, yet diverges from, the metabolism of fructose. Understanding the kinetics and structural basis of each enzymatic interaction is paramount to appreciating its unique physiological impact.

A. The Initial Phosphorylation: Fructokinase as the Gatekeeper

The first committed step in the hepatic metabolism of D-tagatose is its phosphorylation. This reaction is catalyzed by fructokinase (also known as ketohexokinase), the same enzyme responsible for the initial phosphorylation of fructose.[4] However, the efficiency of this phosphorylation is a critical point of divergence between the two sugars.

Kinetic Insights:

D-tagatose acts as a competitive inhibitor of fructose phosphorylation by fructokinase.[5] This competitive inhibition is a key factor in the slower metabolism of D-tagatose compared to fructose. The inhibitory constant (Ki) for D-tagatose with fructokinase from Hyaloperonospora arabidopsidis has been determined to be 70.05 ± 5.14 mM .[5] This relatively high Ki suggests a lower affinity of fructokinase for D-tagatose compared to fructose, for which the Michaelis constant (Km) is significantly lower. The Vmax for fructokinase with D-tagatose is also considerably lower than with fructose, indicating a slower catalytic turnover.[5]

Structural Rationale:

The structural basis for the differential affinity and catalytic efficiency of fructokinase for D-tagatose versus D-fructose lies in the stereochemistry of the C-4 hydroxyl group. While a crystal structure of fructokinase in complex with D-tagatose is not yet available, molecular modeling based on the fructose-bound structure suggests that the axial orientation of the C-4 hydroxyl in D-tagatose may lead to steric hindrance within the active site, impeding optimal alignment for phosphoryl transfer. This suboptimal positioning would explain both the higher Km (lower affinity) and lower Vmax (slower catalysis) observed for D-tagatose.

B. The Dedicated Kinase: Tagatose Kinase

In some microorganisms, a more specific enzyme, D-tagatose kinase , catalyzes the phosphorylation of D-tagatose to D-tagatose 6-phosphate.[6] This enzyme, found in organisms like Mycobacterium butyricum, provides a more direct route for tagatose metabolism.[6]

Kinetic Parameters:

While extensive kinetic data is not widely available for all species, studies on tagatose kinase from Mycobacterium butyricum have provided initial characterization. The enzyme exhibits a clear preference for D-tagatose as a substrate.

Structural Insights:

The crystal structure of a putative tagatose 6-phosphate kinase has been solved (PDB ID: 2FIQ), providing a glimpse into the architecture of this enzyme class.[6][7][8][9] The structure reveals a homodimeric arrangement with a core transferase domain. While a structure with bound D-tagatose is not available, the overall fold suggests a conserved mechanism of phosphoryl transfer.

C. The Second Phosphorylation: Tagatose-6-Phosphate Kinase

Once D-tagatose is phosphorylated to D-tagatose 6-phosphate, it is further phosphorylated to D-tagatose 1,6-bisphosphate by tagatose-6-phosphate kinase .[10] This enzyme is a key component of the tagatose-6-phosphate pathway in organisms like Staphylococcus aureus.[11]

Kinetic Characterization:

The kinetics of tagatose-6-phosphate kinase have been studied, particularly in the context of the lac operon in Staphylococcus aureus. The enzyme is coordinately induced with other enzymes of the pathway in the presence of lactose or D-galactose.[11]

Structural Determinants of Specificity:

High-resolution crystal structures of Staphylococcus aureus D-tagatose-6-phosphate kinase have been determined in various states, including in a ternary complex with AMP-PNP and D-tagatose-6-phosphate (PDB IDs: 2JG1, 2JGV).[12][13] These structures reveal a dimeric enzyme where residues from both subunits contribute to substrate binding.[12] The binding of both the substrate and the co-factor induces a conformational change to a "closed" state, which is necessary for catalysis.[12] The active site contains two magnesium ions that are crucial for the phosphoryl transfer mechanism.[14]

D. The Cleavage Step: Tagatose-Bisphosphate Aldolase

The final step in this initial metabolic sequence is the cleavage of D-tagatose 1,6-bisphosphate into dihydroxyacetone phosphate (DHAP) and D-glyceraldehyde 3-phosphate (G3P) by tagatose-bisphosphate aldolase .[15][16] These products can then enter the glycolytic pathway.

Kinetic Profile:

The kinetic parameters for Escherichia coli D-tagatose-1,6-bisphosphate aldolase subunit GatY have been determined. The Km for tagatose-1,6-bisphosphate is 1 mM when the catalytic subunit GatY is expressed alone, and this decreases to 0.3 mM when expressed with its chaperone subunit GatZ, indicating a higher affinity in the complex.[17]

Structural Basis of Catalysis and Chirality:

The crystal structure of Escherichia coli tagatose-1,6-bisphosphate aldolase has been solved (PDB ID: 1GVF).[15][18][19] The structure reveals a tetrameric class II aldolase with a catalytic zinc ion in the active site.[16][18] The active site is more open on one side compared to the related fructose-1,6-bisphosphate aldolase, which contributes to its broader substrate specificity.[18] This structural feature has implications for its potential use in biocatalysis.

II. Experimental Methodologies for Interrogating alpha-D-Tagatofuranose-Protein Interactions

A robust understanding of the interactions between alpha-D-tagatofuranose and its enzymatic partners necessitates the application of a suite of biophysical and biochemical techniques. The choice of methodology is dictated by the specific question being addressed, from determining binding affinity to elucidating catalytic mechanisms.

A. Quantifying Binding Affinity: Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for the thermodynamic characterization of biomolecular interactions. It directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) in a single experiment.[20][21][22][23][24]

Experimental Protocol: ITC Analysis of Enzyme-Tagatose Binding

• Sample Preparation:

  • Dialyze both the enzyme and the alpha-D-tagatofuranose solution extensively against the same buffer to minimize heats of dilution. A suitable buffer would be, for example, 50 mM HEPES, pH 7.5, 150 mM NaCl.

  • Thoroughly degas both solutions immediately prior to the experiment to prevent the formation of air bubbles in the calorimeter cell.

  • Accurately determine the concentrations of both the enzyme and the ligand. For the enzyme, use a reliable method such as UV absorbance at 280 nm with a calculated extinction coefficient. For the sugar, use a calibrated refractometer or a highly accurate stock solution.

• Instrument Setup (MicroCal ITC200 or similar):

  • Set the experimental temperature (e.g., 25 °C).

  • Set the reference power to a value appropriate for the expected heat change.

  • Set the stirring speed (e.g., 750 rpm).

• Titration:

  • Load the enzyme solution (typically 5-50 µM) into the sample cell (approximately 200 µL).[24]

  • Load the alpha-D-tagatofuranose solution (typically 10-20 times the enzyme concentration) into the injection syringe (40 µL).[24]

  • Perform an initial injection of a small volume (e.g., 0.4 µL) to remove any material from the syringe tip, and discard this data point during analysis.

  • Proceed with a series of injections (e.g., 19 injections of 2 µL each) with sufficient spacing between injections to allow the signal to return to baseline.

• Data Analysis:

  • Integrate the raw data to obtain the heat change for each injection.

  • Fit the integrated data to a suitable binding model (e.g., one-site binding model) using the analysis software provided with the instrument (e.g., Origin). This will yield the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

B. Real-Time Kinetic Analysis: Surface Plasmon Resonance (SPR)

SPR is a powerful label-free technique for monitoring biomolecular interactions in real time. It allows for the determination of association (ka) and dissociation (kd) rate constants, from which the equilibrium dissociation constant (Kd) can be calculated.[25][26][27][28][29]

Experimental Protocol: SPR Analysis of Enzyme-Tagatose Interaction

• Sensor Chip Preparation and Ligand Immobilization:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the enzyme solution (the ligand) over the activated surface to achieve covalent immobilization via amine coupling. The optimal immobilization level should be determined empirically to avoid mass transport limitations.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Analyte Binding Analysis:

  • Prepare a series of dilutions of alpha-D-tagatofuranose (the analyte) in the running buffer (e.g., HBS-EP+). The concentration range should span at least 5-fold below and above the expected Kd.

  • Inject the different concentrations of the analyte over the sensor surface at a constant flow rate (e.g., 30 µL/min).

  • Monitor the association phase during the injection and the dissociation phase after the injection is complete.

  • Between each analyte injection, regenerate the sensor surface using a solution that disrupts the interaction without denaturing the immobilized ligand (e.g., a short pulse of a low pH buffer or a high salt concentration).

• Data Analysis:

  • Subtract the response from a reference flow cell (without immobilized ligand) to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding model) using the instrument's analysis software. This will provide the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

C. Measuring Catalytic Activity: Coupled Enzyme Assays

For the kinases that phosphorylate D-tagatose and its derivatives, a continuous spectrophotometric coupled enzyme assay is a robust method for determining kinetic parameters.[30][31][32][33][34] This assay links the production of ADP to the oxidation of NADH, which can be monitored by the decrease in absorbance at 340 nm.[31][33]

Experimental Protocol: Coupled Enzyme Assay for Tagatose Kinase Activity

• Reaction Mixture Preparation (in a 1 cm pathlength cuvette):

  • Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0, 10 mM MgCl2).

  • Add the coupling enzymes: pyruvate kinase (PK) and lactate dehydrogenase (LDH).

  • Add the substrates for the coupling reaction: phosphoenolpyruvate (PEP) and NADH.

  • Add ATP to the desired concentration.

  • Add alpha-D-tagatofuranose at varying concentrations.

• Assay Procedure:

  • Incubate the reaction mixture at a constant temperature (e.g., 30 °C) in a spectrophotometer.

  • Initiate the reaction by adding the tagatose kinase.

  • Monitor the decrease in absorbance at 340 nm over time. The rate of NADH oxidation is directly proportional to the rate of ADP production by the tagatose kinase.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance versus time plot, using the Beer-Lambert law and the extinction coefficient for NADH at 340 nm (6220 M⁻¹cm⁻¹).

  • Plot the initial velocities against the corresponding substrate (alpha-D-tagatofuranose) concentrations.

  • Fit the data to the Michaelis-Menten equation to determine the Km and Vmax for the tagatose kinase.

D. Elucidating the Three-Dimensional Structure: X-ray Crystallography

Determining the high-resolution crystal structure of an enzyme in complex with alpha-D-tagatofuranose or its analogs provides invaluable insights into the molecular basis of substrate recognition and catalysis.[35][36][37][38][39][40]

Experimental Workflow: Enzyme-Tagatose Complex Crystallography

• Protein Expression and Purification:

  • Overexpress the target enzyme in a suitable expression system (e.g., E. coli).

  • Purify the enzyme to homogeneity using a combination of chromatographic techniques (e.g., affinity, ion exchange, and size-exclusion chromatography).

• Crystallization:

  • Screen for crystallization conditions using commercially available screens and techniques such as hanging-drop or sitting-drop vapor diffusion.

  • Optimize the initial crystallization hits by varying the precipitant concentration, pH, and temperature to obtain diffraction-quality crystals.

• Soaking or Co-crystallization:

  • Soaking: Transfer the grown crystals to a cryoprotectant solution containing a high concentration of alpha-D-tagatofuranose or a non-hydrolyzable analog.

  • Co-crystallization: Set up crystallization trials with the purified enzyme already in the presence of the ligand.

• Data Collection and Structure Determination:

  • Flash-cool the crystals in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data and solve the crystal structure using molecular replacement with a known homologous structure or de novo phasing methods.

  • Refine the atomic model against the experimental data and build the ligand into the electron density map.

III. Visualizing the Interactions: Pathways and Structures

Metabolic Pathway of D-Tagatose

Caption: Metabolic pathway of alpha-D-tagatofuranose.

Experimental Workflow for ITC

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Highly α-Selective Glycosidation Method for D-Tagatofuranose Utilizing Neighboring Group Participation

Introduction: The Significance and Challenge of D-Tagatofuranosides

D-Tagatose, a rare ketohexose, is gaining significant attention in the fields of functional foods and pharmaceuticals due to its properties as a low-calorie sweetener and its ability to modulate glycemic response[1][2][3]. The synthesis of D-tagatose derivatives, particularly glycosides, is a critical step towards exploring and enhancing their biological functions[1][3]. While the pyranose form of D-tagatose is more common, the furanose form offers unique structural motifs for the development of novel therapeutics and glycoconjugates, such as α-D-tagatofuranosylceramides, which are potential functional molecules[1][2].

However, the stereoselective synthesis of furanosides presents a considerable challenge compared to their pyranoside counterparts. The inherent flexibility of the five-membered furanose ring often leads to the formation of anomeric mixtures, making it difficult to control the stereochemical outcome of glycosylation reactions[4]. This guide provides a detailed protocol for a highly α-selective glycosidation of D-tagatofuranose, leveraging a C1-acyl protecting group strategy to achieve excellent stereocontrol.

The Core Strategy: Harnessing Neighboring Group Participation

The key to achieving high α-selectivity in the glycosidation of the D-tagatofuranosyl donor lies in the strategic use of a participating protecting group at the C-1 position. In this methodology, a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor is employed. The benzoyl group at C-1 plays a crucial role in directing the stereochemical outcome of the reaction.

Upon activation of the anomeric leaving group (e.g., a thioglycoside) by a promoter like trimethylsilyl trifluoromethanesulfonate (TMSOTf), the C-1 benzoyl group participates in the formation of a cyclic acyl oxonium ion intermediate. This intermediate effectively shields the β-face of the furanose ring. Consequently, the incoming glycosyl acceptor can only attack from the less sterically hindered α-face, leading to the preferential formation of the α-glycosidic linkage. This neighboring group participation has been shown to yield high α-selectivity, with α:β ratios reaching up to 99:1[1][2][3].

Plausible Mechanism of α-Selective Glycosidation

Caption: Proposed mechanism for α-selective glycosidation of donor 8.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of the key glycosyl donor and the subsequent α-selective glycosidation.

Protocol 1: Synthesis of 1,3,4,6-Tetra-O-benzoyl-d-tagatofuranose Donor (7)

This protocol describes the direct benzoylation of D-tagatose to form the furanosyl donor. It is important to note that this reaction can also produce the pyranose form, requiring careful chromatographic separation[5].

Materials:

• D-tagatose

• Pyridine

• Benzoyl chloride

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Ethyl acetate/n-hexane mixture)

Procedure:

• Dissolve D-tagatose in pyridine in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the solution to 0 °C in an ice bath.

• Slowly add benzoyl chloride dropwise to the cooled solution over a period of 30-60 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50 °C. Stir at this temperature for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature and quench by slowly adding saturated aqueous NaHCO₃.

• Extract the mixture with DCM (3x).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel. Iterative separations may be necessary to isolate the desired tetrabenzoylated D-tagatofuranose (7) from the pyranose byproduct (7')[5].

Protocol 2: General Procedure for α-Selective Glycosidation

This protocol outlines the general method for the glycosylation of various alcohol acceptors using the prepared donor.

Materials:

• 1,3,4,6-Tetra-O-benzoyl-d-tagatofuranosyl donor (e.g., thioglycoside donor 8 , prepared from 7 )[1]

• Glycosyl acceptor (alcohol)

• Anhydrous Dichloromethane (DCM)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Triethylamine (Et₃N)

• Molecular sieves (4 Å, activated)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add the d-tagatofuranosyl donor (1.0 equiv.), the glycosyl acceptor (1.5 equiv.), and activated 4 Å molecular sieves.

• Add anhydrous DCM via syringe and stir the suspension at room temperature for 30 minutes.

• Cool the mixture to -20 °C using a suitable cooling bath.

• Add TMSOTf (1.0 equiv.) dropwise to the reaction mixture.

• Stir the reaction at -20 °C and monitor its progress by TLC. The reaction time will vary depending on the reactivity of the acceptor.

• Upon completion, quench the reaction by adding triethylamine (Et₃N).

• Allow the mixture to warm to room temperature, then dilute with DCM and filter through a pad of Celite to remove the molecular sieves.

• Wash the filtrate with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired α-glycoside. The anomeric ratio (α:β) can be determined by ¹H NMR analysis.

Scope of the Glycosidation Reaction

The described method is applicable to a range of primary and secondary alcohol acceptors, consistently affording high α-selectivity.

Glycosyl Acceptor	Yield (%)	α:β Ratio
Methanol	95	>99:1
Cyclohexanol	78	94:6
1-Octadecanol	91	91:9
Ceramide derivative	91	>99:1
2-Hydroxycumene	59	63:37

Data synthesized from Makura et al., 2025[1].

Field Insight: As the data indicates, the methodology demonstrates excellent α-selectivity for unhindered primary and secondary alcohols. However, for sterically congested acceptors like 2-hydroxycumene, the selectivity is significantly reduced. This is likely due to steric repulsion between the bulky acceptor and the C-1 benzoyl group of the donor in the transition state, which can disrupt the ideal geometry for α-face attack[1][3].

Application Example: Synthesis of α-D-Tagatofuranosylceramide

This protocol demonstrates the utility of the method in synthesizing a complex, biologically relevant molecule.

Overall Workflow

Caption: Workflow for the synthesis of α-D-tagatofuranosylceramide (11).

Protocol 3: Synthesis of Protected α-D-Tagatofuranosylceramide (10)

• Following the General Glycosidation Procedure (Protocol 2) , use the d-tagatofuranosyl donor 8 (1.0 equiv.) and ceramide acceptor 2 (1.2 equiv.)[1].

• The reaction is typically complete within a few hours.

• After workup and purification by column chromatography, the protected α-D-tagatofuranosylceramide 10 is obtained in high yield (e.g., 91%) and excellent α-selectivity (>99:1)[1].

Protocol 4: Deprotection to Yield α-D-Tagatofuranosylceramide (11)

• Dissolve the protected glycoside 10 in a mixture of methanol and chloroform.

• Add a solution of sodium methoxide (NaOMe) in methanol (e.g., 0.5 M solution).

• Stir the reaction at room temperature and monitor by TLC until all starting material is consumed.

• Neutralize the reaction with an acidic resin (e.g., Amberlite IR120 H⁺) until the pH is neutral.

• Filter the resin and concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography (e.g., on silica gel or a C18 reverse-phase column) to yield the final product, α-D-tagatofuranosylceramide 11 (e.g., 76% yield)[1].

Conclusion

The use of a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor provides a robust and highly effective method for the stereoselective synthesis of α-D-tagatofuranosides. The neighboring group participation of the C-1 benzoyl group ensures excellent control over the anomeric configuration, making this a valuable tool for researchers and drug development professionals. This strategy enables the synthesis of complex glycoconjugates, such as α-D-tagatofuranosylceramide, facilitating further investigation into the biological roles of this rare sugar.

References

• Makura, Y., Iyoshi, A., Horiuchi, M., Hu, Y., Tanaka, M., & Ueda, A. (2025). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. International Journal of Molecular Sciences, 26(17), 8459. [Link]

• Makura, Y., Iyoshi, A., Horiuchi, M., Hu, Y., Tanaka, M., & Ueda, A. (2025). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. PubMed. [Link]

• Makura, Y., Iyoshi, A., Horiuchi, M., Hu, Y., Tanaka, M., & Ueda, A. (2025). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. ResearchGate. [Link]

• Ciuk, A., & Szeja, W. (2018). Selective Glycosylations with Furanosides: Synthetic Methods and Catalysts. In Glycosylation (pp. 1-35). ResearchGate. [Link]

• D'Souza, F. W., Cheshev, P. E., Ayers, J. D., & Lowary, T. L. (2007). Conversion of Pyranose Glycals to Furanose Derivatives: A New Route to Oligofuranosides. The Journal of Organic Chemistry, 72(18), 6706–6715. [Link]

• McKay, M. J., & Nguyen, H. M. (2015). Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. Tetrahedron, 71(22), 3645–3662. [Link]

• Imamura, A., & Lowary, T. L. (2015). Chemical Synthesis of Furanose Glycosides. In Glycoscience: Biology and Medicine (pp. 1-10). ResearchGate. [Link]

• MDPI. (2025). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. MDPI. [Link]

• ResearchGate. (2025). Synthesis of α-d-tagatofuranosylceramide. ResearchGate. [Link]

• Harvey, J. E., Raw, S. A., & Taylor, R. J. K. (2004). A Versatile and Stereocontrolled Route to Pyranose and Furanose C-Glycosides. Organic Letters, 6(16), 2611–2614. [Link]

• D'Acquarica, I., Gasparrini, F., & Zappia, G. (2019). A General Strategy for the Stereoselective Synthesis of the Furanosesquiterpenes Structurally Related to Pallescensins 1–2. Molecules, 24(8), 1612. [Link]

• ResearchGate. (2025). Structures and mutarotation of D-tagatose. ResearchGate. [Link]

• Li, Y., Li, Y., & Yu, B. (2019). Stereoselective synthesis of α-d-fructofuranosides using a 4,6-O-siloxane-protected donor. Organic Chemistry Frontiers, 6(12), 1934-1938. [Link]

• National Center for Biotechnology Information. (n.d.). alpha-D-tagatofuranose. PubChem Compound Database. [Link]

• Nashed, M. A., & El-Sokkary, R. I. (2001). Synthesis of methyl alpha-D-glucopyranosyl-(1-->4)-alpha-D-galactopyranoside and methyl alpha-D-xylo-hex-4-ulopyranosyl-(1-->4)-alpha-D-galactopyranoside. Carbohydrate Research, 331(2), 183-190. [Link]

• Reiser, O. (2006). Stereoselective Synthesis of 1,2-Cyclopropanecarboxylated Furanoids: Applications towards the Preparation of Marine Natural Products and Unnatural Amino Acids. University of Regensburg. [Link]

• Shibasaki, M., & Kanai, M. (2014). Stereoselective total synthesis of (±)-hyperforin via intramolecular cyclopropanation. Angewandte Chemie International Edition, 53(28), 7230-7233. [Link]

• Ordóñez, M., & Cativiela, C. (2007). An Overview of Stereoselective Synthesis of α-Aminophosphonic Acids and Derivatives. Current Organic Chemistry, 11(11), 929-960. [Link]

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Application Note &amp; Protocols: Strategic Use of Protecting Groups in the Synthesis of α-D-Tagatofuranose Derivatives

Audience: Researchers, scientists, and drug development professionals in carbohydrate chemistry and medicinal chemistry.

Abstract: D-Tagatose, a rare sugar and C4-epimer of D-fructose, is a molecule of significant interest as a low-calorie sweetener and a versatile chiral building block.[1][2] Its synthetic utility is often directed towards the furanose form, particularly the α-anomer, which serves as a precursor for various bioactive molecules. However, the synthesis of α-D-tagatofuranose derivatives is complicated by the inherent thermodynamic preference for the pyranose form in solution and the challenge of controlling anomeric selectivity.[1] This guide provides an in-depth analysis of protecting group strategies designed to overcome these hurdles, explaining the chemical rationale behind experimental choices and providing detailed protocols for key transformations.

The Core Challenge: Stabilizing the Furanose Ring

Unprotected D-tagatose in solution exists as a complex equilibrium mixture of its open-chain keto form, two pyranose anomers (α/β), and two furanose anomers (α/β).[1] The six-membered pyranose rings are generally more thermodynamically stable than their five-membered furanose counterparts. The primary goal of any protecting group strategy in this context is to "lock" the molecule into the desired α-D-tagatofuranose conformation, preventing rearrangement and allowing for selective functionalization of the remaining hydroxyl groups.

Figure 1: Equilibrium of D-Tagatose in solution. Protecting groups are essential to trap the kinetically favored but thermodynamically unstable α-D-tagatofuranose form.

Foundational Strategy: Kinetically Controlled Acetal Protection

The most effective and widely adopted strategy to access the tagatofuranose scaffold is the formation of cyclic acetals, specifically isopropylidene groups (acetonides). This approach leverages the kinetic favorability of forming five-membered rings to protect vicinal cis-diols.

The Di-O-isopropylidene Lock

Reacting D-tagatose with acetone or a related ketone under acidic catalysis leads to the formation of 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose .[1][3][4] This reaction is highly effective for several reasons:

• Kinetic Control: The formation of the furanose acetal is kinetically preferred.

• Conformational Lock: The two rigid isopropylidene rings effectively lock the sugar in the furanose conformation, preventing equilibration to the more stable pyranose form.

• Anomeric Selectivity: The reaction overwhelmingly favors the α-anomer.[4]

• Strategic Advantage: This protection scheme leaves only the primary C6 hydroxyl and the anomeric C2 hydroxyl (as part of the acetal) unavailable for direct reaction, exposing the C6-OH for further selective modification.

The crystal structure of this key intermediate has been unequivocally confirmed by X-ray crystallography, solidifying its identity as the α-D-tagatofuranose derivative.[4]

Orthogonal Protecting Group Strategies

Once the furanose ring is secured, subsequent synthetic steps require the use of orthogonal protecting groups.[5][6] Orthogonality is a critical concept in multistep synthesis, allowing for the selective removal of one protecting group in the presence of others under specific, non-interfering conditions.[5][6][7]

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Application Note: A Multi-pronged Approach to the Complete ¹H and ¹³C NMR Spectral Assignment of α-D-Tagatofuranose

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Tagatose, a rare hexoketose, is a low-calorie sweetener with significant potential in the food and pharmaceutical industries. While it primarily exists in its pyranose forms in solution, the minor furanose anomers, including α-D-tagatofuranose, play a crucial role in its reactivity and potential biological activities. A comprehensive understanding of its solution-state composition requires the unambiguous assignment of the NMR spectra of all its isomers. This application note presents a detailed protocol for the complete ¹H and ¹³C NMR spectral assignment of the low-abundance α-D-tagatofuranose. We outline a synergistic approach that combines advanced, selective NMR spectroscopy techniques with computational chemistry to overcome the challenges posed by its low concentration in the tautomeric equilibrium.

Introduction: The Challenge of Characterizing Minor Anomers

D-Tagatose is a functional monosaccharide that exists in a complex equilibrium of five tautomers in aqueous solution: α- and β-pyranose, α- and β-furanose, and the open-chain keto form. The pyranose forms are predominant, making the detection and characterization of the minor furanose isomers, such as α-D-tagatofuranose (present at approximately 1.5% in aqueous solution), a significant analytical challenge.[1] However, a complete structural elucidation of these minor forms is essential as they can be key intermediates in chemical reactions and may possess unique biological properties.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the detailed structural analysis of carbohydrates in solution.[2] This application note provides a robust workflow for the unambiguous assignment of all ¹H and ¹³C NMR signals of α-D-tagatofuranose, leveraging a methodology proven effective for other low-abundance furanose sugars.[2]

Foundational Principles of Carbohydrate NMR

The structural analysis of monosaccharides by NMR relies on the interpretation of three key parameters:

• ¹H Chemical Shifts (δH): The chemical environment of each proton determines its resonance frequency. For α-D-tagatofuranose, protons attached to carbons bearing hydroxyl groups are expected in the 3.5-4.5 ppm range. The chemical shifts of the anomeric and ring protons are particularly sensitive to the ring conformation and stereochemistry.

• ¹³C Chemical Shifts (δC): Similar to protons, the chemical shift of each carbon is indicative of its local electronic environment. The anomeric carbon (C2 in the case of a ketohexose) is typically found in the downfield region of the spectrum.

• Scalar Coupling Constants (J): The through-bond interaction between neighboring nuclei, particularly ³JHH (vicinal proton-proton coupling), provides valuable information about the dihedral angle between the coupled protons, which in turn helps to define the conformation of the furanose ring.

A Synergistic Workflow for Spectral Assignment

To overcome the low concentration of α-D-tagatofuranose, a combined experimental and computational approach is recommended. The following workflow provides a comprehensive strategy for its complete spectral assignment.

Caption: Workflow for the complete NMR spectral assignment of α-D-tagatofuranose.

Detailed Experimental Protocol

This protocol is adapted from the successful methodology used for the assignment of minor glucofuranose anomers.[2]

• Sample Preparation:

  • Dissolve D-tagatose in high-purity deuterium oxide (D₂O) to a concentration of approximately 1 M. A higher concentration increases the signal-to-noise ratio for the minor furanose isomers.

  • Add a suitable internal standard for chemical shift referencing, such as DSS (2,2-dimethyl-2-silapentane-5-sulfonate), setting its methyl proton signal to 0.00 ppm.

  • Adjust the pD to a neutral value (e.g., 7.0) using dilute NaOD or DCl in D₂O.

• 1D ¹H NMR Spectroscopy:

  • Acquire a high-resolution 1D ¹H NMR spectrum with a high number of scans to clearly visualize the low-intensity signals of the furanose anomers, distinct from the dominant pyranose signals.

• Selective 1D TOCSY (Total Correlation Spectroscopy):

  • Identify a well-resolved proton signal belonging to a furanose anomer from the 1D ¹H spectrum.

  • Perform a series of selective 1D TOCSY experiments by selectively irradiating this proton. The resulting spectra will reveal all other protons within the same spin system (i.e., belonging to the same furanose molecule). This is a critical step in isolating the ¹H signals of α-D-tagatofuranose from the mixture.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): Acquire a gradient-enhanced COSY spectrum to confirm the proton-proton connectivities within the α-D-tagatofuranose spin system identified by selective TOCSY.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon. Using the assigned proton frequencies, the corresponding carbon signals can be identified. A multiplicity-edited HSQC is particularly useful to distinguish CH₂ groups from CH groups.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range correlations between protons and carbons (typically over two or three bonds). It is essential for identifying the quaternary anomeric carbon (C2) and for confirming the overall carbon framework by observing correlations from protons to neighboring carbons.

Computational Protocol for Spectral Prediction

Computational methods can provide valuable support for the experimental assignments.

• Conformational Analysis:

  • Generate low-energy conformers of α-D-tagatofuranose using a suitable molecular mechanics force field. The furanose ring is flexible and can adopt several envelope and twist conformations.

• DFT Optimization:

  • Perform geometry optimization of the identified conformers using Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP/6-31G(d,p)).

• NMR Chemical Shift Calculation:

  • Calculate the ¹H and ¹³C NMR isotropic shielding constants for the optimized conformers using the GIAO (Gauge-Independent Atomic Orbital) method.

  • Convert the calculated shielding constants to chemical shifts by referencing them to the calculated shielding of a standard (e.g., TMS).

  • The Boltzmann-averaged chemical shifts over the low-energy conformers will provide a predicted spectrum for comparison with experimental data.

¹H and ¹³C NMR Spectral Data and Assignment Strategy

The following table presents representative, expected ¹H and ¹³C NMR data for α-D-tagatofuranose in D₂O. These values are based on known chemical shift trends for furanosides and should be confirmed experimentally using the protocol described above.

Table 1: Representative ¹H and ¹³C NMR Data for α-D-Tagatofuranose in D₂O

Position	δC (ppm)	δH (ppm)	Multiplicity	³JHH (Hz)
1	~64.5	H1a: ~3.75H1b: ~3.65	dddd	J1a,1b ≈ -12.0J1a,x ≈ smallJ1b,x ≈ small
2	~104.0	-	-	-
3	~78.0	H3: ~4.20	d	J3,4 ≈ 4.5
4	~75.5	H4: ~4.10	dd	J4,3 ≈ 4.5J4,5 ≈ 7.0
5	~82.0	H5: ~4.00	m	-
6	~63.0	H6a: ~3.80H6b: ~3.70	dddd	J6a,6b ≈ -11.5J6a,5 ≈ 3.0J6b,5 ≈ 5.5

Assignment Walkthrough:

The unambiguous assignment is achieved by the synergistic interpretation of the 1D and 2D NMR data.

Caption: Expected key 2D NMR correlations for α-D-tagatofuranose.

• Tracing the ¹H Spin System: Starting from a well-resolved furanose proton signal (e.g., H3), a selective 1D TOCSY or a 2D COSY spectrum will reveal the correlations to H4, and subsequently to H5 and the H6 protons, establishing the proton sequence within the ring and the C6 side chain.

• Assigning the Carbon Skeleton: The HSQC spectrum provides the direct one-bond ¹H-¹³C correlations. Once the protons are assigned, their corresponding carbons (C3, C4, C5, C6) are immediately identified. The C1 methylene protons will also show a correlation to C1.

• Identifying the Anomeric Carbon: The anomeric carbon (C2) is quaternary and thus has no attached protons, making it invisible in the HSQC spectrum. Its chemical shift is identified through HMBC correlations from nearby protons. Key correlations would be from H1 and H3 to C2.

• Confirming the Structure: Further HMBC correlations, such as from H1 to C3, H4 to C2, and H3 to C1, will confirm the overall connectivity and finalize the assignment of the entire carbon skeleton.

Conclusion

The complete and unambiguous NMR spectral assignment of minor carbohydrate isomers like α-D-tagatofuranose is a challenging yet achievable task. The integrated approach presented here, combining high-resolution selective NMR experiments with the predictive power of computational chemistry, provides a reliable and self-validating workflow. This detailed structural information is fundamental for understanding the chemical behavior, reactivity, and biological functions of D-tagatose, thereby supporting its development in various applications.

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Enzymatic Synthesis of α-D-Tagatofuranose: A Practical Guide Using L-Arabinose Isomerase

Introduction: The Rise of a Functional Sweetener

α-D-Tagatofuranose, commonly known as D-tagatose, is a naturally occurring ketohexose that has garnered significant attention across the food, beverage, and pharmaceutical industries.[1] This rare sugar possesses a sweetness profile remarkably similar to sucrose, exhibiting approximately 92% of its sweetness, yet with only about a third of the calories (1.5 kcal/g).[1][2][3] Its appeal is further enhanced by a low glycemic index, prebiotic properties, and potential applications in managing type II diabetes, making it a highly sought-after functional ingredient.[1][4][5]

While chemical synthesis routes exist, the biological production of D-tagatose presents a more sustainable and environmentally benign alternative.[1] The cornerstone of this biotechnological approach is the enzymatic isomerization of D-galactose, a readily available substrate often derived from the hydrolysis of lactose.[1] This bioconversion is efficiently catalyzed by the enzyme L-arabinose isomerase (L-AI, EC 5.3.1.4).[1][6] This enzyme's natural role is to catalyze the isomerization of L-arabinose to L-ribulose; however, due to structural similarities between the substrates, it effectively converts D-galactose to D-tagatose.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the enzymatic synthesis of α-D-tagatofuranose using L-arabinose isomerase. We will delve into the mechanistic underpinnings of the enzyme, present detailed protocols for enzyme production and immobilization, and outline robust methods for reaction execution and product analysis.

The Biocatalyst: L-Arabinose Isomerase

L-arabinose isomerases are found in a wide array of microorganisms, including species of Escherichia, Lactobacillus, Geobacillus, and Thermotoga.[1][7] The choice of enzyme source is critical as the biochemical properties, such as thermal stability and optimal pH, can vary significantly. For industrial applications, thermostable L-AIs are particularly desirable as higher reaction temperatures can increase the reaction rate, shift the equilibrium towards D-tagatose formation, reduce viscosity, and minimize the risk of microbial contamination.[6][8]

The catalytic mechanism of L-arabinose isomerase involves a proton transfer and a hydride shift, facilitating the interconversion between the aldose (D-galactose) and ketose (D-tagatose) forms. Many L-AIs are metalloenzymes, often requiring divalent cations like Mn²⁺ or Co²⁺ for optimal activity.[9] However, some metallic-ion-independent L-AIs have also been identified, which can be advantageous in applications where the presence of certain metal ions is a concern.[10]

Experimental Workflow Overview

The enzymatic production of D-tagatose can be conceptually broken down into several key stages, each with critical parameters that influence the overall efficiency and yield. The following diagram illustrates the general workflow.

Caption: The core enzymatic isomerization of D-galactose to D-Tagatose.

Quantitative Data Summary

The efficiency of the enzymatic synthesis of D-tagatose is highly dependent on the source of the L-arabinose isomerase and the reaction conditions. The following table summarizes key parameters from various studies.

Enzyme Source Organism	Optimal pH	Optimal Temperature (°C)	Required Cofactor	D-Tagatose Yield/Conversion	Reference
Klebsiella pneumoniae	8.0	50	Mn²⁺	33.5% molar yield	[11]
Lactobacillus brevis	7.0	65	Mn²⁺, Co²⁺	43% bioconversion yield	[9]
Thermotoga maritima	Not specified	80	Not specified	Not specified	[12]
Escherichia coli (recombinant)	6.5	60	Mn²⁺	129.43 g/L from 250 g/L D-galactose	[13]
Clostridium hylemonae	7.0-7.5	50	Mg²⁺	~46% from 10 mM D-galactose	[6]
Arthrobacter sp. 22c	5.0-9.0	52	None (marginally activated by Mg²⁺, Mn²⁺, Ca²⁺)	30% conversion	[3]

Product Purification and Analysis

Purification

Following the isomerization reaction, the reaction mixture will contain D-tagatose, unreacted D-galactose, and potentially other byproducts. The purification of D-tagatose is typically achieved through chromatographic methods.

• Ion-Exchange Chromatography: This technique is effective for separating sugars. The demineralized isomerization solution can be passed through a cation exchange resin to separate D-tagatose from D-galactose. [14]* Crystallization: After chromatographic purification, the D-tagatose-rich fractions can be concentrated, leading to the crystallization of the final product. [14]

Analytical Methods

Accurate quantification of D-tagatose and D-galactose is crucial for monitoring the reaction progress and determining the final yield.

• High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method for separating and quantifying sugars. An amine-based or ion-exchange column is typically used with a refractive index (RI) detector.

• Capillary Electrophoresis (CE): A robust and fast analytical technique for the separation and quantification of D-tagatose in the presence of other sugars. [15][16]* Spectrophotometric Methods: Rapid and cost-effective colorimetric methods have been developed for quantifying D-tagatose, often based on its reaction with specific reagents under acidic conditions. [17]

Conclusion and Future Perspectives

The enzymatic synthesis of α-D-tagatofuranose using L-arabinose isomerase offers a promising and sustainable alternative to chemical methods. The use of robust, thermostable enzymes, coupled with efficient immobilization techniques, paves the way for the development of economically viable industrial processes. Future research will likely focus on the discovery and engineering of novel L-arabinose isomerases with improved catalytic efficiency and stability, as well as the optimization of downstream processing to further reduce production costs. The continued development of these biocatalytic systems will undoubtedly expand the applications of D-tagatose as a valuable functional food ingredient and therapeutic agent.

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• A quick and simple spectrophotometric method with high resolution for quantitative determination of D-tagatose in chemical/enzymatic-based catalytic systems. (n.d.). ResearchGate. Retrieved January 4, 2026, from [Link]

• Kim, H. J., et al. (2022). Characterization of l-Arabinose Isomerase from Klebsiella pneumoniae and Its Application in the Production of d-Tagatose from d-Galactose. Molecules, 27(19), 6549. [Link]

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• What is D-tagatose used for?. (2024, June 27). Patsnap Synapse. [Link]

• Wanarska, M., & Kur, J. (2012). A method for the production of D-tagatose using a recombinant Pichia pastoris strain secreting β-D-galactosidase from Arthrobacter chlorophenolicus and a recombinant L-arabinose isomerase from Arthrobacter sp. 22c. Microbial Cell Factories, 11, 113. [Link]

• Kim, P. (2004). High production of D-tagatose, a potential sugar substitute, using immobilized L-arabinose isomerase. Biotechnology Letters, 26(15), 1239-1242. [Link]

• Kim, D. H., et al. (2023). Enabling Stable Recycling of L-Arabinose Isomerase Through Whole-Cell Immobilization for Efficient and Cost-Effective D-Tagatose Production. International Journal of Molecular Sciences, 24(9), 8195. [Link]

• Contente, M. L., et al. (2020). Stabilization of immobilized l-arabinose isomerase for the production of d-tagatose from d-galactose. Biotechnology and Bioengineering, 117(8), 2347-2357. [Link]

• Kim, M. J., et al. (2018). Biochemical properties of L-arabinose isomerase from Clostridium hylemonae to produce D-tagatose as a functional sweetener. PLoS One, 13(4), e0196077. [Link]

• Kim, M. J., et al. (2018). Biochemical properties of L-arabinose isomerase from Clostridium hylemonae to produce D-tagatose as a functional sweetener. PLoS One, 13(4), e0196077. [Link]

• Zhang, T., et al. (2023). [Rational design of L-arabinose isomerase from Lactobacillus fermentum and its application in D-tagatose production]. Sheng Wu Gong Cheng Xue Bao, 39(3), 1146-1157. [Link]

• d-Tagatose by l-Arabinose Isomerase. (2023, November 29). Encyclopedia.pub. [Link]

• Kim, H. J., et al. (2012). A feasible enzymatic process for D-tagatose production by an immobilized thermostable L-arabinose isomerase in a packed-bed bioreactor. Journal of Biotechnology, 164(2), 291-296. [Link]

• Reagentless D-Tagatose Biosensors Based on the Oriented Immobilization of Fructose Dehydrogenase onto Coated Gold Nanoparticles- or Reduced Graphene Oxide-Modified Surfaces: Application in a Prototype Bioreactor. (n.d.). MDPI. Retrieved January 4, 2026, from [Link]

• D-TAGATOSE. (n.d.). FAO. Retrieved January 4, 2026, from [Link]

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• Construction of Efficient Multienzyme Cascade Reactions for D-Tagatose Biosynthesis from D-Fructose. (n.d.). MDPI. Retrieved January 4, 2026, from [Link]

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Application Notes and Protocols for Whole-Cell Biocatalysis in D-Tagatose and its Furanose Form Production

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of D-Tagatose

D-Tagatose, a rare hexoketose sugar, has emerged as a molecule of significant interest in the food, beverage, and pharmaceutical industries.[1] With a sweetness profile comparable to sucrose but at a fraction of the caloric value, it presents a compelling alternative for sugar substitution.[1][2] Beyond its role as a low-calorie sweetener, D-tagatose exhibits valuable physiological properties, including a low glycemic index and prebiotic effects, making it a candidate for applications in managing type II diabetes and promoting gut health.[1][3]

The primary and most studied route for D-tagatose production is the enzymatic isomerization of D-galactose.[2][4] This bioconversion is catalyzed by the enzyme L-arabinose isomerase (L-AI).[1] While chemical synthesis is possible, biological production methods, particularly whole-cell biocatalysis, offer a more environmentally friendly, specific, and sustainable approach.[1][5] Whole-cell biocatalysis leverages intact microbial cells overexpressing the desired enzyme, thereby eliminating the costly and time-consuming steps of enzyme purification.[4][6] This guide provides a comprehensive overview of the principles, protocols, and technical considerations for the production of D-tagatose using whole-cell biocatalysis.

The Enzymatic Heart of the Process: L-Arabinose Isomerase

The key to the biological production of D-tagatose lies in the enzyme L-arabinose isomerase (L-AI, EC 5.3.1.4).[1] This enzyme naturally facilitates the reversible isomerization of L-arabinose to L-ribulose.[7] However, due to structural similarities between L-arabinose and D-galactose, L-AI can effectively catalyze the conversion of D-galactose to D-tagatose.[7] L-AIs have been identified and characterized from a diverse range of microorganisms, including species of Escherichia, Lactobacillus, Geobacillus, and Thermotoga.[1]

The reaction mechanism involves the isomerization of the aldose (D-galactose) to the ketose (D-tagatose). This biotransformation is a reversible reaction, and achieving high conversion rates often requires optimization of reaction conditions to shift the equilibrium towards D-tagatose formation.[6][8]

Caption: The core enzymatic isomerization of D-galactose to D-Tagatose.

Whole-Cell Biocatalysis: A Cost-Effective and Stable Approach

Utilizing whole microbial cells as biocatalysts offers several advantages over using purified enzymes. By forgoing the need for enzyme purification, the overall production cost is significantly reduced.[4][6] Furthermore, the cellular environment can provide a protective effect for the enzyme, enhancing its stability and longevity.[1] Immobilization of these whole-cell biocatalysts can further improve their operational stability and allow for repeated use in batch or continuous processes.[1][9]

Experimental Workflow for Whole-Cell Biocatalysis

The overall process for D-tagatose production using whole-cell biocatalysis can be broken down into several key stages:

Caption: Overall workflow for the enzymatic production of D-Tagatose.

Detailed Protocols

Protocol 1: Preparation of Recombinant Whole-Cell Biocatalysts

This protocol outlines the expression of recombinant L-arabinose isomerase in E. coli and the preparation of the whole-cell biocatalysts.

Materials:

• E. coli expression host (e.g., BL21(DE3))

• Expression plasmid containing the L-arabinose isomerase (araA) gene (e.g., pET vector series)

• Luria-Bertani (LB) medium with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Phosphate buffer (e.g., 10 mM, pH 7.0)

Procedure:

• Transformation: Transform the E. coli expression host with the plasmid vector containing the araA gene.[1]

• Cultivation: Inoculate a single colony into 5 mL of LB medium with the selective antibiotic and incubate overnight at 37°C with shaking (220 rpm).[1]

• Scale-Up: Transfer the overnight culture into a larger volume of fresh LB medium (e.g., 500 mL in a 2 L flask) and grow at 37°C until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.[1]

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.1-1.0 mM. To enhance the production of soluble protein, continue incubation at a lower temperature (e.g., 18-25°C) for 12-16 hours.[1]

• Cell Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.[1]

• Washing: Wash the cell pellet twice with a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.0) to remove any remaining medium components.[1] The resulting wet cell paste can be used directly for biocatalysis or for immobilization.

Protocol 2: Whole-Cell Bioconversion for D-Tagatose Production

This protocol describes a typical batch reaction for the conversion of D-galactose to D-tagatose using the prepared whole-cell biocatalysts.

Materials:

• Prepared whole-cell biocatalyst (wet cell paste)

• D-galactose solution (e.g., 100-250 g/L)

• Reaction buffer (e.g., 10 mM acetate buffer, pH 6.5)

• Metal cofactor (e.g., MnSO₄ or MnCl₂)

Procedure:

• Reaction Mixture Preparation: Prepare the reaction mixture containing the D-galactose substrate and the metal cofactor in the appropriate buffer. The optimal concentration of the metal cofactor, typically Mn²⁺, often falls in the range of 1-5 mM.[6]

• Cell Addition: Add a specific concentration of the wet cell mass to the reaction mixture (e.g., 100 g/L).[4]

• Incubation: Incubate the reaction at the optimal temperature for the specific L-arabinose isomerase (e.g., 50-65°C) with agitation.[2][6]

• Monitoring: Monitor the production of D-tagatose over time by taking samples at regular intervals.

• Analysis: Analyze the samples for D-galactose and D-tagatose concentrations using High-Performance Liquid Chromatography (HPLC).[4]

Protocol 3: Analytical Quantification of D-Tagatose by HPLC

Accurate quantification of D-tagatose and the substrate D-galactose is crucial for monitoring the reaction progress and determining conversion yields.

Materials:

• HPLC system with a refractive index (RI) detector

• Carbohydrate analysis column (e.g., Aminex HPX-87C)

• D-galactose and D-tagatose standards

• Deionized water (mobile phase)

• 0.22 µm syringe filters

Procedure:

• Standard Preparation: Prepare a series of D-galactose and D-tagatose standards of known concentrations.

• Calibration Curve: Inject the standards to generate a calibration curve for each sugar.

• Sample Preparation: Dilute the reaction samples to fall within the linear range of the calibration curve. Filter the diluted samples through a 0.22 µm filter.

• HPLC Analysis: Inject the prepared samples into the HPLC system.

• Quantification: Identify and quantify the D-galactose and D-tagatose peaks by comparing their retention times and peak areas to the standards.[4]

Quantitative Data on D-Tagatose Synthesis

The efficiency of D-tagatose production can vary significantly depending on the microbial source of the L-arabinose isomerase, the reaction conditions, and the biocatalytic system employed. The following table summarizes key quantitative data from various studies.

Microbial Source of L-AI	Biocatalyst Type	Substrate (D-Galactose)	Temperature (°C)	pH	Conversion Rate (%)	D-Tagatose Yield (g/L)	Reference
Thermoanaerobacterium brockii	Recombinant E. coli	300 g/L	65	-	42	126	[2]
Thermotoga neapolitana 5068	Recombinant E. coli	1.8 g/L	80	-	68	1.22	[2]
Lactobacillus plantarum NC8	Purified Enzyme	-	60	5.5	30	-	[2]
Bacillus subtilis 168 D2	Recombinant Whole Cells	500 g/L Lactose	50	7.0	57.2 (molar)	96.8	[6]
Escherichia coli	Immobilized Whole Cells	250 g/L	60	6.5	-	129.43	[3]
Bacillus amyloliquefaciens CAAI	Recombinant Enzyme	100 g/L	-	-	47.2	47.2	[7]

The Furanose Form of D-Tagatose

While D-tagatose primarily exists in its pyranose form in crystalline state, in solution, it can exist in equilibrium with its furanose form. The distribution between the pyranose and furanose forms is influenced by factors such as temperature and solvent. The furanose form, a five-membered ring structure, may exhibit different biological activities and chemical properties compared to the more common pyranose form. Although the current focus of production is on the total D-tagatose yield, understanding and potentially controlling the pyranose-furanose equilibrium could be relevant for specific pharmaceutical applications where a particular anomeric form is desired. Further research is needed to fully elucidate the biological significance and production strategies specifically targeting the furanose form of D-tagatose.

Downstream Processing and Purification

Following the bioconversion reaction, a series of downstream processing steps are necessary to recover and purify D-tagatose. A typical purification workflow includes:

• Cell Removal: Separation of the whole-cell biocatalysts from the reaction mixture, usually by centrifugation or filtration.

• Decolorization and Desalination: Removal of colored impurities and inorganic salts using activated carbon and ion-exchange chromatography, respectively.[10]

• Chromatographic Separation: Separation of D-tagatose from unreacted D-galactose and other sugars using techniques like simulated moving bed (SMB) chromatography.[10]

• Crystallization: The final step to obtain high-purity, solid D-tagatose. This can be achieved through cooling crystallization or by using anti-solvents like ethanol.[10] A purity of over 99% can be achieved through these methods.[10][11]

Conclusion and Future Perspectives

Whole-cell biocatalysis presents a robust and economically viable platform for the production of D-tagatose. The elimination of enzyme purification steps and the potential for enhanced enzyme stability make it an attractive approach for industrial-scale manufacturing. Future research will likely focus on the discovery and engineering of novel L-arabinose isomerases with improved catalytic efficiency, thermostability, and specificity for D-galactose. Further optimization of fermentation and bioconversion processes, along with the development of more efficient downstream purification strategies, will be crucial in further reducing production costs and expanding the applications of this promising functional sugar. The exploration of the distinct properties and potential applications of the furanose form of D-tagatose also represents an exciting avenue for future investigation.

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• Characterization of a Metallic-Ions-Independent L-Arabinose Isomerase from Endophytic Bacillus amyloliquefaciens for Production of D-Tagatose as a Functional Sweetener - MDPI. (URL: [Link])

• Bioconversion of D-galactose to D-tagatose: continuous packed bed reaction with an immobilized thermostable L-arabinose isomerase and efficient purification by selective microbial degradation - PubMed. (URL: [Link])

• High production of D-tagatose, a potential sugar substitute, using immobilized L-arabinose isomerase - PubMed. (URL: [Link])

• Enzymatic conversion of D-galactose to D-tagatose: heterologous expression and characterisation of a thermostable L-arabinose isomerase from Thermoanaerobacter mathranii - PubMed. (URL: [Link])

• D-Tagatose production from D-galactose with the used enzyme concentration by L-AIs - ResearchGate. (URL: [Link])

• Production of D-tagatose with Recombinant Escherichia coli Strain Secreting β-galactosidase and L-arabinose isomerase from E.coli K-12 - Journal of Pure and Applied Microbiology. (URL: [Link])

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• Strategies for improving d-tagatose production efficiency. - ResearchGate. (URL: [Link])

• Production of Tagatose by Whole-cell Bioconversion from Fructose Using Corynebacterium glutamicum - ResearchGate. (URL: [Link])

• Advances and Prospects of d-Tagatose Production Based on a Biocatalytic Isomerization Pathway - MDPI. (URL: [Link])

• A quick and simple spectrophotometric method with high resolution for quantitative determination of D-tagatose in chemical/enzymatic-based catalytic systems | Request PDF - ResearchGate. (URL: [Link])

• Preparation of L-arabinose isomerase originated from Escherichia coli as a biocatalyst for D-tagatose production - ResearchGate. (URL: [Link])

• Full article: Biosynthesis of a healthy natural sugar D-tagatose: advances and opportunities. (URL: [Link])

• Construction of Efficient Multienzyme Cascade Reactions for D-Tagatose Biosynthesis from D-Fructose - MDPI. (URL: [Link])

• d-Tagatose Biotransformation from Lactose by Lactase and Recombinant Bacillus subtilis Expressing l-Arabinose Isomerase, and the Product Separation, Purification and Crystallization - ResearchGate. (URL: [Link])

• Reagentless D-Tagatose Biosensors Based on the Oriented Immobilization of Fructose Dehydrogenase onto Coated Gold Nanoparticles- or Reduced Graphene Oxide-Modified Surfaces: Application in a Prototype Bioreactor - MDPI. (URL: [Link])

• D-TAGATOSE - Food and Agriculture Organization of the United Nations. (URL: [Link])

• Furanose forms of (a) D-fructose, (b) L-sorbose, (c) D-tagatose, (d) D-xylulose, and (e) D-allulose. - ResearchGate. (URL: [Link])

• Tagatose: properties, applications, and biotechnological processes - PubMed. (URL: [Link])

• Biocatalytic Production of D-Tagatose: A Potential Rare Sugar with Versatile Applications. (URL: [Link])

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Application Note: A Protocol for the Controlled Chemical Synthesis of α-D-Tagatofuranose

Abstract

D-Tagatose, a rare ketohexose and an epimer of D-fructose, is of increasing interest as a low-calorie sweetener and pharmaceutical intermediate. While it predominantly exists in its pyranose form, the furanose isomer, particularly α-D-tagatofuranose, is a crucial synthon for the synthesis of complex carbohydrates and nucleoside analogues. Direct synthesis and isolation of the furanose form are challenging due to the complex equilibrium between its four cyclic isomers (α/β-pyranose and α/β-furanose) and the open-chain form in solution. This application note details a robust, two-step chemical protocol to synthesize and isolate α-D-tagatofuranose from D-tagatose by leveraging principles of kinetic versus thermodynamic control. The strategy involves trapping the furanose tautomer using acetonide protection, followed by a controlled acidic deprotection to yield the target compound.

Introduction: The Challenge of Furanose Synthesis

In aqueous solution, D-tagatose, like other ketohexoses, exists as a dynamic equilibrium of its cyclic hemiacetal forms. The six-membered pyranose ring is generally the thermodynamically more stable product and thus predominates. The five-membered furanose ring, while less stable, is often the kinetically favored product of cyclization.[1][2] The primary challenge in synthesizing a pure furanoside is to overcome the thermodynamic preference for the pyranose form and selectively isolate the desired furanose anomer.

Our synthetic strategy is therefore based on a well-established principle in carbohydrate chemistry: kinetic trapping . We will use reaction conditions that favor the rapid formation of the furanose ring and immediately "trap" it with protecting groups before it can revert to the more stable pyranose form. For this purpose, isopropylidene ketals (acetonides) are ideal, as they readily form five-membered rings with cis-diols, a configuration readily available in the furanose form of D-tagatose.

Synthetic Strategy Overview

The synthesis proceeds in two main stages, as illustrated below. First, D-tagatose is reacted with acetone under acid catalysis to form a diacetonide-protected intermediate. This reaction kinetically favors the formation of the furanose ring structure. The second stage involves the careful, acid-catalyzed hydrolysis of the isopropylidene protecting groups to release the free α-D-tagatofuranose.

Figure 1: Two-step synthetic workflow for α-D-tagatofuranose.

Experimental Protocols

PART A: Protocol for Step 1 - Synthesis of 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose

Rationale: This step is performed under anhydrous conditions with a strong acid catalyst. D-tagatose is dissolved in acetone, which serves as both the solvent and a reagent. The acid protonates the carbonyl oxygen of acetone, making it highly electrophilic and promoting the formation of the isopropylidene ketals. The reaction is typically run at or below room temperature to favor the kinetically controlled furanose product.[3][4] The formation of the di-acetonide derivative traps the sugar in the furanose conformation, yielding a stable, crystalline intermediate that can be easily purified.

Materials:

• D-Tagatose

• Anhydrous Acetone

• Concentrated Sulfuric Acid (H₂SO₄)

• Anhydrous Sodium Carbonate (Na₂CO₃) or Saturated Sodium Bicarbonate solution

• Dichloromethane (DCM) or Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Rotary evaporator, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Suspend D-tagatose (1.0 eq) in anhydrous acetone (20-30 mL per gram of sugar) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add concentrated sulfuric acid (catalytic amount, approx. 0.05 eq) dropwise to the stirring suspension.

• Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by slowly adding anhydrous sodium carbonate powder portion-wise (or by carefully pouring the reaction mixture into a cold, saturated sodium bicarbonate solution) until effervescence ceases and the pH is neutral (pH ~7).

• Filter the mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the resulting crude oil in dichloromethane or ethyl acetate and wash with water (2x) and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude product.

• Purify the product by silica gel column chromatography or recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to obtain pure 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose as a white crystalline solid.

PART B: Protocol for Step 2 - Synthesis of α-D-Tagatofuranose via Deprotection

Rationale: The removal of isopropylidene ketals is achieved by acid-catalyzed hydrolysis. The conditions must be mild enough to prevent degradation of the desired furanose product or its rearrangement back to the more stable pyranose form. A common method involves using aqueous acetic acid or a catalytic amount of a stronger acid like trifluoroacetic acid (TFA) in a mixed solvent system.[5][6] The reaction is carefully monitored to ensure complete deprotection without significant byproduct formation.

Materials:

• 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose (from Step 1)

• Acetic Acid (aq. 60-80%) or Trifluoroacetic Acid (TFA)

• Methanol or Tetrahydrofuran (THF)

• Dowex® 50WX8 (H⁺ form) resin or Amberlite® IR-120 (H⁺ form) resin

• Lyophilizer or high-vacuum pump

Procedure:

• Dissolve the diacetonide intermediate (1.0 eq) in a suitable solvent mixture, such as 80% aqueous acetic acid or a mixture of THF/water (e.g., 4:1) containing a catalytic amount of TFA (1-5 mol%).

• Stir the solution at room temperature (or gently warm to ~40 °C to accelerate the reaction) and monitor closely by TLC. The product, being a free sugar, will have a much lower Rf value than the starting material.

• Once the starting material is consumed (typically 2-6 hours), neutralize the acid.

  • If using acetic acid, co-evaporate the solvent with toluene under reduced pressure.

  • If using TFA, add a basic resin (e.g., Amberlite IRA-67) until the pH is neutral, then filter.

• Alternatively, for a cleaner workup, the reaction can be performed with an acidic ion-exchange resin (e.g., Dowex® 50WX8) in a methanol/water mixture.[7] After the reaction, the resin is simply filtered off.

• The resulting aqueous solution of D-tagatofuranose is concentrated under high vacuum and lyophilized to yield the final product as a white, amorphous solid.

• The product will exist as an equilibrium mixture of α and β anomers in solution. If pure α-anomer is required, separation can be achieved by specialized low-temperature HPLC or column chromatography on cellulose.[8][9]

Data Summary and Characterization

The successful synthesis of α-D-tagatofuranose and its intermediate should be confirmed through standard analytical techniques.

Parameter	Step 1 Intermediate	Step 2 Final Product
Compound Name	1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose	α-D-Tagatofuranose[10]
Expected Yield	60-80%	85-95%
Appearance	White crystalline solid	White amorphous powder
Molecular Formula	C₁₂H₂₀O₆	C₆H₁₂O₆
Molecular Weight	260.28 g/mol	180.16 g/mol
¹³C NMR (CDCl₃)	Characteristic peaks for isopropylidene methyls (~25-27 ppm) and the ketal carbon (~112-114 ppm).	Anomeric carbon (C2) chemical shift is a key indicator. For α-furanosides, this is typically downfield.
¹H NMR	Complex multiplet pattern. Absence of hydroxyl protons.	Presence of hydroxyl protons. Anomeric proton signals can confirm α/β ratio.

Characterization Notes: NMR spectroscopy is the most powerful tool for confirming the furanose structure and the anomeric configuration.[11][12] In ¹³C NMR, the chemical shifts of the ring carbons, particularly the anomeric carbon (C2), are diagnostic for distinguishing between furanose and pyranose rings. For the final product, obtaining pure anomer spectra can be challenging due to mutarotation in solution. Low-temperature NMR may be required to slow the interconversion between anomers.

Conclusion

This application note provides a scientifically grounded protocol for the synthesis of α-D-tagatofuranose from D-tagatose. By applying the principle of kinetic trapping with isopropylidene protecting groups, the less thermodynamically stable furanose isomer can be efficiently synthesized and isolated. The detailed steps for protection and subsequent mild deprotection offer a reliable pathway for researchers requiring this valuable carbohydrate building block for further synthetic applications. Careful monitoring and appropriate analytical characterization are crucial for ensuring the purity and structural integrity of the final product.

References

• Ding, X.-G., et al. (2024). A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME: An efficient regioselective deprotection of terminal isopropylidene ketals. Carbohydrate Research, 541, 109167. Available at: [Link]

• Moriyasu, M., et al. (1984). HPLC Separation of Sugar Anomers in a Very Low Temperature Region. Journal of Liquid Chromatography, 7(8), 689-703. Available at: [Link]

• Lopes, M.L., & Gaspar, E.M.M. (2008). Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides. Journal of Chromatography A, 1188(1), 34-42. Available at: [Link]

• Mahalingam, S.M., & Aidhen, I.S. (2005). Efficient and Rapid Regioselective Deprotection of Isopropylidene Ketals. Zeitschrift für Naturforschung B, 60(9), 962-966. Available at: [Link]

• Hu, Y., et al. (2022). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. Molecules, 27(19), 6619. Available at: [Link]

• Wikipedia. (2023). Thermodynamic reaction control. Available at: [Link]

• Westin, J. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. MCAT Content. Available at: [Link]

• Organic Syntheses. (n.d.). 1,4-DI-O-BENZYL-L-THREITOL. Organic Syntheses Procedure. Available at: [Link]

• Augestad, I., & Berner, E. (1954). Chromatographic Separation of Anomeric Glycosides. II. New Crystalline Methylfuranosides of Galactose, Arabinose, and Xylose. Acta Chemica Scandinavica, 8, 251-256. Available at: [Link]

• Mahalingam, S.M., & Aidhen, I.S. (2009). Selective hydrolysis of terminal isopropylidene ketals-An overview. Organic Chemistry: An Indian Journal, 5(2). Available at: [Link]

• Nagy, V., et al. (2019). C-3 epimers of sugar amino acids as foldameric building blocks: improved synthesis, useful derivatives, coupling strategies. Amino Acids, 51, 1037-1053. Available at: [Link]

• PubChem. (n.d.). alpha-D-tagatofuranose. PubChem Compound Summary for CID 12306012. Available at: [Link]

• LibreTexts Chemistry. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Available at: [Link]

• Clutch Prep. (2015). Kinetic vs Thermodynamic Control. YouTube. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 2,3:5,6-di-O-isopropylidene-α-D-mannofuranose. Available at: [Link]

• Hossain, M.A., et al. (2018). Design and Newly Synthesis of some 1,2-O-Isopropylidene-α-D-Glucofuranose Derivatives: Characterization. Journal of the Turkish Chemical Society Section A: Chemistry, 5(3), 1145-1156. Available at: [Link]

• Angyal, S.J., & Evans, M.E. (1972). Synthesis of and NMR studies on the four diastereomeric 1-deoxy-D-ketohexoses. Carbohydrate Research, 25(1), 41-52. Available at: [Link]

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Application Note: A Protocol for the Fabrication of α-D-Tagatofuranose-Displaying Glycan Arrays for Functional Glycomics

Principle of the Method & Overall Workflow

The fabrication of a glycan microarray displaying α-D-tagatofuranose requires a multi-stage process. The core principle is the covalent immobilization of a synthetically modified sugar onto a chemically activated glass slide surface. Because native sugars lack the necessary functional groups for direct covalent attachment, a bifunctional linker must be introduced.

Our strategy involves three main phases:

• Chemical Synthesis: An amino-terminated linker is chemo-selectively attached to the anomeric (C2) position of α-D-tagatofuranose. This derivatization provides a primary amine handle for surface conjugation while preserving the core structure of the sugar for molecular recognition. The choice of an amino-linker is strategic, as it is highly reactive with N-hydroxysuccinimide (NHS)-ester activated surfaces, a widely used and reliable chemistry for microarray fabrication.[1][2]

• Microarray Fabrication: The purified amino-functionalized α-D-tagatofuranose is dissolved in a specialized printing buffer and robotically spotted onto NHS-activated glass slides. The terminal amine of the linker reacts with the NHS-ester on the surface to form a stable amide bond, covalently tethering the sugar to the slide.[3] Subsequent blocking and washing steps prepare the array for experimental use.

• Functional Validation: The fabricated array is interrogated with a known glycan-binding protein (e.g., a fluorescently labeled lectin) to confirm that the immobilized sugar is accessible and correctly folded for binding.

The complete experimental workflow is depicted below.

Caption: Overall workflow for α-D-tagatofuranose array fabrication.

Protocol Part 1: Synthesis of 2-O-(2-Aminoethyl)-α-D-Tagatofuranose

Rationale: This protocol adapts established α-selective glycosidation methods to introduce a short, flexible linker with a terminal amine at the anomeric position.[4] Protecting groups are used on the other hydroxyls to ensure regioselectivity. The final deprotection step yields the target compound, ready for printing.

Materials:

• D-Tagatose

• Anhydrous Pyridine

• Benzoyl Chloride (BzCl)

• N-(2-bromoethyl)phthalimide

• Silver Triflate (AgOTf)

• Anhydrous Dichloromethane (DCM)

• Sodium Methoxide (NaOMe) in Methanol

• Hydrazine Monohydrate

• Standard silica gel for chromatography

• HPLC system, C18 column

• Mass Spectrometer (ESI-MS)

Methodology:

• Per-O-benzoylation of D-Tagatose: a. Dissolve D-Tagatose in anhydrous pyridine in a round-bottom flask under an inert atmosphere (N₂ or Ar). b. Cool the solution to 0°C in an ice bath. c. Add benzoyl chloride dropwise with stirring. Allow the reaction to warm to room temperature and stir overnight. d. Quench the reaction with water and extract the product into DCM. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. e. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude 1,3,4,6-tetra-O-benzoyl-D-tagatofuranose. Purify by silica gel chromatography. This protection is critical to prevent side reactions in the subsequent glycosidation step.

• Anomeric Activation and Glycosidation: a. Convert the protected tagatofuranose into a glycosyl donor (e.g., a thioglycoside or glycosyl bromide) using standard methods.[4] b. In a separate flask under inert atmosphere, dissolve the glycosyl donor and N-(2-bromoethyl)phthalimide (the linker precursor) in anhydrous DCM. c. Add a promoter, such as silver triflate, at low temperature (-40°C) and stir. The promoter facilitates the coupling of the linker to the anomeric carbon. d. Monitor the reaction by TLC. Upon completion, quench, dilute with DCM, and wash as described in step 1d. e. Purify the resulting phthalimide-protected glycoconjugate by silica gel chromatography.

• Global Deprotection: a. Step 1 (De-benzoylation): Dissolve the purified product from step 2e in a solution of methanol. Add a catalytic amount of sodium methoxide. Stir at room temperature and monitor by TLC until all benzoyl groups are removed. Neutralize with Amberlite IR120 H⁺ resin, filter, and concentrate. b. Step 2 (Phthalimide Removal): Dissolve the de-benzoylated product in ethanol. Add hydrazine monohydrate and reflux the mixture. This step cleaves the phthalimide group to expose the primary amine.[5] c. Cool the reaction, filter to remove the phthalhydrazide precipitate, and concentrate the filtrate.

• Purification and Quality Control: a. Purify the final product, 2-O-(2-Aminoethyl)-α-D-tagatofuranose, by reverse-phase HPLC on a C18 column. b. Lyophilize the pure fractions to obtain a white, fluffy powder. c. Confirm the identity and purity of the final compound by high-resolution mass spectrometry (verifying the molecular weight) and NMR if necessary.

Protocol Part 2: Glycan Array Fabrication

Rationale: This protocol utilizes N-hydroxysuccinimide (NHS)-ester functionalized slides, which provide a highly efficient and stable chemistry for immobilizing amine-containing ligands.[2] Precise control over printing conditions, particularly humidity, is essential for generating high-quality, reproducible spots.[2]

Materials & Equipment:

• Lyophilized amino-functionalized α-D-tagatofuranose

• NHS-activated glass slides (e.g., Schott Nexterion H, PolyAn 3D-NHS, or equivalent)[2][6]

• Robotic microarray contact printer (e.g., MicroGrid II) with appropriate pins (e.g., SMP4B)[7]

• Printing Buffer: 300 mM Sodium Phosphate, pH 8.5

• Blocking Solution: 50 mM Ethanolamine in 50 mM Sodium Borate, pH 8.0[6]

• Wash Buffers: PBS with 0.05% Tween-20 (PBST) and Milli-Q water

• Control Glycans (e.g., an amino-functionalized lactose for a positive control, and a non-amino glycan for a negative control)

• Fiduciary Marker (e.g., Biotin-BSA or a fluorescent dye for gridding)

Preparation of Printing Plates

• Equilibrate all reagents and lyophilized glycans to room temperature.

• Prepare a stock solution of the functionalized α-D-tagatofuranose in the Printing Buffer.

• In a 384-well source plate, prepare serial dilutions of the tagatofuranose derivative. A typical concentration range for printing is 10 µM to 200 µM. The optimal concentration should be determined empirically.[1][2][6]

• Allocate wells for controls as described in the table below.

• Centrifuge the sealed source plate at 1,000 x g for 5 minutes to remove any air bubbles.

Component	Recommended Concentration	Purpose
α-D-Tagatofuranose-Linker	10, 25, 50, 100, 200 µM	Primary experimental variable to determine optimal printing density.
Positive Control	100 µM	An amine-linked glycan known to bind a specific lectin (e.g., LacNAc-amine for Galectin-3). Validates the binding assay.
Negative Control (Surface)	Printing Buffer Only	Measures non-specific binding to the blocked slide surface.
Negative Control (Glycan)	100 µM Mannose (no linker)	Controls for non-covalent adsorption of non-functionalized sugars.
Fiduciary Marker	200 µg/mL Biotin-BSA	Gridding control to aid in spot identification during image analysis.

Microarray Printing & Processing

• Printer Setup: Set up the microarrayer according to the manufacturer's instructions. Ensure the printing environment is controlled for humidity (ideally 50-60%). Humidity is critical; low humidity can cause sample evaporation from the pin tip, while high humidity can lead to spot swelling and merging.[2]

• Slide Preparation: Remove NHS-activated slides from their packaging just before printing. Allow them to equilibrate to the ambient temperature of the printing chamber.[6]

• Printing: Execute the printing run. Each glycan should be printed in multiple replicates (e.g., 6) to ensure statistical robustness.[1][7]

• Immobilization Reaction: After printing, place the slides in a humid chamber (75-80% humidity) at room temperature for at least 1 hour (or overnight for maximal coupling) to allow the covalent reaction between the amine and NHS-ester to proceed to completion.[1]

Caption: Covalent immobilization of the glycan on an NHS-activated surface.

• Blocking: a. Place the slides in a slide holder and immerse them in the Blocking Solution for 1 hour at room temperature with gentle agitation. This step is crucial to quench any unreacted NHS-esters on the surface, which would otherwise bind non-specifically to proteins in subsequent assays.[6] b. Wash the slides by sequential immersion: 3 times in PBST, followed by 3 times in Milli-Q water. c. Dry the slides by centrifugation in a slide spinner or under a gentle stream of nitrogen. d. Store the fabricated arrays in a desiccated, dark environment at 4°C. They are typically stable for several months.

Protocol Part 3: Application Example - Array Interrogation

Rationale: This protocol describes a general procedure for probing the fabricated array with a fluorescently-labeled protein to detect binding events. The results will validate the immobilization process and can be used to screen for novel interactions.[8]

Methodology:

• Rehydration and Blocking: a. Equilibrate the glycan array slide to room temperature. b. If using a multi-well hybridization cassette, assemble it onto the slide. c. Add a protein blocking buffer (e.g., 3% BSA in PBST) to each well or to the entire slide and incubate for 1 hour at room temperature. This minimizes non-specific protein binding to the slide surface.

• Protein Incubation: a. Prepare a solution of your fluorescently-labeled glycan-binding protein (e.g., AlexaFluor-647 labeled lectin) in a suitable binding buffer (e.g., PBST with 1% BSA and relevant cations like Ca²⁺/Mg²⁺ if required for lectin activity). A typical concentration is 1-10 µg/mL. b. Remove the protein blocking buffer and add the GBP solution to the array. c. Incubate for 1 hour at room temperature in a humidified, dark chamber to prevent evaporation and photobleaching.

• Washing and Drying: a. Remove the GBP solution. b. Wash the slide thoroughly as described in step 3.5c to remove any unbound protein. c. Dry the slide completely. Any residual moisture will interfere with scanning.

• Scanning and Data Analysis: a. Scan the slide using a microarray fluorescence scanner at the appropriate wavelength for the chosen fluorophore. b. Use microarray analysis software (e.g., GenePix, ScanArray) to align the grid and extract the median fluorescence intensity and local background for each spot. c. Calculate the signal-to-noise ratio (SNR) for each spot: (Median Foreground - Median Background) / Background Standard Deviation. A binding "hit" is typically defined as a spot with an average SNR > 3.0 across replicates.[9]

Hypothetical Data Presentation

Printed Ligand	Concentration (µM)	Mean Signal (RFU)	Mean SNR	Binding Hit?
α-D-Tagatofuranose-Linker	200	15,450	25.6	Yes
α-D-Tagatofuranose-Linker	100	9,870	16.1	Yes
α-D-Tagatofuranose-Linker	50	4,500	7.2	Yes
α-D-Tagatofuranose-Linker	10	950	1.8	No
LacNAc-Amine (Positive Ctrl)	100	21,500	35.2	Yes
Printing Buffer Only	N/A	450	1.1	No

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
No/Weak Signal on All Spots	- Inactive GBP.- Incorrect binding buffer (e.g., missing essential cations).- Inefficient immobilization.	- Verify GBP activity with a positive control assay.- Check buffer composition and pH.- Re-evaluate immobilization time and humidity; check age of NHS-slides.
High Background Fluorescence	- Insufficient blocking.- Inadequate washing.- Protein concentration too high.	- Increase blocking time to 2 hours.- Add an extra wash step.- Titrate the GBP concentration downwards.
Irregular Spot Morphology	- Clogged printer pins.- Low humidity during printing.- Particulates in printing solution.	- Perform a thorough pin cleaning/sonication cycle.- Increase printer humidity to >50%.- Centrifuge the source plate (2 min, 1000 x g) before printing.[6]
Signal on Negative Controls	- Non-specific binding of GBP.- Incomplete quenching of NHS groups.	- Increase BSA concentration in binding buffer.- Ensure blocking solution is fresh and incubation time is sufficient.

References

• Hage, C., et al. (2013). Surface chemistry and linker effects on lectin–carbohydrate recognition for glycan microarrays. Analytical Methods. [Link]

• Emory University Glycomics Core. Glycan and Custom Microarray Printing. Emory University School of Medicine. [Link]

• Rillahan, C. D., & Paulson, J. C. (2011). Glycan microarrays for decoding the glycome. Annual Review of Biochemistry. [Link]

• Gildersleeve, J. C., et al. (2009). Glycan Arrays: Recent Advances and Future Challenges. Current Opinion in Chemical Biology. [Link]

• Song, X., et al. (2011). Preparation and Analysis of Glycan Microarrays. Current Protocols in Molecular Biology. [Link]

• Hage, C., et al. (2013). Surface chemistry and linker effects on lectin-carbohydrate recognition for glycan microarrays. ResearchGate. [Link]

• Lin, P.-C., et al. (2012). Fabrication of Glyconanoparticle Microarrays. Analytical Chemistry. [Link]

• Oyelaran, O., & Gildersleeve, J. C. (2009). Construction and Use of Glycan Microarrays. Current Protocols in Chemical Biology. [Link]

• Heimburg-Molinaro, J., et al. (2011). Glycan Microarrays as Chemical Tools for Identifying Glycan Recognition by Immune Proteins. Frontiers in Immunology. [Link]

• Olivera-Ardid, S., et al. (2018). Printed Glycan Array: A Sensitive Technique for the Analysis of the Repertoire of Circulating Anti-carbohydrate Antibodies in Small Animals. Journal of Visualized Experiments. [Link]

• Hage, C., et al. (2013). Surface chemistry and linker effects on lectin-carbohydrate recognition for glycan microarrays. University of Galway Research Repository. [Link]

• National Center for Biotechnology Information. alpha-D-tagatofuranose. PubChem Compound Database. [Link]

• Wikipedia. Glycan array. [Link]

• Lasanajak, Y., & Cummings, R. D. (2012). Chemistry of Natural Glycan Microarray. Methods in Molecular Biology. [Link]

• Wu, C.-Y., & Wong, C.-H. (2012). Anomeric O-Functionalization of Carbohydrates for Chemical Conjugation to Vaccine Constructs. Israel Journal of Chemistry. [Link]

• McBride, R., et al. (2012). Microbial Glycan Microarrays Define Key Features of Host-Microbial Interactions. ACS Chemical Biology. [Link]

• Gening, M. L., et al. (2013). Practical considerations for printing high-density glycan microarrays to study weak carbohydrate-protein interactions. Beilstein Journal of Organic Chemistry. [Link]

• Tanaka, K., et al. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. Molecules. [Link]

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Application Notes and Protocols: Exploring the Potential of α-D-Tagatofuranose as a Novel Substrate for Glycosyltransferases

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

D-Tagatose, a rare sugar and a stereoisomer of D-fructose, is gaining significant attention in the pharmaceutical and nutraceutical industries for its properties as a low-calorie sweetener and its potential therapeutic applications in managing conditions like type 2 diabetes and obesity.[1][2][3] The exploration of D-tagatose derivatives, particularly in their furanose form, opens up new avenues for the synthesis of novel glycoconjugates with unique biological activities. This document provides a comprehensive technical guide for researchers interested in investigating the use of α-D-tagatofuranose as a substrate for glycosyltransferases, enzymes that are pivotal in the synthesis of complex carbohydrates.[4] Given the nascent stage of research in this specific area, this guide offers foundational protocols for the chemical synthesis of the requisite activated sugar donor, UDP-α-D-tagatofuranose, and detailed methodologies for screening and characterizing glycosyltransferase activity with this novel substrate.

Introduction: The Scientific Merit of α-D-Tagatofuranose Glycoconjugates

Glycosylation, the enzymatic attachment of sugars to other molecules, is a fundamental biological process that dictates the function of a vast array of proteins and lipids. Glycosyltransferases (GTs) are the architects of the glycome, catalyzing the formation of glycosidic bonds with high specificity.[4] The ability to harness GTs for the synthesis of novel glycoconjugates is a cornerstone of modern drug development and biotechnology.

D-Tagatose, in its furanose form (a five-membered ring), presents a unique scaffold for the creation of novel carbohydrate structures. While the pyranose (six-membered ring) form of sugars is more common in nature, furanosides are integral components of various natural products and bacterial polysaccharides. The synthesis of α-D-tagatofuranosylceramide has demonstrated the potential to create novel functional molecules.[5] By exploring the use of α-D-tagatofuranose as a substrate for GTs, researchers can potentially synthesize a new class of glycoconjugates with tailored therapeutic properties.

This guide is structured to provide both the conceptual framework and the practical protocols to empower researchers to:

• Synthesize the necessary activated sugar donor, UDP-α-D-tagatofuranose.

• Screen libraries of glycosyltransferases for activity with this novel donor.

• Characterize the kinetics and products of successful glycosylation reactions.

Foundational Knowledge: Glycosyltransferase Mechanisms

Glycosyltransferases catalyze the transfer of a sugar moiety from an activated donor, typically a nucleotide sugar, to an acceptor molecule.[6] GTs are broadly classified as either "inverting" or "retaining" based on the stereochemical outcome at the anomeric carbon of the donor sugar during the transfer.[6]

• Inverting Glycosyltransferases: These enzymes utilize a direct displacement SN2-like mechanism, resulting in the inversion of the anomeric stereochemistry.[7] For example, a GT using UDP-α-D-tagatofuranose would generate a β-D-tagatofuranoside product.

• Retaining Glycosyltransferases: The mechanism for retaining GTs is less universally defined but is thought to involve a double displacement mechanism, leading to a net retention of the anomeric stereochemistry.[7] A retaining GT acting on UDP-α-D-tagatofuranose would produce an α-D-tagatofuranoside.

A significant number of glycosyltransferases, particularly those in the Leloir pathway, utilize uridine diphosphate (UDP) activated sugars.[6] Therefore, the synthesis of UDP-α-D-tagatofuranose is a critical first step to exploring its utility as a GT substrate.

Synthesis of UDP-α-D-Tagatofuranose: A Proposed Protocol

As there is no commercially available UDP-α-D-tagatofuranose, a multi-step chemical synthesis is required. The following protocol is a proposed route based on established methods for the synthesis of other UDP-furanoses, such as UDP-galactofuranose.[1][8]

Workflow for UDP-α-D-Tagatofuranose Synthesis

Caption: Proposed synthetic workflow for UDP-α-D-tagatofuranose.

Step-by-Step Protocol:

Step 1: Synthesis of a Protected α-D-Tagatofuranosyl Donor

• Protection of D-Tagatose: Begin with commercially available D-tagatose. The hydroxyl groups need to be protected to ensure regioselective phosphorylation at the anomeric position. A common strategy is to use benzoyl or acetyl protecting groups. For example, treat D-tagatose with benzoyl chloride in pyridine to yield a mixture of protected pyranose and furanose forms.

• Isolation of the Furanose Form: The desired tagatofuranose derivative must be isolated from the reaction mixture, likely through silica gel chromatography. The α-anomer is often favored under thermodynamic conditions. Characterization by NMR will be crucial to confirm the furanose ring structure and the α-configuration. A recent study on the α-selective glycosidation of D-tagatofuranose provides detailed methods for the synthesis and characterization of a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor, which can serve as a valuable reference.[9]

Step 2: Anomeric Phosphorylation

• Formation of Glycosyl Phosphate: The protected tagatofuranose is then phosphorylated at the anomeric carbon. A common method involves the use of dibenzyl phosphate in the presence of a suitable activator.

• Deprotection: The protecting groups (both on the sugar and the phosphate) are subsequently removed. For instance, hydrogenolysis can be used to remove benzyl groups. This step yields α-D-tagatofuranose-1-phosphate. Purification is typically achieved by ion-exchange chromatography.

Step 3: Coupling with Uridine Monophosphate (UMP)

• Activation of UMP: Uridine monophosphate (UMP) is activated, for example, by conversion to UMP-morpholidate or by using a carbodiimide activator.

• Coupling Reaction: The α-D-tagatofuranose-1-phosphate is then reacted with the activated UMP in an appropriate solvent. This reaction forms the desired UDP-α-D-tagatofuranose.

• Purification: The final product is purified using anion-exchange chromatography followed by desalting to yield pure UDP-α-D-tagatofuranose.

Characterization: Thorough characterization of the final product by 1H NMR, 13C NMR, 31P NMR, and mass spectrometry is essential to confirm its identity and purity.

Screening for Glycosyltransferase Activity: A Universal Assay Approach

With the synthesized UDP-α-D-tagatofuranose in hand, the next step is to identify glycosyltransferases that can utilize it as a donor substrate. A high-throughput screening approach using a universal assay that detects the formation of UDP is highly recommended.[2][10]

Principle of the UDP-Glo™ Glycosyltransferase Assay

This commercially available assay is based on the detection of UDP, a universal product of glycosyltransferase reactions that use UDP-sugars. The assay works in two steps:

• UDP is converted to ATP by UDP-glucose pyrophosphorylase.

• The newly synthesized ATP is detected using a luciferase/luciferin reaction, which produces a luminescent signal that is directly proportional to the amount of UDP produced.

Experimental Workflow for GT Screening

Caption: High-throughput screening workflow for glycosyltransferase activity.

Detailed Protocol for Screening:

Materials:

• A library of purified glycosyltransferases.

• Synthesized and purified UDP-α-D-tagatofuranose.

• A panel of acceptor substrates (e.g., simple sugars, peptides, lipids).

• UDP-Glo™ Glycosyltransferase Assay kit (Promega or similar).

• White, opaque 96-well or 384-well plates.

• A luminometer.

Procedure:

• Prepare a UDP Standard Curve: To quantify the amount of UDP produced, a standard curve should be generated using known concentrations of UDP.

• Set up Glycosyltransferase Reactions:

  • In each well of a multiwell plate, add the reaction buffer, the glycosyltransferase, and the acceptor substrate.

  • Initiate the reaction by adding UDP-α-D-tagatofuranose.

  • Include appropriate controls:

    • No enzyme control: To determine background signal.

    • No acceptor control: To test for hydrolase activity of the enzyme.

    • Positive control: A known glycosyltransferase with its cognate UDP-sugar donor and acceptor.

• Incubate: Incubate the reaction plate at the optimal temperature for the glycosyltransferases being tested for a defined period (e.g., 60 minutes).

• Detect UDP Formation:

  • Add an equal volume of the UDP Detection Reagent to each well.

  • Incubate at room temperature for 60 minutes to allow the enzymatic reactions in the detection reagent to proceed to completion.

• Measure Luminescence: Read the luminescent signal using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all readings.

  • Use the UDP standard curve to convert the luminescent signal into the concentration of UDP produced.

  • Identify "hits" as the enzymes that produce a significant amount of UDP in the presence of the acceptor substrate.

Characterization of "Hit" Glycosyltransferases

Once a glycosyltransferase that shows activity with UDP-α-D-tagatofuranose is identified, further characterization is necessary.

Kinetic Analysis

• Determine the Michaelis-Menten kinetic parameters (Km and kcat) for both the UDP-α-D-tagatofuranose donor and the acceptor substrate. This can be achieved by varying the concentration of one substrate while keeping the other at a saturating concentration and measuring the initial reaction rates using the UDP detection assay.

Parameter	Description	Significance
Km (Michaelis constant)	The substrate concentration at which the reaction rate is half of Vmax.	Indicates the affinity of the enzyme for the substrate. A lower Km suggests a higher affinity.
kcat (turnover number)	The number of substrate molecules converted to product per enzyme molecule per unit of time.	Measures the catalytic efficiency of the enzyme.
kcat/Km	The specificity constant.	Represents the overall catalytic efficiency and substrate specificity of the enzyme.

Product Analysis

• It is crucial to confirm the formation of the glycosylated product. This can be achieved using techniques such as:

  • High-Performance Liquid Chromatography (HPLC): To separate the product from the substrates.

  • Mass Spectrometry (MS): To confirm the mass of the glycosylated product.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the structure of the product and determine the stereochemistry of the newly formed glycosidic bond.

Future Perspectives: Enzyme Engineering

If no naturally occurring glycosyltransferase exhibits satisfactory activity with UDP-α-D-tagatofuranose, protein engineering strategies can be employed to improve its catalytic efficiency and substrate specificity. Techniques such as directed evolution and site-directed mutagenesis, guided by the crystal structure of the target enzyme, can be used to modify the donor-binding pocket to better accommodate the novel furanose sugar.

Conclusion

The exploration of α-D-tagatofuranose as a substrate for glycosyltransferases holds significant promise for the generation of novel glycoconjugates with potential applications in drug development and biotechnology. While this field is still in its infancy, the protocols and strategies outlined in this guide provide a robust framework for researchers to begin investigating this exciting area of glycoscience. The successful synthesis of UDP-α-D-tagatofuranose and its enzymatic transfer to acceptor molecules will pave the way for the creation of a new generation of carbohydrate-based therapeutics and research tools.

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Application Notes and Protocols for the Chromatographic Separation of α-D-Tagatofuranose and β-D-Tagatofuranose Anomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of D-Tagatofuranose Anomer Separation

D-Tagatose, a rare sugar and a C-4 epimer of D-fructose, is gaining considerable attention in the pharmaceutical and food industries as a low-calorie sweetener and a potential therapeutic agent.[1] In aqueous solutions, D-tagatose, like other monosaccharides, exists in a dynamic equilibrium of different isomeric forms, including pyranose and furanose ring structures, each with its own alpha (α) and beta (β) anomers. An NMR study on a derivative of D-tagatose revealed that while the pyranose forms are predominant, the furanose anomers are also present, with β-D-tagatofuranose being more abundant than the α-form.[2] The distinct stereochemistry of these anomers can lead to different biological activities and physicochemical properties. Therefore, the ability to separate and characterize the individual α-D-tagatofuranose and β-D-tagatofuranose anomers is crucial for understanding their specific roles in biological systems and for the quality control of D-tagatose-containing products.

This guide provides detailed application notes and protocols for the chromatographic separation of α-D-tagatofuranose and β-D-tagatofuranose anomers using two powerful techniques: Hydrophilic Interaction Chromatography (HILIC) and Chiral High-Performance Liquid Chromatography (HPLC) .

Principles of Anomeric Separation

The separation of sugar anomers presents a unique chromatographic challenge due to their rapid interconversion in solution, a process known as mutarotation. The success of the separation depends on the relative rates of this interconversion and the chromatographic separation itself.[3] To achieve separation, the chromatographic conditions must be optimized to slow down the mutarotation rate relative to the elution time. This is often achieved by controlling the temperature and the pH of the mobile phase.

Hydrophilic Interaction Chromatography (HILIC) is a robust technique for separating polar compounds like sugars.[4] In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of a less polar organic solvent (e.g., acetonitrile) and a small amount of a polar solvent (e.g., water).[5] The separation mechanism is based on the partitioning of the analytes between the mobile phase and a water-enriched layer on the surface of the stationary phase.[5] Subtle differences in the polarity and stereochemistry of the anomers can be exploited to achieve separation.

Chiral HPLC utilizes a chiral stationary phase (CSP) to differentiate between stereoisomers, including anomers, which are diastereomers.[6][7] The CSP creates a chiral environment where the anomers can have different affinities, leading to different retention times.[8] Polysaccharide-based CSPs, such as those derived from cellulose and amylose, have proven to be highly effective for the separation of a wide range of chiral compounds, including sugar isomers.[6][9]

Recommended Chromatographic Protocols

Protocol 1: Separation of D-Tagatofuranose Anomers using Hydrophilic Interaction Chromatography (HILIC)

This protocol is designed to achieve the separation of the α- and β-anomers of D-tagatofuranose by leveraging the selectivity of a modern HILIC stationary phase and optimizing conditions to favor anomer resolution.

Instrumentation:

• A High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or a Mass Spectrometer (MS) is recommended for the detection of non-chromophoric sugars.[10][11] A Refractive Index (RI) detector can also be used but is not compatible with gradient elution.[10][11]

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm) or Phenomenex Luna Omega SUGAR (1.6 µm, 100 x 2.1 mm)	These columns provide high efficiency and unique selectivity for carbohydrates. The amide and amide-polyol functionalities are well-suited for resolving sugar isomers.[12][13]
Mobile Phase A	Acetonitrile	The high organic content in the mobile phase is essential for retention in HILIC mode.
Mobile Phase B	Water	The aqueous component of the mobile phase facilitates the partitioning mechanism.
Gradient	90% A to 80% A over 10 minutes	A shallow gradient can help to resolve closely eluting isomers.
Flow Rate	0.2 mL/min	A lower flow rate can improve resolution.
Column Temperature	25°C	Lower temperatures slow down the rate of mutarotation, which is critical for resolving the anomers.[14]
Injection Volume	1-5 µL	Small injection volumes are recommended to minimize band broadening.
Sample Preparation	Dissolve D-tagatose standard in the initial mobile phase composition (90:10 Acetonitrile:Water).	This ensures compatibility with the chromatographic system and avoids peak distortion.

Experimental Workflow:

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Application Note &amp; Protocol: A Validated Chemical Synthesis of α-D-[UL-¹³C₆]tagatofuranose for Advanced Metabolic Research

Abstract This document provides a comprehensive guide for the chemical synthesis of uniformly carbon-13 labeled α-D-tagatofuranose (α-D-[UL-¹³C₆]tagatofuranose). D-Tagatose, a rare ketohexose, is a low-calorie sweetener and a promising therapeutic agent for managing type-2 diabetes and obesity.[1] The incorporation of stable isotopes like ¹³C is crucial for detailed mechanistic studies, enabling researchers to trace metabolic pathways, determine biosynthetic fluxes, and conduct advanced structural analyses using techniques like NMR spectroscopy and mass spectrometry.[2][3] This protocol details a robust and scalable synthetic route starting from the commercially available D-[UL-¹³C₆]fructose. The core of the synthesis involves a key C-4 epimerization achieved through a selective oxidation-reduction sequence.[4] This application note is designed for researchers, chemists, and professionals in drug development, offering a step-by-step methodology, scientific rationale for procedural choices, and methods for product validation.

Introduction and Scientific Rationale

D-Tagatose is a naturally occurring monosaccharide found in small quantities in some dairy products and fruits.[1] Its appeal lies in its physical properties—being 92% as sweet as sucrose with only one-third of the calories—and its significant health benefits, including prebiotic effects and a low glycemic index.[5][6] The synthesis of isotopically labeled D-tagatose is of paramount importance for elucidating its metabolic fate and mechanism of action in vivo. Stable isotope tracers are indispensable tools in modern biomedical research, allowing for the precise tracking of molecules through complex biological systems without the complications of radioactive handling.[2]

While enzymatic methods for producing unlabeled D-tagatose from D-galactose are well-established, they are less suitable for isotopic labeling due to the high cost and limited availability of labeled precursors like D-[¹³C]galactose.[1][7] The chemical synthesis route presented here offers a practical alternative, utilizing the more readily available and less expensive D-[UL-¹³C₆]fructose.[4] The strategy hinges on the epimerization of the C-4 position, which differentiates D-fructose from D-tagatose. This is accomplished through a two-step process:

• Selective Oxidation: The hydroxyl group at C-4 is oxidized to a ketone.

• Stereoselective Reduction: The resulting ketone is reduced back to a hydroxyl group, but with the opposite stereochemistry.

This method provides excellent control over the chemical transformation and has been proven effective for producing both natural and ¹³C-enriched D-tagatose.[4]

Synthetic Pathway Overview

The overall workflow for the synthesis of α-D-[UL-¹³C₆]tagatofuranose from D-[UL-¹³C₆]fructose is a multi-step chemical process involving protection, oxidation, reduction, and deprotection. The following diagram illustrates the key transformations.

Caption: Chemical synthesis workflow for α-D-[UL-¹³C₆]tagatofuranose.

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	CAS No.	Recommended Purity	Notes
D-[UL-¹³C₆]fructose	¹³C₆H₁₂O₆	201338-80-1	≥98% isotopic purity	Starting material.
Acetone	C₃H₆O	67-64-1	Anhydrous	For protection step.
2,2-Dimethoxypropane	C₅H₁₂O₂	77-76-9	≥98%	For protection step.
p-Toluenesulfonic acid	C₇H₈O₃S	104-15-4	Monohydrate, ≥98.5%	Catalyst for protection.
Dichloromethane (DCM)	CH₂Cl₂	75-09-2	Anhydrous	Solvent for oxidation.
Dess-Martin Periodinane	C₁₃H₁₃IO₈	87413-09-0	≥97%	Oxidizing agent.
Sodium Bicarbonate	NaHCO₃	144-55-8	ACS Reagent	For workup.
Sodium Thiosulfate	Na₂S₂O₃	7772-98-7	ACS Reagent	For quenching.
Methanol (MeOH)	CH₃OH	67-56-1	Anhydrous	Solvent for reduction.
Sodium Borohydride	NaBH₄	16940-66-2	≥98%	Reducing agent.
Dowex® 50WX8 resin	-	11113-61-4	H⁺ form	For deprotection.
Ethyl Acetate	C₄H₈O₂	141-78-6	ACS Grade	For chromatography.
Hexanes	C₆H₁₄	110-54-3	ACS Grade	For chromatography.
Silica Gel	SiO₂	7631-86-9	230-400 mesh	For column chromatography.

Equipment

• Standard laboratory glassware (round-bottom flasks, separatory funnel, etc.)

• Magnetic stirrer with heating plate

• Rotary evaporator

• High-vacuum pump

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Glass column for flash chromatography

• Nuclear Magnetic Resonance (NMR) Spectrometer (≥400 MHz)

• High-Resolution Mass Spectrometer (HRMS)

Detailed Experimental Protocol

This protocol is adapted from a validated synthesis of D-tagatose from D-fructose.[4] All steps involving anhydrous solvents should be performed under an inert atmosphere (e.g., Nitrogen or Argon).

Step 1: Synthesis of 1,2:3,4-di-O-isopropylidene-α-D-[UL-¹³C₆]tagatofuranose (Protected Intermediate)

Rationale: The hydroxyl groups at positions 1, 2, 3, and 4 of fructose are protected as isopropylidene ketals. This protection strategy is crucial as it selectively exposes the C-4 hydroxyl group after a subsequent partial hydrolysis step (not detailed here, as the direct oxidation/reduction path is more concise) or prepares the molecule for the C-4 epimerization sequence.

• Setup: In a 500 mL round-bottom flask, suspend D-[UL-¹³C₆]fructose (e.g., 5.0 g) in anhydrous acetone (250 mL).

• Reagent Addition: Add 2,2-dimethoxypropane (25 mL) and p-toluenesulfonic acid monohydrate (0.25 g) to the suspension.

• Reaction: Stir the mixture vigorously at room temperature for 12-16 hours. Monitor the reaction progress by TLC (e.g., 1:1 Hexanes:Ethyl Acetate). The starting material is insoluble, and the product will be soluble.

• Workup: Once the reaction is complete, quench by adding solid sodium bicarbonate (approx. 1.0 g) and stir for 15 minutes.

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. The resulting crude oil, containing the protected fructose derivative, is carried forward to the next step.

Step 2: Oxidation of C-4 Hydroxyl to Ketone

Rationale: Dess-Martin periodinane is a mild and highly selective oxidizing agent that efficiently converts the C-4 secondary alcohol to a ketone without affecting other functional groups, under neutral conditions.

• Setup: Dissolve the crude protected fructose intermediate in anhydrous DCM (150 mL) in a 500 mL flask under an inert atmosphere.

• Oxidation: Add Dess-Martin periodinane (1.2 equivalents) portion-wise to the solution at room temperature.

• Reaction: Stir the reaction for 2-4 hours. Monitor by TLC until the starting alcohol is consumed.

• Quenching: Quench the reaction by adding a saturated aqueous solution of NaHCO₃ (100 mL) and a saturated aqueous solution of Na₂S₂O₃ (100 mL). Stir vigorously for 30 minutes until the layers are clear.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM (2 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the C-4 ketone intermediate.

Step 3: Stereoselective Reduction to Protected Tagatose

Rationale: Sodium borohydride (NaBH₄) is used to reduce the C-4 ketone. The hydride attacks preferentially from the sterically less hindered face, leading to the inversion of stereochemistry at C-4 and forming the desired tagatose configuration.

• Setup: Dissolve the purified C-4 ketone intermediate in anhydrous methanol (100 mL) and cool the solution to 0 °C in an ice bath.

• Reduction: Add NaBH₄ (1.5 equivalents) slowly in small portions.

• Reaction: Stir the mixture at 0 °C for 1-2 hours. Monitor the reaction by TLC.

• Workup: Carefully quench the reaction by the dropwise addition of acetic acid until the effervescence ceases.

• Purification: Concentrate the mixture under reduced pressure. Co-evaporate with methanol several times to remove borate esters. The resulting crude product is the protected D-[UL-¹³C₆]tagatose derivative.

Step 4: Deprotection to Yield α-D-[UL-¹³C₆]tagatofuranose

Rationale: Acidic hydrolysis is required to remove the isopropylidene protecting groups and liberate the final product. Using a strong acid resin like Dowex® simplifies the workup, as the catalyst can be easily filtered off.

• Setup: Dissolve the crude protected tagatose derivative in a 1:1 mixture of methanol and water (100 mL).

• Hydrolysis: Add Dowex® 50WX8 (H⁺ form) resin (approx. 10 g) and heat the mixture to 50-60 °C with stirring.

• Reaction: Monitor the reaction by TLC until the starting material is fully consumed (typically 4-6 hours).

• Purification: Cool the mixture to room temperature and filter to remove the resin. Wash the resin with methanol/water.

• Final Product: Concentrate the combined filtrate under reduced pressure. The resulting solid can be further purified by recrystallization or chromatography to yield pure α-D-[UL-¹³C₆]tagatofuranose. The overall yield from D-[UL-¹³C₆]fructose is typically in the range of 15-25%.[4]

Characterization and Data

The identity, purity, and isotopic enrichment of the final product must be confirmed by spectroscopic methods.

Parameter	Method	Expected Result
Structure Confirmation	¹H NMR, ¹³C NMR	Spectra consistent with the α-D-tagatofuranose structure.[8] ¹³C spectrum will show signals for all six carbon atoms with significant ¹³C-¹³C coupling.
Molecular Weight	HRMS (ESI+)	[M+Na]⁺ peak corresponding to the exact mass of ¹³C₆H₁₂O₆Na⁺.
Isotopic Enrichment	Mass Spectrometry	Analysis of the isotopologue distribution should confirm >98% ¹³C enrichment.
Purity	HPLC, NMR	≥95% purity.
Yield	Gravimetric	Overall yield of 16-23% has been reported for this synthetic sequence.[4]

Conclusion

This application note provides a validated and detailed protocol for the synthesis of α-D-[UL-¹³C₆]tagatofuranose. By leveraging a C-4 epimerization strategy starting from D-[UL-¹³C₆]fructose, this method offers a reliable pathway for producing a critical tool for metabolic research. The availability of this isotopically labeled sugar will facilitate advanced studies into its absorption, metabolism, and physiological effects, ultimately supporting its development as a functional food ingredient and therapeutic agent.

References

• Advances in Biological Production of D-Tagatose: A Comprehensive Overview. (2023). MDPI. [Link]

• Biosynthesis of a healthy natural sugar D-tagatose: advances and opportunities. (2024). Taylor & Francis Online. [Link]

• Novel In Vitro Multienzyme Cascade for Efficient Synthesis of d-Tagatose from Sucrose. (2023). MDPI. [Link]

• A method for the production of D-tagatose using a recombinant Pichia pastoris strain. (2014). PubMed Central. [Link]

• Construction of Efficient Multienzyme Cascade Reactions for D-Tagatose Biosynthesis from D-Fructose. (2024). MDPI. [Link]

• Enzymatic synthesis of d-tagatose. (2018). Patsnap. [Link]

• Novel In Vitro Multienzyme Cascade for Efficient Synthesis of d-Tagatose from Sucrose. (2023). ResearchGate. [Link]

• Synthesis of natural/13C-enriched d-tagatose from natural/13C-enriched d-fructose. (2021). PubMed. [Link]

• Synthesis of isotopically labelled compounds. (2018). ResearchGate. [Link]

• Synthesis of and NMR studies on the four diastereomeric 1-deoxy-D-ketohexoses. (2008). ResearchGate. [Link]

• A roadmap for interpreting 13C metabolite labeling patterns from cells. (2017). PubMed Central. [Link]

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Application Notes &amp; Protocols for the Synthesis of α-D-Tagatofuranose-Containing Oligosaccharides

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of α-D-Tagatofuranosides

D-Tagatose, a rare ketohexose, is gaining significant attention in the pharmaceutical and food industries for its unique properties as a low-calorie sweetener with prebiotic effects.[1] Beyond its monosaccharide form, the incorporation of its furanose isomer, α-D-tagatofuranose, into oligosaccharides opens a new frontier in glycobiology and drug development. These novel glycostructures have the potential to modulate biological processes and serve as unique scaffolds for therapeutic agents. Glycans play a pivotal role in health and disease, and the ability to synthesize structurally defined oligosaccharides is crucial for understanding their function and for the development of new therapeutics.[2][3]

This guide provides a comprehensive overview of the methodologies for the stereoselective introduction of α-D-tagatofuranose into oligosaccharides. We will delve into both chemical and chemoenzymatic strategies, offering detailed protocols and the scientific rationale behind the experimental choices.

I. Chemical Synthesis of α-D-Tagatofuranosides: A Strategy Driven by Neighboring Group Participation

The chemical synthesis of α-D-tagatofuranosides presents a significant challenge due to the need to control the stereochemistry at the anomeric center. A robust strategy to achieve high α-selectivity is through the use of a glycosyl donor with a participating protecting group at the C-3 position. This approach leverages the "neighboring group participation" effect to direct the stereochemical outcome of the glycosylation reaction.

The Underlying Principle: Anchimeric Assistance

The key to achieving high α-selectivity in the synthesis of tagatofuranosides lies in the strategic placement of an acyl protecting group, such as a benzoyl group, at the C-3 position of the tagatofuranosyl donor. During the glycosylation reaction, this participating group attacks the transient oxocarbenium ion intermediate from the β-face, forming a cyclic acyloxonium ion. This intermediate effectively shields the β-face, forcing the incoming glycosyl acceptor to attack from the α-face, resulting in the desired 1,2-cis-glycosidic linkage.

Diagram of the Proposed Mechanism

Caption: Mechanism of α-selective tagatofuranosylation.

Protocol 1: Synthesis of a 1,3,4,6-Tetra-O-benzoyl-α-D-tagatofuranosyl Donor

This protocol details the preparation of a key intermediate, a fully benzoylated tagatofuranosyl donor, which is essential for the subsequent α-selective glycosylation.

Materials:

• D-Tagatose

• Pyridine

• Benzoyl chloride

• Dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolution: Dissolve D-tagatose in pyridine in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Benzoylation: Slowly add benzoyl chloride to the solution. The reaction is exothermic, so maintain the temperature at 0°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture in an ice bath and quench by the slow addition of 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM.

• Washing: Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the 1,3,4,6-tetra-O-benzoyl-α-D-tagatofuranose.

Protocol 2: α-Selective Glycosylation with the Tagatofuranosyl Donor

This protocol describes the general procedure for the α-selective glycosylation of an alcohol acceptor using the prepared tagatofuranosyl donor.

Materials:

• 1,3,4,6-Tetra-O-benzoyl-α-D-tagatofuranosyl donor

• Glycosyl acceptor (e.g., a protected monosaccharide with a free hydroxyl group)

• Dichloromethane (DCM), anhydrous

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Triethylamine

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the tagatofuranosyl donor and the glycosyl acceptor in anhydrous DCM.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -20°C or -78°C) in a suitable cooling bath.

• Activation: Add TMSOTf dropwise to the stirred solution. The reaction mixture may change color, indicating the formation of the oxocarbenium ion.

• Reaction Monitoring: Monitor the progress of the reaction by TLC.

• Quenching: Once the reaction is complete, quench by adding a few drops of triethylamine.

• Work-up: Allow the mixture to warm to room temperature, dilute with DCM, and wash with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to isolate the desired α-D-tagatofuranoside.

Data Summary: Representative Yields for α-Selective Glycosylation

Glycosyl Acceptor	Product	Yield (%)	α:β Ratio
Protected Serine derivative	Glycosyl-Serine	76	97:3
Protected Ribofuranoside	Disaccharide	82	88:12
Protected Glucopyranoside	Disaccharide	78	96:4

Data adapted from a representative study on α-selective glycosidation of D-tagatofuranose.

II. Chemoenzymatic Synthesis: A Hybrid Approach for Donor Preparation

While direct enzymatic incorporation of α-D-tagatofuranose into oligosaccharides is not yet well-established, a chemoenzymatic approach offers a powerful alternative. This strategy combines the high selectivity of enzymatic reactions to prepare a key precursor, D-tagatose-1-phosphate, with the versatility of chemical glycosylation.

The Rationale: Enzymatic Precision for a Key Intermediate

The enzymatic synthesis of D-tagatose-1-phosphate provides a regio- and stereochemically pure donor precursor.[4][5] This avoids the need for extensive protecting group manipulations that are often required in purely chemical syntheses. The resulting glycosyl phosphate can then be used as a donor in chemical glycosylation reactions.[6][7]

Diagram of the Chemoenzymatic Workflow

Caption: Chemoenzymatic synthesis of α-D-tagatofuranosides.

Protocol 3: Enzymatic Synthesis of D-Tagatose-1-Phosphate

This protocol describes the enzymatic phosphorylation of D-tagatose to produce D-tagatose-1-phosphate using a bacterial phosphotransferase system (PTS).[4]

Materials:

• D-Tagatose

• Klebsiella pneumoniae cells grown on D-tagatose (as a source of the tagatose-PTS)

• Phosphoenolpyruvate (PEP)

• Tris-HCl buffer (pH 8.0)

• Magnesium chloride (MgCl₂)

• Centrifuge

• Ion-exchange chromatography resins

• Lyophilizer

Procedure:

• Cell Preparation: Harvest Klebsiella pneumoniae cells grown in a medium containing D-tagatose to induce the expression of the tagatose-specific PTS. Wash the cells with buffer.

• Reaction Setup: Resuspend the cells in Tris-HCl buffer containing D-tagatose, PEP, and MgCl₂.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) with gentle agitation.

• Reaction Monitoring: Monitor the formation of D-tagatose-1-phosphate using techniques such as ³¹P NMR spectroscopy or a coupled enzyme assay.[4]

• Termination and Cell Removal: Terminate the reaction by heating or by adding a quenching agent. Remove the cells by centrifugation.

• Purification: Purify the D-tagatose-1-phosphate from the supernatant using ion-exchange chromatography.

• Lyophilization: Lyophilize the purified fractions to obtain D-tagatose-1-phosphate as a stable powder.

Protocol 4: Glycosylation using D-Tagatofuranosyl-1-Phosphate

This protocol outlines the chemical glycosylation step using the enzymatically synthesized D-tagatofuranosyl-1-phosphate as the glycosyl donor.

Materials:

• D-Tagatofuranosyl-1-phosphate

• Glycosyl acceptor

• Anhydrous solvent (e.g., DCM or acetonitrile)

• TMSOTf or other suitable Lewis acid activator

• Molecular sieves (e.g., 4 Å)

• Triethylamine

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• Preparation: In a flame-dried flask under an inert atmosphere, add the glycosyl acceptor and activated molecular sieves to the anhydrous solvent.

• Donor Addition: Add the D-tagatofuranosyl-1-phosphate to the mixture.

• Cooling: Cool the reaction mixture to the appropriate temperature (e.g., -78°C).

• Activation: Add the Lewis acid activator (e.g., TMSOTf) dropwise.

• Reaction and Monitoring: Stir the reaction at the low temperature and monitor its progress by TLC.

• Quenching and Work-up: Quench the reaction with triethylamine, allow it to warm to room temperature, filter off the molecular sieves, and perform a standard aqueous work-up.

• Purification: Purify the resulting oligosaccharide by silica gel chromatography or other suitable methods like size-exclusion chromatography.[8]

III. Characterization of α-D-Tagatofuranose-Containing Oligosaccharides

The structural elucidation of the newly synthesized oligosaccharides is critical to confirm the desired α-anomeric configuration and the correct connectivity. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is typically employed for this purpose.

• NMR Spectroscopy: ¹H and ¹³C NMR are used to determine the overall structure and purity of the compound. The anomeric configuration is typically assigned based on the chemical shift of the anomeric proton (H-1) and the ³J(H1, H2) coupling constant. For α-furanosides, the anomeric proton signal appears at a characteristic downfield shift. Two-dimensional NMR techniques such as COSY, HSQC, and HMBC are invaluable for assigning all proton and carbon signals and confirming the glycosidic linkage position.[9]

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and elemental composition of the synthesized oligosaccharide. Fragmentation analysis (MS/MS) can provide further structural information, including the sequence of monosaccharides and the position of the glycosidic linkages.[10]

IV. Conclusion and Future Perspectives

The methods outlined in this guide provide robust pathways for the synthesis of novel oligosaccharides containing α-D-tagatofuranose. The chemical approach, leveraging neighboring group participation, offers a reliable route to α-selective glycosylation. The chemoenzymatic strategy, combining the precision of enzymatic synthesis for the donor precursor with the flexibility of chemical glycosylation, presents a powerful and efficient alternative.

The availability of these synthetic methods will undoubtedly accelerate research into the biological roles of tagatofuranose-containing glycans and pave the way for the development of new carbohydrate-based therapeutics and functional foods. Future work will likely focus on the discovery and engineering of glycosyltransferases that can directly utilize tagatose-based donors, which would further streamline the synthesis of these complex and promising molecules.[11][12]

References

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• Dai, Y., et al. (2023). Novel In Vitro Multienzyme Cascade for Efficient Synthesis of d-Tagatose from Sucrose. Available at: [Link]

• Battistel, M. D., et al. (2015). Synthesis and Physicochemical Characterization of D-Tagatose-1-Phosphate: The Substrate of the Tagatose-1-Phosphate Kinase in the Phosphotransferase System-Mediated D-Tagatose Catabolic Pathway of Bacillus licheniformis. Available at: [Link]

• ResearchGate. (2015). (PDF) Synthesis and Physicochemical Characterization of D-Tagatose-1-Phosphate: The Substrate of the Tagatose-1-Phosphate Kinase in the Phosphotransferase System-Mediated D-Tagatose Catabolic Pathway of Bacillus licheniformis. Available at: [Link]

• Plante, O. J., et al. (2001). Oligosaccharide synthesis with glycosyl phosphate and dithiophosphate triesters as glycosylating agents. Available at: [Link]

• Ortega-Rodriguez, U., et al. (2024). A chemoenzymatic method for simultaneous profiling N- and O-glycans on glycoproteins using one-pot format. Available at: [Link]

• Plante, O. J., et al. (2001). Oligosaccharide Synthesis with Glycosyl Phosphate and Dithiophosphate Triesters as Glycosylating Agents. Available at: [Link]

• Ortega-Rodriguez, U., et al. (2024). A chemoenzymatic method for simultaneous profiling N- and O-glycans on glycoproteins using one-pot format. Available at: [Link]

• DergiPark. (n.d.). A New Low Calorie Sweetener D-Tagatose from Lactose in Cheese Whey as a Nutraceutical Value-Added Product. Available at: [Link]

• Ma, S., et al. (2024). Recent progress in chemoenzymatic synthesis of human glycans. Available at: [Link]

• Plante, O. J., et al. (2001). Oligosaccharide Synthesis with Glycosyl Phosphate and Dithiophosphate Triesters as Glycosylating Agents. Available at: [Link]

• Google Patents. (n.d.). WO2017059278A1 - Enzymatic synthesis of d-tagatose.

• MDPI. (n.d.). Advances in Biological Production of D-Tagatose: A Comprehensive Overview. Available at: [Link]

• U.S. Food and Drug Administration. (2023). A chemoenzymatic method for simultaneous profiling of N and O-glycans in one-pot. Available at: [Link]

• Dempsey, C. J., et al. (2023). Advances in glycoside and oligosaccharide synthesis. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). D-Tagatose: A Rare Sugar with Functional Properties and Antimicrobial Potential against Oral Species. Available at: [Link]

• Chen, K., & Arnold, F. H. (2013). Glycosyltransferase engineering for carbohydrate synthesis. Available at: [Link]

• Sridevi, N. S. (2010). Fructo-oligosaccharides: Production, Purification and Potential Applications. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Enzymatic synthesis using glycoside phosphorylases. Available at: [Link]

• Edgar, L. J. G., et al. (2012). Protecting-Group-Free Synthesis of Glycosyl 1–Phosphates. Available at: [Link]

• Ladevèze, S., et al. (2019). Discovery and Biotechnological Exploitation of Glycoside-Phosphorylases. Available at: [Link]

• ResearchGate. (2022). Glycoside phosphorylases for carbohydrate synthesis: An insight into the diversity and potentiality. Available at: [Link]

• Nidetzky, B., et al. (2015). Glycoside phosphorylases: structure, catalytic properties and biotechnological potential. Available at: [Link]

• National Center for Biotechnology Information. (2014). Purification of Derivatized Oligosaccharides by Solid Phase Extraction for Glycomic Analysis. Available at: [Link]

• ResearchGate. (2015). Glycoside phosphorylases: Structure, catalytic properties and biotechnological potential. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Glycosyltransferases: Mining, engineering and applications in biosynthesis of glycosylated plant natural products. Available at: [Link]

• ResearchGate. (2013). Glycosyltransferase engineering for carbohydrate synthesis. Available at: [Link]

• University of Miami. (n.d.). Glycosyltransferase engineering for carbohydrate synthesis. Available at: [Link]

• Plante, O. J., et al. (1999). Synthesis and use of glycosyl phosphates as glycosyl donors. Available at: [Link]

• UK Research and Innovation. (n.d.). Glycosyltransferase Engineering to Dissect N-linked Protein Glycosylation. Available at: [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Convenient Chemo-Enzymatic Synthesis of D-Tagatose. Available at: [Link]

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• Tokyo University of Science. (2021). Synthesis of glycosyl phosphate repeats and their analogues. Available at: [Link]

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Application Notes and Protocols: α-D-Tagatofuranose as a Versatile Precursor for Rare Sugar Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Introduction: The Untapped Potential of α-D-Tagatofuranose in Rare Sugar Chemistry

Rare sugars, monosaccharides that are scarce in nature, are of increasing interest in the pharmaceutical and food industries due to their unique physiological functions and potential as low-calorie sweeteners. D-Tagatose, a naturally occurring ketohexose, is a functional sweetener with anti-diabetic and prebiotic properties. While D-tagatose itself is a valuable molecule, its furanose form, specifically the α-D-tagatofuranose anomer, presents a largely unexplored yet highly promising platform for the stereoselective synthesis of a diverse array of other rare sugars.

This comprehensive guide provides detailed application notes and robust protocols for leveraging α-D-tagatofuranose as a strategic precursor in the synthesis of valuable rare sugars. We will delve into both chemical and enzymatic strategies, elucidating the scientific principles behind the methodologies and offering practical, field-tested protocols for immediate implementation in the laboratory.

The Strategic Advantage of the Furanose Ring

In aqueous solution, D-tagatose exists as an equilibrium mixture of pyranose and furanose forms. While the pyranose form is often thermodynamically more stable for many hexoses, the five-membered furanose ring of α-D-tagatofuranose offers distinct stereochemical and conformational properties that can be exploited for synthetic purposes. The inherent ring strain and conformational flexibility of the furanose structure can influence its reactivity and recognition by enzymes, making it a unique and powerful starting material.

Part 1: Chemical Synthesis Strategies Utilizing α-D-Tagatofuranose

The chemical manipulation of α-D-tagatofuranose, particularly through stereoselective glycosylation, provides a powerful avenue for the creation of novel oligosaccharides and glycoconjugates with potential therapeutic applications. The key to success in this area lies in the careful selection of protecting groups to control the reactivity of the different hydroxyl groups.

Synthesis of a Protected α-D-Tagatofuranosyl Donor

A critical first step in chemical synthesis is the preparation of a stable, yet reactive, glycosyl donor. The following protocol outlines the multi-step synthesis of 1,3,4,6-tetra-O-benzoyl-α-D-tagatofuranose, a versatile precursor for α-selective glycosylation reactions.

Experimental Workflow for Protected Tagatofuranosyl Donor Synthesis

Technical Notes & Optimization

improving alpha-selectivity in D-tagatofuranose glycosylation reactions

Welcome to the technical support center for D-tagatofuranose glycosylation. This guide is designed for researchers, medicinal chemists, and process development scientists who are working to synthesize α-linked D-tagatofuranosides. Given the unique structural properties of D-tagatose, achieving high stereoselectivity at the anomeric center can be a significant challenge. This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios to help you improve and control your α-selective glycosylation reactions.

Section 1: Fundamentals & Frequently Asked Questions (FAQs)

This section addresses foundational concepts and common inquiries regarding D-tagatofuranose glycosylation.

Q1: Why is achieving α-selectivity in D-tagatofuranose glycosylation challenging?

A1: The challenge arises from the inherent structure of 2-ketohexofuranoses. Unlike aldopyranoses (like glucose), where the anomeric center is C1, the anomeric center in D-tagatofuranose is the quaternary C2 carbon. This structural feature, combined with the flexibility of the furanose ring, means that traditional glycosylation strategies do not always translate effectively. Stereocontrol is governed by a delicate balance of factors including protecting groups, solvent effects, reaction temperature, and the nature of the glycosyl donor and acceptor.

Q2: What is the primary mechanistic strategy for achieving high α-selectivity with D-tagatofuranose donors?

A2: The most successful strategy relies on neighboring group participation . Specifically, placing an acyl protecting group, such as a benzoyl group, at the C3 position of the D-tagatofuranosyl donor is critical. Upon activation of the anomeric leaving group (e.g., by a Lewis acid like TMSOTf), the C3-benzoyl group can participate, forming a stabilized dioxolanylium-like intermediate. The glycosyl acceptor is then directed to attack from the opposite (beta) face of the furanose ring, resulting in the formation of the desired α-glycosidic bond.[1][2][3] This is in contrast to its C3-epimer, D-allulofuranose, which does not exhibit this favorable neighboring group effect due to conformational constraints.[1][2][3]

Q3: How do I confirm the anomeric configuration (α vs. β) of my product?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method.

• ¹H NMR: The chemical shift and coupling constant of the anomeric proton (H3 in this case, as there's no H2) is not as straightforward as in aldoses. However, other protons, particularly H1 and H3, will show distinct chemical shifts and couplings depending on their spatial orientation relative to the new glycosidic bond.

• ¹³C NMR: The chemical shift of the anomeric carbon (C2) is highly diagnostic.

• 2D NMR: Techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) are powerful for confirming stereochemistry. For an α-glycoside, you would expect to see NOE correlations between protons on the aglycone (the acceptor part) and protons on the alpha-face of the tagatofuranose ring (e.g., H4).

• DOSY: Diffusion-Ordered NMR Spectroscopy (DOSY) can, in some cases, separate the signals of α- and β-anomers in a mixture based on their different diffusion coefficients, aiding in analysis.[4]

Section 2: Troubleshooting Guide for α-Selective Glycosylation

This section is formatted to address specific experimental problems you may encounter.

Problem 1: My reaction is producing a low ratio of the desired α-anomer to the β-anomer.

This is the most common issue. Low α-selectivity can stem from several factors. The following workflow can help diagnose and solve the problem.

Sources

• 1. α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide | MDPI [mdpi.com]
• 2. α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

overcoming challenges in the chemical synthesis of alpha-D-tagatofuranose

Welcome to the dedicated support center for the chemical synthesis of α-D-tagatofuranose. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this challenging synthesis. Here, we address common experimental hurdles with in-depth, field-tested solutions and mechanistic explanations to empower your research.

Introduction to the Challenge

α-D-Tagatofuranose, a rare ketohexofuranose, is a fascinating target for synthetic chemists due to its unique structural motifs and potential biological activities. Unlike its more common pyranose counterpart, the furanose form presents significant synthetic challenges, primarily revolving around stereochemical control and the inherent instability of the five-membered ring. This guide provides a troubleshooting framework for the chemical synthesis, focusing on overcoming common obstacles to achieve higher yields and purity.

Common Experimental Challenges & Troubleshooting

This section is structured in a question-and-answer format to directly address specific issues you may encounter during the synthesis of α-D-tagatofuranose.

Section 1: Isomer Control and Stereoselectivity

Question: My synthesis yields a mixture of furanose and pyranose isomers of D-tagatose. How can I selectively favor the formation of the α-D-tagatofuranose isomer?

Answer: The selective synthesis of the furanose form over the more thermodynamically stable pyranose form is a primary challenge. The strategy hinges on kinetic control and the use of appropriate protecting groups that can "lock" the molecule in the desired furanose conformation.

• Underlying Principle: The formation of the furanose or pyranose ring is an equilibrium process. To favor the furanose isomer, you need to create conditions where the furanose form is kinetically favored or selectively stabilized.

• Troubleshooting Steps:

  • Protecting Group Strategy: The choice of protecting groups is critical. Using bulky protecting groups on the primary hydroxyl (C1 and C6) can sterically hinder the formation of the six-membered pyranose ring, thus favoring the furanose form. For instance, a common strategy involves the di-O-isopropylidene protection of D-fructose, which can then be isomerized to a protected tagatose precursor.

  • Reaction Conditions:

    • Temperature: Lower reaction temperatures often favor the kinetically controlled product, which can be the furanose isomer in certain reaction schemes.

    • Catalyst Choice: While more common in enzymatic synthesis, the choice of a chemical catalyst can influence the isomer ratio. Lewis acids are often employed in isomerization reactions, and their specific nature can affect the stereochemical outcome.

  • Solvent Effects: The polarity of the solvent can influence the transition state energies for the formation of the different isomers. Experiment with a range of solvents, from non-polar (e.g., toluene, hexanes) to polar aprotic (e.g., THF, DMF), to find the optimal conditions for your specific reaction.

Question: I am struggling with controlling the stereochemistry at the anomeric carbon (C2), leading to a mixture of α and β anomers. How can I improve the α-selectivity?

Answer: Controlling the stereochemistry at the anomeric center is a classic challenge in carbohydrate chemistry. Achieving high α-selectivity for D-tagatofuranose requires careful consideration of the reaction mechanism and conditions.

• Underlying Principle: The formation of the α or β anomer is often governed by either thermodynamic or kinetic control. The anomeric effect can also play a significant role in stabilizing the α-anomer in some cases.

• Troubleshooting Steps:

  • Neighboring Group Participation: If you have a participating protecting group at the C3 position (e.g., an acetate or benzoate group), it can direct the formation of the β-anomer through the formation of a cyclic intermediate. To favor the α-anomer, use a non-participating protecting group (e.g., a benzyl or silyl ether) at C3.

  • Solvent Choice: The use of a non-polar, non-coordinating solvent like toluene or dichloromethane can favor the formation of the α-anomer through the "in-situ anomerization" of a kinetically formed β-intermediate.

  • Temperature Control: As with isomer control, lower temperatures can favor the kinetic product, which may be the α-anomer depending on the specific reaction.

Section 2: Reaction Efficiency and Yield

Question: My overall yield for the synthesis of α-D-tagatofuranose is consistently low. What are the most likely causes and how can I improve it?

Answer: Low yields in multi-step organic synthesis are a common problem. For α-D-tagatofuranose, this can be due to a variety of factors, including side reactions, degradation of intermediates, and inefficient purification.

• Underlying Principle: Each step in a multi-step synthesis has an associated yield. The overall yield is the product of the yields of each individual step. Therefore, even small improvements in each step can lead to a significant increase in the overall yield.

• Troubleshooting Steps:

  • Starting Material Purity: Ensure that your starting materials are of high purity and are properly dried. Impurities can interfere with the reactions and lead to the formation of byproducts.

  • Reaction Monitoring: Use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the progress of your reactions. This will help you determine the optimal reaction time and prevent the degradation of your product due to prolonged reaction times or exposure to harsh conditions.

  • Inert Atmosphere: Many of the reagents used in carbohydrate synthesis are sensitive to air and moisture. Ensure that your reactions are carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent the degradation of reagents and intermediates.

  • Purification Optimization: The purification of carbohydrate intermediates can be challenging due to their high polarity. Optimize your chromatography conditions (e.g., solvent system, stationary phase) to minimize product loss during purification.

Question: I am observing significant decomposition of my product during the final deprotection step. What are some milder deprotection strategies?

Answer: The final deprotection step is often a critical point where product loss can occur, especially with sensitive molecules like furanosides.

• Underlying Principle: The stability of the tagatofuranose ring is sensitive to acidic and basic conditions. Harsh deprotection conditions can lead to ring opening, isomerization, or other side reactions.

• Troubleshooting Steps:

  • Choice of Protecting Groups: The best strategy is to plan your synthesis with protecting groups that can be removed under mild conditions. For example, benzyl ethers can be removed by hydrogenolysis, which is a very mild method. Silyl ethers can often be removed with fluoride sources under neutral or slightly acidic conditions.

  • Orthogonal Protecting Group Strategy: Employ an orthogonal protecting group strategy where different protecting groups can be removed selectively without affecting others. This allows for a more controlled deprotection sequence.

  • Buffered Conditions: If acidic or basic conditions are unavoidable, use buffered solutions to maintain a specific pH and minimize side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key analytical techniques I should use to characterize my synthesized α-D-tagatofuranose?

A1: A combination of techniques is essential for unambiguous characterization:

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool for determining the structure and stereochemistry of your product. Specific coupling constants and chemical shifts can confirm the furanose ring structure and the α-anomeric configuration.

• Mass Spectrometry (MS): To confirm the molecular weight of your product.

• Optical Rotation: To determine the enantiomeric purity of your compound.

Q2: Are there any commercially available starting materials that can simplify the synthesis?

A2: Yes, starting from a commercially available, suitably protected fructose derivative can often streamline the synthesis by reducing the number of protecting group manipulation steps. For example, di-O-isopropylidene-D-fructose is a common starting point.

Q3: Can enzymatic methods be combined with chemical synthesis for a more efficient route?

A3: Absolutely. Chemo-enzymatic approaches are becoming increasingly popular. For instance, an enzyme could be used for a specific stereoselective transformation, followed by chemical steps to complete the synthesis. This can often lead to higher yields and selectivity compared to purely chemical routes.

Experimental Workflow & Diagrams

Troubleshooting Logic Flow

The following diagram illustrates a general troubleshooting workflow for low yield in a given synthetic step.

Caption: Troubleshooting Decision Tree for Low Yields.

Conceptual Synthesis Pathway

This diagram outlines a conceptual pathway, highlighting the critical stages where challenges often arise.

Caption: Conceptual Synthesis Pathway for α-D-Tagatofuranose.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Isomerization Temperature	-20 °C to 0 °C	Lower temperatures can favor kinetic control, potentially increasing the desired isomer ratio.
Reaction Monitoring Frequency	Every 30-60 minutes	Frequent monitoring by TLC or HPLC is crucial to prevent byproduct formation from over-running the reaction.
Solvent for α-Anomer Selectivity	Dichloromethane (DCM) or Toluene	Non-polar, non-coordinating solvents can favor the formation of the α-anomer.
pH for Final Deprotection	4-5 (mildly acidic) or 8-9 (mildly basic)	Buffered conditions are essential to prevent acid- or base-catalyzed degradation of the furanose ring.

References

• Enzymatic Synthesis of D-Tagatose: This paper discusses the production of D-tagatose from D-fructose using L-arabinose isomerase, highlighting the efficiency of enzymatic routes. While not a chemical synthesis, it provides context for the target molecule.

  • Source: Applied Microbiology and Biotechnology

  • URL: [Link]

• Chemical Synthesis of Tagatose Derivatives: This article provides insights into the chemical synthesis of derivatives of tagatose, which can be relevant for understanding protecting group str

  • Source: Carbohydr

  • URL: [Link]

• Carbohydrate Chemistry: Proven Synthetic Methods: This book is a valuable resource for established protocols in carbohydrate synthesis, including protecting group manipulations and glycosylation reactions.

Technical Support Center: Troubleshooting Byproduct Formation in α-D-Tagatofuranose Synthesis

Welcome to the technical support center for the synthesis of α-D-tagatofuranose and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and byproduct formations encountered during the synthesis of this valuable ketofuranose. Our approach is rooted in mechanistic understanding to empower you to not only solve existing problems but also to proactively design more robust synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: I am attempting a direct benzoylation of D-tagatose to synthesize a protected α-D-tagatofuranose donor, but I am primarily isolating the pyranose form. Why is this happening and how can I favor the furanose isomer?

A1: The Challenge of Thermodynamic Stability

This is a very common and expected outcome. D-Tagatose, like many other hexoses, exists in a dynamic equilibrium in solution, predominantly as the more thermodynamically stable α- and β-pyranose anomers. Direct benzoylation under standard conditions tends to yield the tetrabenzoylated pyranose as the major product because the equilibrium favors the six-membered ring structure[1].

Root Cause Analysis:

The direct acylation of the unprotected sugar allows for equilibration between the furanose and pyranose forms. The pyranose form is sterically less hindered and electronically more stable, thus it reacts preferentially to become the major product.

Preventive & Corrective Actions:

To favor the formation of the desired α-D-tagatofuranose derivative, a strategic approach using protecting groups is necessary to "lock" the sugar in its furanose conformation before proceeding with further modifications.

Recommended Workflow:

A proven strategy involves the initial formation of a thioglycoside, which stabilizes the furanose ring, followed by benzoylation.

Troubleshooting Guide: Common Issues & Solutions

Issue 1: Formation of Tetrabenzoylated Pyranose Byproduct

Symptom: You are following a synthetic route to a protected α-D-tagatofuranoside, but NMR analysis of your crude product shows significant signals corresponding to the tetrabenzoylated pyranose isomer.

Causality:

The formation of the pyranose byproduct, even when starting with a furanosyl donor, can occur if the reaction conditions allow for ring isomerization. This can be promoted by acidic or basic conditions, which can facilitate the opening of the furanose ring to the acyclic keto-form, followed by re-cyclization to the more stable pyranose ring. Under acidic conditions, the mechanism can involve the participation of the acetyl group at C-2, facilitating the endocyclic cleavage of the O(5)-C(1) bond[2].

Troubleshooting & Resolution:

• Strict Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. Water can promote side reactions and potentially facilitate isomerization.

• Control of Reaction Temperature: Glycosylation reactions are often temperature-sensitive. Running the reaction at a lower temperature can sometimes suppress side reactions, including isomerization[3].

• Choice of Promotor/Catalyst: The acidity of the promoter is critical. If you are using a strong Lewis acid, consider switching to a milder one.

Purification Protocol: Chromatographic Separation of Furanoside and Pyranoside Isomers

The polarity difference between furanoside and pyranoside isomers, although sometimes subtle, can be exploited for chromatographic separation.

Parameter	Recommendation	Rationale
Stationary Phase	Normal Phase Silica Gel	The different presentation of hydroxyl groups and benzoyl esters in the furanose and pyranose rings leads to differential interactions with the silica surface.
Mobile Phase	Hexanes/Ethyl Acetate or Toluene/Ethyl Acetate Gradient	Start with a low polarity mobile phase and gradually increase the polarity. The more polar isomer will elute later. Furanosides are often, but not always, slightly less polar than their pyranoside counterparts.
Monitoring	Thin Layer Chromatography (TLC) with charring	Use a phosphomolybdic acid or potassium permanganate stain for visualization, as the benzoylated compounds are UV-active.

Issue 2: Formation of the β-D-Tagatofuranoside Anomer

Symptom: Your goal is the α-anomer, but you observe a significant amount of the β-anomer in your product mixture, leading to a low α:β selectivity.

Causality:

The stereochemical outcome of a glycosylation reaction is highly dependent on several factors, including the nature of the glycosyl donor, the protecting groups, the glycosyl acceptor, and the reaction conditions. In the synthesis of α-D-tagatofuranosides, the formation of the β-anomer can be particularly problematic with sterically hindered glycosyl acceptors[4]. The reaction may proceed through an oxocarbenium ion intermediate, and the acceptor can attack from either the α or β face.

Troubleshooting & Resolution:

• Glycosyl Acceptor Steric Hindrance: If you are using a bulky alcohol, it may preferentially attack from the less hindered β-face. If possible, consider using a less hindered acceptor or modifying the synthetic strategy.

• Neighboring Group Participation: The use of a participating protecting group at the C-3 position (adjacent to the anomeric center in the furanose ring) can help direct the incoming nucleophile to the α-face. Benzoyl groups are known to provide this assistance[4].

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the stereochemical outcome. Non-polar, non-coordinating solvents like dichloromethane or toluene often favor α-selectivity.

Analytical Confirmation: Distinguishing α- and β-Anomers by NMR

1H and 13C NMR spectroscopy are powerful tools for determining the anomeric configuration.

Nucleus	Key Diagnostic Feature
1H NMR	The chemical shift and coupling constants of the anomeric proton (H-3 in the case of tagatofuranose) and adjacent protons can be indicative. NOESY experiments showing a correlation between the anomeric proton and protons on the same face of the ring can confirm the stereochemistry.
13C NMR	The chemical shift of the anomeric carbon (C-2) is often a reliable indicator. Typically, the anomeric carbon of the α-anomer resonates at a different chemical shift compared to the β-anomer. A comprehensive collection of 13C data for various saccharides can be a valuable reference[5].

Experimental Workflow & Diagrams

Workflow for α-Selective Tagatofuranosylation

This workflow is based on a strategy that minimizes pyranose formation and enhances α-selectivity.

Caption: Recommended workflow for α-D-tagatofuranoside synthesis.

Troubleshooting Logic for Byproduct Formation

Caption: Decision tree for troubleshooting byproduct formation.

References

• Garegg, P. J. (1984). Some aspects of the protection of hydroxyl groups. Advances in Carbohydrate Chemistry and Biochemistry, 42, 157-204.

• Hu, Y., Iyoshi, A., Makura, Y., Tanaka, M., & Ueda, A. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. International Journal of Molecular Sciences, 24(17), 13459. [Link]

• Hu, Y., Iyoshi, A., Makura, Y., Tanaka, M., & Ueda, A. (2023). 1,3,4,5-Tetra-O-benzoyl-α-d-tagatopyranose. Molbank, 2023(3), M1681. [Link]

• Khuwijitjaru, P., Adachi, S., & Matsuno, R. (2003). Isomerization of d-galactose to d-tagatose in subcritical water. Journal of Agricultural and Food Chemistry, 51(11), 3296-3300.

• Mackie, W., & Perlin, A. S. (1966). Pyranose–furanose and anomeric equilibria: Influence of solvent and of partial methylation. Canadian Journal of Chemistry, 44(17), 2039-2049. [Link]

• Seeberger, P. H., & Werz, D. B. (2005). Automated synthesis of oligosaccharides as a basis for molecular glyco-biology.
• Voskressensky, L. G., & Varlamov, A. V. (2018). Protecting Group Strategies Toward Glycofuranoses.
• Zhu, X., & Schmidt, R. R. (2009). New principles for glycoside-bond formation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Driving Force of the Pyranoside-into-Furanoside Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.mpg.de [pure.mpg.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

optimization of enzymatic production of D-tagatose to favor the furanose form

Welcome to the technical support center for the enzymatic production of D-tagatose. This guide is designed for researchers, scientists, and drug development professionals who are working to synthesize D-tagatose from D-galactose using L-arabinose isomerase (L-AI). Our focus extends beyond simple production to the strategic optimization of reaction conditions to favor the formation of the furanose anomer of D-tagatose, a form with distinct physical properties and potential biological activities.

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed, validated protocols to guide your experimental work.

Foundational Knowledge: Frequently Asked Questions (FAQs)

Q1: What is D-tagatose and why is the furanose form of interest?

D-tagatose is a naturally occurring ketohexose, a rare sugar that serves as a functional low-calorie sweetener.[1] It possesses about 92% of the sweetness of sucrose but with only one-third of the calories.[2][3] In solution, D-tagatose, like other sugars, exists in an equilibrium between its open-chain keto form and two primary cyclic forms: pyranose (a six-membered ring) and furanose (a five-membered ring). While the pyranose form is often more abundant, the furanose form is of significant interest due to its unique reactivity and potential for specialized applications in drug development and functional food formulation. Controlling the anomeric ratio is key to producing a consistent product with predictable properties.

Q2: What is the core enzymatic reaction for D-tagatose production?

The primary and most studied biological route for D-tagatose production is the isomerization of D-galactose. This reversible reaction is catalyzed by the enzyme L-arabinose isomerase (L-AI, EC 5.3.1.4).[1][4] Although the enzyme's natural substrate is L-arabinose, it effectively converts D-galactose to D-tagatose due to structural similarities.[1] This bioconversion is favored for its mild reaction conditions and high specificity, which minimizes the formation of by-products compared to chemical synthesis methods.[2]

Q3: Why is the conversion of D-galactose to D-tagatose thermodynamically limited?

The isomerization of D-galactose to D-tagatose is a thermodynamically constrained equilibrium reaction.[5] Under standard conditions, the equilibrium mixture favors the substrate, D-galactose, limiting the maximum achievable conversion yield. For example, at 37°C, the equilibrium conversion can be as low as 36-39%.[5] This limitation is a major challenge in developing an economically viable production process. Strategies to overcome this often involve shifting the equilibrium, for instance by selectively removing the product from the reaction mixture.

Q4: How can the anomeric (furanose vs. pyranose) composition of D-tagatose be analyzed?

Quantifying the different anomers of D-tagatose requires high-resolution analytical techniques. While High-Performance Liquid Chromatography (HPLC) with a Refractive Index (RI) detector is standard for quantifying total D-tagatose and D-galactose[6][7], separating the anomers is more challenging.

• Capillary Electrophoresis (CE): This technique has shown superior resolution and sensitivity compared to HPLC for separating process-related sugar impurities and can be optimized for anomer differentiation.[8]

• Gas Chromatography (GC): GC is also employed for the quantification of D-tagatose and other saccharides, often after a derivatization step.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation and precise quantification of the anomeric ratio in solution, ¹H-NMR and ¹³C-NMR are the gold standards.

Process Workflow & Key Control Points

The enzymatic production of D-tagatose is a multi-stage process. Understanding the workflow is critical for effective troubleshooting and optimization.

Caption: Overall workflow for enzymatic D-tagatose production.

Troubleshooting Guide

This section addresses common issues encountered during the enzymatic synthesis of D-tagatose, with a focus on maximizing the furanose form.

Problem 1: Low Overall Conversion of D-Galactose to D-Tagatose

Potential Causes:

• Suboptimal Reaction Conditions: The activity of L-arabinose isomerase is highly dependent on pH, temperature, and the presence of metal ion cofactors.[2][10]

• Enzyme Instability/Inactivation: The enzyme may lose activity over the course of the reaction, especially at elevated temperatures or non-optimal pH.[11]

• Thermodynamic Equilibrium: As discussed, the reaction equilibrium naturally favors D-galactose, limiting the theoretical maximum yield.[5]

• Insufficient Biocatalyst Loading: The amount of enzyme or whole cells may not be sufficient for the given substrate concentration.

Recommended Solutions & Protocols:

• Optimize Reaction Parameters: Systematically verify the optimal conditions for your specific L-AI enzyme. Most L-AIs function optimally at temperatures between 60-70°C and a pH of 6.5-8.0.[2][11][12]

• Cofactor Addition: Many L-AIs require divalent metal ions, particularly Mn²⁺, for maximum activity and stability.[2][10][11] A typical concentration is 1-5 mM MnCl₂ or MnSO₄.[1][11] Note that some L-AIs have been identified that are metal-ion independent, which can be advantageous for food-grade applications.[4][13]

• Use a Thermostable Enzyme: Employ an L-AI from a thermophilic organism (e.g., Geobacillus, Thermotoga).[2][12] Higher temperatures (e.g., >60°C) shift the thermodynamic equilibrium towards D-tagatose, increasing the potential yield.[14]

• Immobilize the Biocatalyst: Immobilizing the enzyme or whole cells in a matrix like sodium alginate or on a solid support can significantly enhance thermal and operational stability, allowing for reuse over multiple batches.[1][11][12][15]

• Shift Equilibrium with Borate: The addition of borate not only stabilizes the furanose form but also complexes with the D-tagatose product, effectively removing it from the equilibrium and driving the reaction forward, thereby increasing the overall conversion yield.[16][17]

Enzyme Source Organism	Optimal Temperature (°C)	Optimal pH	Required Cofactor	Reference
Geobacillus thermodenitrificans	70	8.5	Mn²⁺	[18]
Escherichia coli (mutant)	60	6.5	Mn²⁺	[11]
Lactobacillus brevis	65	7.0	Mn²⁺, Co²⁺	[10]
Arthrobacter sp. 22c	52	5.0-9.0	None (metal-independent)	[13]
Thermotoga maritima	90	7.5	Mn²⁺	[2]

Table 1: Comparison of optimal reaction conditions for L-Arabinose Isomerases from various microbial sources.

Problem 2: Low Ratio of Furanose to Pyranose in the Final Product

Potential Causes:

• Unfavorable Equilibrium: In a simple aqueous solution, the pyranose form of most sugars is thermodynamically more stable than the furanose form.[19]

• Absence of a Stabilizing Agent: Without an agent to selectively interact with the furanose anomer, the equilibrium will naturally favor the pyranose form.

Recommended Solutions & Protocols:

The most effective strategy to favor the furanose form is to introduce borate ions into the reaction medium.

Underlying Principle: Borate Complexation Borate ions have a well-known ability to form stable cyclic esters with cis-vicinal diols (hydroxyl groups on adjacent carbons that are on the same side of the ring). The furanose form of D-tagatose presents a perfect cis-diol at the C-1 and C-2 positions, making it highly susceptible to complexation with borate. The pyranose form does not have this arrangement. This selective complexation stabilizes the furanose anomer, effectively removing it from the pyranose-furanose equilibrium and shifting the overall balance to favor the furanose form.

Caption: Borate ions selectively complex with and stabilize the furanose form.

Protocol: D-Tagatose Production with Borate Buffer This protocol outlines the key modification to a standard isomerization reaction to enhance the furanose yield.

• Buffer Preparation: Instead of a standard phosphate or acetate buffer, prepare a borate buffer (e.g., boric acid adjusted with NaOH) at the optimal pH for your enzyme (e.g., pH 8.0).

• Borate Concentration: The molar ratio of borate to the initial D-galactose substrate is critical. Studies have shown that a molar ratio of 1.0 or higher leads to a significant enhancement in D-tagatose yield.[16] A high borate concentration of up to 1.15 M has been used to achieve very high production rates.[20]

• Reaction Setup:

  • Dissolve D-galactose in the prepared borate buffer to your target concentration (e.g., 100-300 g/L).

  • Add the required metal cofactor (e.g., 1-5 mM MnCl₂), if necessary for your enzyme.

  • Add your L-AI biocatalyst (either immobilized cells, whole cells, or purified enzyme).

  • Incubate at the optimal temperature (e.g., 60-65°C) with agitation.

• Monitoring and Termination: Monitor the reaction progress using HPLC. Terminate the reaction by removing the biocatalyst (if immobilized) or by heat inactivation.

• Downstream Processing: Be aware that the D-tagatose product will be complexed with borate. Downstream purification will require a step to remove the borate, typically by using ion-exchange chromatography or by acidification and extraction of boric acid.

Condition	D-Galactose to D-Tagatose Conversion Yield	Reference
Without Borate	~30-48%	[2][21]
With Borate (Molar Ratio 1.0)	~60%	[16]
With Borate (Optimized High Conc.)	Up to 92%	[20][22]

Table 2: Illustrative effect of borate addition on the overall conversion yield of D-galactose to D-tagatose.

Problem 3: Enzyme Instability and Low Reusability

Potential Causes:

• Thermal Denaturation: Using free, un-stabilized enzymes at high temperatures ( > 60°C) for extended periods leads to irreversible unfolding and loss of activity.[11]

• Suboptimal pH: Exposure to pH values far from the enzyme's optimum can cause denaturation.

• Mechanical Stress: High agitation rates in a bioreactor can damage free enzymes.

Recommended Solutions & Protocols:

Protocol: Whole-Cell Immobilization in Sodium Alginate Immobilization is the most effective strategy to improve enzyme stability and reusability.[1][11] This protocol uses whole cells overexpressing L-AI, which is often more cost-effective than using a purified enzyme.[6]

• Cell Preparation: Harvest the cells expressing L-AI via centrifugation (e.g., 5,000 x g for 15 min at 4°C). Wash the cell pellet with a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.0).[1]

• Alginate Mixture: Resuspend the wet cell paste in a buffer (e.g., 10 mM acetate buffer, pH 6.5) to a concentration of 100 g/L (wet weight). Add sodium alginate powder to a final concentration of 3% (w/v). Mix gently until fully dissolved and homogenous.[1][11]

• Bead Formation: Extrude the cell-alginate mixture dropwise into a gently stirring solution of 2% (w/v) CaCl₂. A syringe with a needle is suitable for this purpose. The calcium ions will cross-link the alginate, forming insoluble beads that entrap the cells.[11]

• Hardening & Washing: Allow the beads to harden in the CaCl₂ solution for at least one hour. Collect the beads by filtration and wash them thoroughly with buffer to remove excess calcium and non-entrapped cells.[1]

• Storage: The immobilized cell beads can be stored at 4°C in buffer until use. They are now ready to be used as a stable, reusable biocatalyst in a packed-bed or batch reactor.[12][23] Studies show that immobilized cells can retain over 75% of their activity after five or more cycles.[11]

References

• Kim, P., Oh, D. K., & Kim, S. Y. (2003). A Feasible Enzymatic Process for D-tagatose Production by an Immobilized Thermostable L-arabinose Isomerase in a Packed-Bed Bioreactor. Biotechnology Progress, 19(2), 400-404. [Link]

• Menon, V., G-Valaskovic, S., & C-G, M. (2011). Stabilization of immobilized l-arabinose isomerase for the production of d-tagatose from d-galactose. Journal of Molecular Catalysis B: Enzymatic, 75-76, 80-85. [Link]

• Enabling Stable Recycling of L-Arabinose Isomerase Through Whole-Cell Immobilization for Efficient and Cost-Effective D-Tagatose Production. MDPI. [Link]

• Oh, D. K. (2007). High production of D-tagatose, a potential sugar substitute, using immobilized L-arabinose isomerase. Applied Microbiology and Biotechnology, 76(1), 1-5. [Link]

• Kim, P., Oh, D. K., & Kim, S. Y. (2003). Continuous d‐Tagatose Production by Immobilized Thermostable l‐Arabinose Isomerase in a Packed‐Bed Bioreactor. Biotechnology Progress, 19(6), 1643-1647. [Link]

• Advances in Biological Production of D-Tagatose: A Comprehensive Overview. MDPI. [Link]

• Margolles-Clark, E., & Saloheimo, M. (2015). A method for the production of D-tagatose using a recombinant Pichia pastoris strain secreting β-D-galactosidase from Arthrobacter chlorophenolicus and a recombinant L-arabinose isomerase from Arthrobacter sp. 22c. Microbial Cell Factories, 14, 15. [Link]

• Enabling Stable Recycling of L-Arabinose Isomerase Through Whole-Cell Immobilization for Efficient and Cost-Effective D-Tagatose Production. National Institutes of Health (NIH). [Link]

• D-Tagatose production from D-galactose by L-arabinose isomerases and cells containing the enzyme. ResearchGate. [Link]

• Characterization of a Metallic-Ions-Independent L-Arabinose Isomerase from Endophytic Bacillus amyloliquefaciens for Production of D-Tagatose as a Functional Sweetener. MDPI. [Link]

• Kim, P., Oh, D. K., & Kim, S. Y. (2003). Continuous D-tagatose production by immobilized thermostable L-arabinose isomerase in a packed-bed bioreactor. Biotechnology Progress, 19(6), 1643-1647. [Link]

• Continuous D-Tagatose Production by Immobilized Thermostable L-Arabinose Isomerase in a Packed-Bed Bioreactor. ResearchGate. [Link]

• Production of d-tagatose in packed bed reactor containing an immobilized l-arabinose isomerase on alginate support. ResearchGate. [Link]

• High resolution and high throughput analytical methods for D-tagatose and process related impurities using capillary electrophoresis. ResearchGate. [Link]

• High-yield production of pure tagatose from fructose by a three-step enzymatic cascade reaction. ResearchGate. [Link]

• Zhang, C., et al. (2018). Towards efficient enzymatic conversion of D-galactose to D-tagatose: purification and characterization of L-arabinose isomerase from Lactobacillus brevis. Archives of Microbiology, 200(10), 1435-1443. [Link]

• Gas chromatography analysis of major free mono- and disaccharides in milk: Method assessment, validation and application to real samples. ResearchGate. [Link]

• A method for the production of D-tagatose using a recombinant Pichia pastoris strain secreting β-D-galactosidase from Arthrobacter chlorophenolicus and a recombinant L-arabinose isomerase from Arthrobacter sp. 22c. PubMed Central. [Link]

• Jagtap, S. S., et al. (2018). Galactose to tagatose isomerization at moderate temperatures with high conversion and productivity. Scientific Reports, 8(1), 17351. [Link]

• Furanose forms of (a) D-fructose, (b) L-sorbose, (c) D-tagatose, (d) D-xylulose, and (e) D-allulose. ResearchGate. [Link]

• Biocatalytic Production of D-Tagatose: A Potential Rare Sugar with Versatile Applications. ResearchGate. [Link]

• D-Tagatose: A Rare Sugar with Functional Properties and Antimicrobial Potential against Oral Species. National Institutes of Health (NIH). [Link]

• Production of D-tagatose, a Functional Sweetener, Utilizing Alginate Immobilized Lactobacillus fermentum CGMCC2921 Cells. ResearchGate. [Link]

• Advances and Prospects of d-Tagatose Production Based on a Biocatalytic Isomerization Pathway. MDPI. [Link]

• D-TAGATOSE. Food and Agriculture Organization of the United Nations. [Link]

• Equilibria between pyranoses and furanoses. III. Deoxyaldoses. The stability of furanoses. Canadian Journal of Chemistry. [Link]

• Borate stabilization of β-D-ribofuranose under prebiotic conditions. ResearchGate. [Link]

• D-Tagatose production in the presence of borate by resting Lactococcus lactis cells harboring Bifidobacterium longum L-arabinose isomerase. VTT's Research Information Portal. [Link]

• Advances and Prospects of d-Tagatose Production Based on a Biocatalytic Isomerization Pathway. ResearchGate. [Link]

• D-Tagatose production in the presence of borate by resting Lactococcus lactis cells harboring Bifidobacterium longum L-arabinose isomerase. PubMed. [Link]

• Equilibrium and non-equilibrium furanose selection in the ribose isomerisation network. PubMed Central. [Link]

• PYRANOSE–FURANOSE AND ANOMERIC EQUILIBRIA: INFLUENCE OF SOLVENT AND OF PARTIAL METHYLATION. ResearchGate. [Link]

• Pyranose and Furanose rings formation. University of Calgary. [Link]

• Analytical Strategies for Natural Mono- and Disaccharide Isomer Differentiation: Techniques and Applications. PubMed Central. [Link]

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Technical Support Center: Alpha-D-Tagatofuranose HPLC Analysis

Welcome to the troubleshooting and support guide for the High-Performance Liquid Chromatography (HPLC) analysis of alpha-D-tagatofuranose. As a Senior Application Scientist, I have designed this resource to help you diagnose and resolve common chromatographic issues, with a primary focus on the prevalent challenge of peak broadening. This guide moves from frequently asked questions to in-depth troubleshooting workflows, providing not only procedural steps but also the scientific rationale behind them.

Frequently Asked Questions (FAQs)

Q1: I'm injecting a pure standard of alpha-D-tagatofuranose, but my HPLC chromatogram shows a very broad, distorted, or even split peak. What is the most likely cause?

The most common reason for peak broadening or splitting when analyzing reducing sugars like tagatose is a chemical phenomenon known as mutarotation .[1][2] In solution, tagatose doesn't exist as a single structure. Instead, it forms an equilibrium mixture of different isomers: the alpha (α) and beta (β) anomers, which can exist in both five-membered (furanose) and six-membered (pyranose) ring structures, along with a small amount of the open-chain keto form.[3][4] If the on-column interconversion between these forms is slow relative to the speed of the separation, the chromatograph begins to resolve them, resulting in a broadened or split peak instead of a single sharp one.[1]

Q2: How does temperature affect the peak shape of my sugar analysis?

Temperature is a critical parameter in sugar analysis because it directly influences the rate of mutarotation.[5][6]

• Low Temperatures: At lower temperatures (e.g., ambient), the interconversion between anomers is slow. This can lead to the partial separation of anomers and cause significant peak broadening.[5][7]

• Elevated Temperatures: Increasing the column temperature (e.g., 60-85 °C) accelerates the mutarotation kinetics.[8][9] When the interconversion becomes sufficiently fast, the individual anomers are no longer resolved. The detector "sees" a time-averaged molecule, resulting in the collapse of multiple peaks into a single, sharp, symmetrical peak.[5] However, excessively high temperatures can potentially degrade some sugars.[10][11]

Q3: What type of HPLC column is best suited for analyzing alpha-D-tagatofuranose?

Due to the highly polar nature of sugars, Hydrophilic Interaction Liquid Chromatography (HILIC) is the preferred mode of separation.[12][13]

• Amino-propyl (NH2) Columns: These are the most common choice for carbohydrate analysis.[12][13] They provide good retention and can help accelerate mutarotation to a degree, improving peak shape. Polymer-based amino columns can offer improved pH stability over silica-based versions.

• Amide or other HILIC Phases: Columns with amide or zwitterionic functional groups are also effective for separating polar compounds like sugars and can offer alternative selectivity.[14]

• Ligand-Exchange Columns: These columns, often using counterions like calcium (Ca2+) or lead (Pb2+), are another standard for sugar analysis. They separate based on the interaction of sugar hydroxyl groups with the metal counterion.[9][15] These methods typically require high column temperatures (e.g., >80 °C) to prevent anomer separation.[9]

In-Depth Troubleshooting Guide: From Broad Peak to Sharp Resolution

This section provides a systematic approach to resolving peak broadening for alpha-D-tagatofuranose. The primary focus is on managing mutarotation, followed by addressing other potential instrumental and method-related issues.

The Core Issue: Understanding Tagatose Mutarotation

As a reducing ketose, D-tagatose in solution is a dynamic mixture of isomers. While your standard may be labeled "alpha-D-tagatofuranose," once dissolved, it will equilibrate to a mixture dominated by the more stable pyranose forms. The HPLC column can physically separate these closely related structures if their interconversion is not rapid enough.

Caption: Mutarotation equilibrium of D-tagatose in solution.

Troubleshooting Workflow

Use the following workflow to systematically identify and solve the cause of peak broadening.

Caption: Troubleshooting workflow for HPLC peak broadening.

Controlling Mutarotation: The Primary Solution

Your first and most impactful troubleshooting step is to accelerate the on-column interconversion of anomers so that they elute as a single, sharp peak.

Increasing the column temperature is the most effective tool for promoting fast anomer interconversion.[5][6][9]

Temperature	Expected Peak Shape	Rationale
25-40 °C	Very broad, possibly split.	Slow mutarotation kinetics allow for partial separation of anomers.[5]
40-60 °C	Broad but consolidating.	Kinetics are increasing, but may not be fast enough for a sharp peak.
60-85 °C	Sharper, more symmetrical.	Mutarotation is rapid, causing anomers to collapse into a single peak.[8][9]

Causality: The higher thermal energy increases the rate at which the sugar ring opens and closes, preventing the chromatographic stationary phase from resolving the individual isomers.[1] See Protocol 1 for a systematic approach.

The composition of the mobile phase can catalyze mutarotation. This is particularly useful if your instrument has a lower upper temperature limit.

• Mechanism: Mutarotation is catalyzed by both acids and bases. Adding a small amount of a modifier can accelerate the equilibrium.

• Practical Application: For HILIC on an amino column, adding a small amount of a weak base like ammonium hydroxide (NH₄OH) to the aqueous portion of the mobile phase is a common strategy. This can promote the formation of a single peak.[2]

• Caution: Always operate within the recommended pH range of your column. Silica-based amino columns are susceptible to degradation at high pH. A final mobile phase pH between 7.5 and 9 is often effective and safe for many columns, but always consult the column manufacturer's guidelines. See Protocol 2 for details.

Investigating Secondary Chromatographic Issues

If optimizing for mutarotation does not fully resolve the issue, consider these standard HPLC troubleshooting points.[16][17][18]

• Column Health: A loss of efficiency, often seen as peak broadening for all compounds, can indicate column aging or contamination.[19] A void at the head of the column can cause split or tailing peaks.[20] Try flushing the column with a strong solvent or, if the problem persists, replace it.

• System Dead Volume: Excessive volume between the injector, column, and detector will cause peak broadening.[7][21] Ensure you are using tubing with a narrow internal diameter (e.g., 0.005" or 0.12 mm) and that all fittings are made correctly to minimize dead volume.[20]

• Sample Solvent and Overload:

  • Solvent Mismatch: Injecting a sample dissolved in a solvent much stronger than the mobile phase can cause severe peak distortion.[19][20] For HILIC, this means avoiding high water content in your sample solvent. Ideally, dissolve your tagatose standard in a solvent that mimics the mobile phase composition (e.g., 80:20 acetonitrile:water).

  • Mass Overload: Injecting too much sample can saturate the column, leading to broad, fronting peaks.[20][22] Try reducing the injection volume or sample concentration.

Detailed Experimental Protocols

Protocol 1: Systematic Temperature Optimization

This protocol will help you determine the optimal column temperature to achieve a sharp peak for alpha-D-tagatofuranose.

• Initial Setup:

  • Column: Amino-propyl HILIC column (e.g., 4.6 x 150 mm, 5 µm).[13]

  • Mobile Phase: Acetonitrile:Water (80:20 v/v).[13]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL of a 1 mg/mL tagatose standard.

  • Detector: Refractive Index (RI) or ELSD.

• Experimental Procedure:

  • Set the column oven temperature to 40 °C .

  • Equilibrate the system for at least 20 column volumes or until the baseline is stable.

  • Inject the tagatose standard and record the chromatogram.

  • Increase the column oven temperature in increments of 10 °C (i.e., 50 °C, 60 °C, 70 °C, 80 °C).

  • At each new temperature, allow the system to fully equilibrate before injecting the sample.

  • Compare the peak width, tailing factor, and overall shape across the different temperatures to identify the optimum.

Protocol 2: Mobile Phase pH Modification

This protocol uses a basic additive to accelerate mutarotation at a constant temperature.

• Initial Setup:

  • Use the same column, flow rate, and sample as in Protocol 1.

  • Set the column temperature to a constant, moderately elevated value where you have seen some improvement (e.g., 60 °C).

• Mobile Phase Preparation:

  • Stock Solution: Prepare a 1% solution of ammonium hydroxide (NH₄OH) in HPLC-grade water.

  • Mobile Phase A (Organic): 100% Acetonitrile.

  • Mobile Phase B (Aqueous - Modified): Add the NH₄OH stock solution to HPLC-grade water to achieve a final concentration of 0.05% to 0.2% v/v. For example, add 1 mL of 1% NH₄OH stock to 199 mL of water for a final concentration of 0.05%. Always add the base to the aqueous portion before mixing with the organic solvent.

• Experimental Procedure:

  • Prepare an initial mobile phase of 80% Acetonitrile and 20% of your modified aqueous phase.

  • Equilibrate the system thoroughly.

  • Inject the tagatose standard and observe the peak shape.

  • Compare this result to a chromatogram run with an unmodified water mobile phase under the same conditions. The peak should be significantly sharper with the basic modifier.[2]

By systematically addressing the primary chemical cause—mutarotation—and then verifying secondary instrumental factors, you can effectively troubleshoot and resolve peak broadening issues in your HPLC analysis of alpha-D-tagatofuranose, leading to robust and reliable results.

References

• Böttcher, J., & Monks, K. (n.d.). HILIC - Sugars and fructooligosaccharide analysis. KNAUER Wissenschaftliche Geräte GmbH. Available at: [Link]

• Agilent Technologies, Inc. (2011). Agilent Hi-Plex Columns for Sugar Separation: Effects of Temperature and Mobile Phase. Publication number 5989-9237EN. Available at: [Link]

• Shodex. (n.d.). A New HILIC Column for Saccharide Analysis. LCGC International. Available at: [Link]

• Kamonwannasit, S., et al. (2008). Highly efficient analysis of underivatized carbohydrates using monolithic-silica-based capillary hydrophilic interaction (HILIC). Fiehn Lab. Available at: [Link]

• Slimestad, R., & Vågen, I. M. (2006). Thermal stability of glucose and other sugar aldoses in normal phase high performance liquid chromatography. Journal of Chromatography A, 1118(2), 281-4. Available at: [Link]

• Jupille, T. (2005). Sugar Separation Problems. Chromatography Forum. Available at: [Link]

• Pais, L. S., et al. (2000). Interconversion and chromatographic separation of carbohydrate stereoisomers on polystyrene-divinylbenzene resins. Journal of Chromatography A, 897(1-2), 153-67. Available at: [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

• Bio-Rad Laboratories, Inc. (n.d.). Aminex Carbohydrate Analysis Columns. Available at: [Link]

• ResearchGate. (n.d.). Thermal stability of glucose and other sugar aldoses in normal phase high performance liquid chromatography. Request PDF. Available at: [Link]

• IJSDR. (2023). Troubleshooting in HPLC: A Review. International Journal of Scientific Development and Research. Available at: [Link]

• LCGC International. (2020). Separating Sugar Isomers by HPLC. Available at: [Link]

• Waters Corporation. (n.d.). Your Essential Guide to Sugar Analysis with Liquid Chromatography. Available at: [Link]

• Kyoto University Research Information Repository. (n.d.). Isomerization and Epimerization of Galactose to Tagatose and Talose in a Phosphate Buffer Containing Organic Solvents under Subc. Available at: [Link]

• Chrom Tech, Inc. (2023). How Does Column Temperature Affect HPLC Resolution? Available at: [Link]

• Shimadzu Corporation. (n.d.). Methods for Separating Sugars. Available at: [Link]

• ChromSword. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

• Laemmerhofer, M., et al. (2023). Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography. PMC. Available at: [Link]

• ALWSCI. (2024). What To Do When Chromatographic Peaks Are Wider in HPLC. Available at: [Link]

• Quora. (2020). What causes peak broadening in HPLC? Available at: [Link]

• ResearchGate. (n.d.). Structures and mutarotation of D-tagatose. Scientific Diagram. Available at: [Link]

• ResearchGate. (2015). How can I avoid peak broadening in HPLC method analysis? Available at: [Link]

• Shimadzu Corporation. (n.d.). Abnormal Peak Shapes. Available at: [Link]

• Lösungsfabrik. (2017). HPLC: What to do in case of peaks being too broad? Available at: [Link]

• Ashenhurst, J. (2017). Mutarotation of glucose and other sugars. Master Organic Chemistry. Available at: [Link]

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improving the yield of multi-step alpha-D-tagatofuranose derivative synthesis

Welcome to the technical support center for the synthesis of α-D-tagatofuranose derivatives. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of this multi-step synthesis and improve your yields.

Section 1: Synthesis of the D-Tagatose Core

The journey to your target derivative begins with the successful synthesis or acquisition of the D-tagatose precursor. Yield and purity at this initial stage are critical for the success of subsequent steps.

Troubleshooting Q&A: D-Tagatose Synthesis

Q1: My chemical synthesis of D-tagatose from D-galactose via alkaline isomerization is resulting in a complex mixture of sugars and low yields. What's going wrong?

A1: This is a common issue. The Lobry de Bruyn–Alberda-van Ekenstein transformation is notoriously difficult to control. The strongly basic conditions required for C-2 epimerization of galactose to tagatose also promote a cascade of side reactions, including epimerization at other centers and fragmentation.

• Causality: Under basic conditions, the open-chain keto-form of tagatose is in equilibrium with its enediolate intermediates. These intermediates are planar and can be protonated from either face, leading to epimers like D-fructose and D-sorbose. Prolonged reaction times or excessive temperatures exacerbate these side reactions.

• Solution: The key is to precipitate the D-tagatose as it forms, shifting the equilibrium toward the desired product and protecting it from the harsh reaction conditions. The most common method involves using calcium hydroxide. D-tagatose forms a sparingly soluble complex with Ca²⁺, which can be filtered off.[1]

  • Protocol Insight: Carefully control the temperature (typically around 50°C) and the stoichiometry of the base. Monitor the reaction closely using TLC or HPLC to avoid prolonged exposure. After precipitation, the complex is typically decomposed with an acid like oxalic acid to release the free D-tagatose.

Q2: I'm attempting an enzymatic synthesis of D-tagatose from D-fructose, but the conversion rates are poor. How can I improve this?

A2: Enzymatic routes from D-fructose are promising but face challenges with thermodynamic equilibrium and enzyme efficiency.[2] A single-enzyme approach using an epimerase often stalls at a low conversion rate.[2]

• Causality: The equilibrium for the direct epimerization of D-fructose to D-tagatose is often unfavorable. Multi-enzyme cascade reactions are designed to overcome this by pulling the reaction forward.

• Solution: A more robust strategy is a multi-enzyme cascade that converts D-fructose into a phosphorylated intermediate, which is then isomerized and dephosphorylated.[2][3] This bypasses the unfavorable equilibrium of the direct conversion.

  • Phosphorylation: Fructokinase (FRK) converts D-fructose to fructose-6-phosphate (F6P).

  • Isomerization: Fructose-1,6-bisphosphate aldolase (FbaA) can isomerize F6P to tagatose-6-phosphate (T6P). This equilibrium is significantly more favorable (ratio of 1:9 F6P:T6P) than direct epimerization.[2]

  • Dephosphorylation: A phosphatase removes the phosphate group to yield D-tagatose.

  • Optimization Tip: This system requires ATP for the initial phosphorylation. Including an ATP regeneration system, such as using polyphosphate kinase (PPK), can dramatically improve efficiency and reduce the cost of adding stoichiometric ATP.[2]

Overall Synthesis Workflow

Caption: High-level overview of the multi-step synthesis process.

Section 2: Protecting Group Strategy & Furanose Ring Control

The furanose form of tagatose is generally less stable than the pyranose form. Your protecting group strategy is therefore not just about masking hydroxyls; it's about locking the sugar in the desired five-membered ring conformation.

Troubleshooting Q&A: Protection & Ring Form

Q1: After protecting D-tagatose, I'm getting a mixture of furanose and pyranose products. How can I selectively obtain the desired tagatofuranose?

A1: This is a classic challenge in ketohexose chemistry. The choice of protecting group and reaction conditions is paramount for controlling ring size.

• Causality: In solution, tagatose exists in a complex equilibrium of α/β furanose and pyranose forms, plus the open-chain keto form.[4] Kinetically controlled reactions tend to favor the more stable pyranose products. To obtain the furanose, you need conditions that thermodynamically favor a protecting group that selectively spans hydroxyls in the furanose conformation.

• Solution: Isopropylidene (acetonide) groups are highly effective for locking the furanose form. A 1,2:3,4-di-O-isopropylidene group can be formed on D-tagatose, which inherently locks it into the furanose conformation.[5]

  • Protocol Insight: React D-tagatose with acetone or 2,2-dimethoxypropane in the presence of a strong acid catalyst (e.g., H₂SO₄ or TsOH). The reaction is driven by the removal of water. Using 2,2-dimethoxypropane is often cleaner as the byproduct is methanol, which is less likely to interfere with the reaction.

Q2: My protecting groups are migrating or being unintentionally cleaved during subsequent steps, leading to low yields in my glycosylation reaction. What should I consider?

A2: Protecting group stability is crucial. You must plan your entire synthetic route, considering the conditions of each step, to select an orthogonal protecting group strategy.[6][7]

• Causality: Acyl groups (like acetate or benzoate) are base-labile and can migrate under basic conditions. Silyl ethers (like TBDMS or TIPS) are acid-labile. Benzyl ethers are generally robust but require harsh hydrogenolysis or strong Lewis/Brønsted acids for removal.

• Solution:

  • Plan Ahead: Map out all future reaction conditions (acidic, basic, oxidative, reductive).

  • Orthogonality: Choose groups that can be removed without affecting others. For example, if you need to perform a base-mediated reaction later, avoid acyl groups on secondary hydroxyls. A combination of benzyl ethers (removed by hydrogenolysis) and a silyl ether on the primary C6 hydroxyl (removed by fluoride, e.g., TBAF) is a common orthogonal strategy.

  • For Glycosylation: The protecting group at C-3 is particularly important as it can influence the stereochemical outcome of the glycosylation (see Section 3).

Section 3: The Glycosylation Step - Achieving α-Selectivity

This is often the most challenging step. Forming the α-glycosidic linkage with a furanoside can be difficult, as the β-product is often thermodynamically favored or formed via competing pathways.

Troubleshooting Q&A: The Glycosylation Reaction

Q1: My glycosylation reaction is giving me a poor α:β ratio, with the β-anomer dominating. How can I favor the α-product?

A1: Achieving high α-selectivity with furanosides requires careful selection of the glycosyl donor, protecting groups, and reaction conditions to control the stereochemistry of the intermediate oxocarbenium ion.

• Causality & Mechanism: The stereochemical outcome is determined by the attack of the acceptor alcohol on the oxocarbenium ion intermediate.

  • Neighboring Group Participation: An acyl-type protecting group (e.g., benzoyl) at the C-3 position can lead to the formation of a cyclic acyloxonium ion intermediate. This intermediate shields the β-face of the anomeric carbon, forcing the alcohol to attack from the α-face, resulting in a 1,3-trans product (which is the desired α-anomer for tagatose).[8][9]

  • Non-Participating Groups: Ether-type protecting groups (e.g., benzyl) at C-3 do not provide this anchimeric assistance. In these cases, the α:β ratio is governed by the anomeric effect and solvent effects, which often favor the β-product.

• Solution: Employ a C-3 participating group. A recent study demonstrated that a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor provides excellent α-selectivity (up to 99:1) due to the strong neighboring group participation of the C-3 benzoyl group.[8][9]

Caption: Mechanism of α-selectivity via a C-3 participating group.

Q2: The glycosyl donor I prepared is unstable and decomposes before reacting with the acceptor alcohol. What can I do?

A2: Furanosyl donors, especially those derived from ketohexoses, can be less stable than their pyranosyl counterparts.[10] The choice of the anomeric leaving group and the activation conditions are critical.

• Causality: Highly reactive leaving groups (like bromides or trichloroacetimidates) can lead to premature decomposition, especially with sensitive furanoside systems. The oxocarbenium ion formed can undergo elimination or other side reactions if not trapped quickly by the acceptor.

• Solution:

  • Use a More Stable Donor: Thioglycosides (e.g., thiophenyl or thioethyl glycosides) are generally more stable and can be stored. They require specific promoters (e.g., NIS/TfOH, DMTST) for activation, allowing for more controlled reaction initiation.

  • Optimize Activation: Use low temperatures (e.g., -78 °C to -40 °C) to form the oxocarbenium ion slowly in the presence of the acceptor. This minimizes its lifetime and reduces the chance of decomposition.

  • Pre-activation vs. Co-pot: For less reactive acceptors, a "pre-activation" protocol, where the donor and promoter are stirred for a short time at low temperature before adding the acceptor, can sometimes be effective. However, for unstable donors, a "co-pot" method where all components are mixed at low temperature before adding the promoter is often safer.

Comparative Table of Glycosylation Conditions

Donor Leaving Group	Promoter System	Typical Temp.	α:β Selectivity	Yield	Key Considerations
Trichloroacetimidate	TMSOTf, BF₃·OEt₂	-40 to 0 °C	Variable	Moderate-Good	Highly reactive but can be unstable. Sensitive to moisture.
Thiophenyl (-SPh)	NIS / TfOH	-78 to -20 °C	Good-Excellent¹	Good	Stable donor. Requires stoichiometric activator.[11]
Benzoyloxy (-OBz)	Tf₂O	-78 to -40 °C	Excellent¹	Good	Donor generated in-situ or isolated.[8][9]
N-phenyltrifluoroacetimidate	TMSOTf	-20 to 0 °C	Good¹	Good	Offers good stability and reactivity balance.

¹ With a C-3 participating group (e.g., Benzoyl).

Section 4: Deprotection and Purification

The final steps can make or break the synthesis. Incomplete deprotection or difficult purification can drastically lower the overall yield of your multi-step process.

FAQs: Final Steps

Q1: What is the most efficient way to remove multiple types of protecting groups?

A1: The ideal method depends on your chosen orthogonal strategy. A common final deprotection for a molecule with both benzyl ethers and benzoyl esters is a two-step sequence. First, remove the benzoyl esters under Zemplén conditions (catalytic NaOMe in MeOH). After neutralization and workup, remove the benzyl ethers by catalytic hydrogenation (H₂, Pd/C). Attempting to do everything at once is rarely successful and often leads to complex product mixtures.

Q2: My final product is a viscous oil that is very difficult to purify by column chromatography. Are there any tips?

A2: Highly hydroxylated molecules like tagatofuranose derivatives are often polar, sticky, and sometimes amorphous, making purification challenging.

• Tip 1: Reverse-Phase Chromatography: If your compound is too polar for normal-phase silica gel (i.e., it doesn't move from the baseline), reverse-phase chromatography (C18 silica) using water/methanol or water/acetonitrile gradients is a powerful alternative.

• Tip 2: Acetonitrile as an Eluent: In normal-phase chromatography, using solvent systems containing acetonitrile (e.g., Dichloromethane/Methanol/Acetonitrile) can sometimes improve peak shape and reduce tailing for polar compounds compared to standard Methanol/DCM systems.

• Tip 3: Derivatization for Crystallization: If a crystalline solid is required for characterization or use, consider if a simple derivative (like a per-acetate) might crystallize more readily. You can then deprotect the crystalline material in a final, clean step.

Detailed Protocol: α-Selective Glycosylation using a Benzoylated Donor

This protocol is adapted from methodologies that leverage neighboring group participation for high α-selectivity.[8][9]

Objective: To synthesize an α-D-tagatofuranoside using a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor.

Materials:

• 1,3,4,6-tetra-O-benzoyl-D-tagatofuranosyl donor (1.0 eq)

• Glycosyl Acceptor (Alcohol, ROH) (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Triflic Anhydride (Tf₂O) (1.2 eq)

• 2,6-di-tert-butyl-4-methylpyridine (DTBMP) (2.0 eq)

• Activated Molecular Sieves (4Å)

Procedure:

• Preparation: Add the glycosyl donor (1.0 eq), glycosyl acceptor (1.5 eq), and DTBMP (2.0 eq) to a flame-dried, three-neck flask containing activated 4Å molecular sieves.

• Inert Atmosphere: Seal the flask and purge with dry Argon or Nitrogen.

• Solvent Addition: Add anhydrous DCM via syringe to dissolve the reagents.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Stir for 15 minutes.

  • Expert Insight: Ensuring all reagents are completely dry and the system is under a robust inert atmosphere is critical. Triflic anhydride is extremely reactive with water.

• Activation: Slowly add a solution of triflic anhydride (1.2 eq) in anhydrous DCM dropwise via syringe over 10 minutes. The solution may turn a dark color.

• Reaction Monitoring: Stir the reaction at -78 °C. Monitor the consumption of the glycosyl donor by Thin Layer Chromatography (TLC) every 30 minutes. (Typical eluent: 3:1 Hexanes:Ethyl Acetate). The product spot should appear at a higher Rf than the acceptor and a different Rf than the donor.

  • Self-Validation: The disappearance of the donor spot is the primary indicator of completion. The reaction is typically complete within 1-2 hours.

• Quenching: Once the donor is consumed, quench the reaction by adding a few drops of saturated aqueous sodium bicarbonate solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Dilute with DCM and filter through a pad of Celite to remove molecular sieves. Wash the filtrate with saturated aq. NaHCO₃, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure α-glycoside.

References

• Advances in Biological Production of D-Tagatose: A Comprehensive Overview. (2023). MDPI. [Link]

• Construction of Efficient Multienzyme Cascade Reactions for D-Tagatose Biosynthesis from D-Fructose. (2024). MDPI. [Link]

• Advances in Biological Production of D-Tagatose: A Comprehensive Overview. (2023). Semantic Scholar. [Link]

• Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. (2018). Beilstein Journals. [Link]

• Biosynthesis of a healthy natural sugar D-tagatose: advances and opportunities. (2022). Taylor & Francis Online. [Link]

• Synthesis of Natural/13C-Enriched D-Tagatose from Natural/13C-Enriched D-Fructose. (2011). ResearchGate. [Link]

• Highly Stereoselective Glycosylation Reactions of Furanoside Derivatives via Rhenium (V) Catalysis. (2011). PMC - NIH. [Link]

• Optimization of Glycosylation Conditions Using 7 and 8. ResearchGate. [Link]

• The evolution of comprehensive strategies for furanoid glycal synthesis and their applications. (2017). RSC Publishing. [Link]

• Understanding Carbohydrate Metabolism for the Improvement of Plant Yield. (2016). Frontiers. [Link]

• Synthesis of C-acyl furanosides via the cross-coupling of glycosyl esters with carboxylic acids. (2021). PMC - NIH. [Link]

• Synthesis of and NMR studies on the four diastereomeric 1-deoxy-D-ketohexoses. (2007). ResearchGate. [Link]

• α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. (2023). ResearchGate. [Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. (2016). PMC - NIH. [Link]

• α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. (2023). PubMed. [Link]

• Strategies for Protecting Group Free Glycosidation. (2016). McMaster University. [Link]

• Protecting Group Manipulations in Carbohydrate Synthesis. ResearchGate. [Link]

• Protective group strategies in carbohydrate and peptide chemistry. (2006). Scholarly Publications Leiden University. [Link]

• Protecting Group Strategies Toward Glycofuranoses: Strategies and Applications in Carbohydrate Chemistry. (2019). ResearchGate. [Link]

Sources

• 1. Advances in Biological Production of D-Tagatose: A Comprehensive Overview [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. researchgate.net [researchgate.net]
• 9. α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis of C-acyl furanosides via the cross-coupling of glycosyl esters with carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BJOC - Strategies toward protecting group-free glycosylation through selective activation of the anomeric center [beilstein-journals.org]

Technical Support Center: Navigating the Complexities of α-D-Tagatofuranose Glycoconjugate NMR Spectra

Welcome to the technical support center dedicated to addressing the unique challenges researchers, scientists, and drug development professionals face when assigning the complex NMR spectra of α-D-tagatofuranose glycoconjugates. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to empower you in your structural elucidation endeavors.

Introduction: The α-D-Tagatofuranose Conundrum

The structural analysis of glycoconjugates is pivotal in understanding their biological function. While NMR spectroscopy is a powerful tool for this purpose, α-D-tagatofuranose-containing molecules present a significant analytical hurdle.[1] Unlike their more rigid pyranose counterparts, the five-membered furanose ring of tagatose exhibits considerable conformational flexibility.[2][3] This inherent floppiness, coupled with the potential for complex tautomeric equilibria, often results in NMR spectra characterized by severe signal overlap and ambiguous coupling constants, making definitive structural assignment a formidable task.[3][4][5]

This guide is designed to be a practical resource, providing not just procedural steps but also the underlying scientific rationale to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: Why are the ¹H NMR spectra of my α-D-tagatofuranose glycoconjugates so crowded and difficult to interpret?

A1: The primary reason is the high degree of signal overlap, particularly in the 3.5-4.5 ppm region where most of the sugar ring protons resonate.[4] This is a common issue in carbohydrate NMR.[4] Additionally, the furanose ring's flexibility leads to an equilibrium of multiple conformations, each with slightly different chemical shifts, which can broaden signals and further complicate the spectrum.[2][3]

Q2: I'm struggling to determine the anomeric configuration (α or β). How can I confidently assign it?

A2: For furanosides, the anomeric configuration cannot be reliably determined from the ³J(H1, H2) coupling constant alone, a common practice for pyranosides. A more robust approach involves a combination of techniques:

• NOESY/ROESY: Look for key nuclear Overhauser effect (NOE) or rotating-frame Overhauser effect (ROE) correlations. For an α-anomer, you would expect to see NOEs between H1' and H3'/H4' on the same face of the furanose ring.

• HMBC: A long-range ³J(C,H) correlation between the anomeric carbon (C2) and the protons of the aglycone can be indicative of the glycosidic linkage.

• Chemical Shift Databases: While not definitive on their own, comparing the anomeric proton and carbon chemical shifts to literature values for similar compounds can provide supporting evidence.[6]

Q3: Can I use a different solvent to improve spectral resolution?

A3: Yes, changing the solvent can be a simple yet effective strategy.[4][7] Solvents like deuterated dimethyl sulfoxide (DMSO-d₆), methanol-d₄, or benzene-d₆ can alter the chemical shifts of your compound by changing the hydrogen bonding network and solvent-solute interactions, potentially resolving overlapping signals.[4][7] It's often worthwhile to screen a few different solvents.

Q4: Are there any computational tools that can assist in assigning the spectra?

A4: Absolutely. Computational methods are becoming increasingly valuable. Density Functional Theory (DFT) calculations can be used to predict the chemical shifts and coupling constants for different possible conformations of your molecule.[2][8][9] Comparing these predicted spectra to your experimental data can greatly aid in the assignment process. Several online tools and software packages, such as CASPER, are available for predicting carbohydrate NMR spectra.[6]

Troubleshooting Guides

Problem 1: Severe Signal Overlap in the Ring Proton Region (3.5-4.5 ppm)

Symptoms:

• A dense cluster of multiplets in the ¹H NMR spectrum, making it impossible to extract coupling constants or identify individual proton resonances.

• Difficulty in tracing spin systems using a standard COSY experiment.

Causality: The similar chemical environments of the non-anomeric protons on the furanose ring lead to their signals resonating in a very narrow chemical shift range.[4]

Solutions:

• Employ 2D NMR Experiments: This is the most effective way to resolve overlapping signals by spreading them into a second dimension.[4]

  • TOCSY (Total Correlation Spectroscopy): This experiment is invaluable for identifying all the protons belonging to a single sugar spin system. By irradiating a well-resolved proton (like the anomeric proton), you can see correlations to all other coupled protons within that same sugar ring.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to its attached carbon. Since ¹³C spectra have a much wider chemical shift dispersion, this can resolve protons that overlap in the ¹H dimension.[5]

  • HSQC-TOCSY: This powerful experiment combines the features of both HSQC and TOCSY. It allows you to visualize the entire proton spin system of a sugar residue starting from the well-resolved C-H correlation in the HSQC.

• Acquire Data at a Higher Magnetic Field Strength: If available, using a higher field NMR spectrometer (e.g., 800 MHz vs. 500 MHz) will increase the chemical shift dispersion and can help to resolve crowded spectral regions.[4]

• Optimize Experimental Temperature: Adjusting the temperature can sometimes alter the conformational equilibrium and improve spectral resolution.[4] It's worth acquiring spectra at a few different temperatures to see the effect.

Problem 2: Ambiguous Conformational Analysis due to Averaged Coupling Constants

Symptoms:

• Measured ³J(H,H) coupling constants have values that do not clearly correspond to a single, well-defined envelope or twist conformation of the furanose ring.

Causality: The furanose ring is in rapid exchange between multiple conformations on the NMR timescale.[3] The observed coupling constants are a population-weighted average of the coupling constants for each individual conformer. A two-state model is often used to interpret these conformations, typically as an equilibrium between North and South conformers on the pseudorotational wheel.[9]

Solutions:

• NOESY/ROESY for Inter-proton Distance Restraints: These experiments provide information about through-space proximity of protons, which is dependent on the conformation. Strong NOEs between protons that would be close in a particular conformation can support its presence in the equilibrium.

• J-Resolved Spectroscopy: This 2D experiment separates chemical shifts and coupling constants into different dimensions, which can simplify the measurement of coupling constants in crowded regions.

• Molecular Dynamics (MD) Simulations: MD simulations can provide insights into the dynamic conformational behavior of the furanose ring.[9] The resulting conformational ensembles can be used to back-calculate theoretical NMR parameters (chemical shifts, coupling constants, NOEs) for comparison with experimental data.

Experimental Protocols & Workflows

Workflow for Complete Assignment of an α-D-Tagatofuranose Glycoconjugate

Sources

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NMR Spectroscopy Tools - Glycopedia [glycopedia.eu]
• 7. Troubleshooting [chem.rochester.edu]
• 8. Identification of the furanose ring conformations and the factors driving their adoption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

stability issues of alpha-D-tagatofuranose under different pH and temperature

Technical Support Center: Navigating the Stability of α-D-Tagatofuranose

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with D-tagatose. This resource provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of its furanose isomer, α-D-tagatofuranose, under varying experimental conditions of pH and temperature. Our goal is to equip you with the foundational knowledge and practical protocols necessary to ensure the integrity of your experiments and formulations.

Frequently Asked Questions (FAQs)

Q1: I'm observing a decrease in the concentration of my D-tagatose stock solution over time. What is happening?

A1: D-tagatose, like other monosaccharides in aqueous solutions, exists as an equilibrium mixture of different isomers (tautomers): the open-chain form and the cyclic furanose and pyranose forms. The α-D-tagatofuranose isomer is just one of these forms. The distribution of these tautomers is influenced by factors such as temperature and pH. The apparent decrease in the concentration of one specific isomer is likely due to a shift in this tautomeric equilibrium or degradation of the sugar molecule itself. At room temperature in a neutral aqueous solution, D-tagatose primarily exists in its pyranose forms.

Q2: How does pH affect the stability of α-D-tagatofuranose?

A2: The stability of D-tagatose, and by extension its α-D-tagatofuranose form, is significantly dependent on pH.

• Acidic Conditions (pH < 4): Under acidic conditions, especially when heated, D-tagatose can undergo dehydration reactions to form 5-hydroxymethylfurfural (5-HMF). This is a common degradation pathway for hexoses.

• Neutral Conditions (pH 6-8): D-tagatose exhibits its highest stability in the neutral to slightly acidic pH range.

• Alkaline Conditions (pH > 8): In alkaline environments, D-tagatose can undergo isomerization to other ketoses and aldoses, such as D-fructose, D-sorbose, and D-galactose, through the Lobry de Bruyn-van Ekenstein transformation. It can also undergo caramelization and other degradation reactions, leading to the formation of various colored and uncolored byproducts.

Q3: What is the impact of temperature on the stability of my D-tagatose samples?

A3: Temperature is a critical factor influencing the stability of D-tagatose. Increased temperatures accelerate the rates of both tautomeric shifts and degradation reactions. For instance, the rate of dehydration to 5-HMF under acidic conditions and the rate of isomerization and caramelization under alkaline conditions are all significantly increased at higher temperatures. For long-term storage, it is recommended to keep D-tagatose solutions at low temperatures (e.g., 4°C) and in a neutral pH buffer to minimize degradation.

Troubleshooting Guides

Issue 1: Unexpected Peaks in Chromatographic Analysis of D-Tagatose

Symptoms:

• Multiple peaks are observed during HPLC or GC analysis of a supposedly pure D-tagatose sample.

• The peak corresponding to the desired tagatose isomer is smaller than expected.

Possible Causes & Solutions:

• Tautomeric Equilibrium: The multiple peaks may represent the different isomers of D-tagatose (α/β-furanose and α/β-pyranose) that are in equilibrium in your solution.

  • Troubleshooting Steps:

    • Confirm Isomer Separation: Check your chromatographic method to see if it is capable of separating the different tautomers.

    • Temperature Control: Ensure your sample and column are maintained at a constant temperature to prevent shifts in the equilibrium during the analysis.

    • Mutarotation: Allow your sample to reach mutarotation equilibrium before injection. This can be achieved by preparing the solution and letting it stand for several hours or overnight at a controlled temperature.

• Degradation Products: The unexpected peaks could be degradation products due to adverse pH or temperature conditions.

  • Troubleshooting Steps:

    • Analyze for Known Degradants: If you suspect degradation, use analytical standards to identify potential degradation products like 5-HMF (under acidic conditions) or other monosaccharides (under alkaline conditions).

    • Review Sample History: Carefully examine the pH and temperature history of your sample. Was it exposed to high temperatures or extreme pH values?

    • Optimize Storage and Handling: Prepare fresh solutions in a neutral buffer (pH ~7) and store them at 4°C. Avoid prolonged heating.

Protocol: HPLC Analysis of D-Tagatose and its Isomers

This protocol provides a general framework for the analysis of D-tagatose stability. You may need to optimize it for your specific instrumentation and requirements.

Objective: To separate and quantify D-tagatose isomers and potential degradation products.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a Refractive Index (RI) detector.

• Aminex HPX-87C column (or equivalent carbohydrate analysis column).

• Deionized water (18.2 MΩ·cm).

• D-Tagatose standard.

• Potential degradation product standards (e.g., 5-HMF, D-fructose, D-galactose).

• pH meter and buffers.

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of HPLC-grade deionized water. Degas the mobile phase thoroughly.

• Standard Preparation: Prepare stock solutions of D-tagatose and other relevant standards in deionized water. Create a series of dilutions to generate a calibration curve.

• Sample Preparation:

  • For stability studies, incubate D-tagatose solutions under the desired pH and temperature conditions.

  • At specified time points, withdraw an aliquot and immediately neutralize it (if necessary) and dilute it to fall within the range of your calibration curve.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Analysis:

  • Column: Aminex HPX-87C

  • Mobile Phase: Deionized water

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 85°C (This high temperature helps to collapse the anomeric peaks into a single sharp peak for quantification of total tagatose, but will not resolve individual anomers). To resolve anomers, a different column and lower temperature would be required.

  • Detector: Refractive Index (RI)

  • Injection Volume: 20 µL

• Data Analysis:

  • Identify and quantify the peaks by comparing their retention times and peak areas to those of the standards.

  • Plot the concentration of D-tagatose and any identified degradation products over time to determine stability.

Data Summary

Table 1: Stability of D-Tagatose under Various Conditions

pH	Temperature (°C)	Observation	Predominant Degradation Pathway
2-3	80-100	Rapid degradation. Formation of a yellow-brown color.	Dehydration to 5-HMF and other furans.
6-7	25	High stability. Minimal degradation observed over several weeks.	-
6-7	80	Slow degradation over several hours.	Maillard reaction (if amino acids present).
9-10	25	Slow isomerization to other sugars.	Lobry de Bruyn-van Ekenstein transformation.
9-10	80	Rapid degradation and isomerization. Formation of a dark brown color and complex mixture of products.	Caramelization and isomerization.

Visualizations

Tautomeric Equilibrium of D-Tagatose

Caption: Equilibrium between the open-chain and cyclic isomers of D-tagatose.

Experimental Workflow for Stability Testing

Caption: Workflow for assessing D-tagatose stability under various conditions.

Simplified Degradation Pathways of D-Tagatose

Caption: Major degradation pathways for D-tagatose under acidic and alkaline conditions.

References

• Tautomeric Distribution of D-Tagatose: This paper discusses the equilibrium of D-tagatose isomers in solution. (A comprehensive search for a specific paper with this exact title and a working URL is required. For the purpose of this example, a placeholder is used).
• Degradation of Sugars in Acidic Solutions: This resource provides information on the formation of 5-HMF from hexoses. (A comprehensive search for a specific paper with this exact title and a working URL is required. For the purpose of this example, a placeholder is used).
• The Lobry de Bruyn-van Ekenstein Transformation: This article details the isomerization of sugars in alkaline conditions. (A comprehensive search for a specific paper with this exact title and a working URL is required. For the purpose of this example, a placeholder is used).
• HPLC Analysis of Carbohydrates: This application note from a chromatography vendor (e.g., Bio-Rad, Agilent) would describe the analysis of monosaccharides using columns like the Aminex HPX-87C. (A comprehensive search for a specific application note with a working URL is required. For the purpose of this example, a placeholder is used).

Technical Support Center: Managing Steric Hindrance in Glycosylation with α-D-Tagatofuranosyl Donors

Welcome to the technical support center for glycosylation reactions involving α-D-tagatofuranosyl donors. D-Tagatose is a rare sugar with significant potential in drug development and functional food applications.[1][2] However, its furanose form presents unique stereochemical challenges in glycosidic bond formation, primarily due to steric hindrance around the anomeric center. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these complexities and achieve high-yield, stereoselective synthesis of your target α-D-tagatofuranosides.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. The solutions are based on mechanistic principles and proven strategies from the field.

Question 1: My glycosylation reaction is resulting in very low yields of the desired α-glycoside. What are the likely causes and how can I fix this?

Answer:

Low yields in α-D-tagatofuranosyl glycosylations are a common issue, often stemming from a combination of steric hindrance, donor reactivity, and reaction conditions. Let's break down the potential causes and solutions.

Potential Causes & Solutions:

• Steric Hindrance from the Glycosyl Acceptor: The bulkier your alcohol acceptor, the more it will struggle to approach the anomeric center of the tagatofuranosyl donor. This is especially true for secondary and tertiary alcohols, which can dramatically reduce reaction efficiency and selectivity.[3]

  • Troubleshooting:

    • Assess Acceptor Bulk: If you observe a significant drop in yield with a sterically demanding acceptor compared to a simple primary alcohol, steric clash is a likely culprit.

    • Lengthen the Linker (if applicable): If your acceptor has a linker, increasing its length can move the bulky part of the molecule further from the reaction center.

    • Optimize Promoter/Temperature: A more powerful promoter or slightly higher temperature might provide the necessary activation energy to overcome the steric barrier, but proceed with caution to avoid decomposition.

• Inappropriate Promoter or Activation Conditions: The choice of promoter is critical. A promoter that is too weak may not activate the donor sufficiently, while one that is too aggressive can lead to donor decomposition or the formation of undesired byproducts.

  • Troubleshooting:

    • Promoter Screening: If using a standard promoter like Trimethylsilyl trifluoromethanesulfonate (TMSOTf) isn't working, consider screening other Lewis acids.[3][4] Indium(III) triflate (In(OTf)₃) has shown promise for sterically demanding glycosylations.[4]

    • Low-Temperature Pre-activation: Pre-activating the donor at a low temperature (e.g., -78 °C to -40 °C) before adding the acceptor can sometimes lead to a more controlled reaction.[5] This allows the reactive intermediate to form cleanly before the nucleophile is introduced.

• Donor Decomposition: Furanosyl donors can be less stable than their pyranosyl counterparts. The oxocarbenium ion intermediate might be prone to elimination or rearrangement pathways, especially under harsh conditions.

  • Troubleshooting:

    • Lower the Reaction Temperature: Running the reaction at lower temperatures (e.g., -20 °C or -40 °C) can minimize decomposition pathways.[3]

    • Use Molecular Sieves: Ensure your reaction is scrupulously dry. Activated molecular sieves are essential to prevent hydrolysis of the donor or the activated intermediate.

    • Check Donor Purity: An impure donor may contain residual acid or other contaminants that catalyze decomposition. Ensure the donor is purified thoroughly before use.

• Influence of Protecting Groups: The protecting groups on your donor do more than just mask hydroxyls; they significantly influence reactivity and the stereochemical outcome through steric and electronic effects.[6][7]

  • Troubleshooting:

    • Benzoyl vs. Benzyl Groups: Benzoyl (Bz) groups at the C3 position of the tagatofuranosyl donor have been shown to provide excellent α-selectivity through neighboring group participation.[1][3] The benzoyl group can form a cyclic oxocarbenium intermediate that shields the β-face, forcing the acceptor to attack from the α-face.[3] If you are using benzyl (Bn) ethers, which do not participate, you may see lower selectivity and yield.

Troubleshooting Workflow for Low Yields

Caption: The C3-benzoyl group blocks the β-face, directing α-selective glycosylation.

Frequently Asked Questions (FAQs)

Q: What are the best protecting groups for the tagatofuranosyl donor?

A: The choice of protecting group is critical. Based on current literature, benzoyl (Bz) groups are superior for achieving α-selectivity , especially at the C3 position, due to their ability to act as a participating group. [1][3]While benzyl (Bn) ethers are useful for their stability and ease of removal, they are non-participating and generally lead to poorer stereoselectivity in this specific context. [6]

Q: Which promoters are recommended for activating α-D-tagatofuranosyl donors?

A: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) is a widely used and effective promoter for this class of donors. [3]For particularly challenging cases involving sterically hindered acceptors or low reactivity, other Lewis acids like Indium(III) bromide (InBr₃) or Indium(III) triflate (In(OTf)₃) can be more effective. [4]

Q: Can I use a tagatofuranosyl donor with a different anomeric leaving group, like a trichloroacetimidate or a thioglycoside?

A: Yes, in principle. While the most detailed studies on α-selective tagatofuranosylation have used donors with a benzyl phthalate leaving group activated by TMSOTf,[3] other common leaving groups are certainly viable.

• Trichloroacetimidates: These are highly reactive donors often activated by catalytic amounts of a Lewis acid like TMSOTf or BF₃·OEt₂. [4]They could be very effective but may require careful temperature control to avoid decomposition.

• Thioglycosides: These donors offer excellent stability and are typically activated by promoters like N-Iodosuccinimide (NIS)/TfOH or AgOTf. [8][9][10]They are a very good option, particularly for complex, multi-step syntheses.

Q: How does the furanose ring conformation affect the reaction?

A: The five-membered furanose ring is more flexible than a six-membered pyranose ring. This flexibility means that its conformation can be influenced by protecting groups and solvent, which in turn affects the stability of the oxocarbenium ion intermediate and the trajectory of the incoming acceptor. [8][11]Conformation-constraining protecting groups, such as a 3,5-O-tetraisopropyldisiloxanylidene (TIPDS) group, have been used in other furanosyl systems to lock the ring into a specific pucker, thereby enhancing stereoselectivity. [6]While not yet reported for tagatofuranose, this strategy could be an area for future exploration.

Summary of Recommended Conditions

The following table summarizes the recommended starting conditions for achieving high α-selectivity in glycosylations with D-tagatofuranosyl donors, based on successful reports. [3]

Parameter	Recommended Condition	Rationale
Donor Protecting Groups	1,3,4,6-Tetra-O-benzoyl	C3-benzoyl group provides neighboring group participation, blocking the β-face. [1][3]
Promoter	Trimethylsilyl trifluoromethanesulfonate (TMSOTf)	Effective activation at low temperatures. [3]
Solvent	Dichloromethane (DCM)	Non-coordinating solvent that favors the kinetic α-product.
Temperature	-20 °C	Minimizes anomerization and potential side reactions/decomposition. [3]

| Additives | Activated Molecular Sieves (4Å) | Crucial for maintaining anhydrous conditions to prevent hydrolysis. |

Key Experimental Protocol

General Procedure for α-Selective Glycosidation of a 1,3,4,6-Tetra-O-benzoyl-D-tagatofuranosyl Donor

This protocol is adapted from the work of Makura, Y., et al. (2023) and should be performed under an inert atmosphere (Argon or Nitrogen) with anhydrous solvents. [3]

• Preparation:

  • To a flame-dried round-bottom flask containing activated 4Å molecular sieves, add the tetra-O-benzoyl-D-tagatofuranosyl donor (1.0 eq) and the glycosyl acceptor (1.5 eq).

  • Dissolve the solids in anhydrous dichloromethane (DCM).

• Reaction Initiation:

  • Cool the mixture to -20 °C using an appropriate cooling bath.

  • Slowly add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.0 eq) dropwise to the stirred solution.

• Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Quenching:

  • Once the donor has been consumed, quench the reaction by adding triethylamine (Et₃N) or pyridine.

• Workup:

  • Filter the mixture through a pad of Celite to remove the molecular sieves, and rinse the pad with DCM.

  • Combine the filtrates and wash successively with saturated aqueous sodium bicarbonate (NaHCO₃) solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by silica gel column chromatography to isolate the desired α-D-tagatofuranoside. The anomeric ratio (α:β) can be determined by ¹H NMR analysis of the purified product.

References

• Guo, J., & Ye, X. S. (2010). Protecting groups in carbohydrate chemistry: influence on stereoselectivity of glycosylations. Molecules, 15(10), 7235-7265. [Link]

• Makura, Y., Iyoshi, A., Horiuchi, M., Ueda, A., Nishikawa, A., & Kanamori, A. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. Molecules, 28(17), 6398. [Link]

• Ali, I. A., El-Deeb, A. A., & N-Eldein, M. M. (2012). Using In(III) as a Promoter for Glycosylation. Molecules, 17(7), 8340-8351. [Link]

• McKay, M. J., & Nguyen, H. M. (2012). Side Chain Conformation and Its Influence on Glycosylation Selectivity in Hexo- and Higher Carbon Furanosides. The Journal of organic chemistry, 77(17), 7247–7263. [Link]

• Makura, Y., Iyoshi, A., Horiuchi, M., Ueda, A., Nishikawa, A., & Kanamori, A. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. PubMed. [Link]

• Makura, Y., Iyoshi, A., Horiuchi, M., et al. (2023). Synthesis of d-tagatofuranosyl donor 8. ResearchGate. [Link]

• Lin, T. W., et al. (2023). Unraveling the promoter effect and the roles of counterion exchange in glycosylation reaction. ResearchGate. [Link]

• Guo, J., & Ye, X. S. (2010). Protecting groups in carbohydrate chemistry: influence on stereoselectivity of glycosylations. PubMed. [Link]

• Chapleur, Y., & Chagnault, V. (2017). Protecting Group Strategies Toward Glycofuranoses: Strategies and Applications in Carbohydrate Chemistry. ResearchGate. [Link]

• Pedersen, C. M., & Marinescu, L. G. (2012). Glycosyl Formates: Glycosylations with Neighboring-Group Participation. Molecules, 17(8), 9401-9413. [Link]

• Walsh, G., & Jefferis, R. (2006). Strategies to control therapeutic antibody glycosylation during bioprocessing: Synthesis and separation. Biotechnology Progress, 22(6), 1507-1517. [Link]

• Warnes, M. E., & Fascione, M. A. (2021). Bimodal Glycosyl Donors as an Emerging Approach Towards a General Glycosylation Strategy. Chemistry (Weinheim an der Bergstrasse, Germany), 27(1), 147-160. [Link]

• Guo, J., & Ye, X. S. (2010). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. Semantic Scholar. [Link]

• Lin, T. W., et al. (2023). Unraveling the promoter effect and the roles of counterion exchange in glycosylation reaction. Proceedings of the National Academy of Sciences, 120(44), e2307843120. [Link]

• Sasaki, K., & Uesaki, N. (2023). Conformationally restricted donors for stereoselective glycosylation. Advances in Carbohydrate Chemistry and Biochemistry, 80, 1-45. [Link]

• DeMent, A. D., & Hsieh-Wilson, L. C. (2017). Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. Beilstein Journal of Organic Chemistry, 13, 123-142. [Link]

• Warnes, M. E., & Fascione, M. A. (2021). Bimodal Glycosyl Donors as an Emerging Approach Towards a General Glycosylation Strategy. White Rose Research Online. [Link]

• Pistorio, S. G., et al. (2019). Protecting Groups as a Factor of Stereocontrol in Glycosylation Reactions. ResearchGate. [Link]

• Thomas, D. A., & Schmidt, R. R. (2017). Preactivation-based chemoselective glycosylations: A powerful strategy for oligosaccharide assembly. Beilstein Journal of Organic Chemistry, 13, 2206-2236. [Link]

• van der Vorm, S., et al. (2019). Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations. ACS Central Science, 5(5), 875-884. [Link]

• Kumar, R., & Kumar, A. (2022). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Molecules, 27(12), 3845. [Link]

• Zhang, Z., & Li, Y. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Nature Communications, 15(1), 1-17. [Link]

• Zhang, Z., & Li, Y. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. ResearchGate. [Link]

• DeMent, A. D., & Hsieh-Wilson, L. C. (2017). Strategies toward protecting group-free glycosylation through selective activation of the anomeric center. National Institutes of Health. [Link]

• Lin, T. W., et al. (2020). Establishment of Guidelines for the Control of Glycosylation Reactions and Intermediates by Quantitative Assessment of Reactivity. ResearchGate. [Link]

• Fraser-Reid, B., et al. (2007). The synthesis of 2-, 3-, 4- and 6-O-alpha-D-glucopyranosyl-D-galactopyranose, and their evaluation as nutritional supplements for pre-term infants. PubMed. [Link]

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troubleshooting low yields in enzymatic cascades for D-tagatose production

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for D-tagatose production. As a Senior Application Scientist, I have designed this guide to provide in-depth, field-proven insights into troubleshooting low yields in enzymatic cascades. This resource moves beyond simple checklists to explain the causal relationships in your experiments, helping you diagnose and resolve issues effectively.

Core Concept: The Enzymatic Production of D-Tagatose

D-tagatose is a low-calorie functional sweetener with significant potential in the food and pharmaceutical industries.[1] While chemical synthesis is possible, biological production using enzymes offers a more sustainable and specific route.[1][2] The most common and industrially relevant biocatalytic method is the isomerization of D-galactose, catalyzed by the enzyme L-arabinose isomerase (L-AI).[1][3] D-galactose itself is often derived from the hydrolysis of lactose, a disaccharide abundant in dairy byproducts.[3][4]

This guide focuses on troubleshooting this primary pathway but also addresses alternative enzymatic cascades.

Primary Enzymatic Pathway: From Lactose to D-Tagatose

The conversion involves a two-step or single-step enzymatic reaction.

Caption: Primary two-step enzymatic cascade for D-tagatose production from lactose.

Troubleshooting Guide: Low D-Tagatose Yield

This section addresses the most common issue encountered in the lab: lower-than-expected product yield. The questions are designed to walk you through a logical diagnostic process.

Q1: My D-tagatose conversion rate is low (<30%). What are the first things I should check?

Low conversion is a classic multi-factorial problem. Before delving into complex enzyme kinetics, it's crucial to validate your core reaction parameters. An inefficient process at this stage is often due to suboptimal conditions rather than a fundamental flaw in the enzyme or substrate.

Caption: A logical workflow for troubleshooting low yields in enzymatic reactions.

A: Your initial investigation should focus on three critical areas: reaction environment (pH and temperature), enzyme stability, and essential cofactors.

• Suboptimal pH and Temperature: L-arabinose isomerase activity is highly dependent on pH and temperature. The optimal conditions vary significantly depending on the microbial source of the enzyme.[5][6] For example, L-AI from Geobacillus stearothermophilus may have an optimal temperature around 60-70°C and a pH of 7.0, while an enzyme from Lactobacillus plantarum might prefer 50°C.[5][7] Operating outside the optimal range (even by 0.5 pH units or 5°C) can drastically reduce catalytic efficiency.[8][9]

  • Action: Verify that your buffer system is robust and that the pH is correct at the reaction temperature. Confirm your incubator/water bath temperature with a calibrated thermometer. If unsure, run a matrix of conditions to find the empirical optimum for your specific enzyme batch (see Protocol 1).

• Enzyme Inactivation or Insufficient Concentration: Enzymes can lose activity over the course of a reaction due to thermal denaturation, especially in longer batch reactions at elevated temperatures.[5][10] Alternatively, the initial enzyme concentration may simply be too low to achieve the desired conversion in a reasonable timeframe.

  • Action: Measure enzyme activity at the beginning and end of your reaction. A significant drop indicates instability. Consider using a more thermostable L-AI or employing an immobilization strategy to enhance stability and allow for higher enzyme loading (see Protocol 2).[10]

• Missing or Incorrect Cofactor Concentration: Many L-AIs are metalloenzymes that require divalent cations, most commonly Manganese (Mn²⁺), for full activity.[10][11] Some may also function with Magnesium (Mg²⁺) or Cobalt (Co²⁺).[11][12] The absence of this cofactor, or its presence at a suboptimal concentration, is a frequent cause of poor performance.

  • Action: Check your protocol and buffer composition to ensure the correct cofactor is present at the recommended concentration (typically 1-5 mM).[10] If the optimal concentration is unknown, perform a titration to determine the ideal level for your system.

Q2: I've optimized my reaction conditions (pH, temp, cofactors), but my yield stalls at around 40-50% and won't go higher. What's happening?

A: You are likely encountering thermodynamic equilibrium or product/substrate inhibition.

• Thermodynamic Equilibrium: The isomerization of D-galactose to D-tagatose is a reversible reaction.[4][13] This means the reaction will proceed until it reaches an equilibrium point where the rates of the forward and reverse reactions are equal. For many L-AIs, this equilibrium limits the maximum theoretical conversion to around 40-58%, depending on the reaction temperature.[7] Higher temperatures tend to shift the equilibrium slightly in favor of D-tagatose.[12]

  • Action: While you cannot defy thermodynamics, you can implement strategies to pull the reaction forward. This typically involves downstream processing to remove the D-tagatose as it is formed, though this is complex. Acknowledging this limit is key to setting realistic yield expectations for a simple batch reaction.

• Product Inhibition: As D-tagatose accumulates in the reaction vessel, it can bind to the active site of the L-arabinose isomerase, acting as a competitive inhibitor and slowing down the conversion of the remaining D-galactose.

  • Action: A fed-batch approach can mitigate this. By starting with a moderate D-galactose concentration and feeding more substrate over time, you can maintain a high reaction rate without accumulating inhibitory levels of product too quickly.

• Substrate Inhibition: While less common for L-AI, some enzymes experience inhibition at very high substrate concentrations. This can occur if you are trying to push the reaction with an extremely high starting concentration of D-galactose (e.g., >250 g/L).[10]

  • Action: Test a range of initial D-galactose concentrations (e.g., 50, 100, 150, 250 g/L) to see if a lower starting concentration improves the overall conversion percentage over time.

Table 1: Troubleshooting Checklist for Low D-Tagatose Yield

Symptom	Potential Cause	Diagnostic Check	Recommended Action
Very low yield (<20%) from the start.	Incorrect pH or Temperature.	Measure pH of the reaction mix at operating temperature. Verify incubator/bath temperature.	Perform a pH and temperature optimization matrix (Protocol 1).
Missing or wrong cofactor.	Confirm presence and concentration of required metal ions (e.g., Mn²⁺) in the buffer.	Add the correct cofactor and titrate to find the optimal concentration.
Inactive enzyme.	Perform an enzyme activity assay on your stock.	Use a fresh batch of enzyme or increase the enzyme load.
Yield starts strong but plateaus early.	Enzyme Instability.	Measure enzyme activity at different time points during the reaction.	Use a more thermostable enzyme or immobilize the biocatalyst (Protocol 2).
Product Inhibition.	Plot conversion rate against D-tagatose concentration. A decreasing rate suggests inhibition.	Implement a fed-batch substrate feeding strategy.
Yield is consistent but never exceeds ~50%.	Thermodynamic Equilibrium.	Consult literature for the equilibrium constant of your specific L-AI at your reaction temperature.	This is a natural limit. Further purification is needed to isolate the product.

Frequently Asked Questions (FAQs)

FAQ 1: There are many L-arabinose isomerases available. How do I choose the right one?

The ideal enzyme depends on your specific process requirements, such as desired operating temperature, pH stability, and cost. Thermostable enzymes are often preferred for industrial applications to reduce microbial contamination risk and increase reaction rates.[12]

Table 2: Comparison of L-Arabinose Isomerases from Various Microbial Sources

Microbial Source	Optimal Temp. (°C)	Optimal pH	Required Cofactor	Reference
Geobacillus stearothermophilus	65 - 70	7.0 - 8.0	Mn²⁺	[7][11]
Escherichia coli (mutant)	60	6.5	Mn²⁺	[10]
Arthrobacter sp. 22c	52	5.0 - 9.0	None (marginal activation by Mn²⁺)	[3]
Clostridium hylemonae	50	7.5	Mg²⁺	[12]
Alicyclobacillus acidocaldarius	65	6.0 - 6.5	Mn²⁺, Co²⁺, or Mg²⁺	[11]
Thermoanaerobacter mathranii	65	7.0 (approx.)	Not specified	[14]

FAQ 2: Are there alternative enzymatic pathways that can achieve higher yields?

Yes. While L-AI is the most common, redox cascades can overcome the thermodynamic equilibrium limitations of isomerization. A prominent alternative involves the oxidation of galactitol.

Redox Pathway: This two-enzyme system uses a galactitol dehydrogenase (GDH) to oxidize galactitol to D-tagatose, coupled with a water-forming NADH oxidase (NOX) to regenerate the essential NAD⁺ cofactor.[15][16][17]

• Advantage: This pathway is essentially irreversible, allowing for theoretical yields approaching 100%.[2][15]

• Disadvantage: It requires the substrate galactitol, which is more expensive than D-galactose, and involves a more complex two-enzyme system with cofactor regeneration.[2]

Caption: Redox pathway for D-tagatose production with cofactor regeneration.

FAQ 3: How can I accurately measure my D-tagatose concentration during the experiment?

Accurate quantification is essential for troubleshooting. Several methods are available, ranging from high-precision chromatography to rapid spectrophotometric assays.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for accuracy and is capable of separating D-tagatose from D-galactose and other sugars. However, it requires specialized equipment and can be time-consuming.[18]

• Capillary Electrophoresis (CE): A robust and fast alternative to HPLC, CE offers excellent resolution for separating various sugars in the reaction mixture.[18][19]

• Spectrophotometric Methods: For high-throughput screening or quick checks, colorimetric assays can be used. One common method is based on the reaction of ketoses (like D-tagatose) in acidic conditions with tryptophan-L-cysteine, which produces a colored product that can be measured.[20] This method is fast and cost-effective but may have interference from other sugars if not properly optimized.[20]

Experimental Protocols

Protocol 1: Optimization of Reaction pH and Temperature

This protocol uses a 96-well plate format for efficiently screening multiple conditions.

• Prepare Buffers: Prepare a series of buffers (e.g., 50 mM citrate, phosphate, Tris-HCl) covering a pH range from 5.5 to 8.5 in 0.5 unit increments.

• Set Up Reaction Plate: In a 96-well PCR plate, create a matrix. Assign different pH values to the columns and different temperatures to the rows.

• Prepare Master Mix: For each pH buffer, prepare a master mix containing your D-galactose substrate (e.g., 150 g/L) and the required cofactor (e.g., 5 mM MnCl₂).

• Add Enzyme: Aliquot the master mix into the appropriate wells. Add a fixed concentration of your L-arabinose isomerase solution to each well to start the reaction. Seal the plate.

• Incubation: Place the plate in a thermal cycler with a temperature gradient function set to your desired range (e.g., 45°C to 70°C). If a gradient cycler is not available, run separate plates or tube strips in different incubators. Incubate for a fixed time (e.g., 4 hours).

• Stop Reaction: Stop the reaction by heat inactivation (e.g., 95°C for 10 minutes) or by adding an acid (e.g., HCl).

• Analysis: Quantify the D-tagatose concentration in each well using your chosen analytical method (e.g., spectrophotometric assay or HPLC). The condition with the highest yield is your optimum.

Protocol 2: Whole-Cell Immobilization in Sodium Alginate

Immobilization enhances enzyme stability, simplifies separation from the product, and allows for catalyst reuse.[10]

• Cell Preparation: Harvest the cells expressing your L-arabinose isomerase by centrifugation (5,000 x g, 15 min, 4°C).[1] Wash the cell pellet twice with a suitable buffer (e.g., 10 mM acetate buffer, pH 6.5).

• Alginate Mixture: Resuspend the wet cell paste in the same buffer to a final concentration of 10-20% (w/v). Add sodium alginate powder to the cell suspension to a final concentration of 3% (w/v).[10] Mix gently on a magnetic stirrer until the alginate is fully dissolved.

• Bead Formation: Using a syringe with a needle, add the cell-alginate mixture dropwise into a gently stirring solution of 2% (w/v) calcium chloride (CaCl₂).[10] Spherical beads will form instantly as the alginate crosslinks.

• Curing: Allow the beads to harden in the CaCl₂ solution for 1-2 hours with gentle agitation.

• Washing: Collect the immobilized cell beads by filtration or decanting. Wash them thoroughly with buffer to remove excess calcium ions and any non-entrapped cells.[1]

• Storage & Use: The beads can be stored in buffer at 4°C or used immediately in the D-tagatose production reaction.

References

• Kim, M., Ji, G. E., & Park, Y. (2025). Enabling Stable Recycling of L-Arabinose Isomerase Through Whole-Cell Immobilization for Efficient and Cost-Effective D-Tagatose Production. National Institutes of Health. [Link]

• Petla, A., et al. (2016). A method for the production of D-tagatose using a recombinant Pichia pastoris strain secreting β-D-galactosidase from Arthrobacter chlorophenolicus and a recombinant L-arabinose isomerase from Arthrobacter sp. 22c. PubMed. [Link]

• ResearchGate. (n.d.). Effects of pH and temperature on the activity of l-arabinose isomerase. ResearchGate. [Link]

• ResearchGate. (n.d.). High resolution and high throughput analytical methods for D-tagatose and process related impurities using capillary electrophoresis. ResearchGate. [Link]

• Wang, X., et al. (2021). Cofactor NAD(P)H Regeneration Inspired by Heterogeneous Pathways. Request PDF. [Link]

• ResearchGate. (n.d.). Effect of different pH and temperature on the mutant enzyme. ResearchGate. [Link]

• Kunita, R., et al. (2020). High resolution and high throughput analytical methods for d-tagatose and process related impurities using capillary electrophoresis. PubMed. [Link]

• Kim, H., et al. (2018). Biochemical properties of L-arabinose isomerase from Clostridium hylemonae to produce D-tagatose as a functional sweetener. PMC - NIH. [Link]

• Zhang, Y., et al. (2021). Using galactitol dehydrogenase coupled with water-forming NADH oxidase for efficient enzymatic synthesis of L-tagatose. PubMed. [Link]

• ResearchGate. (n.d.). Effect of temperature and pH on the production of D-tagatose. ResearchGate. [Link]

• ResearchGate. (n.d.). D-Tagatose production from D-galactose by L-arabinose isomerases and cells containing the enzyme. ResearchGate. [Link]

• MDPI. (2023). Expression and Characterization of L-Arabinose Isomerase and Its Enzymatic Recycling of the Expired Milk. MDPI. [Link]

• Kufner, K., & Elling, L. (2020). Round, round we go - strategies for enzymatic cofactor regeneration. PubMed. [Link]

• Lee, D-W., et al. (2005). Characterization of a Thermoacidophilic l-Arabinose Isomerase from Alicyclobacillus acidocaldarius: Role of Lys-269 in pH Optimum. PMC - NIH. [Link]

• Heriot-Watt University. (n.d.). Cofactor NAD(P)H Regeneration Inspired by Heterogeneous Pathways. Heriot-Watt University Research Portal. [Link]

• ResearchGate. (n.d.). D-Tagatose manufacture through bio-oxidation of galactitol derived from waste xylose mother liquor. ResearchGate. [Link]

• ResearchGate. (n.d.). A quick and simple spectrophotometric method with high resolution for quantitative determination of D-tagatose. ResearchGate. [Link]

• Zhou, L-J., et al. (2025). Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals. Frontiers. [Link]

• Zhou, L-J., et al. (2025). Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals. National Institutes of Health. [Link]

• Miao, P., et al. (2023). Advances and Prospects of d-Tagatose Production Based on a Biocatalytic Isomerization Pathway. MDPI. [Link]

• Siedentop, R., et al. (2021). Getting the Most Out of Enzyme Cascades: Strategies to Optimize In Vitro Multi-Enzymatic Reactions. MDPI. [Link]

• Miao, P., et al. (2025). Construction of Efficient Multienzyme Cascade Reactions for D-Tagatose Biosynthesis from D-Fructose. MDPI. [Link]

• Zhang, Y., et al. (2025). Construction of a multienzyme cascade reaction system and its application in D-tagatose biosynthesis. National Institutes of Health. [Link]

• MDPI. (2016). Reagentless D-Tagatose Biosensors Based on the Oriented Immobilization of Fructose Dehydrogenase. MDPI. [Link]

• ResearchGate. (n.d.). Strategies for improving d-tagatose production efficiency. ResearchGate. [Link]

• ResearchGate. (n.d.). Enzymatic production of L-tagatose from D-galactitol with NOX and GatDH. ResearchGate. [Link]

• RSC Publishing. (2018). d-Tagatose manufacture through bio-oxidation of galactitol derived from waste xylose mother liquor. Green Chemistry. [Link]

• Jørgensen, F., Hansen, O.C., & Stougaard, P. (2004). Enzymatic conversion of D-galactose to D-tagatose: heterologous expression and characterisation of a thermostable L-arabinose isomerase from Thermoanaerobacter mathranii. PubMed. [Link]

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• 4. Construction of a multienzyme cascade reaction system and its application in D-tagatose biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
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byproduct identification and removal in alpha-D-tagatofuranose synthesis

Introduction

Welcome to the Technical Support Center for α-D-Tagatofuranose Synthesis. D-Tagatose is a rare, naturally occurring ketohexose that is gaining significant attention as a low-calorie sweetener and potential therapeutic agent.[1][2] Its synthesis, typically via the isomerization of D-galactose, presents unique challenges, particularly concerning the formation of byproducts and the isolation of the desired α-D-tagatofuranose isomer. This guide is designed for researchers, scientists, and drug development professionals to address common issues encountered during synthesis and purification. Here, we provide in-depth, experience-based answers to frequently asked questions and troubleshoot critical experimental problems.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing D-tagatose, and which is preferred?

A1: There are two primary routes for D-tagatose synthesis: chemical isomerization and enzymatic isomerization of D-galactose.[3]

• Chemical Synthesis: This method typically involves the alkaline isomerization of D-galactose using a metal hydroxide catalyst, such as calcium hydroxide.[1][3][4] This process is governed by the Lobry de Bruyn-van Ekenstein transformation, where an enediol intermediate is formed under basic conditions.[5][6] While this method can be cost-effective, it often suffers from a lack of specificity, leading to a variety of byproducts, and requires harsh reaction conditions.[1][3][4]

• Enzymatic Synthesis: This route uses an enzyme, most commonly L-arabinose isomerase (L-AI), to catalyze the conversion of D-galactose to D-tagatose.[1][7][8] This biological method is highly specific, operates under mild conditions (moderate temperature and near-neutral pH), and generates fewer byproducts, simplifying downstream purification.[3][9] For laboratory and pharmaceutical applications where purity is paramount, the enzymatic method is generally preferred.[9]

Q2: Why is isolating the furanose form (α-D-tagatofuranose) challenging?

A2: In aqueous solution, D-tagatose exists in a dynamic equilibrium between its different isomeric forms: the cyclic pyranose (six-membered ring) and furanose (five-membered ring) forms, as well as a small amount of the acyclic keto form. The pyranose forms (α and β) are typically the most stable and predominant. The α-D-tagatofuranose form is a minor component of this equilibrium mixture, making its isolation difficult.[10] Separation often requires specialized chromatographic techniques or derivatization strategies to "lock" the molecule in the desired furanose conformation.[10]

Q3: What are the most common byproducts I should expect during D-tagatose synthesis?

A3: The byproduct profile depends heavily on the synthetic route.

• In Chemical Synthesis (Alkaline Isomerization):

  • Unreacted D-galactose: The isomerization reaction is an equilibrium, so a significant amount of the starting material will remain.

  • Epimers: The enediol intermediate can be protonated from different faces, leading to the formation of epimers like D-talose.[11]

  • Other Ketoses: Rearrangement can also yield other ketohexoses like D-sorbose.[12]

  • Degradation Products: Under strongly alkaline conditions, sugars can degrade into various organic acids (like isosaccharinic acid) and colored Maillard-type products, especially at elevated temperatures.[12][13]

• In Enzymatic Synthesis:

  • Unreacted D-galactose: This is the main "byproduct" as the reaction rarely reaches 100% conversion.[14]

  • Other Isomers (Minimal): L-arabinose isomerase is highly specific for the D-galactose to D-tagatose conversion, so other sugar isomers are typically not formed in significant quantities.[3][14]

  • Substrate-related impurities: If the D-galactose is derived from lactose hydrolysis, residual D-glucose may be present.[15]

Section 2: Troubleshooting Guide

Problem: My reaction yield is low, with a large amount of unreacted D-galactose.

Potential Cause	Explanation & Recommended Solution
Suboptimal Reaction Equilibrium (Enzymatic)	The isomerization catalyzed by L-arabinose isomerase is a reversible reaction. The equilibrium conversion is often limited to around 30-45%. Solution: Consider strategies to shift the equilibrium. One effective method is in situ product removal. For example, using a phenylboronate-based extraction system can selectively remove D-tagatose from the aqueous phase as it is formed, driving the reaction forward.[12]
Insufficient Catalyst Activity (Enzymatic)	The L-arabinose isomerase may be inactive or operating under suboptimal conditions. Many L-AIs require metal ion cofactors (e.g., Mn²⁺ or Co²⁺) for full activity.[1] The pH and temperature must also be optimized for the specific enzyme being used.[7]
Insufficient Base or Low Temperature (Chemical)	The Lobry de Bruyn-van Ekenstein transformation is base-catalyzed and temperature-dependent.[5] Solution: Ensure the pH is sufficiently alkaline (e.g., pH 12 with Ca(OH)₂).[3] Gently increasing the temperature can increase the reaction rate, but be cautious, as excessive heat can lead to degradation. A key aspect of some patented chemical methods is the formation of an insoluble calcium-tagatose complex, which drives the reaction; ensure conditions favor this precipitation.[1][16]

Problem: My final product is discolored (yellow or brown).

Potential Cause	Explanation & Recommended Solution
Caramelization / Degradation	This is common in chemical synthesis when the pH is too high or the reaction is heated for too long. Sugars, especially ketoses, are unstable in strong alkali. Solution: Carefully control the reaction temperature, keeping it as low as feasible (e.g., below 25-30°C).[16] Minimize reaction time. Neutralize the reaction mixture promptly once the desired conversion is reached.[3]
Maillard Reaction	If amine-containing buffers or reagents are present, they can react with the reducing sugars at elevated temperatures to form colored products. Solution: Use non-amine-based buffers (e.g., phosphate buffer) for enzymatic reactions.[3] During workup and purification, avoid excessive heat, especially during concentration steps.

Problem: HPLC analysis shows multiple, poorly resolved peaks.

Potential Cause	Explanation & Recommended Solution
Inadequate Chromatographic Separation	Monosaccharides are structurally very similar, making them difficult to separate. Isomers like D-tagatose, D-galactose, D-glucose, and D-fructose often have very close retention times. Solution: Use a dedicated carbohydrate analysis column (e.g., an amino-based or ion-exchange column like Aminex HPX-87C).[7][17] Optimize the mobile phase, often a mixture of acetonitrile and water, and control the column temperature precisely.[7] Refractive Index (RI) detection is standard for these non-UV absorbing compounds.[17]
Anomeric Mixture	The presence of α and β anomers for each sugar can lead to peak broadening or splitting. Solution: This is an inherent property of sugars in solution. Running the HPLC at an elevated temperature (e.g., 85°C) can accelerate the interconversion between anomers, often causing them to elute as a single, sharper peak.[17]
Formation of Unknown Byproducts	Unidentified peaks may correspond to epimers or degradation products. Solution: Run analytical standards for expected byproducts (e.g., D-fructose, D-sorbose, D-talose) to identify peaks by comparing retention times. For definitive identification of unknown major byproducts, fraction collection followed by Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy is required.

Section 3: Protocols and Methodologies

Protocol 1: HPLC Analysis of Reaction Mixture

This protocol provides a standard method for separating and quantifying D-tagatose, D-galactose, and other common sugars.

1. Instrumentation and Columns:

• HPLC system with a Refractive Index (RI) detector.[7]

• Amino-based column (e.g., Asahipak NH2P-50 4E) or a cation-exchange column (e.g., Aminex HPX-87C).[7][17]

2. Chromatographic Conditions (Example):

• Mobile Phase: Acetonitrile:Water (75:25 v/v).[7]

• Flow Rate: 1.0 mL/min.[7]

• Column Temperature: 35°C (for amino columns) or 85°C (for ion-exchange columns).[7][17]

• Detector: RI detector, temperature stabilized.

3. Procedure:

• Prepare Standards: Create a series of standard solutions of D-tagatose and D-galactose (and other potential byproducts) of known concentrations (e.g., 1, 2, 5, 10 mg/mL).

• Generate Calibration Curve: Inject the standards to determine their retention times and generate a calibration curve by plotting peak area against concentration for each sugar.

• Prepare Sample: Take an aliquot of your reaction mixture. Stop the reaction (e.g., by adding acid to neutralize a chemical reaction or by boiling to denature an enzyme).[3]

• Dilute and Filter: Dilute the sample with the mobile phase to a concentration that falls within the range of your calibration curve. Filter the diluted sample through a 0.22 µm syringe filter to remove particulates.

• Inject and Analyze: Inject the prepared sample into the HPLC system.

• Quantify: Identify the peaks corresponding to D-tagatose and D-galactose based on their retention times. Use the calibration curve to calculate their respective concentrations in your sample.[17]

Protocol 2: Bench-Scale Purification by Column Chromatography

This protocol describes a general approach to separate D-tagatose from unreacted D-galactose.

1. Materials:

• Glass chromatography column.

• Stationary Phase: Activated charcoal or a cation-exchange resin in the calcium form (Ca²⁺). The Ca²⁺ form is known to complex differently with various sugar isomers, aiding separation.

• Eluent: Deionized water.

• Fraction collector.

• Method for analysis (e.g., TLC or HPLC).

2. Procedure:

• Prepare Column: Pack the column with the chosen stationary phase and equilibrate thoroughly with deionized water.

• Load Sample: Concentrate the neutralized and filtered reaction mixture to a syrup. Carefully load the syrup onto the top of the column.

• Elution: Begin eluting the column with deionized water at a slow, controlled flow rate.

• Collect Fractions: Collect small, uniform fractions using a fraction collector.

• Analyze Fractions: Spot each fraction (or every few fractions) on a TLC plate or analyze by HPLC to determine the sugar composition. D-galactose typically elutes before D-tagatose on many resin types.

• Pool and Concentrate: Combine the pure D-tagatose-containing fractions. Concentrate the pooled solution under reduced pressure (rotary evaporation) to obtain the purified product.

Section 4: Visualizing the Synthesis and Byproduct Formation

The following diagram illustrates the general workflow for D-tagatose synthesis, highlighting the key stages where byproducts can be generated and subsequently removed.

Caption: Workflow for D-tagatose synthesis, byproduct formation, and purification.

References

• Benchchem. (n.d.). A Technical Guide to the Enzymatic Synthesis of D-Tagatose from D-Galactose. Benchchem.

• MDPI. (2023). Advances in Biological Production of D-Tagatose: A Comprehensive Overview. MDPI. Retrieved from [Link]

• Google Patents. (n.d.). EP0552894A2 - D-tagatose production by enzymatic isomerization of D-galactose. Google Patents.

• Taylor & Francis Online. (2022). Biosynthesis of a healthy natural sugar D-tagatose: advances and opportunities. Taylor & Francis Online. Retrieved from [Link]

• PubMed. (2006). Enzymatic conversion of D-galactose to D-tagatose: heterologous expression and characterisation of a thermostable L-arabinose isomerase from Thermoanaerobacter mathranii. PubMed. Retrieved from [Link]

• Benchchem. (n.d.). A Comparative Analysis of D-Tagatose Synthesis: Chemical vs. Enzymatic Routes. Benchchem.

• MDPI. (2023). Novel In Vitro Multienzyme Cascade for Efficient Synthesis of d-Tagatose from Sucrose. MDPI. Retrieved from [Link]

• PubMed Central. (2013). A method for the production of D-tagatose using a recombinant Pichia pastoris strain secreting β-D-galactosidase from Arthrobacter chlorophenolicus and a recombinant L-arabinose isomerase from Arthrobacter sp. 22c. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). TLC (a) and HPLC (b) determination of D-tagatose production. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Lobry de Bruyn–Van Ekenstein transformation. Wikipedia. Retrieved from [Link]

• ResearchGate. (n.d.). The Lobry de Bruyn-Alberda van Ekenstein Transformation and Related Reactions. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC analysis of the starting material and the final products. ResearchGate. Retrieved from [Link]

• Benchchem. (n.d.). An In-depth Technical Guide to the Fundamental Properties of L-Tagatose and Its Stereoisomers. Benchchem.

• Chemwatch. (n.d.). Lobry de Bruyn-van Ekenstein transformation. Chemwatch. Retrieved from [Link]

• MDPI. (2023). Advances and Prospects of d-Tagatose Production Based on a Biocatalytic Isomerization Pathway. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of and NMR studies on the four diastereomeric 1-deoxy-D-ketohexoses. ResearchGate. Retrieved from [Link]

• Encyclopedia.pub. (2023). d-Tagatose by l-Arabinose Isomerase. Encyclopedia.pub. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Galactose on Primesep S2 Column. SIELC Technologies. Retrieved from [Link]

• ResearchGate. (n.d.). D-Tagatose production from D-galactose by L-arabinose isomerases and cells containing the enzyme. ResearchGate. Retrieved from [Link]

• National Institutes of Health. (2023). Highly efficient production and simultaneous purification of d-tagatose through one-pot extraction-assisted isomerization of d-galactose. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). The Lobry de Bruyn-Alberda van Ekenstein transformation and related reactions. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). US5078796A - Process for manufacturing tagatose. Google Patents.

• PubChem. (n.d.). D-Tagatose. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). High-yield production of pure tagatose from fructose by a three-step enzymatic cascade reaction. ResearchGate. Retrieved from [Link]

• SynArchive. (n.d.). Lobry-de Bruyn-van Ekenstein Rearrangement. SynArchive. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (2004). D-TAGATOSE. FAO. Retrieved from [Link]

• PubChem. (n.d.). alpha-D-tagatofuranose. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Natural/13C-Enriched D-Tagatose from Natural/13C-Enriched D-Fructose. ResearchGate. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the X-ray Crystallographic Analysis of α-D-Tagatofuranose Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Elucidation of a Versatile Ketose

D-Tagatose, a naturally occurring ketose and an epimer of D-fructose, is a molecule of significant interest in the food and pharmaceutical industries. Its low caloric value and potential health benefits have spurred research into its derivatives for various applications, including drug development. The furanose form of tagatose, particularly α-D-tagatofuranose, presents a unique stereochemical landscape. Understanding the three-dimensional structure of its derivatives at the atomic level is paramount for elucidating structure-activity relationships and for the rational design of novel therapeutics.

X-ray crystallography remains the gold standard for providing unambiguous, high-resolution structural data of molecules in their crystalline state. However, the journey from a synthesized derivative to a refined crystal structure is often fraught with challenges, especially for conformationally flexible carbohydrate molecules like furanosides.[1] This guide offers a comparative analysis of the X-ray crystallographic analysis of α-D-tagatofuranose derivatives, providing insights into crystallization strategies, the influence of protecting groups on crystal packing, and detailed experimental protocols.

The Challenge of Furanoside Crystallography: A Game of Conformational Lock-in

Unlike their more rigid pyranose counterparts, which typically adopt a stable chair conformation, furanose rings are notoriously flexible.[1] In solution, they exist as a dynamic equilibrium of multiple conformers, often described by a pseudorotational itinerary. This inherent flexibility can impede the formation of a well-ordered crystal lattice, which is a prerequisite for successful X-ray diffraction analysis.

The key to crystallizing furanoside derivatives lies in "locking" the molecule into a single, or at least a predominant, conformation. This is often achieved through the strategic use of protecting groups. These groups not only prevent unwanted chemical reactions but also introduce steric bulk and specific intermolecular interactions (such as hydrogen bonding or van der Waals forces) that can guide the molecules to pack in a regular, crystalline array.

Case Study: 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose

A prime example of a successfully crystallized α-D-tagatofuranose derivative is 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose. The two isopropylidene groups serve to rigidify the furanose ring and the side chain, significantly reducing the molecule's conformational freedom.

The crystal structure of this derivative provides a clear snapshot of the α-D-tagatofuranose ring in the solid state.[2][3] Molecules are linked by O—H⋯O hydrogen bonds to form chains, demonstrating the importance of even a single hydroxyl group in directing the crystal packing.[2]

Comparative Analysis: The Impact of Protecting Groups on Furanoside Crystallization and Conformation

While crystallographic data on a wide range of α-D-tagatofuranose derivatives is limited, we can draw valuable comparisons with other protected furanosides to understand the influence of different protecting groups.

Derivative Type	Protecting Group(s)	Typical Crystallization Solvents	Impact on Conformation and Packing
Di-acetonide (e.g., 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose)	Isopropylidene	Petroleum Ether[3]	The fused ring systems of the isopropylidene groups create a rigid molecular scaffold, pre-organizing the molecule for crystallization. The bulky, hydrophobic nature of these groups often leads to packing dominated by van der Waals interactions, with hydrogen bonding playing a role where free hydroxyl groups are present.[2]
Per-O-benzoylated (e.g., Methyl-2,3,5-tri-O-benzoyl-α-D-arabinofuranoside)	Benzoyl	Dichloromethane/Hexane, Toluene	The large, planar benzoyl groups can participate in π-stacking interactions, which are strong directional forces that can promote crystallization. These bulky groups significantly influence the overall shape of the molecule, and their relative orientations can dictate the crystal packing. Van der Waals interactions between the phenyl rings can be a crucial stabilizing factor for the furanoside isomer.[4]
Per-O-acetylated (e.g., Peracetylated furanosides)	Acetyl	Ethanol, Isopropanol	Acetyl groups are smaller and less sterically demanding than benzoyl or isopropylidene groups. They can participate in weak C-H···O hydrogen bonds. However, their conformational flexibility can sometimes complicate crystallization. Acetyl migrations can also occur under certain conditions, which can affect the purity of the sample for crystallization.[5]

Key Insights from Comparative Analysis:

• Rigidifying Protecting Groups are Key: The success with the di-isopropylidene derivative underscores the importance of using protecting groups that reduce the conformational flexibility of the furanose ring.

• Aromatic Protecting Groups Offer π-Stacking: Benzoyl groups can be particularly effective in promoting crystallization due to the potential for stabilizing π-π interactions, which can act as a strong organizational force in the crystal lattice.

• Solvent Choice is Critical: The choice of solvent is crucial and is highly dependent on the nature of the protecting groups. For hydrophobic derivatives, less polar solvent systems are generally more successful.

Experimental Protocols

The following are detailed, step-by-step methodologies for common crystallization techniques applicable to protected furanoside derivatives.

Protocol 1: Slow Evaporation Crystallization

This is a widely used and often successful method for obtaining high-quality single crystals.

Methodology:

• Solvent Selection: Choose a solvent or solvent system in which the compound is moderately soluble. For protected sugars, common choices include ethanol, methanol, ethyl acetate, dichloromethane, or mixtures with less polar solvents like hexane or petroleum ether.

• Dissolution: Dissolve the purified compound (typically 5-20 mg) in a small volume of the chosen solvent (0.5-2 mL) in a clean vial or test tube. Gentle warming may be necessary to achieve complete dissolution.

• Filtration (Optional but Recommended): If any particulate matter is present, filter the solution through a small cotton plug or a syringe filter into a clean crystallization vessel.

• Evaporation: Cover the vessel with a cap or parafilm with a few small holes pierced in it to allow for slow evaporation of the solvent.

• Incubation: Place the vessel in a vibration-free environment at a constant temperature (e.g., room temperature or in a refrigerator).

• Monitoring: Observe the vessel periodically for crystal growth. High-quality crystals often form over several days to weeks.

Protocol 2: Vapor Diffusion (Hanging Drop and Sitting Drop)

This technique is particularly useful when only small amounts of the compound are available.

Methodology:

• Reservoir Preparation: In the outer well of a vapor diffusion plate, place a larger volume (e.g., 500 µL) of a "precipitant" solution. This is a solvent system in which the compound is less soluble.

• Drop Preparation (Hanging Drop): On a siliconized glass coverslip, place a small drop (1-2 µL) of a concentrated solution of your compound in a "good" solvent. Add an equal volume of the reservoir solution to this drop.

• Drop Preparation (Sitting Drop): In the inner well of a sitting drop plate, place a small drop (1-2 µL) of a concentrated solution of your compound in a "good" solvent. Add an equal volume of the reservoir solution to this drop.

• Sealing: Invert the coverslip (for hanging drop) and place it over the reservoir, sealing it with vacuum grease. For a sitting drop plate, seal the well with clear tape.

• Equilibration: Over time, the solvent from the drop will slowly vaporize and move to the reservoir, increasing the concentration of the compound in the drop and inducing crystallization.

Diagram: Crystallization Workflow

Caption: A generalized workflow for the X-ray crystallographic analysis of a small molecule.

Data Collection and Structure Determination: From Diffraction to 3D Model

Once suitable crystals are obtained, the next phase involves X-ray diffraction data collection and structure determination.

Workflow:

• Crystal Mounting: A single crystal of suitable size and quality is carefully mounted on a goniometer head, typically under a stream of cold nitrogen gas to minimize radiation damage.

• Data Collection: The mounted crystal is exposed to a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Data Processing: The collected diffraction images are processed to determine the unit cell dimensions, space group, and the intensities of the reflections.

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map.

• Model Building and Refinement: An atomic model is built into the electron density map and refined against the experimental data to yield the final, accurate 3D structure.

Diagram: Structure Determination Pathway

Caption: The pathway from a single crystal to a refined 3D structure in X-ray crystallography.

Conclusion

The X-ray crystallographic analysis of α-D-tagatofuranose derivatives, while challenging due to the inherent flexibility of the furanose ring, is an indispensable tool for understanding their three-dimensional structure. The strategic use of rigidifying or strongly interacting protecting groups is a critical factor in obtaining high-quality crystals. By comparing the available data for an isopropylidene-protected tagatofuranose with other protected furanosides, we can infer valuable strategies for the crystallization of novel derivatives. The detailed protocols and workflows provided in this guide aim to equip researchers with the knowledge and practical steps necessary to successfully navigate the path from a synthesized compound to a refined crystal structure, ultimately accelerating the discovery and development of new therapeutic agents.

References

• Watkin, D. J., et al. (2005). 1,2:3,4-Di-O-isopropylidene-α-D-tagatofuranose. Acta Crystallographica Section E: Structure Reports Online, 61(9), o2891-o2893. [Link]

• Soengas, R. G., et al. (2005). The Kiliani reaction of D-tagatose: easy access to L-gulose and L-idose and their corresponding branched-chain sugar lactones. Tetrahedron: Asymmetry, 16(4), 889-894. [Link]

• Gerbst, A. G., et al. (2020). The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement. Beilstein Journal of Organic Chemistry, 16, 2816-2826. [Link]

• Rajni Swamy, V., et al. (2015). Crystal structure of 5-benzoyl-2,4-diphenyl-4,5-dihydrofuran-3-carbonitrile. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 9), o663-o664. [Link]

• Hu, Y., et al. (2023). Methyl α-d-Tagatopyranoside. Molbank, 2023(4), M1733. [Link]

• PubChem (n.d.). Methyl-2,3,5-tri-O-benzoyl-alpha-D-arabinofuranoside. National Center for Biotechnology Information. [Link]

• Gerbst, A. G., et al. (2018). Acid-Catalyzed Transformation of Pyranosides into Furanosides as a Tool for Preparation of Furanoside Synthetic Blocks. Organic Letters, 20(18), 5753-5756. [Link]

• Hampton Research (n.d.). Sitting Drop Vapor Diffusion Crystallization. [Link]

• Hampton Research (n.d.). Hanging Drop Vapor Diffusion Crystallization. [Link]

• University of Fribourg (n.d.). Guide for crystallization. [Link]

• Gotor-Gotor, R., et al. (2011). Investigation of acetyl migrations in furanosides. Beilstein Journal of Organic Chemistry, 7, 1338-1344. [Link]

• Gerbst, A. G., et al. (2020). The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement. Beilstein Journal of Organic Chemistry, 16, 2816–2826. [Link]

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• 5. Investigation of acetyl migrations in furanosides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Conformational Analysis of alpha-D-Tagatofuranose Using NOESY NMR Spectroscopy

This guide provides an in-depth technical comparison and procedural overview for determining the solution-state conformation of α-D-tagatofuranose, a critical monosaccharide unit with implications in drug development and glycobiology. We will focus on the application of Nuclear Overhauser Effect Spectroscopy (NOESY) as a primary tool for conformational elucidation and compare its outputs with alternative and complementary methodologies.

Introduction: The Conformational Enigma of Furanose Rings

Unlike their six-membered pyranose counterparts that predominantly adopt stable chair conformations, five-membered furanose rings, such as α-D-tagatofuranose, are significantly more flexible.[1] This flexibility is not random; the ring puckering is described by a phenomenon known as pseudorotation, a continuous cycle through a series of envelope (E) and twist (T) conformations.[2][3] Determining the preferred conformation or the equilibrium between different conformers in solution is paramount, as the three-dimensional structure dictates molecular recognition and biological activity.

While techniques like X-ray crystallography provide a static snapshot of the solid-state structure, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly NOESY, offers a powerful means to probe the dynamic conformational landscape in a physiologically relevant solution state.[4]

Theoretical Framework: NOESY and the Pseudorotational Itinerary

The Nuclear Overhauser Effect (NOE) is a through-space phenomenon where the magnetization of a nuclear spin is influenced by a neighboring spin. The magnitude of the NOE is inversely proportional to the sixth power of the distance (r⁻⁶) between the two nuclei, making it exquisitely sensitive to interproton distances up to ~5-6 Å.[5][6][7] In a NOESY experiment, cross-peaks between protons indicate their spatial proximity. By quantifying the intensities of these cross-peaks, we can calculate interproton distances, which serve as geometric constraints to define the molecule's three-dimensional structure.[6]

For a furanose ring, the key to unraveling its conformation lies in measuring the distances between protons on the ring. These distances are unique for each puckering state (e.g., C2'-endo, C3'-endo). The conformational state of a furanose ring is often described by the pseudorotation phase angle (P), which ranges from 0° to 360°.[8] Conventionally, these conformations are grouped into two major domains: North (N-type, C3'-endo) and South (S-type, C2'-endo).[9][10] However, it is now recognized that for many furanoses, a simple two-state model is insufficient, and a more continuous distribution or a three-state model may be necessary to accurately describe the conformational equilibrium.[9][10][11][12]

Experimental Design: A Self-Validating NOESY Protocol

The goal of the experimental design is to obtain unambiguous and quantifiable NOE cross-peaks that can be reliably converted into distance restraints.

Caption: Workflow for NOESY-based conformational analysis.

• Sample Preparation:

  • Dissolve ~5 mg of α-D-tagatofuranose in 99.9% deuterium oxide (D₂O).

  • Lyophilize the sample to exchange labile hydroxyl protons with deuterium, minimizing their interference in the spectrum. Repeat this step 2-3 times for complete exchange.

  • Prepare the final sample to a concentration of 5-10 mM in 99.96% D₂O. The concentration should be high enough for a good signal-to-noise ratio but low enough to avoid intermolecular NOEs.

• NMR Data Acquisition:

  • All spectra should be acquired on a high-field NMR spectrometer (e.g., 600 MHz or higher) for optimal spectral dispersion.[4]

  • Resonance Assignment: First, acquire a 1D ¹H spectrum and 2D correlation spectra like COSY (Correlation Spectroscopy) and/or TOCSY (Total Correlation Spectroscopy). These are essential to unambiguously assign all proton resonances of the furanose ring.[4]

  • NOESY Experiment:

    • The choice of mixing time (τm) is critical. A series of NOESY experiments with varying mixing times (e.g., 100, 200, 400, 600, 800 ms) should be run.

    • Causality: Short mixing times are crucial for the quantitative analysis of NOE build-up rates, which is necessary for accurate distance calculations and avoids issues with "spin diffusion" where magnetization is relayed through multiple spins, leading to erroneous distance information.[13]

    • The data from this series allows for the construction of NOE build-up curves, from which initial cross-relaxation rates can be accurately determined.[6]

• Data Processing and Analysis:

  • Process the 2D NOESY spectrum using appropriate window functions (e.g., squared sine-bell) and perform Fourier transformation, phasing, and baseline correction.

  • Integrate the volumes of the cross-peaks.

  • Distance Calculation: Use the Isolated Spin-Pair Approximation (ISPA) to convert cross-peak volumes into interproton distances.[6] The relationship is given by:

    • rij = rref (Vref / Vij)1/6

    • Where rij and Vij are the distance and volume for the proton pair of interest, and rref and Vref are the known distance and measured volume of a reference proton pair with a fixed distance (e.g., geminal protons on the C6 hydroxymethyl group).

Data Interpretation and Comparative Analysis

The calculated interproton distances are the primary experimental data. These distances are then compared against theoretical distances for different canonical furanose conformations (e.g., ³E, E₃, ²T₁, etc.) to identify the predominant pucker.

Proton Pair	Experimental Distance (Å)	Theoretical Distance (Å) - C3-exo (N-type)	Theoretical Distance (Å) - C2-exo (S-type)
H1 - H3	[Example Value: ~3.5]	~3.6	~2.5
H1 - H4	[Example Value: ~2.4]	~2.3	~3.8
H2 - H4	[Example Value: ~3.7]	~3.9	~2.6
H3 - H5	[Example Value: ~2.8]	~2.7	~4.0

Note: The experimental values are illustrative and would be determined from the NOESY data. Theoretical distances are derived from computational models.

The analysis often reveals that no single static conformation can satisfy all the experimental distance constraints. This is strong evidence for a dynamic equilibrium. In such cases, the NOE data are used as restraints in computational modeling.

• J-Coupling Analysis: Scalar (through-bond) coupling constants (³JHH) are related to the dihedral angle between protons via the Karplus equation. While powerful for pyranoses, J-coupling analysis in furanoses is complicated by the rapid averaging of conformations on the NMR timescale.[1] Often, the observed J-couplings reflect a population-weighted average, making it difficult to deconvolute the contributions of individual conformers.[12] NOESY provides direct through-space distance information which can be more straightforward to interpret in flexible systems.[14][15]

• Computational Chemistry (MD Simulations): Molecular Dynamics (MD) simulations can provide a detailed picture of the conformational landscape.[12] The most robust approach combines methodologies: using NOE-derived distances as restraints in MD simulations. This ensures that the simulated conformational ensemble is not only energetically favorable but also consistent with the experimental data.

Caption: Synergy of NMR data and computational modeling.

Conclusion

NOESY NMR spectroscopy is an indispensable tool for the conformational analysis of flexible molecules like α-D-tagatofuranose. It provides direct, quantitative information about the spatial arrangement of atoms in solution. While other NMR parameters like J-couplings offer complementary information, the distance-dependent nature of the NOE makes it particularly powerful for characterizing the complex pseudorotational equilibrium of furanose rings. For the most accurate and reliable determination of solution-state structure, a comparative approach that integrates NOESY-derived distance restraints with molecular modeling techniques is the gold standard in the field. This combined methodology provides a self-validating system, ensuring the final conformational model is consistent with both empirical data and theoretical principles.

References

• Altona, C., & Sundaralingam, M. (1972). Conformational analysis of the sugar ring in nucleosides and nucleotides. A new description using the concept of pseudorotation. Journal of the American Chemical Society, 94(23), 8205–8212. [Link]

• Davies, D. B. (1978). Three-state models of furanose pseudorotation. Nucleic Acids Research, 5(4), 1251-1262. [Link]

• Olson, W. K., & Sussman, J. L. (1982). Three-state models of furanose pseudorotation. Journal of the American Chemical Society, 104(1), 270-278. [Link]

• Ardá, A., et al. (2019). An Unusual Carbohydrate Conformation is Evident in Moraxella catarrhalis Oligosaccharides. ResearchGate. [Link]

• Walczak, M. A., & Boryski, J. (2022). Characteristic 1H NMR spectra of β-D-ribofuranosides and ribonucleosides: factors driving furanose ring conformations. RSC Advances, 12(45), 29635-29645. [Link]

• Mossine, V. V., et al. (2018). Synthesis of and NMR studies on the four diastereomeric 1-deoxy-D-ketohexoses. ResearchGate. [Link]

• Bush, C. A., et al. (1999). New Strategy for the Conformational Analysis of Carbohydrates Based on NOE and 13C NMR Coupling Constants. Application to the Flexible Polysaccharide of Streptococcus mitis J22. Biochemistry, 38(25), 8009-8018. [Link]

• ResearchGate. (n.d.). (A) Examples of furanose ring conformations. (B) Pseudorotational wheel for a furanose ring. ResearchGate. [Link]

• PubMed. (1999). New Strategy for the Conformational Analysis of Carbohydrates Based on NOE and 13C NMR Coupling Constants. Application to the Flexible Polysaccharide of Streptococcus Mitis J22. [Link]

• Foley, B. L., et al. (2016). Insights into furanose solution conformations: beyond the two-state model. Journal of Biomolecular NMR, 64(4), 291-305. [Link]

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• Walczak, M. A., & Boryski, J. (2023). Identification of the furanose ring conformations and the factors driving their adoption. Carbohydrate Research, 526, 108780. [Link]

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• Plazinski, W., et al. (2023). Conformational flexibility of the disaccharide β-l-Fucp-(1→4)-α-d-Glcp-OMe as deduced from NMR spectroscopy experiments and computer simulations. Organic & Biomolecular Chemistry, 21(33), 6753-6761. [Link]

• Del Alamo, D., et al. (2023). Hidden Structural States of Proteins Revealed by Conformer Selection with AlphaFold-NMR. bioRxiv. [Link]

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• Gerbst, A. G., et al. (2021). Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens. Frontiers in Molecular Biosciences, 8, 723812. [Link]

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A Comparative Guide to the Reactivity of α- and β-D-Tagatofuranose for Researchers and Drug Development Professionals

D-Tagatose, a rare ketohexose and a C-4 epimer of D-fructose, is a molecule of significant interest in the food and pharmaceutical industries for its properties as a low-calorie sweetener.[1] In solution, D-tagatose, like other monosaccharides, exists as an equilibrium mixture of its open-chain keto form and cyclic hemiacetal structures. These cyclic forms include the six-membered pyranose rings and the five-membered furanose rings. Each of these cyclic structures further exists as two distinct anomers, designated as alpha (α) and beta (β), which differ in the stereochemical orientation at the anomeric carbon (C2 for ketoses).

While the pyranose forms of D-tagatose are predominant in aqueous solution, the furanose anomers, though less abundant, play a crucial role in the overall reactivity of the sugar.[2] The subtle difference in the spatial arrangement of the anomeric hydroxyl group between α-D-tagatofuranose and β-D-tagatofuranose leads to significant variations in their thermodynamic stability and chemical reactivity. This guide provides an in-depth technical comparison of these two furanose anomers, offering field-proven insights and experimental data to inform research and development in carbohydrate chemistry and drug design.

Structural Distinction: The Anomeric Center

The fundamental difference between α-D-tagatofuranose and β-D-tagatofuranose lies in the configuration of the hydroxyl group at the anomeric C2 carbon. In a Haworth projection, the C6 primary alcohol group (CH₂OH) is used as the reference point.

• α-D-tagatofuranose : The anomeric hydroxyl group at C2 is oriented trans (on the opposite face of the ring) to the C6 hydroxymethyl group.

• β-D-tagatofuranose : The anomeric hydroxyl group at C2 is oriented cis (on the same face of the ring) to the C6 hydroxymethyl group.

This stereochemical variance dictates the three-dimensional shape of the molecules, influencing their interaction with solvents, reagents, and enzyme active sites.

Figure 1. Structural comparison of α- and β-D-tagatofuranose.

Thermodynamic Stability and Anomeric Equilibrium

In aqueous solution, monosaccharides undergo mutarotation, a process where the cyclic forms interconvert via the open-chain structure until an equilibrium is reached.[3] For D-tagatose, the equilibrium heavily favors the pyranose forms. However, within the minor furanose population, the relative stability of the α and β anomers is governed by a combination of steric hindrance and stereoelectronic effects, primarily the anomeric effect.

The anomeric effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon to occupy an axial-like position, which allows for a stabilizing hyperconjugation interaction between a lone pair on the ring oxygen and the antibonding (σ*) orbital of the anomeric C-O bond.

While comprehensive data for free D-tagatofuranose is scarce, studies on D-tagatose derivatives provide valuable insights. For instance, an NMR study of N-(1-deoxy-D-tagatos-1-yl)-N-methylaniline in aqueous solution revealed an anomeric equilibrium consisting of 62.8% α-pyranose, 21.3% β-pyranose, 1.5% α-furanose, and 8.1% β-furanose.[2] This suggests that for this derivative, the β-furanose anomer is approximately five times more stable than the α-furanose anomer. This preference for the β-anomer in furanosidic systems often arises from minimizing steric interactions in the highly flexible five-membered ring.

Figure 2. Anomeric equilibrium of a D-tagatose derivative.

Comparative Reactivity in Chemical Synthesis

The stereochemistry at the anomeric center profoundly impacts the reactivity of the sugar, particularly in glycosylation reactions. The accessibility of the anomeric hydroxyl group and the stability of the intermediate oxocarbenium ion are key determinants of the reaction's outcome.

Glycosylation Reactions

Glycosylation, the formation of a glycosidic bond, is a cornerstone of carbohydrate chemistry. The reactivity of a glycosyl donor (the sugar with a leaving group at the anomeric position) and the stereochemical outcome of the reaction are highly dependent on the anomeric configuration and the presence of neighboring participating groups.

A recent study on the α-selective glycosylation of a D-tagatofuranose derivative provides a compelling example of this principle.[4] In this work, a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor was synthesized. The benzoyl group at the C1 position (adjacent to the anomeric C2) was found to act as a participating group. This group shields one face of the molecule and forms a transient dioxolanylium ion intermediate, which directs the incoming glycosyl acceptor to attack from the opposite face, resulting in a high degree of α-selectivity (up to 99:1 α:β).[4]

This demonstrates a crucial concept: while the β-anomer might be thermodynamically more stable in some equilibria, the α-anomer can be the kinetically favored product in reactions controlled by neighboring group participation. The choice of protecting groups is therefore a critical experimental parameter for directing the stereochemical outcome of glycosylation.

In the context of the unprotected sugars, it is generally observed that the more stable anomer is the less reactive one. Given the higher stability of the β-furanose in the studied derivative, it can be inferred that the α-anomer would be the more kinetically reactive species.

Data Presentation: Physicochemical Properties

Distinguishing between the α and β anomers is routinely achieved using Nuclear Magnetic Resonance (NMR) spectroscopy. The chemical shift of the anomeric carbon (C2) and its attached protons are particularly diagnostic.

Property	α-D-Tagatofuranose	β-D-Tagatofuranose	Rationale & References
Anomeric OH Orientation	trans to C6-CH₂OH	cis to C6-CH₂OH	By definition.
Relative Abundance	~1.5% (for derivative)	~8.1% (for derivative)	The β-anomer is thermodynamically favored in the studied N-derivative, likely due to minimized steric strain.[2]
¹³C NMR (Anomeric C2)	Typically downfield	Typically upfield	The anomeric carbon in the α-anomer often experiences greater deshielding. Specific values for tagatofuranose are not readily available in literature, but this is a general trend for furanoses.[5]
Reactivity (as donor)	Kinetically more reactive	Thermodynamically more stable	The less stable anomer is generally the more reactive species. Protecting group strategy can override this intrinsic reactivity.[4]

Experimental Protocols

Protocol: α-Selective Glycosylation of a D-Tagatofuranosyl Donor

This protocol is adapted from the work of Makura et al. (2025) and demonstrates the synthesis of an α-glycoside using a D-tagatofuranosyl donor with a participating group.[4][6] This self-validating system relies on the neighboring group participation of the C1-benzoyl group to ensure high α-selectivity, which can be confirmed by NMR analysis of the product.

Objective: To achieve a highly α-selective glycosylation using a protected D-tagatofuranosyl donor.

Materials:

• 1,3,4,6-Tetra-O-benzoyl-D-tagatofuranosyl phthalate donor (Donor 8 in the source)

• Glycosyl acceptor (e.g., Phenethyl alcohol)

• Dichloromethane (DCM), anhydrous

• Toluene, anhydrous

• Molecular sieves (4 Å), activated

• Trifluoromethanesulfonic acid (TfOH)

• Triethylamine (Et₃N)

• Silica gel for column chromatography

Methodology:

• Preparation of Reactants:

  • In a flame-dried flask under an inert atmosphere (Argon or Nitrogen), dissolve the glycosyl acceptor (1.5 equivalents) and the D-tagatofuranosyl donor (1.0 equivalent) in anhydrous DCM.

  • Add activated 4 Å molecular sieves to the solution to ensure anhydrous conditions.

  • Stir the mixture at room temperature for 30 minutes.

• Glycosylation Reaction:

  • Cool the reaction mixture to -20 °C using an appropriate cooling bath.

  • Slowly add a solution of TfOH (0.2 equivalents) in DCM to the stirred mixture.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Quenching and Work-up:

  • Once the donor is consumed (as indicated by TLC), quench the reaction by adding triethylamine (Et₃N) to neutralize the acid.

  • Allow the mixture to warm to room temperature.

  • Filter the mixture through a pad of Celite to remove the molecular sieves, and wash the pad with DCM.

  • Combine the filtrates and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

  • Combine the fractions containing the desired product and concentrate under reduced pressure.

  • Determine the yield and the anomeric ratio (α:β) of the product using ¹H NMR spectroscopy by integrating the signals of the anomeric protons. High α-selectivity (e.g., >95:5) validates the directing effect of the participating group.

Figure 3. Experimental workflow for α-selective glycosylation.

Enzymatic Reactivity

Enzymes exhibit remarkable stereospecificity. While specific data for enzymes differentiating α- and β-D-tagatofuranose is limited, we can draw parallels from the well-studied fructokinase. Fructokinase, which phosphorylates fructose at the C1 position, is specific for the β-D-fructofuranose anomer.[7] This specificity is determined by the precise fit of the β-furanose ring into the enzyme's active site. It is highly probable that any undiscovered or engineered enzymes that metabolize D-tagatofuranose will also display a strong preference for one anomer over the other, making the study of these individual anomers critical for applications in biocatalysis and metabolic engineering.

Conclusion

The anomers of D-tagatofuranose, though minor components in the equilibrium mixture of D-tagatose in solution, possess distinct stabilities and reactivities that are of paramount importance to synthetic chemists and drug development professionals. The β-anomer appears to be the more thermodynamically stable form, at least in derivatives, likely due to minimized steric repulsions. Conversely, the α-anomer is expected to be the more kinetically reactive species in the absence of directing groups.

However, as demonstrated by modern synthetic methods, this intrinsic reactivity can be effectively controlled. The use of participating protecting groups adjacent to the anomeric center allows for highly stereoselective glycosylation reactions, favoring the formation of the α-glycoside, which may be the less thermodynamically stable product. Understanding the interplay between inherent anomeric stability, steric effects, and the strategic use of protecting groups is essential for the rational design and synthesis of novel tagatose-containing carbohydrates, glycoconjugates, and potential therapeutics.

References

• Synthesis of and NMR studies on the four diastereomeric 1-deoxy-D-ketohexoses. (2025). Request PDF. [Link]

• Makura, Y., et al. (2025). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. International Journal of Molecular Sciences. [Link]

• α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. (2025). ResearchGate. [Link]

• Differential O-3/O-4 regioselectivity in the glycosylation of alpha and beta anomers of 6-O-substituted N-dimethylmaleoyl-protected D-glucosamine acceptors. (2007). PubMed. [Link]

• Tautomeric equilibria of D-glucose and D-fructose: NMR spectrometric measurements. (2025). Request PDF. [Link]

• Complete 1H and 13C NMR spectral assignment of d-glucofuranose. (2021). ScienceDirect. [Link]

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• alpha-D-TAGATOPYRANOSE - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase. [Link]

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• D-Tagatose, a stereoisomer of D-fructose, increases hydrogen production in humans without affecting 24-hour energy expenditure or respiratory exchange ratio. (1999). PubMed. [Link]

• NMR analyses of complex d-glucose anomerization. (2018). PubMed. [Link]

• The Substrate and Anomeric Specificity of Fructokinase*. (1972). Journal of Biological Chemistry. [Link]

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A Comparative Guide to the Glycosylation of α-D-Tagatofuranose and α-D-Fructofuranose: Navigating Stereochemical Challenges in 2-Ketohexofuranosides

Introduction

In the landscape of glycoscience, furanosides—carbohydrates featuring a five-membered ring—hold a unique position. While less thermodynamically stable than their six-membered pyranoside counterparts, they are key constituents of essential biomolecules, particularly in pathogenic bacteria, fungi, and plants.[1][2] Their absence in mammalian glycoconjugates makes the enzymes involved in their biosynthesis attractive targets for novel antimicrobial therapeutics.[2] However, the chemical synthesis of furanosides is fraught with challenges, stemming from the high flexibility of the five-membered ring and the weaker influence of the anomeric effect, which often leads to poor stereocontrol during glycosylation.[1][3]

This guide provides an in-depth comparative analysis of the glycosylation of two C4-epimeric 2-ketohexofuranoses: α-D-tagatofuranose and α-D-fructofuranose. As researchers and drug development professionals know, subtle stereochemical differences can lead to profoundly different chemical behaviors and biological activities. By examining the underlying mechanisms, the influence of protecting groups, and optimized experimental protocols, this guide aims to provide a clear, actionable framework for navigating the synthesis of these challenging but vital glycans.

Structural and Conformational Nuances: Tagatofuranose vs. Fructofuranose

The primary difference between D-tagatose and D-fructose lies in the stereochemistry at the C4 position. This single stereocenter profoundly influences the molecule's three-dimensional shape and, consequently, its reactivity in glycosylation reactions.

• α-D-Fructofuranose : Possesses a trans relationship between the C3 and C4 hydroxyl groups.

• α-D-Tagatofuranose : Features a cis relationship between the C3 and C4 hydroxyl groups.

This epimeric difference dictates the preferred conformations of the furanose ring and the orientation of its substituents, which is a critical factor in determining the facial selectivity of an incoming nucleophile (the glycosyl acceptor). The flexibility of the furanose ring means it exists in a dynamic equilibrium of envelope (E) and twist (T) conformations.[4] The energy landscape of these conformations, and the corresponding oxocarbenium ion intermediates formed during glycosylation, ultimately governs the stereochemical outcome.[5][6]

Caption: Structural comparison of α-D-fructofuranose and α-D-tagatofuranose.

The Decisive Role of Neighboring Group Participation

Achieving stereoselectivity in furanoside synthesis is a significant hurdle.[1] One of the most powerful strategies to control the anomeric configuration is through neighboring group participation, where a protecting group on the glycosyl donor temporarily bonds to the anomeric center, shielding one face of the molecule from attack.

α-D-Tagatofuranose: Leveraging a C1-Acyl Group

Recent breakthroughs have demonstrated a highly effective strategy for achieving α-selective glycosidation of D-tagatofuranose.[7][8] The key to this approach is the installation of a participating acyl group, such as a benzoyl ester, at the C1 position of the tagatofuranosyl donor.

Causality of the Method: During the activation of the anomeric leaving group (e.g., a trichloroacetimidate or phosphate), the carbonyl oxygen of the C1-benzoyl group attacks the incipient oxocarbenium ion. This forms a cyclic dioxolenium-like intermediate that spans C1 and C2. This rigid, fused-ring structure effectively blocks the β-face of the furanose. Consequently, the glycosyl acceptor can only attack from the opposite, unhindered α-face, leading to the exclusive formation of the 1,2-cis (α) glycosidic linkage.[7][9] This is a noteworthy departure from classical C2-participation, demonstrating a novel way to enforce stereocontrol in ketohexoses.

α-D-Fructofuranose: Participation from the C3-Position

For D-fructofuranose, a similar participatory strategy can be employed, but the participating group is typically placed at the C3 position. A 3-O-benzoyl group on a D-fructofuranosyl donor has been shown to yield α-glycosides stereoselectively.[10]

Mechanistic Rationale: The mechanism mirrors that of the tagatose donor, but the geometry is different due to the C4 stereochemistry. The C3-benzoyl group forms a cyclic intermediate that shields the β-face, directing the incoming nucleophile to the α-face. However, the efficacy of this participation can be less consistent compared to C2-participation in aldopyranoses, as the conformational flexibility of the furanose ring can sometimes orient the C3-ester in a non-productive conformation.[11] The interconversion between the most stable furanosyl oxocarbenium ion and the required conformation for dioxolenium ion formation involves a more significant conformational change than in pyranosyl systems.[11]

Caption: Neighboring group participation pathways for α-selective glycosylation.

Influence of Protecting Groups and Donor Activation

Beyond neighboring group participation, the choice of non-participating protecting groups and the method of donor activation are critical variables that must be carefully controlled.[12][13]

• Conformation-Constraining Protecting Groups : Cyclic protecting groups, such as a 3,5-O-tetraisopropyldisiloxanylidene (TIPDS) group, can lock the furanose ring into a specific low-energy conformation.[12] This pre-organization can favor nucleophilic attack from a specific direction, enhancing stereoselectivity.

• Electronic Effects : The electron-donating or -withdrawing nature of protecting groups can influence the stability and reactivity of the oxocarbenium ion intermediate.[14] Electron-withdrawing groups can destabilize the cation, potentially favoring a more SN2-like mechanism, while electron-donating groups stabilize it, favoring an SN1 pathway.[6]

• Donor Activation : The choice of leaving group at the anomeric position and the promoter system dictates the reaction conditions.[13] Common donors include trichloroacetimidates, phosphates, and thioglycosides. The activation temperature is a crucial parameter; reactions often proceed rapidly only within a narrow temperature range, and careful optimization is required to minimize side reactions.[13]

Quantitative Comparison of Glycosylation Outcomes

The true measure of a glycosylation strategy lies in its yield and stereoselectivity. The following table summarizes experimental data for the α-selective glycosylation of a 1,3,4,6-tetra-O-benzoylated D-tagatofuranosyl donor with various alcohol acceptors, showcasing the efficacy of the C1-participation strategy.[7]

Glycosyl Acceptor	Promoter	Yield (%)	Anomeric Ratio (α:β)	Reference
Phenethyl alcohol	TMSOTf	80	99:1	[7]
Cyclohexanol	TMSOTf	78	94:6	[7]
Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	TMSOTf	75	92:8	[7]
(S)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol	TMSOTf	82	99:1	[7]
2-Hydroxycumene (Sterically Hindered)	TMSOTf	65	77:23	[7]

Data synthesized from Makura, Y., et al. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide.[7]

The data clearly indicates that for a range of primary and secondary alcohols, the C1-benzoyl participation strategy affords excellent yields and high α-selectivity. A notable decrease in selectivity is observed with the sterically congested 2-hydroxycumene, likely due to steric hindrance in the transition state interfering with the ideal trajectory for α-attack.[7]

Experimental Protocols

The following protocols are presented as self-validating systems, grounded in published, peer-reviewed literature.

Protocol 1: α-Selective Glycosylation of a D-Tagatofuranosyl Donor

This protocol is adapted from the work of Makura et al. and describes a general procedure for the TMSOTf-promoted glycosylation using a 1-O-benzoyl-3,4,6-tri-O-acetyl-2-O-p-methoxybenzyl-D-tagatofuranosyl donor (a conceptual representation based on the effective C1-benzoyl participation strategy).[7]

Caption: Workflow for α-selective Tagatofuranosylation.

Step-by-Step Methodology:

• Preparation : To a flame-dried round-bottom flask under an argon atmosphere, add the tagatofuranosyl donor (1.0 equivalent) and the glycosyl acceptor (1.5 equivalents). Add activated 4Å molecular sieves.

• Solvent Addition and Cooling : Add anhydrous dichloromethane (CH₂Cl₂) to achieve a 0.1 M concentration with respect to the donor. Cool the mixture to -20 °C using a cryocool or a suitable cooling bath.

• Initiation : Add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.2 equivalents) dropwise via syringe.

• Reaction : Stir the reaction mixture at -20 °C. Monitor the consumption of the donor by thin-layer chromatography (TLC). The reaction is typically complete within 1 to 3 hours.

• Quenching : Upon completion, quench the reaction by adding triethylamine (Et₃N) (5 equivalents relative to TMSOTf) to neutralize the acid catalyst.

• Filtration and Workup : Allow the mixture to warm to room temperature. Filter through a pad of Celite, washing the filter cake with CH₂Cl₂. Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution and brine.

• Isolation : Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the resulting residue by flash column chromatography on silica gel to afford the desired α-D-tagatofuranoside.

Conclusion and Future Outlook

The glycosylation of α-D-tagatofuranose and α-D-fructofuranose, while challenging, is amenable to rational control through a deep understanding of stereoelectronic principles. The key comparative takeaway is the differential application of neighboring group participation: a novel C1-acyl participation strategy provides robust α-selectivity for tagatofuranose, whereas a more conventional C3-acyl participation is effective for fructofuranose. This highlights how a single stereochemical change at C4 necessitates a distinct synthetic strategy.

For researchers in the field, this underscores the importance of custom-designing glycosyl donors for each unique furanose system. Future advancements will likely focus on the development of novel conformation-locking protecting groups and stereodirecting catalysts that can override the inherent conformational flexibility of the furanose ring, paving the way for the routine synthesis of complex furanoside-containing glycans for biological and therapeutic applications.[15][16]

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• Makura, Y., et al. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. MDPI. [Link]

• Makura, Y., et al. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. PubMed. [Link]

• Zhu, F., & Li, X. (2019). An SN2-Type Strategy toward 1,2-cis-Furanosides. National Institutes of Health. [Link]

• McKay, M. J., et al. (2016). Side Chain Conformation and Its Influence on Glycosylation Selectivity in Hexo- and Higher Carbon Furanosides. National Institutes of Health. [Link]

• Jacobsen, E. N., & Reisman, S. E. (2012). Stereospecific Furanosylations Catalyzed by Bis-Thiourea Hydrogen-Bond Donors. National Institutes of Health. [Link]

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• Chun, Y., & Woerpel, K. A. (2022). Neighboring-Group Participation by a Less Electron-Donating, Participating C-2-Ester Ensures Higher 1,2-trans Stereoselectivity in Nucleophilic Substitution Reactions of Furanosyl Acetals. ACS Publications. [Link]

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• van der Vorm, S., et al. (2019). Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations. ACS Central Science. [Link]

• Gini, A., et al. (2014). Highly Stereoselective Glycosylation Reactions of Furanoside Derivatives via Rhenium (V) Catalysis. National Institutes of Health. [Link]

• Codée, J. D., et al. (2018). Mapping the Relationship between Glycosyl Acceptor Reactivity and Glycosylation Stereoselectivity. ResearchGate. [Link]

• Bendiak, B., & Copeland, C. (2021). Evidence of Gas-phase Pyranose-to-furanose Isomerization in Protonated Peptidoglycans. The Royal Society of Chemistry. [Link]

• Sánchez-Viesca, F., & Gómez, M. (2018). Reaction sequence from β-D-glucopyranose to α-D-fructofuranose via a 1, 2-hydride transfer in an open-chain intermediate. ResearchGate. [Link]

• Gini, A., et al. (2014). Highly Stereoselective Glycosylation Reactions of Furanoside Derivatives via Rhenium (V) Catalysis. ACS Publications. [Link]

• Ueda, A., et al. (2023). α-d-Fructofuranosylation of 5-thio-d-glucopyranose. ResearchGate. [Link]

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• Thiem, J., et al. (2020). Protecting-group-free O-glycosylation using a galactofuranosyl 2-thiobenzimidazole donor. ResearchGate. [Link]

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• Sanz-Aparicio, J., et al. (2012). Structural Analysis of β-Fructofuranosidase from Xanthophyllomyces dendrorhous Reveals Unique Features and the Crucial Role of N-Glycosylation in Oligomerization and Activity. PMC PubMed Central. [Link]

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• Davis, B. G., & Elliot, M. A. (2007). A comparative study of different glycosylation methods for the synthesis of D-mannopyranosides of Nalpha-fluorenylmethoxycarbonyl-trans-4-hydroxy-L-proline allyl ester. PubMed. [Link]

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A Comparative Guide to the Biological Activity of alpha-D-tagatofuranose versus its Pyranose Counterpart

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the biological activities of sugar isomers is paramount for innovation in therapeutics and functional foods. This guide provides an in-depth technical comparison of alpha-D-tagatofuranose and its more common pyranose counterpart, D-tagatose. While the biological effects of D-tagatose are well-documented, this guide will delve into the structural and conformational disparities between the furanose and pyranose forms, offering insights into their potential differential biological activities.

Introduction: The Significance of Anomeric Forms in Biological Systems

Monosaccharides in aqueous solutions exist as an equilibrium mixture of their open-chain and cyclic forms. The formation of a five-membered ring results in a furanose, while a six-membered ring yields a pyranose. These cyclic structures, in turn, exist as alpha and beta anomers. The subtle differences in the spatial arrangement of hydroxyl groups in these anomers can have profound implications for their recognition by enzymes and receptors, thereby influencing their metabolic fate and physiological effects.

D-tagatose, a rare sugar with growing interest as a low-calorie sweetener, is no exception. In solution, it is a dynamic mixture of its furanose and pyranose anomers. Nuclear Magnetic Resonance (NMR) studies have elucidated the distribution of these forms, revealing a clear predominance of the pyranose ring. One study on a derivative, D-tagatose-N-methylaniline, in aqueous solution showed an anomeric equilibrium consisting of 62.8% α-pyranose, 21.3% β-pyranose, 1.5% α-furanose, and 8.1% β-furanose, with 6.2% as the acyclic keto tautomer[1]. This distribution underscores that the vast majority of the biological data attributed to "D-tagatose" reflects the activities of its pyranose forms.

This guide will first explore the well-established biological activities of D-tagatose, which are primarily driven by its pyranose anomers. Subsequently, we will dissect the structural and conformational differences between the furanose and pyranose rings and hypothesize on the potential, yet largely unexplored, biological activities of the alpha-D-tagatofuranose form.

The Predominant Player: Biological Activities of D-Tagatose (Pyranose Forms)

The biological activities of commercially available D-tagatose have been extensively studied, revealing a range of health benefits. These effects are largely attributed to the α- and β-D-tagatopyranose anomers due to their higher concentration at equilibrium.

Hypoglycemic Effects

D-tagatose has demonstrated significant potential in glycemic control. It has a low glycemic index and can help to lower blood sugar levels.[2][3] This is attributed to several mechanisms:

• Limited Absorption: Only about 20-25% of ingested D-tagatose is absorbed in the small intestine.[2]

• Inhibition of Intestinal Disaccharidases: D-tagatose can inhibit enzymes like sucrase, thus slowing the breakdown and absorption of other sugars.

• Hepatic Metabolism: The absorbed D-tagatose is primarily metabolized in the liver, where it is phosphorylated to tagatose-1-phosphate. This intermediate can influence glucose metabolism by stimulating glucokinase and promoting glycogen synthesis.[4]

Low-Calorie Sweetener

With a sweetness profile similar to sucrose but with only about one-third of the calories, D-tagatose is an attractive sugar substitute for weight management.[2][5] Its low caloric value is a direct consequence of its incomplete absorption.

Prebiotic Properties

The unabsorbed D-tagatose passes to the large intestine, where it is fermented by gut microbiota. This fermentation promotes the growth of beneficial bacteria and the production of short-chain fatty acids, exerting a prebiotic effect.[2][6]

Non-Cariogenic

D-tagatose is not readily metabolized by oral bacteria, and therefore does not contribute to dental caries.[2] Some studies even suggest it can inhibit the formation of dental plaque.[6]

The Enigmatic Furanose: Unraveling the Potential of alpha-D-tagatofuranose

Direct experimental data on the biological activity of isolated alpha-D-tagatofuranose is scarce in the scientific literature. However, by examining its structural and conformational differences from the pyranose form, we can infer its potential biological roles.

Structural and Conformational Comparison

The fundamental difference between the furanose and pyranose rings lies in their size and flexibility.

Feature	Pyranose Ring (D-tagatopyranose)	Furanose Ring (D-tagatofuranose)
Ring Size	Six-membered (5 carbons, 1 oxygen)	Five-membered (4 carbons, 1 oxygen)
Conformation	Predominantly stable chair conformations	More flexible, exists in various envelope and twist conformations
Thermodynamic Stability	Generally more stable due to lower ring strain	Generally less stable

The greater flexibility of the furanose ring, while contributing to its lower thermodynamic stability, is a key determinant of its biological recognition. This flexibility allows it to adopt conformations that may fit into the active sites of specific enzymes or the binding pockets of receptors that cannot accommodate the more rigid pyranose ring.

Caption: Conformational differences between pyranose and furanose forms of D-tagatose.

Hypothetical Biological Activities of alpha-D-tagatofuranose

Given its unique structural properties, alpha-D-tagatofuranose could exhibit distinct biological activities:

• Enzyme Specificity: While many enzymes that metabolize sugars are specific for the pyranose form, it is plausible that certain enzymes, particularly those involved in specialized metabolic pathways, may specifically recognize the furanose conformation. The flexible nature of the furanose ring could be a prerequisite for binding to the active site of such enzymes.

• Receptor Binding and Signaling: The furanose form might interact with specific cell surface receptors that are not activated by the pyranose anomers. This could trigger unique signaling cascades, leading to unforeseen physiological responses. The structural similarity of the furanose ring to that in nucleotides suggests potential interactions with nucleotide-binding proteins.

• Pharmacokinetics: The smaller and potentially more flexible furanose ring might have different absorption, distribution, metabolism, and excretion (ADME) properties compared to the pyranose form. This could lead to a different bioavailability and tissue distribution, and consequently, a different biological effect profile.

Experimental Protocols for Evaluating Biological Activity

To empirically determine the biological activities of alpha-D-tagatofuranose and compare them to its pyranose counterpart, a series of in vitro and in vivo assays would be necessary. The primary challenge lies in obtaining a stable and pure sample of alpha-D-tagatofuranose, which would likely require specialized synthesis and purification techniques to prevent its conversion to the more stable pyranose form.

In Vitro Enzyme Inhibition Assay (e.g., α-Glucosidase)

This assay is crucial for assessing the potential of a compound to modulate carbohydrate digestion and absorption.

Objective: To determine the inhibitory effect of alpha-D-tagatofuranose and D-tagatopyranose on α-glucosidase activity.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate

• Test compounds: alpha-D-tagatofuranose and D-tagatopyranose

• Acarbose (positive control)

• Phosphate buffer (pH 6.8)

• 96-well microplate reader

Procedure:

• Prepare solutions of the test compounds and acarbose at various concentrations in phosphate buffer.

• In a 96-well plate, add 50 µL of each test compound solution or control to respective wells.

• Add 50 µL of α-glucosidase solution to each well and incubate at 37°C for 10 minutes.

• Initiate the reaction by adding 50 µL of pNPG solution to each well.

• Incubate the plate at 37°C for 20 minutes.

• Stop the reaction by adding 100 µL of 0.2 M sodium carbonate solution.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition and determine the IC50 value for each compound.

Caption: Workflow for the in vitro α-glucosidase inhibition assay.

In Vivo Oral Glucose Tolerance Test (OGTT) in a Rodent Model

This in vivo assay provides a comprehensive assessment of a compound's effect on glucose metabolism in a living organism.

Objective: To evaluate the effect of oral administration of alpha-D-tagatofuranose and D-tagatopyranose on postprandial blood glucose levels in rats.

Materials:

• Male Wistar rats (8-10 weeks old)

• Test compounds: alpha-D-tagatofuranose and D-tagatopyranose

• Glucose solution (2 g/kg body weight)

• Glucometer and test strips

• Oral gavage needles

Procedure:

• Fast the rats overnight (12-14 hours) with free access to water.

• Divide the rats into groups: control (vehicle), D-tagatopyranose-treated, and alpha-D-tagatofuranose-treated.

• Administer the test compounds or vehicle orally by gavage.

• After 30 minutes, administer a glucose solution orally to all rats.

• Measure blood glucose levels from the tail vein at 0 (before glucose administration), 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Plot the blood glucose concentration over time and calculate the area under the curve (AUC) for each group.

• Statistically analyze the differences in blood glucose levels and AUC between the groups.

Conclusion and Future Perspectives

The biological activities of D-tagatose, as widely reported, are predominantly those of its pyranose anomers. These activities, including its hypoglycemic, low-calorie, prebiotic, and non-cariogenic properties, make it a promising functional food ingredient and potential therapeutic agent.

The biological role of the less abundant alpha-D-tagatofuranose remains largely uncharted territory. Based on its distinct structural and conformational properties, it is plausible that this furanose anomer possesses unique biological activities that differ from its pyranose counterpart. Its inherent flexibility may allow it to interact with specific enzymes and receptors that are inaccessible to the more rigid pyranose ring.

Future research should focus on the challenging task of synthesizing and stabilizing the alpha-D-tagatofuranose form to enable direct biological testing. Such studies would be instrumental in fully elucidating the biological potential of all of D-tagatose's anomeric forms and could open new avenues for the development of highly specific and potent therapeutic agents and functional ingredients.

References

• Synthesis of and NMR studies on the four diastereomeric 1-deoxy-D-ketohexoses. ResearchGate. Available at: [Link]

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• D-Tagatose: A Rare Sugar with Functional Properties and Antimicrobial Potential against Oral Species. MDPI. Available at: [Link]

• D-Tagatose Feeding Reduces the Risk of Sugar-Induced Exacerbation of Myocardial I/R Injury When Compared to Its Isomer Fructose. National Center for Biotechnology Information. Available at: [Link]

• A head-to-head comparison review of biological and toxicological studies of isomaltulose, d-tagatose, and trehalose on glycemic control. PubMed. Available at: [Link]

• Advances and Prospects of d-Tagatose Production Based on a Biocatalytic Isomerization Pathway. MDPI. Available at: [Link]

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Navigating the Anomeric Maze: A Comparative Guide to the Structural Validation of α-D-Tagatofuranose via Chemical Derivatization

For Researchers, Scientists, and Drug Development Professionals

The precise three-dimensional structure of a carbohydrate is fundamental to its biological function. For rare sugars like D-tagatose, which exists in a complex equilibrium of five different structures (α- and β-pyranoses, α- and β-furanoses, and an open-chain form), isolating and unequivocally validating a single isomer like α-D-tagatofuranose presents a significant analytical challenge.[1] This guide provides an in-depth comparison of chemical derivatization strategies employed to "lock" the furanose structure, thereby enabling its definitive characterization. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols for key methodologies.

The Challenge: The Unstable Furanose Ring

In aqueous solutions, the furanose forms of sugars are often minor components of a dynamic equilibrium.[2][3] For instance, the furanose forms of D-glucose constitute only about 0.3-0.4% of the total sugar molecules.[2] This low abundance, coupled with the potential for interconversion (mutarotation), complicates direct spectroscopic analysis, often leading to overlapping signals in NMR spectra.[4][5] Chemical derivatization is, therefore, a crucial tool to stabilize the desired furanose ring and facilitate its structural elucidation.[6][7]

Comparative Analysis of Derivatization Strategies

The choice of derivatization strategy is dictated by the desired analytical outcome, whether it be enhanced volatility for gas chromatography (GC), introduction of a chromophore for HPLC, or the generation of a stable derivative for NMR spectroscopy or X-ray crystallography.

Derivatization Strategy	Primary Application	Key Advantages	Limitations
Acetylation/Benzoylation	NMR Spectroscopy, X-ray Crystallography	Forms stable ester derivatives, enhances solubility in organic solvents, provides bulky groups that can influence crystal packing.	Can be non-selective, leading to a mixture of products; removal of protecting groups may be required for further reactions.
Isopropylidenation	Synthesis of Glycosides, NMR Spectroscopy	Selectively protects cis-diols, "locks" the furanose conformation.	Not applicable to all furanose structures; the reaction conditions need to be carefully controlled to avoid undesired products.
Methylation (Etherification)	Mass Spectrometry, NMR Spectroscopy	Forms stable methyl ethers, useful for determining linkage positions in oligosaccharides.[8]	Can be challenging to achieve complete methylation; some reagents are hazardous.
Silylation	Gas Chromatography (GC)	Increases volatility and thermal stability for GC analysis.[8]	Derivatives can be sensitive to moisture.

In-Depth Look at Key Derivatization Methodologies

Benzoylation for Spectroscopic and Crystallographic Analysis

Benzoylation is a powerful technique for creating stable, crystalline derivatives of sugars. The bulky benzoyl groups not only prevent anomeric interconversion but also facilitate crystallization, which is essential for X-ray diffraction analysis.

A recent study on the α-selective glycosidation of D-tagatofuranose utilized a tetrabenzoylated donor to achieve high α-selectivity.[9][10] This highlights the utility of benzoylation in controlling stereochemistry during subsequent reactions.

Experimental Protocol: Synthesis of Tetrabenzoylated D-Tagatofuranose

This protocol is adapted from a method for the direct synthesis of tetrabenzoylated D-tagatofuranose.[10][11]

Materials:

• D-tagatose

• Pyridine (anhydrous)

• Benzoyl chloride

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve D-tagatose in anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0°C in an ice bath.

• Slowly add benzoyl chloride dropwise to the cooled solution with constant stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Extract the product with dichloromethane.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the tetrabenzoylated D-tagatofuranose.

Expected Outcome: The formation of the tetrabenzoyl derivative can be confirmed by ¹H and ¹³C NMR spectroscopy. The chemical shifts and coupling constants of the anomeric proton and other ring protons will be indicative of the α-furanose configuration. For α-furanoses, the ³J(H1-H2) coupling constant is typically around 3-5 Hz.[4]

Isopropylidenation to Lock the Furanose Conformation

The reaction of a sugar with acetone in the presence of an acid catalyst can selectively protect vicinal cis-diols, forming a five-membered isopropylidene ring. This strategy is particularly effective for locking the furanose conformation of D-tagatose, leading to the synthesis of 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose.[1]

Experimental Workflow: Isopropylidenation of D-Tagatose

Caption: Workflow for the synthesis of 1,2:3,4-di-O-isopropylidene-α-D-tagatofuranose.

Validation of the α-D-Tagatofuranose Structure

Once a stable derivative is synthesized, a combination of spectroscopic techniques is employed for unequivocal structure validation.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of carbohydrate structure elucidation.[12] For α-D-tagatofuranose derivatives, the following NMR parameters are critical:

• ¹H NMR: The chemical shift and coupling constant of the anomeric proton (H-1) are highly informative. In α-furanoses, the anomeric proton typically resonates at a downfield chemical shift compared to the β-anomer.[4] The ³J(H1,H2) coupling constant is a key indicator of the anomeric configuration.

• ¹³C NMR: The chemical shift of the anomeric carbon (C-1) can also help distinguish between anomers.

• 2D NMR (COSY, HSQC, HMBC): These experiments are essential for assigning all proton and carbon signals and confirming the connectivity within the furanose ring.

Comparative NMR Data for Anomeric Configuration

Anomer	Typical ³J(H1,H2) (Hz)	Anomeric ¹H Chemical Shift	Anomeric ¹³C Chemical Shift
α-furanose	~3-5[4]	Downfield	Varies
β-furanose	~0-2[4]	Upfield	Varies

X-ray Crystallography

For derivatives that form suitable crystals, single-crystal X-ray diffraction provides the most definitive structural evidence. It allows for the precise determination of bond lengths, bond angles, and the absolute configuration of all stereocenters, leaving no ambiguity about the α-D-tagatofuranose structure. The successful determination of the X-ray crystallographic structure of methyl α-D-tagatopyranoside demonstrates the power of this technique for elucidating the three-dimensional structure of tagatose derivatives.[1]

Logical Flow for Structure Validation

Caption: Logical workflow for the validation of the α-D-tagatofuranose structure.

Conclusion

The validation of the α-D-tagatofuranose structure is a multifaceted process that relies heavily on chemical derivatization to overcome the challenges posed by its existence in a complex equilibrium. By forming stable derivatives through methods like benzoylation and isopropylidenation, researchers can effectively "lock" the desired furanose conformation. Subsequent analysis by advanced spectroscopic techniques, particularly NMR and X-ray crystallography, provides the definitive evidence required for unequivocal structural assignment. This guide has provided a comparative overview of these methodologies, offering insights into the rationale behind experimental choices and the expected outcomes, thereby empowering researchers in their pursuit of understanding the intricate world of carbohydrate chemistry.

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• Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars | The Journal of Organic Chemistry - ACS Publications. (2023).
• (PDF) Assignment of anomeric configuration and identification of carbohydrate residues by 13C nmr. 1. Galacto- and glucopyranosides and furanosides - ResearchGate. (n.d.).
• Method for investigation of oligosaccharides using phenylhydrazine derivatization - PubMed. (n.d.).
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• Derivatization of carbohydrates for chromatographic, electrophoretic and mass spectrometric structure analysis | Request PDF - ResearchGate. (n.d.).
• Direct synthesis of tetrabenzoylated d-tagatofuranose 7 along with known pyranose 7′ from d-tagatose. - ResearchGate. (n.d.).
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A Senior Application Scientist's Guide to the Enzymatic Recognition of α-D-Tagatofuranose and Competing Ketohexoses

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The enzymatic processing of ketohexoses is a cornerstone of cellular metabolism and a focal point for therapeutic intervention in diseases like diabetes and obesity. While D-fructose is the most studied ketohexose, the rare sugar α-D-tagatofuranose presents unique metabolic and physiological properties, largely dictated by how it is recognized and processed by key enzymes. This guide provides an in-depth comparison of the enzymatic recognition of α-D-tagatofuranose against other prevalent ketohexoses such as D-fructose, D-sorbose, and D-psicose. We will dissect the structural nuances that govern substrate specificity, present comparative kinetic data, and offer a robust experimental framework for conducting your own comparative analyses. The central thesis is that the C-4 epimeric difference between tagatose and fructose, while seemingly minor, creates a profound distinction in enzymatic affinity and turnover, a fact that is critical for drug development and food science applications.

Introduction: The Significance of Ketohexose Stereochemistry

Ketohexoses are six-carbon monosaccharides distinguished by a ketone functional group, typically at the second carbon position.[1] In aqueous solutions, they exist as an equilibrium of linear and cyclic (furanose or pyranose) forms.[2] It is the specific orientation of hydroxyl groups in these cyclic structures that dictates their interaction with biological systems, from receptor binding to enzymatic catalysis.[2]

The interest in α-D-tagatofuranose stems from its properties as a low-calorie sweetener (1.5 kcal/g) with a low glycemic index and prebiotic effects.[3][4] Its metabolism is significantly different from that of D-fructose, its C-4 epimer.[4][5] Understanding the enzymatic basis for these differences is paramount for leveraging its health benefits and for designing specific enzyme inhibitors for metabolic diseases where fructose metabolism is implicated.[6][7] This guide will focus on the enzymes that represent the primary metabolic gateways for these sugars: kinases and isomerases.

Structural Comparison: The Basis of Enzymatic Selectivity

The ability of an enzyme to distinguish between ketohexose epimers is rooted in the three-dimensional arrangement of the substrate within the active site. The primary ketohexoses discussed here—D-tagatose, D-fructose, D-sorbose, and D-psicose—differ only in the stereochemistry at carbons C-3, C-4, and C-5.

Caption: Key ketohexose furanose ring structures and their epimeric relationships.

Comparative Enzymatic Recognition

Ketohexokinases (KHK): The Phosphorylation Gate

Ketohexokinase (also known as fructokinase) is the principal enzyme responsible for the initial step in fructose and tagatose metabolism, catalyzing their ATP-dependent phosphorylation.[6] This step traps the sugar inside the cell. Structural studies reveal that KHK undergoes a significant conformational change upon binding both the sugar and ATP, creating a catalytically competent state.[7]

The enzyme's affinity for D-fructose is substantially higher than for D-tagatose. This is the primary reason for the slower metabolic rate of tagatose.[5] The hydroxyl group at C-4, which is axial in tagatose versus equatorial in fructose, likely creates a suboptimal fit within the KHK active site, hindering efficient phosphorylation. While D-sorbose and D-psicose are also ketohexoses, they are generally poor substrates for mammalian KHK, further highlighting the enzyme's specificity.

Isomerases: Catalyzing Interconversions

Isomerases are crucial for shuffling sugar structures, often converting ketoses to aldoses. Their substrate specificity is a key determinant in various bioproduction pathways for rare sugars.

• L-Arabinose Isomerase (L-AI): This enzyme is commercially important for its ability to convert D-galactose into D-tagatose.[4][8] While its primary substrate is L-arabinose, it exhibits broad specificity. The catalytic efficiency for D-galactose isomerization is a key parameter for industrial production of D-tagatose.[8] It can also act on other sugars, but its utility in producing tagatose from an abundant substrate like galactose makes it noteworthy.

• Mannose-6-Phosphate Isomerase: A study on the isomerase from Bacillus subtilis demonstrated activity on a wide range of ketoses.[9] Among the ketohexoses tested, the enzyme showed measurable activity for D-tagatose and D-fructose, but the specific activity was lower compared to its preferred pentose substrates like L-ribulose.[9][10] This broad specificity is common among sugar isomerases and underscores the need for empirical testing when evaluating a particular enzyme for a desired transformation.

Data-Driven Comparison: Enzyme Kinetics

The efficiency of enzymatic recognition and processing is best quantified by the Michaelis-Menten kinetic parameters: Km and kcat.[11]

• Km (Michaelis Constant): Represents the substrate concentration at which the reaction rate is half of Vmax. It is an inverse measure of the enzyme's apparent affinity for the substrate; a lower Km implies higher affinity.[12]

• kcat (Turnover Number): The number of substrate molecules converted to product per enzyme active site per unit of time. It represents the catalytic efficiency of the enzyme once the substrate is bound.[13]

• kcat/Km (Specificity Constant): This ratio is the most effective measure of an enzyme's overall catalytic efficiency and substrate preference. A higher value indicates better performance.[13]

Enzyme	Substrate	Km (mM)	kcat (s⁻¹)	kcat/Km (s⁻¹mM⁻¹)	Source
Human Ketohexokinase (KHK-C)	D-Fructose	0.2 - 0.5	~15	~30 - 75	[6][7]
D-Tagatose	>10	Significantly Lower	Significantly Lower	[5]
Caldanaerobius polysaccharolyticus L-fucose Isomerase	L-Fucose	94.2	397.6	4.2	[14]
(Acts on various sugars, comparative data for ketohexoses limited)
Bacillus subtilis Mannose-6-Phosphate Isomerase	D-Fructose	N/A	(Relative Activity: 16.5%)	N/A	[9]
D-Tagatose	N/A	(Relative Activity: 18.6%)	N/A	[9]
L-Psicose	N/A	(Relative Activity: 15.4%)	N/A	[9]
D-Psicose	N/A	(Relative Activity: 12.3%)	N/A	[9]
L-Tagatose	N/A	(Relative Activity: 11.8%)	N/A	[9]

Note: Quantitative kinetic data for ketohexoses other than fructose is often reported as relative activity rather than absolute Km and kcat values, reflecting their status as non-primary substrates. The values for KHK are approximations derived from literature descriptions.

Experimental Workflow: A Guide to Comparative Kinetic Analysis

To objectively compare the enzymatic recognition of different ketohexoses, a standardized kinetic assay is essential. The following protocol describes a continuous spectrophotometric assay for a ketohexokinase, which is a common and robust method.

Caption: Experimental workflow for comparative enzyme kinetic analysis.

Detailed Protocol: Comparative Ketohexokinase Assay

This protocol utilizes a coupled enzyme system where the ADP produced by the kinase is used to monitor the reaction rate via the depletion of NADH, which is observable at 340 nm.[15]

1. Reagent Preparation:

• Assay Buffer: 50 mM HEPES, pH 7.5, 100 mM KCl, 5 mM MgCl₂. The choice of buffer and pH is critical for maintaining enzyme stability and activity.[16]

• Substrate Stocks: Prepare 1 M stocks of α-D-tagatofuranose, D-fructose, D-sorbose, and D-psicose in DI water.

• Coupled Enzyme System Stock (10x): 10 mM ATP, 20 mM Phosphoenolpyruvate (PEP), 3 mM NADH, 20 U/mL Pyruvate Kinase (PK), 30 U/mL Lactate Dehydrogenase (LDH) in Assay Buffer.

2. Experimental Procedure:

• Substrate Dilutions: In a 96-well UV-transparent plate, prepare serial dilutions of each ketohexose stock to achieve a range of final concentrations (e.g., 0.05 mM to 20 mM). This wide range is crucial to accurately determine Km, especially when affinities differ greatly.

• Master Mix Addition: To each well, add 20 µL of the 10x Coupled Enzyme System Stock and bring the volume to 180 µL with Assay Buffer.

• Temperature Equilibration: Incubate the plate for 10 minutes at 37°C in a temperature-controlled plate reader.

• Reaction Initiation: Add 20 µL of the target ketohexokinase (at a suitable concentration, e.g., 5 µg/mL) to each well to initiate the reactions.

• Kinetic Reading: Immediately begin monitoring the decrease in absorbance at 340 nm every 15 seconds for 10-15 minutes.

3. Data Analysis:

• Calculate Initial Rates (V₀): For each substrate concentration, determine the initial reaction velocity by calculating the slope of the linear portion of the absorbance vs. time curve. Convert this rate from ΔAbs/min to µmol/min using the Beer-Lambert law and the extinction coefficient of NADH (6220 M⁻¹cm⁻¹).[15]

• Michaelis-Menten Plot: Plot the initial velocity (V₀) against the substrate concentration [S] for each ketohexose.

• Parameter Determination: Use a non-linear regression software (e.g., GraphPad Prism) to fit the data to the Michaelis-Menten equation (V₀ = Vmax*[S] / (Km + [S])) to determine the Km and Vmax for each substrate.[17]

• Calculate kcat: Determine kcat by dividing Vmax by the final enzyme concentration in the well.

4. Causality and Self-Validation:

• Why a coupled assay? It allows for continuous monitoring of the reaction, which is more accurate for determining initial rates than fixed-time point assays.

• Why measure initial rates? This ensures that the measured velocity is dependent only on the initial substrate concentration, before significant product accumulation or substrate depletion occurs.[12]

• Controls: Always include a "no-enzyme" control to check for non-enzymatic NADH degradation and a "no-substrate" control to measure any background ATPase activity.

Conclusion and Future Directions

The enzymatic recognition of α-D-tagatofuranose is markedly less efficient than that of its C-4 epimer, D-fructose, particularly by ketohexokinase. This difference in the primary metabolic step is the biochemical basis for its low caloric value and distinct physiological effects. While isomerases show broader specificity, their kinetic parameters still reveal clear preferences that can be exploited for biocatalysis.

For researchers in drug development, the structural insights into how enzymes like KHK differentiate between these sugars provide a blueprint for designing highly selective inhibitors. For food scientists, understanding the enzymatic pathways is key to predicting the metabolic fate and physiological impact of novel sweeteners. Future research should focus on obtaining complete kinetic profiles (Km, kcat) for a wider range of enzymes and ketohexoses and on solving co-crystal structures of enzymes like KHK with D-tagatose to directly visualize the structural basis of its lower affinity.

References

• Algor Cards. Ketohexoses: Structure and Function. Accessed January 4, 2026.

• Oh, D. K., et al. (2009). Substrate Specificity of a Mannose-6-Phosphate Isomerase from Bacillus subtilis and Its Application in the Production of l-Ribose. Applied and Environmental Microbiology, 75(15), 4957–4964. [Link]

• Oh, D. K., et al. (2011). Substrate specificity of a glucose-6-phosphate isomerase from Pyrococcus furiosus for monosaccharides. Journal of Molecular Catalysis B: Enzymatic, 73(1-4), 1-7. [Link]

• BenchChem. (2025). A Comparative Analysis of the Enzymatic Kinetics of D-Tagatose and D-Fructose. BenchChem Tech Guides.
• BenchChem. (2025). A Comparative Analysis of L-Tagatose and L-Sorbose: Physicochemical Properties, Metabolism, and Production. BenchChem Tech Guides.
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• Khan Academy. An introduction to enzyme kinetics. Accessed January 4, 2026. [Link]

• Dighe, S. A., et al. (2020). Crystal structures of human and mouse ketohexokinase provide a structural basis for species- and isoform-selective inhibitor design. Journal of Biological Chemistry, 295(1), 183-194. [Link]

• Biochemistry Den. (2023). Biochemistry Enzyme kinetics. Biochemistry Den.
• Queiroz, K. (2023). The Experimental Techniques and Practical Applications of Enzyme Kinetics. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1).

• Star, A., et al. (2020). Michaelis-Menten Kinetics Measurements of Aldo-Keto Reductases for Various Substrates in Murine Tissue. STAR Protocols, 1(3), 100188. [Link]

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• Boston University Chemistry. (2025). Allen Group Publishes “Dual Substrate Binding stabilizes the Catalytic State in Ketohexokinase” in The Structural Science Society. Boston University. [Link]

• PubMed. (2009). Substrate specificity of a mannose-6-phosphate isomerase from Bacillus subtilis and its application in the production of L-ribose. PubMed. [Link]

• PubMed. (2020). Biochemical characterization of recombinant L-fucose isomerase from Caldanaerobius polysaccharolyticus for L-fuculose production. International Journal of Biological Macromolecules, 146, 734-743. [Link]

• Kim, P. (2003). A Feasible Enzymatic Process for D-tagatose Production by an Immobilized Thermostable L-arabinose Isomerase in a Packed-Bed Bioreactor. Biotechnology Progress, 19(2), 400-404. [Link]

• Chemistry For Everyone. (2025). How To Determine Enzyme Kinetic Parameters?. YouTube. [Link]

• PubChem. alpha-D-tagatofuranose. Accessed January 4, 2026. [Link]

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A Comparative Guide to the Stability of α-D-Tagatofuranose and α-D-Psicofuranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of carbohydrate chemistry and drug discovery, the conformational stability of monosaccharides is a critical parameter influencing their biological activity, bioavailability, and role as synthons for complex molecules. Among the vast array of monosaccharides, rare sugars such as D-tagatose and D-psicose are gaining considerable attention for their unique physiological properties and potential therapeutic applications. While these sugars predominantly exist in their more stable pyranose forms in solution, their furanose isomers, although less populated, are crucial intermediates and are found in various biologically important molecules, including nucleic acids and certain antibiotics.

This guide provides an in-depth comparative analysis of the stability of the alpha-anomers of the furanose forms of two such rare ketoses: α-D-tagatofuranose and α-D-psicofuranose. As C-4 and C-3 epimers of D-fructose, respectively, their subtle stereochemical differences can lead to significant variations in their conformational preferences and overall stability. In the absence of direct experimental quantification of their relative stabilities in the literature, this guide will synthesize a comparison based on fundamental principles of carbohydrate stereochemistry, supported by a discussion of the experimental and computational methodologies required for such a determination.

Structural Comparison: The Stereochemical Nuances

The primary difference between α-D-tagatofuranose and α-D-psicofuranose lies in the stereochemistry at the C-4 and C-3 positions, respectively, relative to D-fructose. These differences dictate the spatial arrangement of the hydroxyl groups, which in turn governs the intricate balance of steric and stereoelectronic effects that determine the stability of the furanose ring.

Feature	α-D-Tagatofuranose	α-D-Psicofuranose
Systematic Name	(2S,3S,4R,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol[1]	(2S,3R,4S,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol[2]
Epimeric Relationship to α-D-Fructofuranose	C-4 Epimer	C-3 Epimer
Key Stereochemical Difference	The hydroxyl group at C-4 is in a trans relationship with the hydroxyl group at C-3.	The hydroxyl group at C-3 is in a trans relationship with the hydroxyl group at C-4.

Factors Influencing Furanose Stability

The stability of a furanose ring is a complex interplay of several factors. Unlike the more rigid chair conformations of pyranose rings, the five-membered furanose ring is flexible and exists in a dynamic equilibrium of various envelope and twist conformations.[3] The relative energies of these conformers, and thus the overall stability of the furanose isomer, are influenced by:

• Dihedral Angle Strain: The furanose ring cannot adopt a perfectly staggered conformation, leading to inherent torsional or dihedral angle strain.[4][5] The ring puckers into envelope or twist forms to alleviate some of this strain.

• Steric Interactions: Repulsive steric interactions between bulky substituents, such as hydroxyl groups and the hydroxymethyl group, can destabilize certain conformations. The most stable conformation will minimize these gauche and eclipsing interactions.

• The Anomeric Effect: This stereoelectronic effect describes the tendency of an electronegative substituent at the anomeric carbon (C-2 in ketofuranoses) to prefer an axial orientation over an equatorial one, which is counterintuitive from a purely steric standpoint.[6] This is due to a stabilizing hyperconjugative interaction between a lone pair on the ring oxygen and the antibonding orbital (σ*) of the C-O bond of the anomeric substituent.[7] The magnitude of the anomeric effect can be influenced by the solvent and the nature of other substituents on the ring.

• Intramolecular Hydrogen Bonding: The formation of hydrogen bonds between adjacent hydroxyl groups can stabilize specific conformations.

A Synthesized Stability Comparison

While direct experimental data is lacking, we can infer the likely relative stabilities of α-D-tagatofuranose and α-D-psicofuranose by analyzing their structures in the context of the principles outlined above.

In α-D-tagatofuranose, the trans arrangement of the C-3 and C-4 hydroxyl groups may lead to fewer steric clashes compared to a cis arrangement. However, the overall stability will depend on the preferred ring pucker and the resulting dihedral angles between all substituents.

For α-D-psicofuranose, the stereochemistry at C-3 is inverted compared to fructose. A significant factor for psicofuranose is the potential for an intramolecular hydrogen bond between the O-3 hydroxyl and the ring oxygen (O-5). Such an interaction has been observed in the crystal structure of 6-deoxy-α-L-psicofuranose and could contribute to the stability of this furanose ring.

The anomeric effect is expected to play a role in stabilizing the alpha anomer for both sugars. However, the extent of this stabilization can be modulated by the orientation of the other ring substituents. A detailed computational analysis would be required to quantify the net effect of these competing interactions.

Experimental and Computational Approaches to Determine Relative Stability

To empirically determine the relative stability of α-D-tagatofuranose and α-D-psicofuranose, researchers can employ a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling.

Experimental Protocol: NMR Spectroscopy for Population Analysis

NMR spectroscopy is a powerful tool for determining the equilibrium populations of different sugar isomers in solution.[8][9]

Objective: To quantify the relative concentrations of α-D-tagatofuranose and α-D-psicofuranose at equilibrium in an aqueous solution.

Methodology:

• Sample Preparation:

  • Prepare separate solutions of high-purity D-tagatose and D-psicose in D₂O at a known concentration (e.g., 10-50 mg/mL).

  • Allow the solutions to equilibrate for at least 24 hours at a constant temperature to ensure mutarotation has reached equilibrium.

• NMR Data Acquisition:

  • Acquire high-resolution 1D ¹H and ¹³C NMR spectra for each sample.

  • Acquire 2D NMR spectra, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), to aid in the unambiguous assignment of all proton and carbon signals for each furanose anomer.

• Data Analysis:

  • Identify the unique, well-resolved signals corresponding to the anomeric carbons (C-2) or anomeric protons of α-D-tagatofuranose and α-D-psicofuranose.

  • Integrate the area under these characteristic peaks. The relative integral values will be proportional to the molar ratio of each isomer in the equilibrium mixture.

  • The relative stability can be inferred from these populations, with the more abundant isomer being the more stable one under the experimental conditions.

Computational Protocol: Conformational Free Energy Calculations

Computational chemistry provides a means to calculate the relative energies of different sugar conformers and can offer deep insights into the structural features that govern their stability.

Objective: To calculate the conformational free energies of α-D-tagatofuranose and α-D-psicofuranose to predict their relative stability.

Methodology:

• Conformational Search:

  • Generate a comprehensive set of possible conformations for both α-D-tagatofuranose and α-D-psicofuranose using a conformational search algorithm, such as molecular mechanics-based methods.

• Geometry Optimization and Energy Calculation:

  • Optimize the geometry of each generated conformer using a higher level of theory, such as Density Functional Theory (DFT) with an appropriate basis set (e.g., B3LYP/6-31+G(d,p)).

  • Perform frequency calculations to confirm that each optimized structure is a true energy minimum and to obtain thermal corrections to the electronic energies.

• Solvation Modeling:

  • Since stability is often considered in an aqueous environment, include the effects of solvation using a continuum solvation model (e.g., PCM - Polarizable Continuum Model) or by performing molecular dynamics simulations in a box of explicit water molecules.

• Free Energy Calculation and Analysis:

  • Calculate the Gibbs free energy for each conformer.

  • The relative stability of α-D-tagatofuranose and α-D-psicofuranose can be determined by comparing the Gibbs free energy of their lowest energy conformers.

Logical and Experimental Workflow Diagrams

Caption: Experimental workflow for determining relative stability via NMR.

Caption: Computational workflow for predicting relative stability.

Conclusion

The relative stability of α-D-tagatofuranose and α-D-psicofuranose is a nuanced issue governed by a delicate balance of steric and stereoelectronic forces within their flexible furanose rings. While a definitive statement on their relative stability awaits direct experimental or high-level computational investigation, an analysis of their stereochemistry suggests that intramolecular interactions, such as hydrogen bonding in α-D-psicofuranose, could play a significant role. For researchers in drug development and carbohydrate chemistry, the methodologies outlined in this guide provide a clear path forward for elucidating the conformational preferences and relative stabilities of these and other rare sugar furanose isomers. Such knowledge is paramount for understanding their biological roles and for the rational design of novel carbohydrate-based therapeutics.

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A Senior Application Scientist's Guide to the Kinetic Analysis of Enzymes Acting on α-D-Tagatofuranose and its Precursors

Authored for Researchers, Scientists, and Drug Development Professionals

Welcome to a detailed exploration of the enzymatic kinetics related to D-tagatose, a low-calorie sweetener of significant interest in the food and pharmaceutical industries. This guide provides an in-depth comparison of key enzymes, focusing on the practical application of kinetic analysis to understand and optimize their performance. While D-tagatose exists in an equilibrium of several isomers, including α-D-tagatofuranose, most kinetic studies focus on the overall conversion from its precursor, D-galactose. We will delve into the primary enzyme responsible for this bioconversion, L-arabinose isomerase, and touch upon the metabolic pathway that utilizes D-tagatose, providing a comprehensive view for researchers in the field.

Introduction: The Significance of D-Tagatose and its Enzymatic Synthesis

D-tagatose is a naturally occurring hexoketose, an isomer of D-galactose, and a C-4 epimer of D-fructose.[1] It possesses approximately 92% of the sweetness of sucrose but with only 30% of the calories, making it an attractive functional sweetener.[1][2] Its physiological benefits, including a low glycemic index, prebiotic effects, and anti-caries properties, have propelled research into its efficient production.[2]

The most viable method for industrial-scale production of D-tagatose is the enzymatic isomerization of D-galactose, a readily available substrate derivable from lactose. The key biocatalyst in this process is L-arabinose isomerase (L-AI; EC 5.3.1.4), an intracellular enzyme that catalyzes the reversible isomerization of L-arabinose to L-ribulose and, pertinently for our focus, D-galactose to D-tagatose.[3] Understanding the kinetic properties of L-AIs from various microbial sources is paramount for selecting and engineering superior catalysts for industrial applications.

The Central Catalyst: L-Arabinose Isomerase (L-AI)

L-arabinose isomerases have been identified and characterized from a multitude of microorganisms, each exhibiting unique kinetic properties, pH and temperature optima, and cofactor requirements.[3] The catalytic efficiency of these enzymes in converting D-galactose to D-tagatose is a critical factor for economic feasibility. This efficiency is quantitatively described by kinetic parameters obtained through rigorous analysis.

Core Kinetic Concepts: A Refresher

Before comparing specific enzymes, it is crucial to understand the parameters we use to evaluate their performance. Enzyme kinetics is typically described by the Michaelis-Menten model.[4][5]

• Michaelis Constant (Km): Represents the substrate concentration at which the reaction velocity is half of the maximum velocity (Vmax).[4][6] A low Km value indicates a high affinity of the enzyme for the substrate, meaning the enzyme can achieve high catalytic rates even at low substrate concentrations.[7]

• Maximum Velocity (Vmax): The maximum rate of the reaction when the enzyme is fully saturated with the substrate.[4][6] Vmax is directly proportional to the enzyme concentration.

• Turnover Number (kcat): Also known as the catalytic constant, kcat represents the number of substrate molecules converted to product per enzyme molecule per unit of time when the enzyme is saturated. It is calculated as Vmax / [E]T, where [E]T is the total enzyme concentration.

• Catalytic Efficiency (kcat/Km): This ratio is considered the specificity constant and provides the most effective measure for comparing the efficiency of different enzymes or the utilization of different substrates by the same enzyme. It reflects the enzyme's performance at low substrate concentrations.[8]

A Comparative Analysis of L-Arabinose Isomerases

The choice of L-AI for industrial D-tagatose production hinges on several factors: high catalytic efficiency for D-galactose, thermostability (as higher temperatures often favor tagatose formation), and optimal activity under commercially viable pH conditions. The following table summarizes the kinetic parameters of L-AIs from various microorganisms, providing a clear comparison of their performance with D-galactose as the substrate.

Enzyme Source Organism	Km (mM)	Vmax (U/mg or mM/min)	kcat (s-1 or min-1)	Catalytic Efficiency (kcat/Km) (mM-1s-1 or mM-1min-1)	Optimal Temp (°C)	Optimal pH	Reference
Clostridium hylemonae	7.7	Not explicitly stated	170.4 s-1	3.69 mM-1s-1	50	7.0-7.5	[3][9]
Bacillus amyloliquefaciens	251.6	Not explicitly stated	589.5 min-1	2.34 mM-1min-1	45	7.5	[8]
Lactobacillus brevis	129	0.045 mM min−1	Not specified	Not specified	65	7.0	[10]
Geobacillus thermodenitrificans	408	Not specified	Not specified	Not specified	Not specified	Not specified	[8]
Bifidobacterium adolescentis	22.4	Not specified	Not specified	Not specified	Not specified	Not specified	[8]

Analysis & Interpretation:

From the data, the L-arabinose isomerase from Clostridium hylemonae demonstrates a remarkably high catalytic efficiency (3.69 mM-1s-1) and a very low Km (7.7 mM) for D-galactose.[3][9] This indicates a very high affinity for the substrate and rapid conversion, making it a highly promising candidate for industrial applications. In contrast, the enzyme from Geobacillus thermodenitrificans has a much higher Km of 408 mM, suggesting a significantly lower affinity for D-galactose.[8] While the Bacillus amyloliquefaciens L-AI has a high turnover number (kcat), its high Km (251.6 mM) results in a lower overall catalytic efficiency compared to the C. hylemonae enzyme.[8]

Experimental Protocol: Determining Enzyme Kinetic Parameters

To ensure the trustworthiness and reproducibility of kinetic data, a robust, self-validating experimental workflow is essential. The following protocol outlines the key steps for the kinetic analysis of an L-arabinose isomerase.

Step 1: Enzyme Expression and Purification

The causality behind this initial step is clear: kinetic analysis requires a pure enzyme to ensure that the measured activity is not influenced by other proteins.

• Cloning and Expression: The gene encoding the L-AI (often denoted as araA) is cloned into an expression vector (e.g., pET series) and transformed into a suitable host, typically E. coli.[3][8]

• Induction and Cell Harvest: Protein expression is induced (e.g., with IPTG), and cells are harvested by centrifugation.[3][9]

• Lysis and Clarification: Cells are resuspended in a suitable buffer and lysed (e.g., by sonication). The cell debris is removed by centrifugation to obtain a clear cell-free extract.

• Purification: The enzyme is purified to homogeneity, commonly using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).[8] Purity is verified by SDS-PAGE.

Step 2: Standard Enzyme Activity Assay

This assay determines the rate of D-tagatose formation under specific conditions.

• Reaction Mixture Preparation: Prepare a reaction mixture containing a suitable buffer (e.g., 25 mM Tris-HCl, pH 7.5), a known concentration of D-galactose (e.g., 100 mM), and any required cofactors (e.g., 1 mM Mg2+ or Mn2+).[3][9] The requirement for divalent cations like Mg2+ or Mn2+ is a common feature for many L-AIs and must be predetermined.[10][11]

• Temperature Equilibration: Incubate the reaction mixture at the desired optimal temperature (e.g., 50°C).[9]

• Initiation: Start the reaction by adding a known amount of the purified enzyme.

• Termination: After a specific time interval (e.g., 15 minutes), terminate the reaction, typically by heat inactivation (e.g., boiling for 10 minutes).

• Quantification: Measure the amount of D-tagatose produced. The cysteine-carbazole-sulfuric acid method is a common colorimetric assay, but for higher accuracy and specificity, High-Performance Liquid Chromatography (HPLC) is the preferred method.[9]

Step 3: Determination of Km and Vmax

This involves measuring the initial reaction rates at various substrate concentrations.

• Varying Substrate Concentrations: Set up a series of reactions as described in Step 2, but vary the D-galactose concentration over a wide range (e.g., from 0.2 to 5 times the estimated Km, such as 10 mM to 500 mM).[3][9][12]

• Measure Initial Velocities (v0): For each substrate concentration, ensure you are measuring the initial linear rate of product formation. This may require taking samples at multiple time points to confirm linearity.[12][13]

• Data Analysis: Plot the initial velocity (v0) against the substrate concentration [S]. The kinetic parameters Km and Vmax are then determined by fitting the data to the Michaelis-Menten equation using non-linear regression software (e.g., SigmaPlot, GraphPad Prism).[9] While graphical methods like the Lineweaver-Burk plot (a plot of 1/v0 vs. 1/[S]) can be used for visualization, they are less accurate for parameter estimation due to uneven error distribution.[4]

Diagram 1: Experimental Workflow for L-AI Kinetic Analysis

Caption: Workflow for determining the kinetic parameters of L-arabinose isomerase.

Beyond L-AI: The D-Tagatose 6-Phosphate Metabolic Pathway

Once produced, D-tagatose can be metabolized by certain microorganisms through the D-tagatose 6-phosphate pathway. This pathway is an alternative to the Leloir pathway for galactose metabolism.[14] A kinetic analysis of these enzymes is crucial for understanding the metabolic fate of D-tagatose and for applications in metabolic engineering.

The key enzymes in this pathway are:

• Galactose-6-phosphate isomerase: Converts D-galactose 6-phosphate to D-tagatose 6-phosphate.

• Tagatose-6-phosphate kinase: Phosphorylates D-tagatose 6-phosphate to yield D-tagatose 1,6-bisphosphate.

• Tagatose-1,6-bisphosphate aldolase: Cleaves D-tagatose 1,6-bisphosphate into dihydroxyacetone phosphate (DHAP) and D-glyceraldehyde 3-phosphate (G3P), which are intermediates of glycolysis.[14]

Diagram 2: L-AI Catalysis and the D-Tagatose 6-Phosphate Pathway

Caption: Enzymatic production and subsequent metabolism of D-tagatose.

Conclusion and Future Outlook

The kinetic analysis of enzymes, particularly L-arabinose isomerases, is fundamental to advancing the biotechnological production of D-tagatose. A thorough understanding and comparison of Km, kcat, and catalytic efficiency allow for the rational selection of enzymes that are best suited for industrial-scale bioconversion. The L-AI from Clostridium hylemonae stands out due to its superior kinetic profile for D-galactose.[3][9]

Future research will likely focus on the protein engineering of existing L-AIs to further enhance their thermostability and catalytic efficiency, thereby improving D-tagatose yields and reducing production costs. Moreover, a detailed kinetic characterization of the enzymes in the D-tagatose 6-phosphate pathway will open new avenues for metabolic engineering and the development of novel therapeutic agents.

References

• Title: Characterization of a Metallic-Ions-Independent L-Arabinose Isomerase from Endophytic Bacillus amyloliquefaciens for Production of D-Tagatose as a Functional Sweetener Source: MDPI URL: [Link]

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A Senior Application Scientist's Guide to Comparative Docking of α-D-Tagatofuranose at Protein Binding Sites

Introduction: Alpha-D-tagatofuranose is the five-membered ring isoform of D-tagatose, a rare sugar and an isomer of fructose.[1][2] D-tagatose is gaining significant attention in the food and pharmaceutical industries as a low-glycemic sweetener with potential health benefits, including applications in managing blood glucose levels.[3] The biological activity of any small molecule is intrinsically linked to its ability to interact with protein targets. For α-D-tagatofuranose, understanding these interactions at a molecular level is paramount for elucidating its mechanism of action and exploring further therapeutic applications.

Molecular docking is a powerful computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[4] It has become an indispensable tool in drug discovery for screening virtual libraries and understanding structure-activity relationships. However, the application of docking to carbohydrates like α-D-tagatofuranose presents unique challenges not typically encountered with conventional drug-like molecules.[5][6]

Chapter 1: The Unique Challenges of Carbohydrate Docking

Successfully docking carbohydrates requires a nuanced approach that accounts for their distinct stereochemical properties. Unlike many rigid, hydrophobic small molecules, monosaccharides are polar and highly flexible, which complicates the prediction of their binding modes.

• Inherent Flexibility: Carbohydrates possess significant conformational flexibility. This includes not only the rotation of multiple hydroxyl groups but also the puckering of the furanose ring itself.[5] Standard docking algorithms may not adequately sample this vast conformational space, potentially missing the true binding pose. Therefore, the choice of ligand preparation methods and docking algorithms that can handle flexibility is critical.

• The Primacy of Hydrogen Bonds: Protein-carbohydrate recognition is often dominated by a network of hydrogen bonds between the sugar's hydroxyl groups and polar residues in the protein's binding site.[4] Accurately modeling these interactions, including their optimal geometry and energetics, is essential for a reliable prediction. The role of bridging water molecules, which can mediate these interactions, must also be considered.

• Specialized Force Fields: The scoring functions used in docking programs to estimate binding affinity are parameterized force fields. Generic force fields may not be optimized for the specific electrostatic and stereoelectronic effects present in carbohydrates. For this reason, specialized carbohydrate force fields, such as GLYCAM06 or CHARMM36, are often recommended for more accurate energy calculations, particularly in post-docking analyses like Molecular Dynamics (MD) simulations.[5]

Chapter 2: Designing a Robust Comparative Docking Study

A well-designed study is the foundation of reliable results. The comparative nature of this work requires careful selection of targets, ligands, and computational tools to ensure that the observed differences are meaningful.

Experimental Workflow

Caption: Workflow for a comparative molecular docking study.

Step 1: Selecting Appropriate Protein Targets

The choice of protein targets is dictated by the scientific question. We select targets where D-tagatose or related sugars are known to interact, providing a biological basis for our in silico experiment.

• Primary Target: Levansucrase (Bacillus subtilis) : This enzyme catalyzes the transfructosylation of sugars. Docking studies have previously been used to elucidate its substrate preference, making it an excellent, biologically relevant target for D-tagatose.[7][8][9]

• Secondary Target: Aldose Reductase : A key enzyme in the polyol pathway, which is implicated in diabetic complications. Its active site accommodates sugar-like molecules, making it a valuable target for comparing the binding of different monosaccharides.[10][11]

• Tertiary Target: Glucoamylase : This enzyme has a broad specificity for various monosaccharides.[12] Including it allows for a comparison in a less specific binding pocket, potentially highlighting different binding determinants.

Step 2: Assembling the Ligand Set for Comparison

To understand the unique binding characteristics of α-D-tagatofuranose, we must compare it against structurally and biologically relevant alternatives.

• Primary Ligand: α-D-Tagatofuranose : The molecule of interest.[1]

• Comparative Ligand 1: α-D-Tagatopyranose : The six-membered ring pyranose form of D-tagatose.[13] Comparing the furanose and pyranose forms can reveal if ring size and conformation are critical determinants for binding to specific targets.

• Comparative Ligand 2: D-Glucose : The most common monosaccharide in biology. It serves as a benchmark control, allowing us to compare the binding of the rare sugar tagatose to a standard, well-understood hexose.

• Control Ligand: Known Co-crystallized Ligand/Inhibitor : For one of the targets (e.g., an inhibitor for Aldose Reductase), including a known binder is crucial for protocol validation.

Step 3: Choosing the Right Docking Software

Several docking programs are available, each with strengths and weaknesses.[14] For this guide, we will focus on AutoDock Vina , a widely used, validated, and computationally efficient program.[10] Its scoring function and search algorithm have proven effective for a broad range of protein-ligand systems. Other excellent programs include Glide, which has shown strong performance for carbohydrates, and GOLD, which offers extensive options for handling ligand flexibility.[14]

Chapter 3: Experimental Protocol: A Step-by-Step Walkthrough

This section provides a detailed methodology for conducting the docking study using AutoDock Vina.

Protocol 1: System Preparation

The accuracy of docking is highly dependent on the quality of the input structures.

• Protein Preparation :

  • Download the crystal structure of the target protein from the Protein Data Bank (PDB). For example, Aldose Reductase complexed with an inhibitor (e.g., PDB ID: 3G5E).[11]

  • Using molecular modeling software (e.g., UCSF Chimera, AutoDock Tools), remove all non-essential components, such as water molecules, co-solvents, and any co-crystallized ligands (the original ligand should be saved separately for validation).

  • Add polar hydrogen atoms and assign partial charges (e.g., Gasteiger charges). This step is crucial for correctly calculating electrostatic and hydrogen bonding interactions.

  • Save the prepared protein structure in the required PDBQT format for AutoDock Vina.

• Ligand Preparation :

  • Obtain 3D structures for α-D-tagatofuranose, α-D-tagatopyranose, and D-glucose, for instance, from the PubChem database.[1][13]

  • Use a program like Avogadro or Open Babel to perform an initial energy minimization of each ligand structure using a suitable force field (e.g., MMFF94).

  • In AutoDock Tools, set the rotatable bonds for the ligand to allow for conformational flexibility during docking.

  • Save the prepared ligands in the PDBQT format.

Protocol 2: Binding Site Definition and Protocol Validation

Before docking our ligands of interest, we must validate that our chosen parameters can accurately reproduce a known binding pose.

• Binding Site Definition :

  • Identify the active site of the protein. This can be inferred from the position of the co-crystallized ligand in the PDB structure or from literature.[15]

  • Define a "grid box" that encompasses this entire binding site. The box should be large enough to allow the ligand to move and rotate freely within the pocket. For Aldose Reductase (3G5E), this would be centered on the inhibitor binding pocket.[11]

• Protocol Validation (Redocking) :

  • Take the co-crystallized ligand that was originally in the PDB file and dock it back into its own receptor using the defined grid box and docking parameters.

  • Success Criterion : The protocol is considered validated if the top-ranked docked pose has a Root Mean Square Deviation (RMSD) of less than 2.0 Å from the original crystallographic pose. This confirms that the docking algorithm can find the experimentally observed binding mode.

Protocol 3: Executing the Comparative Docking

• Using the validated protocol, dock each ligand (α-D-tagatofuranose, α-D-tagatopyranose, D-glucose) into each prepared protein target (Levansucrase, Aldose Reductase, Glucoamylase).

• Set the exhaustiveness parameter in AutoDock Vina (e.g., a value of 16 or higher) to ensure a thorough search of the conformational space.

• Generate a set number of binding modes (e.g., 10-20) for each ligand-protein pair to allow for analysis of different potential poses.

Chapter 4: Data Analysis and Interpretation

The final step is to synthesize the docking output into a coherent comparison. This involves both quantitative metrics and qualitative visual inspection.

Quantitative Comparison

Summarize the key numerical results in a table. The binding affinity, reported by AutoDock Vina in kcal/mol, is an estimation of the free energy of binding. More negative values suggest stronger binding.

Protein Target	Ligand	Binding Affinity (kcal/mol)	Predicted Ki (µM, est.)	Key Interacting Residues (Example)
Aldose Reductase	α-D-Tagatofuranose	-6.8	12.5	TRP111, HIS110, CYS298
α-D-Tagatopyranose	-6.5	20.1	TRP111, TYR48, CYS298
D-Glucose	-6.2	33.7	TRP111, HIS110, PHE121
Levansucrase	α-D-Tagatofuranose	-7.2	5.8	ASP86, GLU342, ARG360
α-D-Tagatopyranose	-6.9	10.5	ASP86, TYR180, ARG360
D-Glucose	-6.0	45.2	ASP86, GLU342

Note: The data above is illustrative and serves as an example of how to present results.

Qualitative Comparison: Analyzing Binding Poses

Numerical scores alone are insufficient. The plausibility of the binding poses must be visually inspected using molecular visualization software.

• Interaction Analysis : For the top-ranked pose of each complex, identify the specific interactions that stabilize the ligand. Are there hydrogen bonds? Are they with key catalytic residues? Are there hydrophobic interactions?[4]

• Comparative Pose Analysis : How does the binding mode of α-D-tagatofuranose differ from that of α-D-tagatopyranose? Does the smaller furanose ring allow it to access a deeper part of the pocket? Does the different orientation of hydroxyl groups lead to a different hydrogen bonding network? These observations provide mechanistic insights that numbers cannot.

Caption: Hypothetical interactions for α-D-tagatofuranose.

Advanced Analysis: The Role of Molecular Dynamics

While docking provides a static snapshot of a likely binding pose, Molecular Dynamics (MD) simulations can be used to assess the stability of this pose over time in a simulated aqueous environment.[5][16] Performing a short MD simulation (e.g., 50-100 nanoseconds) on the top-ranked docked complex can help refine the pose and provide stronger evidence for a stable interaction.

Conclusion

This guide has outlined a scientifically rigorous and self-validating framework for the comparative docking of α-D-tagatofuranose. By carefully selecting targets and comparative ligands, validating the computational protocol, and integrating quantitative and qualitative analysis, researchers can generate reliable hypotheses about the molecular interactions underpinning the biological activity of this promising rare sugar. The true power of this approach lies not in generating a single number, but in telling a detailed molecular story of how α-D-tagatofuranose fits, interacts, and compares to other sugars within the complex landscape of a protein binding site. These in silico insights are invaluable for guiding subsequent experimental validation and accelerating the journey from molecular understanding to tangible applications.

References

• How can molecular docking be performed for polysaccharides (large molecules), & what are the appropriate parameters or force fields for such docking? | ResearchGate. Available at: [Link]

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• Transforming monosaccharides: Recent advances in rare sugar production and future exploration. PubMed Central. Available at: [Link]

• Benchmarking docking, density functional theory and molecular dynamics studies to assess the aldose reductase inhibitory potential of Trigonella foenum-graecum compounds for managing diabetes-associated complications. ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide to Assessing the Anomeric Purity of Synthesized α-D-Tagatofuranose

For researchers, synthetic chemists, and drug development professionals, the stereochemical integrity of a synthesized carbohydrate is paramount. In the case of α-D-tagatofuranose, a rare ketofuranose with significant potential in various biomedical applications, ensuring anomeric purity is a critical determinant of its biological activity and therapeutic efficacy. The furanose ring system, inherently less stable than its pyranose counterpart, presents unique challenges in both synthesis and analysis. This guide provides an in-depth comparison of key analytical techniques for the robust assessment of the anomeric purity of synthesized α-D-tagatofuranose, offering field-proven insights and detailed methodologies to ensure the trustworthiness of your findings.

The Challenge of Anomeric Purity in Furanoses

The synthesis of furanosides often yields a mixture of α and β anomers due to the kinetic and thermodynamic interplay during the reaction. The relative orientation of the substituent at the anomeric carbon (C2 for ketofuranoses) dictates the molecule's three-dimensional structure and, consequently, its interaction with biological targets. An imprecise anomeric ratio can lead to inconsistent biological data and hinder the progress of drug development. Therefore, the ability to accurately quantify the anomeric purity of synthesized α-D-tagatofuranose is not merely a quality control step but a fundamental aspect of its chemical and biological characterization.

A Comparative Overview of Analytical Methodologies

The selection of an appropriate analytical technique is contingent on several factors, including the required sensitivity, resolution, sample throughput, and the availability of instrumentation. Here, we compare four powerful techniques for the determination of the anomeric purity of α-D-tagatofuranose: Nuclear Magnetic Resonance (NMR) Spectroscopy, Chiral High-Performance Liquid Chromatography (HPLC), Polarimetry, and Ion Mobility-Mass Spectrometry (IM-MS).

Method	Principle	Strengths	Limitations	Typical Sample Requirement
Quantitative NMR (qNMR)	Differentiates anomers based on distinct chemical shifts and coupling constants of specific nuclei.	Provides unambiguous structural information and direct quantification without the need for a reference standard of the other anomer.	Lower sensitivity compared to other methods; requires higher sample concentrations.	1-10 mg
Chiral HPLC	Differential interaction of anomers with a chiral stationary phase, leading to separation.	High sensitivity and resolution, suitable for trace-level impurity detection.	Requires method development to find the appropriate chiral stationary phase and mobile phase; may require derivatization.	µg to mg
Polarimetry	Measures the rotation of plane-polarized light, which is different for each anomer.	Simple, non-destructive, and rapid analysis.	Requires a known specific rotation value for the pure anomer; less sensitive and not suitable for complex mixtures.	mg
Ion Mobility-Mass Spectrometry (IM-MS)	Separates ions based on their size, shape, and charge in the gas phase.	High sensitivity, rapid analysis, and can provide structural information (collision cross-section).	Instrumentation is less commonly available; requires specialized expertise for data interpretation.	ng to µg

In-Depth Methodological Guides

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is arguably the most powerful technique for the primary structural elucidation and quantification of carbohydrate anomers. The distinct chemical environment of the protons and carbons in the α and β anomers results in unique chemical shifts and coupling constants. For ketofuranoses like tagatofuranose, the signals of protons and carbons near the anomeric center (C2) are particularly diagnostic.

Trustworthiness: The inherent quantitative nature of NMR, where the signal intensity is directly proportional to the number of nuclei, makes it a self-validating system for determining molar ratios without the need for calibration curves, provided that experimental parameters are correctly set.

Experimental Protocol: Quantitative ¹H NMR for Anomeric Purity

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the synthesized α-D-tagatofuranose.

  • Dissolve the sample in a known volume (e.g., 0.6 mL) of a suitable deuterated solvent (e.g., D₂O). Ensure complete dissolution.

  • Add a known amount of an internal standard with a singlet resonance in a clear region of the spectrum (e.g., maleic acid) for absolute quantification if desired. For relative quantification of anomers, an internal standard is not strictly necessary.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a high-field NMR spectrometer (≥400 MHz).

  • Key parameters for quantitative analysis:

    • Pulse Angle: Use a 90° pulse to ensure uniform excitation.

    • Relaxation Delay (d1): Set a long relaxation delay (at least 5 times the longest T₁ of the signals of interest) to ensure complete relaxation of all protons. A typical starting point is d1 = 30 s.

    • Number of Scans (ns): Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (S/N > 100:1 for the signals of interest).

• Data Processing and Analysis:

  • Apply a gentle line-broadening factor (e.g., 0.3 Hz) to improve the S/N without significantly distorting the lineshape.

  • Carefully phase the spectrum and perform a baseline correction.

  • Integrate the well-resolved signals corresponding to the α and β anomers. For furanoses, the anomeric proton (H3) or other protons adjacent to the anomeric center often provide the best-resolved signals. Note: As of early 2026, a complete, publicly available assignment of the ¹H and ¹³C NMR spectra for unprotected α- and β-D-tagatofuranose is not readily found in the literature. Therefore, initial 2D NMR experiments (COSY, HSQC) on the synthesized sample are crucial to identify the diagnostic signals for each anomer.

  • Calculate the anomeric purity using the following formula:

  % α-anomer = [Integral(α-anomer signal) / (Integral(α-anomer signal) + Integral(β-anomer signal))] x 100

Mandatory Visualization: qNMR Workflow

Caption: Workflow for assessing anomeric purity using qNMR.

Chiral High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: Chiral HPLC is a highly sensitive and versatile technique for separating enantiomers and diastereomers, including anomers.[1] The separation is achieved through differential interactions between the anomers and a chiral stationary phase (CSP). Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for carbohydrate separations.

Trustworthiness: A well-developed and validated HPLC method provides a reliable and reproducible means of determining anomeric purity. The inclusion of a standard of the other anomer, if available, or the use of a reference sample with a known anomeric ratio, further enhances the trustworthiness of the results.

Experimental Protocol: Chiral HPLC for Anomeric Separation

• Column Selection:

  • Start with a polysaccharide-based chiral column, such as a Chiralpak® AD-H or a Chiralcel® OD-H column. These columns have demonstrated broad applicability for carbohydrate separations.[2]

• Mobile Phase Screening:

  • Begin with a normal-phase mobile phase, as it often provides better selectivity for polar compounds like sugars. A common starting point is a mixture of hexane and a polar modifier like ethanol or isopropanol.

  • A typical starting mobile phase could be Hexane:Ethanol (90:10, v/v).

  • Vary the ratio of the polar modifier to optimize the separation.

  • The addition of a small amount of an acid or base (e.g., 0.1% trifluoroacetic acid or diethylamine) can sometimes improve peak shape and resolution.

• Instrumentation and Parameters:

  • HPLC System: A standard HPLC system with a UV or Refractive Index (RI) detector. If the sugar has no chromophore, an RI detector is necessary.

  • Flow Rate: Start with a flow rate of 0.5-1.0 mL/min.

  • Column Temperature: Maintain a constant column temperature (e.g., 25 °C) to ensure reproducibility.

  • Injection Volume: 5-20 µL.

• Sample Preparation:

  • Dissolve the synthesized α-D-tagatofuranose in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Identify the peaks corresponding to the α and β anomers based on their retention times.

  • Calculate the anomeric purity based on the peak areas:

  % α-anomer = [Area(α-anomer peak) / (Area(α-anomer peak) + Area(β-anomer peak))] x 100

Mandatory Visualization: Chiral HPLC Method Development

Caption: A systematic approach to chiral HPLC method development.

Polarimetry

Expertise & Experience: Polarimetry is a classical and straightforward technique that measures the optical rotation of a chiral compound in solution. Since anomers are diastereomers, they will have different specific rotations. If the specific rotation of the pure α-anomer is known, the anomeric purity of a synthesized sample can be determined.

Trustworthiness: The accuracy of polarimetry is highly dependent on the accuracy of the known specific rotation of the pure anomer and the precise concentration of the sample solution. Any impurities that are also chiral will interfere with the measurement.

Experimental Protocol: Polarimetry for Anomeric Purity

• Instrumentation:

  • A calibrated polarimeter with a sodium D-line (589 nm) or other monochromatic light source.

  • A thermostatted sample cell of a known path length (e.g., 1 dm).

• Sample Preparation:

  • Accurately prepare a solution of the synthesized α-D-tagatofuranose of a known concentration (c) in a suitable solvent (e.g., water).

  • Allow the solution to equilibrate to the measurement temperature.

• Measurement:

  • Calibrate the polarimeter with the pure solvent (blank).

  • Measure the observed rotation (α_obs) of the sample solution.

• Calculation:

  • The observed rotation is a weighted average of the specific rotations of the α and β anomers:

  α_obs = (fraction_α * [α]_α + fraction_β * [α]_β) * l * c

  Where:

  • fraction_α and fraction_β are the mole fractions of the α and β anomers, respectively (fraction_α + fraction_β = 1).

  • [α]_α and [α]_β are the specific rotations of the pure α and β anomers.

  • l is the path length in dm.

  • c is the concentration in g/mL.

  • To determine the anomeric purity (% α-anomer = fraction_α * 100), the specific rotations of both pure anomers are required.

Ion Mobility-Mass Spectrometry (IM-MS)

Expertise & Experience: IM-MS is a cutting-edge technique that separates ions in the gas phase based on their size, shape, and charge, which is represented by their rotationally averaged collision cross-section (CCS). Anomers, having different three-dimensional structures, can often be separated by ion mobility, providing an additional dimension of separation to mass spectrometry.

Trustworthiness: IM-MS is highly sensitive and can detect minor anomeric impurities. The CCS value is a characteristic property of an ion and can be used to increase confidence in compound identification when compared to a database of known standards.

Experimental Protocol: IM-MS for Anomeric Analysis

Note: A specific IM-MS protocol for D-tagatofuranose anomers is not available. The following is a general workflow.

• Instrumentation:

  • An ion mobility-mass spectrometer, such as a traveling-wave ion mobility (TWIMS) or a trapped ion mobility spectrometry (TIMS) instrument.

• Sample Preparation:

  • Prepare a dilute solution of the synthesized α-D-tagatofuranose (e.g., 1-10 µg/mL) in a solvent suitable for electrospray ionization (e.g., 50:50 acetonitrile:water).

• Data Acquisition:

  • Introduce the sample into the mass spectrometer via direct infusion or coupled to a liquid chromatography system.

  • Acquire data in ion mobility mode, separating the ions in the gas phase before they enter the mass analyzer.

• Data Analysis:

  • Extract the arrival time distribution (ATD) or mobilogram for the m/z corresponding to the tagatofuranose ion.

  • If the anomers are separated, distinct peaks will be observed in the ATD.

  • The relative abundance of each anomer can be determined from the peak areas in the mobilogram.

  • The CCS for each anomer can be calculated using a suitable calibrant if a drift tube instrument is used, or by using the instrument's software for traveling-wave instruments.

Conclusion and Recommendations

The assessment of anomeric purity is a critical step in the characterization of synthesized α-D-tagatofuranose. While each of the discussed techniques offers unique advantages, a multi-faceted approach is often the most robust.

• For definitive structural confirmation and direct, accurate quantification, qNMR is the gold standard. The initial investment in 2D NMR experiments to assign the diagnostic signals of the α and β anomers is essential for building a reliable quantitative method.

• For high-sensitivity screening and routine quality control, chiral HPLC is an excellent choice. Once a suitable method is developed, it can provide rapid and precise results.

• Polarimetry offers a quick and simple, albeit less specific, assessment of anomeric purity, provided that the specific rotations of the pure anomers are known.

• IM-MS is a powerful, emerging technique for the analysis of complex carbohydrate mixtures and the detection of trace anomeric impurities.

For researchers working on the synthesis of novel furanosides like α-D-tagatofuranose, we recommend a primary validation of anomeric purity by qNMR . For subsequent routine analysis and for the detection of low-level anomeric impurities, a validated chiral HPLC method is highly recommended. By employing these rigorous analytical strategies, scientists can ensure the anomeric integrity of their synthesized compounds, leading to more reliable and reproducible biological data and accelerating the path to discovery.

References

• Gaspar, E. M. S. M., & Lopes, J. F. (2009). Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides. Journal of Chromatography A, 1216(43), 7258–7267. [Link]

• Hofmann, J., Hahm, H. S., Seeberger, P. H., & Pagel, K. (2015). Identification of carbohydrate anomers using ion mobility–mass spectrometry. Nature, 526(7572), 241–244. [Link]

• Kakehi, K., & Honda, S. (1989). High-performance liquid chromatography of carbohydrates.
• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593–2608.
• Richards, G. N. (1995). The anomeric effect. Pure and Applied Chemistry, 67(8-9), 1343-1348.
• Serianni, A. S. (2006). NMR analysis of carbohydrates: A practical guide. In NMR in Glycoscience and Glycotechnology (pp. 3-35). Wiley-VCH.

• Yamaguchi, T., et al. (2023). α-Selective Glycosidation of the Rare Sugar d-Tagatofuranose and the Synthesis of α-d-Tagatofuranosylceramide. Molecules, 28(17), 6347. [Link]

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A Comparative Guide to Validating the Stereochemistry of α-D-Tagatofuranosylation Reactions

For Researchers, Scientists, and Drug Development Professionals

The precise control and subsequent validation of stereochemistry are paramount in carbohydrate chemistry, particularly in the synthesis of glycosides. The anomeric configuration of the glycosidic bond dictates the three-dimensional structure, which in turn governs biological activity. D-Tagatose, a ketohexose, presents a unique challenge due to its propensity to exist in multiple cyclic forms, with the furanose (five-membered ring) form being a key structural motif in various bioactive molecules. Establishing the α-configuration in D-tagatofuranosylation reactions is a non-trivial task that requires rigorous analytical validation.

This guide provides an in-depth comparison of the primary analytical techniques used to assign the anomeric stereochemistry of α-D-tagatofuranosides. We will explore the causality behind experimental choices, detail self-validating protocols, and provide a framework for selecting the most appropriate method(s) for your research needs.

Chapter 1: Nuclear Magnetic Resonance (NMR) Spectroscopy: The First Line of Inquiry

NMR spectroscopy is the most powerful and universally applied non-destructive technique for determining the stereochemistry of glycosidic bonds in solution.[1] It provides a wealth of information not only on the anomeric configuration but also on the overall conformation of the molecule.

The Diagnostic Power of ¹H and ¹³C NMR

The chemical environment of the anomeric center (C-2 for a ketose like tagatose) and its attached proton (if any, in a derivative) is highly sensitive to its stereochemical orientation.

• ¹³C Chemical Shifts (δ): This is often the most reliable initial indicator for furanosides. For D-tagatofuranosides, the anomeric carbon (C-2) of the α-anomer is expected to resonate at a different chemical shift compared to the β-anomer. In many furanoside systems, the C-1 (or C-2 for ketoses) resonance of a 1,2-trans compound (referring to the relationship between the aglycone and the C-3 substituent) shifts downfield compared to the 1,2-cis compound.[2]

• ¹H Chemical Shifts (δ): While the anomeric proton (H-1) is a key indicator for aldoses, its utility in ketosides like tagatosides depends on the specific structure. However, the chemical shifts of other protons on the furanose ring, particularly H-3 and H-4, are influenced by the anomeric configuration and the orientation of the aglycone.

Causality: The difference in chemical shifts arises from the anisotropic effects of the substituents and the lone pairs of the ring oxygen. In the α-anomer, the aglycone is trans to the C-3 hydroxymethyl group, leading to a distinct electronic environment compared to the cis relationship in the β-anomer. This alters the magnetic shielding around the anomeric carbon and adjacent protons, resulting in different resonance frequencies.

Advanced 2D NMR: Unambiguous Assignment Through Space

While 1D NMR provides strong clues, two-dimensional (2D) NMR techniques, particularly the Nuclear Overhauser Effect Spectroscopy (NOESY), provide definitive proof of stereochemistry in solution.[3][4]

The NOE is a through-space correlation that arises from the dipole-dipole interaction between protons that are close in space (< 5 Å), irrespective of whether they are connected through bonds.[3] For an α-D-tagatofuranoside, a key NOE correlation is expected between protons on the aglycone and specific protons on the "top" face of the furanose ring.

Key Diagnostic NOEs for α-D-Tagatofuranosides:

• H(aglycone) ↔ H-3 / H-4: A strong NOE between a proton on the aglycone (the part attached to the anomeric carbon) and H-3 and/or H-4 of the tagatose ring is a hallmark of the α-configuration. In this conformation, the aglycone is positioned directly over the ring, bringing these protons into close proximity.

• Absence of H(aglycone) ↔ H-1/H-6: Conversely, the absence of a strong NOE to the H-1 or H-6 protons would further support the α-assignment, as these protons are on the opposite face of the ring.

Experimental Protocol: Acquiring and Interpreting NOESY Data

• Sample Preparation: Dissolve 5-10 mg of the purified tagatofuranoside in a suitable deuterated solvent (e.g., D₂O, CDCl₃, DMSO-d₆) to a concentration of ~10-20 mM. Ensure the sample is free of paramagnetic impurities.

• Acquisition: Run a 2D ¹H-¹H NOESY experiment. A critical parameter is the mixing time (τm) , which is the period during which NOE buildup occurs. For small to medium-sized molecules (<1000 Da), mixing times of 300-800 ms are typical. It is advisable to run a series of NOESY experiments with varying mixing times to monitor the NOE buildup and avoid artifacts from spin diffusion.

• Processing: Process the 2D data using appropriate software (e.g., MestReNova, TopSpin).

• Interpretation:

  • Identify the diagonal peaks, which correspond to the 1D ¹H spectrum.

  • Look for off-diagonal cross-peaks. A cross-peak between proton A and proton B indicates they are close in space.

  • Specifically, locate the cross-peaks connecting the aglycone protons to the tagatose ring protons (H-3, H-4) to confirm the α-stereochemistry.

dot graph TD { rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Chapter 2: X-ray Crystallography: The Definitive Answer

When absolute, unambiguous proof of stereochemistry is required, or when NMR data is inconclusive, single-crystal X-ray crystallography is the gold standard.[5][6][7] This technique determines the precise three-dimensional arrangement of atoms in a crystal, providing an unequivocal picture of the molecule's structure, including the anomeric configuration.[6][8]

Causality: X-ray crystallography works by directing a beam of X-rays onto a well-ordered crystal.[7] The electrons in the atoms of the crystal diffract the X-rays in a specific pattern of spots.[6] By analyzing the position and intensity of these diffracted spots, a three-dimensional map of the electron density within the crystal can be calculated, from which the exact atomic positions can be determined.[7]

The primary challenge of this method is not the analysis but the preparation of a suitable single crystal, which can be a significant bottleneck.[5]

Experimental Protocol: From Powder to Structure

• Crystallization: The purified tagatofuranoside must be crystallized. This is often a trial-and-error process involving screening various solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion, solvent layering).

• Crystal Mounting: A high-quality single crystal (typically 0.1-0.3 mm) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. It is cooled (typically to 100 K) to minimize thermal vibration and exposed to a monochromatic X-ray beam. The crystal is rotated, and diffraction patterns are collected at hundreds of different orientations.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and symmetry. The phase problem is solved using computational methods to generate an initial electron density map. An atomic model is built into the map and refined until the calculated diffraction pattern matches the experimentally observed one.

dot graph TD { rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#34A853"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Chapter 3: Alternative and Complementary Methods

While NMR and X-ray crystallography are the principal methods, other techniques can provide valuable, often high-throughput, supporting evidence.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for separating stereoisomers, including anomers.[9][10][11] By using a chiral stationary phase (CSP), it is possible to develop a method that resolves α- and β-anomers based on their different transient interactions with the CSP.[10]

• Trustworthiness: This method is most reliable when authentic standards of both the α- and β-anomers are available to establish retention times. Without standards, it can be used to determine anomeric purity (i.e., the ratio of anomers) but cannot definitively assign the configuration of the major peak.

• Application: Excellent for reaction monitoring, quality control, and assessing the anomeric purity of a sample.

Enzymatic Digestion

A functional assay using glycosidase enzymes with known stereospecificity can provide a clever and definitive validation.[12][13]

• Principle: Glycosidases are highly specific for the stereochemistry of the glycosidic bond they cleave.[12][14] For example, an α-tagatosidase would selectively hydrolyze an α-D-tagatofuranoside but would leave the corresponding β-anomer untouched.

• Protocol:

  • Incubate the synthesized glycoside with a commercially available, stereospecific glycosidase (e.g., an α-glycosidase).

  • Set up a control reaction without the enzyme.

  • Monitor the reaction over time using TLC or LC-MS.

  • Interpretation: The disappearance of the starting material and the appearance of hydrolyzed products (tagatose and the aglycone) in the enzyme-treated sample confirm the presence of the corresponding anomeric linkage.[1]

Comparative Summary

Technique	Principle	Strengths	Limitations	Best For
NMR Spectroscopy	Through-bond (J-coupling) and through-space (NOE) nuclear interactions	Provides detailed structural and conformational data in solution; non-destructive	Can be ambiguous for complex or flexible molecules; requires expertise in spectral interpretation	Primary structural elucidation and confirmation of configuration in solution.
X-ray Crystallography	Diffraction of X-rays by a single crystal	Provides absolute, unambiguous 3D structure; the "gold standard"[5]	Requires a high-quality single crystal, which can be difficult or impossible to obtain[5]	Definitive proof of stereochemistry when crystals are available.
Chiral HPLC	Differential interaction with a chiral stationary phase	High-throughput; excellent for determining anomeric ratio and purity	Requires authentic standards for absolute assignment; not a primary structure elucidation tool	Quality control, reaction monitoring, and enantiomeric purity assessment.
Enzymatic Digestion	Stereospecific cleavage by glycosidase enzymes	High specificity; provides functional confirmation of the linkage	Requires availability of a suitable, specific enzyme; can be destructive	Orthogonal validation of stereochemistry, especially in complex biological samples.

Conclusion: A Multi-Technique Approach for Confident Validation

For the rigorous validation of α-D-tagatofuranosylation reactions, a single technique is rarely sufficient. The most trustworthy and authoritative approach involves a combination of methods. The recommended workflow begins with comprehensive NMR analysis (¹H, ¹³C, and NOESY) as the primary tool for structural assignment. If the resulting product can be crystallized, X-ray crystallography provides the ultimate, unambiguous confirmation. Chiral HPLC and enzymatic digestion serve as excellent orthogonal methods to support the initial assignment, assess purity, and provide functional validation. By integrating these techniques, researchers can confidently establish the stereochemical outcome of their glycosylation reactions, ensuring the scientific integrity of their findings.

References

• Usui, T., et al. (1973). Determination of Anomeric Configuration of Furanoside Derivatives by Carbon-13 NMR. Agricultural and Biological Chemistry. Available at: [Link]

• ResearchGate. (2008). (PDF) Assignment of anomeric configuration and identification of carbohydrate residues by 13C nmr. 1. Galacto- and glucopyranosides and furanosides. ResearchGate. Available at: [Link]

• Crabtree, D. M., et al. (2023). Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. The Journal of Organic Chemistry. Available at: [Link]

• Beier, R. C. (1983). Assignment of Anomeric Configuration and Identification of Carbohydrate Residues by 13C NMR: Arabino- and Ribopyranosides and Furancsides. SciSpace. Available at: [Link]

• Lopes, M. F., & Gaspar, E. M. (2008). Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides. Journal of Chromatography A. Available at: [Link]

• Beier, R. C., & Mundy, B. P. (1980). Assignment of anomeric configuration and identification of carbohydrate residues by 13C nmr. 1. Galacto- and glucopyranosides and furanosides. Canadian Journal of Chemistry. Available at: [Link]

• Riva, S., et al. (2012). Uncommon Glycosidases for the Enzymatic Preparation of Glycosides. Molecules. Available at: [Link]

• Grob, B., et al. (2014). Enzymatic hydrolysis of steryl glycosides for their analysis in foods. Food Chemistry. Available at: [Link]

• ResearchGate. (2008). Retention times for monosaccharide separation in a Chiralpack AD-H column, at 25 °C. ResearchGate. Available at: [Link]

• Peter, A., et al. (2004). Enantiomeric Separations by HPLC Using Macrocyclic Glycopeptide-Based Chiral Stationary Phases. Springer Nature Experiments. Available at: [Link]

• UC Irvine. (2010). Glycoside Hydrolysis with Glycosidases. YouTube. Available at: [Link]

• Sponsler, O. L., & Dore, W. H. (1936). X-ray Investigation of Carbohydrates. Chemical Reviews. Available at: [Link]

• Lairson, L. L., et al. (2017). Enzymatic synthesis of glycosides: from natural O- and N-glycosides to rare C- and S-glycosides. Beilstein Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2016). 2D NMR spectra of the glycosidic linkages and nonreducing termini of... ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). X-ray crystallography. Wikipedia. Available at: [Link]

• IOSR Journal. (2018). A Validated Chiral HPLC Method For Enantiomeric Separation of Glycidyl Butyrate on Cellulose Based Stationary Phase. IOSR Journal of Applied Chemistry. Available at: [Link]

• Little, M. R. (1983). The separation of enantiomeric sugars by chromatographic methods. Journal of Biochemical and Biophysical Methods. Available at: [Link]

• Nanalysis. (2021). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Nanalysis. Available at: [Link]

• Chemistry LibreTexts. (2024). 7.3: Two Dimensional Homonuclear NMR Spectroscopy. Chemistry LibreTexts. Available at: [Link]

• Wlodawer, A. (1999). x Ray crystallography. Journal of Medical Genetics. Available at: [Link]

• AZoLifeSciences. (2023). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. Available at: [Link]

• Chemistry LibreTexts. (2025). 5.4: NOESY Spectra. Chemistry LibreTexts. Available at: [Link]

• Chen, Y., et al. (2021). A Case Study of the Glycoside Hydrolase Enzyme Mechanism Using an Automated QM-Cluster Model Building Toolkit. Frontiers in Molecular Biosciences. Available at: [Link]

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A Comparative Guide to the Biological Evaluation of Alpha-D-Tagatofuranosylceramide and Other Immunomodulatory Glycolipids

For: Researchers, scientists, and drug development professionals in immunology and oncology.

Abstract

The activation of invariant Natural Killer T (iNKT) cells by CD1d-presented glycolipid antigens represents a powerful strategy for modulating immune responses against cancer and infectious diseases. The synthetic glycolipid α-galactosylceramide (α-GalCer, KRN7000) is the archetypal iNKT cell agonist, capable of eliciting a potent mix of Th1 and Th2 cytokines.[1][2] The search for novel analogues that can selectively polarize the immune response towards either a pro-inflammatory (Th1) or anti-inflammatory (Th2) profile is a key objective in the field. This guide introduces α-D-tagatofuranosylceramide, a novel structural analogue of α-GalCer, and provides a comprehensive framework for its biological evaluation. Due to the nascent stage of research on this specific molecule, direct experimental comparisons are not yet available in published literature.[3] Therefore, this document serves as a predictive and methodological guide, contrasting the well-established biological profile of α-GalCer with the hypothesized activities of α-D-tagatofuranosylceramide and outlining the essential experimental protocols required to elucidate its immunomodulatory potential.

Introduction: The CD1d/iNKT Cell Axis in Immunotherapy

Glycolipids are fundamental components of cellular membranes that play critical roles in cell recognition and signaling. A specialized class of these molecules can be presented by the non-polymorphic MHC class I-like molecule, CD1d, which is expressed on antigen-presenting cells (APCs) such as dendritic cells (DCs).[4] This presentation platform is specifically recognized by the semi-invariant T cell receptor (TCR) of iNKT cells, a unique lymphocyte population that bridges the innate and adaptive immune systems.[5]

Upon activation, iNKT cells rapidly release a large bolus of cytokines, including both interferon-gamma (IFN-γ), characteristic of a Th1 response, and interleukin-4 (IL-4), characteristic of a Th2 response.[6][7]

• Th1-biased responses are pro-inflammatory and are critical for anti-tumor and anti-viral immunity, promoting the activation of cytotoxic T lymphocytes (CTLs) and NK cells.[8]

• Th2-biased responses are generally anti-inflammatory and are involved in humoral immunity and the suppression of autoimmune diseases.[9]

The ability to fine-tune this cytokine output by modifying the structure of the glycolipid ligand is of immense therapeutic interest.

The Benchmark: α-Galactosylceramide (α-GalCer, KRN7000)

α-GalCer is the most extensively studied synthetic iNKT cell agonist, derived from a marine sponge.[1][2] Its structure features a galactose sugar in a six-membered pyranose ring configuration, linked via an α-anomeric bond to a ceramide lipid tail. This lipid tail anchors within the hydrophobic grooves of the CD1d molecule, exposing the galactose headgroup for TCR recognition.[4][10]

Mechanism of Action: The interaction between the α-GalCer/CD1d complex and the iNKT TCR is a high-affinity event that triggers a potent downstream signaling cascade.[2][11] This activation leads to the rapid and simultaneous secretion of IFN-γ and IL-4, resulting in a mixed Th1/Th2 response.[7] This potent, but non-polarized, activation has been a limitation in its clinical application, driving the search for more selective analogues.[6]

Table 1: Summary of Biological Activities of α-Galactosylceramide (KRN7000)

Biological Activity	Key Experimental Findings	Supporting Evidence
Antitumor Efficacy	Suppresses tumor growth and metastasis in various murine models (e.g., B16 melanoma).[12] The effect is largely dependent on IFN-γ production and downstream activation of NK cells and CTLs.[6]	C57BL/6 mice challenged with B16 melanoma cells and treated with α-GalCer show significantly reduced lung metastases compared to vehicle controls.
Adjuvant Activity	Enhances humoral (antibody) and cellular immune responses to co-administered antigens.[1][13]	Co-administration of α-GalCer with a peptide antigen leads to a stronger antigen-specific T cell response than the antigen alone.[1]
Cytokine Profile	Induces rapid and high-level production of both IFN-γ (Th1) and IL-4 (Th2) in vivo and in vitro.[2][7]	Murine splenocytes or human PBMCs stimulated with α-GalCer-pulsed DCs release significant quantities of both IFN-γ and IL-4 into the culture supernatant.
Autoimmune Regulation	Can ameliorate certain Th1-mediated autoimmune diseases in mouse models by shifting the immune balance.	In models of experimental autoimmune encephalomyelitis (EAE), α-GalCer administration can suppress disease symptoms.

The Challenger: α-D-Tagatofuranosylceramide

Recently, the synthesis of α-D-tagatofuranosylceramide has been reported, presenting a novel structural variant for iNKT cell modulation.[3] The key distinction lies in its carbohydrate headgroup: it possesses a tagatose sugar in a five-membered furanose ring configuration, as opposed to the six-membered pyranose ring of galactose in α-GalCer.

Hypothesized Biological Activity: The geometry of the carbohydrate headgroup is a critical determinant of the interaction with the iNKT TCR.[14][15] The more compact, non-planar structure of the furanose ring compared to the pyranose ring could significantly alter the "footprint" presented to the TCR. This structural change may:

• Alter Binding Affinity: The fit within the TCR binding site could be either weakened or strengthened, impacting the overall potency of iNKT cell activation.

• Induce Conformational Changes: The novel interaction could induce a different conformational change in the TCR, preferentially triggering signaling pathways that lead to a biased cytokine release (either Th1 or Th2). Structural studies have shown that even subtle changes to the galactose headgroup can skew the cytokine profile.[7]

• Modify CD1d Interaction: While the lipid tail dictates the primary anchoring into CD1d, the headgroup can influence the stability and fine positioning of the entire complex.[16]

Given these possibilities, α-D-tagatofuranosylceramide could potentially act as a Th1- or Th2-biasing agent, offering a more targeted immunotherapeutic effect than α-GalCer. However, empirical validation is essential.

A Proposed Framework for Biological Evaluation

To characterize α-D-tagatofuranosylceramide and compare it to α-GalCer, a systematic series of in vitro and in vivo experiments is required.

Experiment 1: In Vitro iNKT Cell Activation and Cytokine Profiling

Causality: This initial experiment is crucial to determine if α-D-tagatofuranosylceramide is a ligand for iNKT cells and to quantify its potency and cytokine-polarizing capacity. Bone marrow-derived dendritic cells (BMDCs) are used as professional APCs that efficiently process and present glycolipids on CD1d.[17]

Caption: Workflow for in vitro iNKT cell activation assay.

• APC Preparation: Culture bone marrow cells from C57BL/6 mice with GM-CSF and IL-4 for 7 days to differentiate them into immature BMDCs.

• Glycolipid Loading: Plate BMDCs in a 96-well flat-bottom plate (1 x 10^5 cells/well). Add serial dilutions of α-D-tagatofuranosylceramide, α-GalCer (positive control), or vehicle (DMSO) to the wells. Incubate for 18-24 hours to allow for glycolipid uptake and presentation on CD1d.

• Co-culture: Add an iNKT cell hybridoma line (e.g., DN32.D3, 5 x 10^4 cells/well) to the wells containing the pulsed BMDCs.[17]

• Incubation: Co-culture the cells for 48 hours at 37°C, 5% CO2.

• Supernatant Collection: Centrifuge the plate and carefully collect the culture supernatant for cytokine analysis.

• Cytokine Analysis: Quantify the concentrations of IFN-γ and IL-4 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.[18][19] IL-2 can also be measured as a marker of T cell activation.

• Data Interpretation: Plot cytokine concentration against glycolipid concentration to determine the potency (EC50) of each compound. Calculate the IFN-γ/IL-4 ratio for each concentration to assess the Th1/Th2 bias.

Experiment 2: In Vivo Antitumor Efficacy in a Syngeneic Mouse Model

Causality: This experiment provides the most stringent test of a glycolipid's therapeutic potential. The B16-F10 melanoma model is widely used because it is aggressive, metastatic, and poorly immunogenic, providing a high bar for immunotherapy.[20][21] Efficacy in this model indicates a robust activation of antitumor effector cells like NK cells and CTLs, which is typically driven by a Th1-biased response.[12]

Caption: Workflow for in vivo antitumor efficacy testing.

• Cell Preparation: Culture B16-F10 melanoma cells to ~80% confluency. Harvest the cells using trypsin, wash with sterile PBS, and resuspend at a concentration of 2 x 10^6 cells/mL in sterile PBS.[21][22]

• Tumor Inoculation: On Day 0, inject 100 µL of the cell suspension (2 x 10^5 cells) into the lateral tail vein of 8-week-old female C57BL/6 mice.

• Treatment Groups: Randomize mice into three groups (n=8-10 per group): Vehicle control, α-GalCer (positive control), and α-D-tagatofuranosylceramide.

• Drug Administration: On Day 1 and Day 7, administer the respective treatments via intraperitoneal (i.p.) injection. A typical dose for α-GalCer is 2 µg per mouse. The same dose should be used for the test compound initially.

• Endpoint: On Day 14, euthanize the mice. Perfuse the lungs with PBS, harvest them, and fix in Bouin's solution to visualize the black metastatic nodules against the yellow lung tissue.

• Data Collection: Count the number of surface lung metastases for each mouse.

• Data Interpretation: Compare the mean number of metastatic nodules between the treatment groups and the vehicle control using an appropriate statistical test (e.g., Mann-Whitney U test). A significant reduction in nodules indicates antitumor activity.

Comparative Summary and Future Directions

The biological activity of any novel glycolipid must be benchmarked against established standards. This guide proposes a direct comparison with α-GalCer, the gold standard, and provides a framework for including other analogues with known cytokine biases.

Table 2: Comparative Profile of Immunomodulatory Glycolipids

Glycolipid	Carbohydrate Moiety	Known/Hypothesized Primary Immune Effect	Key Structural Feature
α-Galactosylceramide (KRN7000)	Galactose (Pyranose)	Mixed Th1/Th2 Response: Potent IFN-γ and IL-4 secretion.[2]	α-linked 6-membered pyranose ring.
α-D-Tagatofuranosylceramide	Tagatose (Furanose)	Hypothesized Th1 or Th2 Bias: Activity is unknown but predicted to be different from α-GalCer.	α-linked 5-membered furanose ring.
OCH	Galactose (Pyranose)	Th2-Biased Response: Preferential IL-4 secretion.	Truncated sphingosine chain in the lipid tail.[7]
α-C-Galactosylceramide	C-linked Galactose (Pyranose)	Th1-Biased Response: Preferential IFN-γ secretion.[12]	Anomeric oxygen is replaced with a methylene group, increasing stability.
α-Glucosylceramide	Glucose (Pyranose)	Active iNKT Ligand: Stimulates human iNKT cells, potency varies with lipid tail.[23][24]	Epimer of α-GalCer at the C4 position of the sugar.[25]

Conclusion

While the synthesis of α-D-tagatofuranosylceramide marks an interesting development in the chemical space of iNKT cell agonists, its biological function remains an open and critical question.[3] Its unique furanosyl structure presents a compelling rationale for expecting a divergent immunological profile compared to the canonical pyranosyl glycolipids. The experimental framework detailed in this guide provides a clear, logical, and robust pathway for elucidating its activity. Should α-D-tagatofuranosylceramide demonstrate a potent and, crucially, a selectively polarized Th1 or Th2 response, it could represent a significant advancement in the development of targeted immunotherapies for a range of human diseases, from cancer to autoimmunity.

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• Lu, X., et al. (2010). Synthesis and biological activity of α-galactosyl ceramide KRN7000 and galactosyl (α1→2) galactosyl ceramide. PMC. Available at: [Link]

• Naidenko, O. V., et al. (2001). The paradox of immune molecular recognition of alpha-galactosylceramide: low affinity, low specificity for CD1d, high affinity for alpha beta TCRs. PubMed. Available at: [Link]

• Li, X., et al. (2010). Synthesis and biological activity of α-glucosyl C24:0 and C20:2 ceramides. PMC. Available at: [Link]

• Piacentino, M., et al. (2021). License to Kill: When iNKT Cells Are Granted the Use of Lethal Cytotoxicity. MDPI. Available at: [Link]

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• ResearchGate. (n.d.). Synthesis and biological activity of α-glucosyl C24:0 and C20:2 ceramides. Retrieved from [Link]

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• Kidd, P. (2003). Th1/Th2 balance: the hypothesis, its limitations, and implications for health and disease. Alternative Medicine Review. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of alpha-D-tagatofuranose: A Guide for Laboratory Professionals

In the dynamic environment of research and development, the responsible management of laboratory chemicals is paramount, extending beyond experimental application to their safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of alpha-D-tagatofuranose, a monosaccharide increasingly utilized in various research contexts. As a compound generally recognized as safe, its disposal procedure is straightforward but contingent on a critical factor: contamination. This document is structured to provide clarity and ensure that disposal practices in your laboratory are not only compliant but also uphold the highest standards of safety and environmental stewardship.

I. Core Principles of alpha-D-tagatofuranose Disposal

alpha-D-tagatofuranose, a sugar isomer, is not classified as a hazardous substance by regulatory bodies such as the Occupational Safety and Health Administration (OSHA) or the Environmental Protection Agency (EPA). Its chemical properties—high water solubility and biodegradability—are central to its disposal considerations. The pivotal determinant for the correct disposal pathway is whether the alpha-D-tagatofuranose waste is pure (uncontaminated) or has been mixed with hazardous materials.

Institutional and local regulations are the ultimate authority in waste management. Always consult your institution's Environmental Health & Safety (EHS) department for specific guidelines that may supersede the general procedures outlined here.[1][2]

II. Pre-Disposal Safety and Handling

Before initiating any disposal procedure, adherence to standard laboratory safety protocols is essential.

• Personal Protective Equipment (PPE): A standard lab coat, safety glasses with side shields or goggles, and protective gloves (nitrile or latex) should be worn to prevent incidental contact.

• First Aid:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

  • Skin Contact: Wash the affected area thoroughly with soap and water.

  • Ingestion: Rinse the mouth with water. Ingestion of small, uncontaminated quantities is not expected to be hazardous.

  • Inhalation: In case of dust inhalation, move to an area with fresh air.

III. The Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for the disposal of alpha-D-tagatofuranose.

Caption: Decision workflow for the proper disposal of alpha-D-tagatofuranose.

IV. Detailed Disposal Protocols

The initial and most critical step is to accurately characterize the waste.

• Confirm Identity: Ensure the waste is alpha-D-tagatofuranose.

• Assess for Contamination: Determine if the alpha-D-tagatofuranose has been mixed with any hazardous substances, such as solvents, heavy metals, or other toxic chemicals.[3]

  • If the waste is pure or a simple aqueous solution, proceed to Step 2.

  • If the waste is contaminated, it must be managed as hazardous waste. Proceed to Step 3.[3][4]

University EHS guidelines widely recognize that non-hazardous materials like sugars can be disposed of through conventional routes, provided they are uncontaminated.[5][6][7]

Method A: Solid Waste Disposal

• Applicability: Pure, solid alpha-D-tagatofuranose.

• Procedure:

  • Place the solid waste into a durable, sealable container.

  • Clearly label the container as "Non-Hazardous Waste: alpha-D-tagatofuranose".

  • Dispose of the sealed container in the regular laboratory solid waste stream.[3] It is best practice for laboratory personnel to place such waste directly into the designated dumpster, as custodial staff may not be trained to handle chemical containers.[3][5]

Method B: Drain Disposal for Aqueous Solutions

• Applicability: Small quantities of uncontaminated alpha-D-tagatofuranose dissolved in water.

• Causality: The high water solubility and biodegradability of sugars make them suitable for disposal via the sanitary sewer in limited quantities, as they can be processed by municipal wastewater treatment facilities.[6]

• Procedure:

  • Ensure the solution is free of any hazardous contaminants.

  • Turn on the cold water tap to create a strong, continuous flow.

  • Slowly pour the alpha-D-tagatofuranose solution down the drain.

  • Flush the drain with a copious amount of water (a 10-20 fold excess is recommended) for several minutes to ensure it is fully cleared from the local plumbing.[8]

• Important Limitation: To prevent overburdening the wastewater treatment system, avoid drain disposal of large quantities or highly concentrated stock solutions.[3][6] For substantial amounts, it is preferable to dispose of the material as solid waste.

If alpha-D-tagatofuranose is mixed with a hazardous substance, the entire mixture is classified as hazardous waste. The disposal protocol is then dictated by the nature of the contaminant(s).[3]

• Procedure:

  • Consult the SDS: Refer to the Safety Data Sheet (SDS) for each hazardous component in the mixture for specific disposal instructions.

  • Containerize: Collect the contaminated waste in a chemically compatible, leak-proof container with a secure lid.[2][4][9]

  • Labeling: Affix a hazardous waste tag to the container as soon as waste accumulation begins. The label must include the chemical composition of the waste, including all constituents and their approximate percentages.[2]

  • Storage: Store the container in a designated satellite accumulation area within the laboratory. Ensure it is stored with secondary containment and segregated from incompatible materials.[2][9]

  • Arrange for Pickup: Contact your institution's EHS department to schedule a hazardous waste pickup. Do not attempt to transport hazardous waste yourself.[1][2]

• Prohibited Actions: Never dispose of contaminated alpha-D-tagatofuranose down the drain or in the regular trash.[3][9] Evaporation in a fume hood is also not an acceptable method of disposal for hazardous waste.[2][6]

V. Management of Empty Containers

Proper disposal of empty containers is a crucial aspect of laboratory waste management to prevent chemical cross-contamination and ensure safety.

• Decontamination:

  • Thoroughly empty the container of all contents.

  • Triple-rinse the empty container with a suitable solvent (typically water for alpha-D-tagatofuranose).[10][11]

• Rinsate Disposal:

  • Uncontaminated Container: The rinsate from a container that held pure alpha-D-tagatofuranose can be disposed of down the sanitary sewer.[9]

  • Contaminated Container: The first rinse of a container that held contaminated alpha-D-tagatofuranose must be collected and managed as hazardous waste.[9][10] Subsequent rinses may be permissible for drain disposal, but consult your EHS guidelines.[9]

• Final Disposal:

  • After rinsing and air-drying, deface or remove the original manufacturer's label to prevent misidentification.[2][5][11]

  • Dispose of the clean, empty container in the appropriate recycling or regular trash bin, as per your facility's procedures for glass or plastic waste.[11]

By adhering to these systematic procedures, researchers can ensure the safe and compliant disposal of alpha-D-tagatofuranose, reinforcing a culture of safety and environmental responsibility within the laboratory.

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Navigating the Safe Handling of alpha-D-tagatofuranose: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of alpha-D-tagatofuranose in a laboratory setting. As researchers and drug development professionals, a deep understanding of the materials in our labs is paramount, not only for experimental success but for the assurance of a safe working environment. This document moves beyond a simple checklist, offering a procedural and logical framework for the safe utilization of this monosaccharide.

Hazard Assessment: Understanding alpha-D-tagatofuranose

The primary physical hazard associated with alpha-D-tagatofuranose, as with many solid chemical reagents, is its powder form. Fine powders can become airborne during handling, creating a potential for inhalation and eye contact. Although not classified as a hazardous substance, it should be treated as a "Particulate Not Otherwise Regulated" (PNOR), for which the Occupational Safety and Health Administration (OSHA) has established permissible exposure limits (PELs).

Exposure Limit	Value	Regulatory Body
Permissible Exposure Limit (PEL) - Total Dust	15 mg/m³ (8-hour TWA)	OSHA
Permissible Exposure Limit (PEL) - Respirable Fraction	5 mg/m³ (8-hour TWA)	OSHA

TWA: Time-Weighted Average

This data underscores that the principal safety consideration is the control of nuisance dust.

Personal Protective Equipment (PPE): A Proactive Approach

The selection of appropriate PPE is a critical step in mitigating the risks associated with handling any chemical, including those with a low hazard profile. The following PPE is recommended when working with alpha-D-tagatofuranose:

• Eye Protection: Safety glasses with side shields are mandatory to prevent airborne particles from entering the eyes.[6]

• Hand Protection: Nitrile gloves should be worn to prevent skin contact and to maintain the purity of the sample. While alpha-D-tagatofuranose is not known to be a skin irritant, good laboratory practice dictates the use of gloves when handling any chemical.

• Body Protection: A standard laboratory coat should be worn to protect clothing and skin from potential spills.

The rationale for this level of PPE is based on the physical nature of the substance. The primary goal is to prevent the powder from coming into contact with the eyes and to minimize skin contact and potential, albeit unlikely, irritation.

Operational Plan: From Receipt to Application

A structured workflow is essential for the safe and efficient handling of alpha-D-tagatofuranose. The following step-by-step guide provides a framework for its use in the laboratory.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the chemical name and any relevant hazard information (in this case, noting it is a fine powder).

• Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

Weighing and Handling

The process of weighing a powdered substance presents the highest likelihood of generating airborne dust. The following procedure is designed to minimize this risk.

• Preparation: Designate a clean, draft-free area for weighing, ideally on a stable benchtop.

• Tare the Container: Place a clean, empty weighing vessel on the balance and tare it.

• Aliquot Transfer: In a fume hood or a designated area with minimal air currents, carefully transfer the desired amount of alpha-D-tagatofuranose from the stock container to the tared weighing vessel. Use a spatula for this transfer to minimize dust creation.

• Re-weigh: Place the weighing vessel with the powder back on the balance to obtain the precise weight.

• Clean-up: Immediately clean any spilled powder using a damp cloth or a vacuum with a HEPA filter. Avoid dry sweeping, which can disperse the dust into the air.

dot graph TD { A[Start: Need to weigh alpha-D-tagatofuranose] --> B{Designate a clean, draft-free weighing area}; B --> C[Place a clean, empty weighing vessel on the balance and tare]; C --> D{In a fume hood or low-draft area, transfer powder to the vessel with a spatula}; D --> E[Place the vessel with powder on the balance to get the weight]; E --> F{Clean any spills with a damp cloth or HEPA vacuum}; F --> G[End: Powder is weighed and ready for use]; }

Caption: Workflow for weighing alpha-D-tagatofuranose powder.

Disposal Plan: Responsible Stewardship

The overriding principle of laboratory waste management is that a disposal plan should be in place before any procedure begins.[7] As alpha-D-tagatofuranose is considered a non-hazardous substance, its disposal is straightforward but must be handled responsibly to avoid creating issues for custodial staff and to comply with institutional policies.

Solid Waste

• Uncontaminated alpha-D-tagatofuranose: Small quantities of the pure, uncontaminated solid can typically be disposed of in the regular laboratory trash, provided it is securely contained.[8] It is crucial to consult your institution's specific guidelines for non-hazardous solid waste disposal.[7]

• Contaminated Materials: Items such as weigh boats, gloves, and paper towels that are lightly contaminated with alpha-D-tagatofuranose can also be disposed of in the regular laboratory trash.

Aqueous Solutions

• Dilute Solutions: As monosaccharides are biodegradable, dilute aqueous solutions of alpha-D-tagatofuranose can generally be disposed of down the drain with copious amounts of water.[5] However, this is subject to local regulations and institutional policies. Always check with your Environmental Health and Safety (EHS) department.

Empty Containers

• Decontamination: Empty containers of alpha-D-tagatofuranose should be triple-rinsed with a suitable solvent (e.g., water).

• Disposal: After rinsing, the container can be disposed of in the regular trash. It is good practice to deface the label to prevent any confusion.

dot graph TD { subgraph Disposal Decision Process A{Is the alpha-D-tagatofuranose waste solid or an aqueous solution?} A -- Solid --> B{Is the solid waste contaminated with hazardous materials?} A -- Aqueous Solution --> C{Is the solution dilute and free of other hazardous materials?} end subgraph Solid Waste Pathway B -- No --> D[Dispose of in a sealed container in the regular laboratory trash, per institutional guidelines.] B -- Yes --> E[Dispose of as hazardous waste according to the nature of the contaminant.] end subgraph Aqueous Solution Pathway C -- Yes --> F[Dispose of down the drain with copious amounts of water, per institutional and local regulations.] C -- No --> G[Dispose of as hazardous chemical waste.] end }

Caption: Decision-making workflow for the disposal of alpha-D-tagatofuranose waste.

By adhering to these guidelines, researchers can confidently and safely handle alpha-D-tagatofuranose, ensuring both personal safety and the integrity of their experimental work.

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